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  • Product: 4-Thioxo-1,3-thiazolidin-2-one
  • CAS: 4303-29-1

Core Science & Biosynthesis

Foundational

4-Thioxo-1,3-thiazolidin-2-one basic chemical properties

An In-depth Technical Guide to the Core Chemical Properties of 4-Thioxo-1,3-thiazolidin-2-one Authored by: A Senior Application Scientist Introduction: Unveiling a Privileged Scaffold in Medicinal Chemistry 4-Thioxo-1,3-...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Core Chemical Properties of 4-Thioxo-1,3-thiazolidin-2-one

Authored by: A Senior Application Scientist

Introduction: Unveiling a Privileged Scaffold in Medicinal Chemistry

4-Thioxo-1,3-thiazolidin-2-one, a distinct heterocyclic compound, represents a critical scaffold in the landscape of modern drug discovery and development. Characterized by a five-membered thiazolidine ring featuring a carbonyl group at the 2-position and a thione group at the 4-position, this molecule is a close structural analog of the well-known rhodanine (2-Thioxo-1,3-thiazolidin-4-one). Its unique electronic and structural features impart a versatile reactivity profile, making it a cornerstone for building diverse molecular libraries.

This guide provides an in-depth exploration of the fundamental chemical properties of 4-Thioxo-1,3-thiazolidin-2-one. We will dissect its synthesis, physicochemical characteristics, reactivity, and spectroscopic signature. The insights presented herein are tailored for researchers, medicinal chemists, and drug development professionals seeking to leverage this potent heterocyclic core in their scientific endeavors. The derivatives of this scaffold have demonstrated a remarkable breadth of biological activities, including antimicrobial, antioxidant, and antitumor properties, underscoring its significance as a "privileged structure" in medicinal chemistry.[1][2][3]

PART 1: Core Physicochemical and Structural Properties

4-Thioxo-1,3-thiazolidin-2-one is a solid crystalline compound at ambient temperature, typically appearing colorless to pale yellow.[1] Its foundational properties are summarized below.

Table 1: Key Physicochemical Properties
PropertyValueReference
Molecular Formula C₃H₃NOS₂[1]
Molecular Weight 133.19 g/mol [1]
CAS Number 4303-29-1[1]
Appearance Colorless to pale yellow crystalline solid[1]
InChI Key TZTORYWYZQQJTH-UHFFFAOYSA-N
Structural Framework and Electronic Nature

The molecule's five-membered ring contains both sulfur and nitrogen heteroatoms, which, along with the two exocyclic double bonds (C=O and C=S), create a unique electronic environment.[1] The thione group at position 4 is a key feature, with the sulfur atom's greater polarizability compared to oxygen influencing the electron delocalization across the heterocyclic system.[1]

Tautomerism: A Key to Reactivity

A critical aspect of the chemistry of 4-Thioxo-1,3-thiazolidin-2-one and its parent, rhodanine, is the potential for tautomerism. The presence of the active methylene group at the C5 position allows for keto-enol and, more relevantly here, thioketone-enthiol tautomerization. This equilibrium is often influenced by the solvent and the nature of substituents. This property is fundamental to its reactivity, particularly in condensation reactions.[4][5]

Caption: Thioketone-Enthiol tautomeric equilibrium in the thiazolidinone ring.

PART 2: Synthesis and Experimental Protocols

The synthesis of 4-thioxo-thiazolidinone scaffolds can be achieved through several routes. A prevalent and illustrative method involves the chemical modification of a more common precursor, such as a rhodanine derivative, through a thionation reaction. This process specifically converts a carbonyl group into a thiocarbonyl (thione) group.

General Synthesis Pathway: Thionation

The conversion of a carbonyl to a thiocarbonyl is a classic transformation often achieved using reagents like Lawesson's Reagent or diphosphorus pentasulfide (P₄S₁₀). The mechanism involves a nucleophilic attack by the carbonyl oxygen onto the phosphorus of the thionating agent, followed by a series of rearrangements that ultimately replace the oxygen with sulfur.

G start Rhodanine Derivative (C4=O) process Reflux in Anhydrous Solvent (e.g., Toluene/Pyridine) start->process reagent Thionating Agent (e.g., P₄S₁₀) reagent->process product 4-Thioxo-thiazolidinone Derivative (C4=S) process->product

Caption: General workflow for the synthesis via thionation.

Detailed Experimental Protocol: Synthesis of 4-Thio-3-methylrhodanine

This protocol is adapted from methodologies described for the synthesis of rhodanine derivatives and illustrates the thionation process.[4]

Objective: To convert 3-methylrhodanine (3-methyl-2-thioxo-1,3-thiazolidin-4-one) into 4-thio-3-methylrhodanine (3-methyl-2,4-dithioxo-1,3-thiazolidine).

Materials:

  • 3-methylrhodanine

  • Diphosphorus pentasulfide (P₄S₁₀)

  • Anhydrous pyridine or toluene

  • Ethanol (for recrystallization)

  • Standard reflux apparatus with condenser and drying tube

  • Magnetic stirrer and heating mantle

  • Filtration apparatus (Büchner funnel)

Procedure:

  • Setup: Assemble a clean, dry round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

  • Reagent Addition: To the flask, add 3-methylrhodanine (1 equivalent). Add anhydrous pyridine or toluene as the solvent (approx. 10-15 mL per gram of starting material).

  • Thionating Agent: While stirring, carefully add diphosphorus pentasulfide (P₄S₁₀) portion-wise (approx. 0.5 equivalents). The reaction can be exothermic.

  • Reaction: Heat the mixture to reflux and maintain for 2-4 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) until the starting material is consumed.

  • Workup: After completion, cool the reaction mixture to room temperature. Carefully pour the cooled mixture into a beaker of ice water with stirring. A solid precipitate should form.

  • Isolation: Isolate the crude product by vacuum filtration, washing the solid with cold water.

  • Purification: Recrystallize the crude solid from a suitable solvent, such as ethanol, to yield the purified product as yellowish-orange crystals.[4]

  • Characterization: Confirm the structure of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Causality and Trustworthiness: The use of an anhydrous solvent is critical as P₄S₁₀ reacts readily with water. Pyridine often serves as both a solvent and a weak base to facilitate the reaction. The workup in ice water hydrolyzes any remaining P₄S₁₀ and precipitates the less polar organic product. Recrystallization is a self-validating purification step, as a sharp melting point and clean spectra of the resulting crystals indicate high purity.

PART 3: Chemical Reactivity Profile

The reactivity of 4-Thioxo-1,3-thiazolidin-2-one is governed by several key structural features: the acidic protons of the active methylene group at C5, the nucleophilic nitrogen at N3, and the electrophilic carbon of the thione group at C4.

Caption: Key reactive sites on the 4-Thioxo-1,3-thiazolidin-2-one scaffold.

Reactions at the C5-Methylene Group

The protons on the C5 carbon are acidic due to their position between the electron-withdrawing carbonyl (C2) and thiocarbonyl (C4) groups. This makes the C5 position a potent nucleophile after deprotonation.

  • Knoevenagel Condensation: This is the most characteristic reaction of this scaffold. In the presence of a base (e.g., piperidine, sodium acetate), the C5 carbanion readily attacks the carbonyl carbon of aldehydes or ketones. Subsequent dehydration yields a 5-alkylidene or 5-arylmethylidene derivative.[6][7] This reaction is a cornerstone for creating vast libraries of derivatives for drug screening.[2][8] The resulting exocyclic double bond is conjugated with the thiocarbonyl group, influencing the molecule's electronic properties and planarity.[6]

Reactions at the C4-Thione Group

The thione group is a reactive functional group that can participate in various transformations.

  • Nucleophilic Substitution: The sulfur atom can be targeted by nucleophiles, allowing for the introduction of different substituents at the C4 position.[1] It can also be alkylated to form a thioether, which can then be displaced.

  • Michael Addition Acceptor: The 5-ylidene derivatives formed from Knoevenagel condensations contain a Michael acceptor system (S=C-C=C). This makes them susceptible to conjugate addition by nucleophiles, such as the thiol group of cysteine residues in proteins, which is a mechanism of action for some rhodanine-based inhibitors.[6]

Reactions at the N3-Nitrogen

The nitrogen atom can act as a nucleophile, allowing for the introduction of various substituents. This is a common strategy to modulate the compound's pharmacokinetic properties (e.g., solubility, membrane permeability).

  • N-Alkylation/N-Acylation: The N-H proton can be removed by a suitable base, and the resulting anion can be alkylated or acylated using alkyl halides or acyl chlorides, respectively.

PART 4: Spectroscopic Characterization

Unambiguous identification of 4-Thioxo-1,3-thiazolidin-2-one and its derivatives relies on a combination of modern spectroscopic techniques.

Table 2: Expected Spectroscopic Data
TechniqueFeatureExpected Chemical Shift / WavenumberRationale
¹H NMR -CH₂- (C5)δ ≈ 4.0 - 4.5 ppmMethylene protons adjacent to C=O and C=S groups.
-NH- (N3)δ ≈ 8.0 - 12.0 ppm (broad)Amide proton, position is solvent-dependent and may exchange with D₂O.
¹³C NMR C=O (C2)δ ≈ 165 - 175 ppmCarbonyl carbon.
C=S (C4)δ ≈ 190 - 205 ppmThiocarbonyl carbon, significantly downfield.[4]
-CH₂- (C5)δ ≈ 45 - 55 ppmMethylene carbon.[4]
FT-IR N-H stretch3100 - 3300 cm⁻¹ (broad)Stretching vibration of the N-H bond.
C=O stretch1680 - 1740 cm⁻¹ (strong)Stretching vibration of the C2 carbonyl group.[9]
C=S stretch1100 - 1250 cm⁻¹Stretching vibration of the C4 thione group.
Mass Spec [M+H]⁺m/z = 134.97Calculated for C₃H₄NOS₂⁺.

Field-Proven Insights: In ¹H NMR, the chemical shift of the C5 protons in 5-ylidene derivatives (after Knoevenagel condensation) is a key diagnostic signal. The shift of this vinyl proton (typically δ 7.4 - 7.9 ppm) can help determine the stereochemistry (Z vs. E) of the exocyclic double bond.[10] High-resolution mass spectrometry (HRMS) is essential for confirming the elemental composition.[10][11]

Conclusion

4-Thioxo-1,3-thiazolidin-2-one is a heterocyclic scaffold of profound importance. Its well-defined physicochemical properties, versatile reactivity centered on the C5-methylene and C4-thione groups, and accessible synthesis routes make it an invaluable building block for medicinal chemists. The principles and protocols outlined in this guide provide a foundational understanding for researchers aiming to design and synthesize novel therapeutics based on this potent core structure. The continued exploration of its derivatives promises to yield new candidates for treating a wide range of diseases.[12][13][14]

References

  • 4-Thioxo-1,3-thiazolidin-2-one Chemical and Physical Properties. Smolecule. (2023).
  • Synthesis of Rhodanine Deriv
  • Rhodanine. Wikipedia. [Link]

  • Antibacterial and antibiofilm activities of thiazolidine-2,4-dione and 4-thioxo-thiazolidin-2-one derivatives against multidrug-resistant Staphylococcus aureus clinical isolates.
  • General methodology for the synthesis of rhodanine and rhodanine-3-acetic acid derivatives and their structures.
  • Chapter 8: Rhodanine. Royal Society of Chemistry. (2015).
  • Synthesis of Rhodanine Color Reagents and the Color Reaction with Cu(Ⅱ). Chinese Journal of Applied Chemistry. (1994).
  • 4-Thiazolidinone- A New Profile of Various Pharmacological Activities.
  • 4-Thioxo-1,3-thiazolidin-2-one | 4303-29-1. Sigma-Aldrich.
  • Evaluation of Anticancer and Antibacterial Activity of Four 4-Thiazolidinone-Based Deriv
  • Chemical Properties of 4-Thiazolidinone, 3-amino-2-thioxo- (CAS 1438-16-0). Cheméo.
  • Synthesis and Biological Activity of Some New Thiazolidinone Derivatives.
  • 5-Ene-4-thiazolidinones – An efficient tool in medicinal chemistry. PMC - PubMed Central.
  • Thiazolidinones: Synthesis, Reactivity, and Their Biological Applic
  • Synthesis and structure of some new thiazolidin-4-ones and thiazolin-4-ones of anticipated biological activity.
  • Synthesis and Characterization of New Thiazolidinone and Oxazolidinone Heterocyclic Derivatives from 2-Marcapto-1,3,4-Thiadiazol. Chemical Methodologies. (2022).
  • 4-Thiazolidinone, 3-propyl-2-thioxo- - Substance Details. US EPA.
  • Chemical Properties of 4-Thiazolidinone, 3-ethyl-2-thioxo- (CAS 7648-01-3). Cheméo.
  • (Z)-3-Amino-5-(pyridin-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one. MDPI.
  • Recent advances in synthetic strategies and SAR of thiazolidin-4-one containing molecules in cancer therapeutics. NIH.
  • Thiazolidin-4-one, 3-hydroxymethyl-5-isopropylidene-2-thioxo- - Optional[MS (GC)] - Spectrum. SpectraBase.
  • Functionalized 1,3-Thiazolidin-4-Ones from 2-Oxo-Acenaphthoquinylidene- and [2.2]Paracyclophanylidene-Thiosemicarbazones. MDPI.
  • Scheme-6 A and B possible tautomeric forms of Thiazolidin-4-ones.
  • Crystal structures of two 1,3-thiazolidin-4-one derivatives featuring sulfide and sulfone functional groups. PMC - NIH.
  • Chemistry and Biological Activities of 1,3-Thiazolidin-4-ones.
  • Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applic

Sources

Exploratory

A Comprehensive Technical Guide to 4-Thioxo-1,3-thiazolidin-2-one: Synthesis, Properties, and Applications in Drug Discovery

An In-depth Technical Guide Abstract: The 1,3-thiazolidinone core represents a privileged scaffold in medicinal chemistry, with its derivatives demonstrating a vast spectrum of pharmacological activities. This technical...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide

Abstract: The 1,3-thiazolidinone core represents a privileged scaffold in medicinal chemistry, with its derivatives demonstrating a vast spectrum of pharmacological activities. This technical guide provides an in-depth examination of a key isomer, 4-Thioxo-1,3-thiazolidin-2-one (also known as 4-sulfanylidene-1,3-thiazolidin-2-one). We will explore its fundamental chemical identity, robust synthetic protocols, characteristic reactivity, and its pivotal role as a building block for developing novel therapeutic agents. This document is intended for researchers, medicinal chemists, and drug development professionals, offering both foundational knowledge and practical, field-proven insights into the utilization of this versatile heterocyclic compound.

Core Compound Identification and Physicochemical Profile
1.1. Nomenclature and Structure

The compound of interest is a five-membered heterocyclic molecule featuring a thiazolidine skeleton.[1] Its precise nomenclature is crucial for unambiguous identification in research and regulatory contexts.

  • IUPAC Name: 4-sulfanylidene-1,3-thiazolidin-2-one[1]

  • Common Name: 4-Thioxo-1,3-thiazolidin-2-one

  • Synonym: 4-thioxothiazolidin-2-one[1]

  • CAS Registry Number: 4303-29-1[1]

The structure is characterized by a carbonyl group at the C2 position and a thione (thiocarbonyl) group at the C4 position, which imparts distinct reactivity compared to its more common rhodanine (2-thioxo-4-thiazolidinone) isomer.[1][2]

Chemical Structure of 4-Thioxo-1,3-thiazolidin-2-one
Figure 1. Chemical Structure of 4-Thioxo-1,3-thiazolidin-2-one.
1.2. Physicochemical Data

The physical and chemical properties of 4-Thioxo-1,3-thiazolidin-2-one are summarized in the table below. These parameters are essential for designing experimental conditions, including solvent selection for synthesis and biological assays.

PropertyValueSource(s)
Molecular Formula C₃H₃NOS₂[1]
Molecular Weight 133.20 g/mol [1]
Appearance Colorless to pale yellow crystalline solid[1]
Storage Temperature Ambient Temperature
Canonical SMILES C1C(=S)NC(=O)S1[1]
InChI Key XTSVDOIDJDJMDS-UHFFFAOYSA-N[1]
Synthesis and Characterization

The synthesis of the thiazolidinone core is a well-established process in organic chemistry. The most common and efficient methods involve cyclocondensation reactions.[1][3]

2.1. Synthetic Strategy: Retrosynthetic Analysis

A logical retrosynthetic approach to the 4-thiazolidinone scaffold involves a [3+2] disconnection strategy. The five-membered ring can be conceptually broken down into a three-atom component (an amine and a carbonyl source) and a two-atom component (a mercapto-acid derivative). This is most commonly achieved through the reaction of a Schiff base (azomethine) with thioglycolic acid.[1]

G target 4-Thiazolidinone Core intermediate Schiff Base + Mercaptoacetic Acid target->intermediate [3+2] Disconnection start_materials Amine + Aldehyde/Ketone intermediate->start_materials Formation G cluster_0 Derivatization Workflow Core 4-Thioxo-1,3- thiazolidin-2-one Product 5-ylidene Derivative Core->Product Aldehyde Aldehyde/Ketone (R-CHO) Aldehyde->Product Base Base Catalyst (e.g., Piperidine) Base->Product NFkB_Pathway cluster_cytoplasm Cytoplasm cluster_nucleus stimulus Pro-inflammatory Stimulus (e.g., TNF-α) receptor Cell Receptor stimulus->receptor ikk IKK Complex receptor->ikk activates ikb IκBα ikk->ikb phosphorylates (P) proteasome Proteasome ikb->proteasome ubiquitination & degradation nfkb NF-κB nucleus Nucleus nfkb->nucleus translocates gene Gene Transcription (Inflammation, Proliferation) nucleus->gene activates inhibitor Thiazolidinone Derivative inhibitor->ikk INHIBITS ikb_nfkb

Sources

Foundational

Introduction to the chemistry of rhodanine and its analogues

An In-depth Technical Guide to the Chemistry of Rhodanine and its Analogues Abstract Rhodanine (2-thioxo-1,3-thiazolidin-4-one) and its derivatives represent a cornerstone class of heterocyclic compounds that have garner...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide to the Chemistry of Rhodanine and its Analogues

Abstract

Rhodanine (2-thioxo-1,3-thiazolidin-4-one) and its derivatives represent a cornerstone class of heterocyclic compounds that have garnered significant attention in medicinal chemistry and drug discovery.[1][2] Recognized as a "privileged scaffold," the rhodanine core is a versatile platform for chemical modification, leading to a vast library of compounds with a wide spectrum of pharmacological activities.[1][3] This guide provides a comprehensive overview of the fundamental chemistry of the rhodanine scaffold, detailing its synthesis, reactivity, and the structure-activity relationships that govern its biological effects. We will explore its applications as a modulator of various prokaryotic and eukaryotic targets, including its role in the development of antimicrobial, anticancer, antiviral, and antidiabetic agents.[1][4][5][6] Critically, this document also addresses the challenges associated with the rhodanine scaffold, particularly its reputation as a potential Pan Assay Interference Compound (PAINS), offering insights into experimental strategies for validating true biological activity and guiding future rational drug design.[3][7]

The Rhodanine Core: Structure and Chemical Properties

The rhodanine nucleus is a five-membered heterocyclic ring containing a thiazolidine core.[8] Its unique arrangement of a thioamide within a lactam ring, coupled with an active methylene group at the C-5 position, imparts a distinct reactivity profile that is central to its utility in medicinal chemistry.

  • N-3 Position : The nitrogen atom can be readily functionalized, most commonly through alkylation or arylation. This position is a critical handle for modulating physicochemical properties such as solubility and for introducing moieties that can form additional interactions with biological targets.[2] The synthesis of rhodanine-3-acetic acids is a prime example of leveraging this position to improve properties and explore new biological targets.[2][9]

  • C-2 Thione Group : The thiocarbonyl group is a key feature, contributing to the electronic character of the ring and serving as a potential hydrogen bond acceptor. It can also be a site for chemical modification.

  • C-4 Carbonyl Group : The lactam carbonyl is another key polar feature, acting as a hydrogen bond acceptor in ligand-receptor interactions.

  • C-5 Methylene Group : The protons on the C-5 carbon are acidic due to the electron-withdrawing effects of the adjacent carbonyl (C-4) and thiocarbonyl (C-2) groups. This "active methylene" is the primary site for condensation reactions, most notably the Knoevenagel condensation, which is the most common method for introducing diversity to the rhodanine scaffold.[10][11]

The unique electronic and structural features of the rhodanine core make it a versatile building block in drug discovery.

Caption: Core structure of rhodanine (2-thioxo-1,3-thiazolidin-4-one).

Synthesis and Derivatization Strategies

The synthetic accessibility of the rhodanine scaffold is a major reason for its prevalence in drug discovery libraries. Several reliable methods exist for both the core synthesis and its subsequent diversification.

Foundational Synthesis of the Rhodanine Ring

The original synthesis of rhodanine was reported by Marceli Nencki in 1877 and involved the reaction of ammonium thiocyanate with chloroacetic acid in water.[8] A more common laboratory and industrial method involves the reaction of carbon disulfide, ammonia, and chloroacetic acid, which proceeds through a dithiocarbamate intermediate.[8] More recent strategies also allow for the direct preparation of N-aryl rhodanines from thioureas and thioglycolic acid, offering a straightforward and atom-economical approach.[12]

The Knoevenagel Condensation: A Gateway to Diversity

The Knoevenagel condensation is the most widely employed reaction for derivatizing the rhodanine core.[10][11] This reaction involves the base-catalyzed condensation of the active methylene group at the C-5 position with an aldehyde or ketone. The causality behind this reaction's efficiency lies in the enhanced acidity of the C-5 protons, which are readily abstracted by a base to form a nucleophilic enolate. This enolate then attacks the electrophilic carbonyl carbon of the aldehyde, leading to a condensation product that typically dehydrates to form a stable 5-arylidene or 5-alkylidene rhodanine.[13]

The choice of catalyst and reaction conditions can be tailored for efficiency and sustainability. While traditional methods use bases like piperidine or sodium acetate in organic solvents, numerous "green" protocols have been developed using catalysts such as alum in aqueous media under microwave irradiation or magnetically separable copper ferrite nanoparticles.[10][14]

G Knoevenagel Condensation Workflow Rhodanine Rhodanine (Active Methylene) Base Base Catalyst (e.g., Piperidine, Alum) Intermediate Enolate Intermediate (Nucleophile) Rhodanine->Intermediate Aldehyde Aromatic Aldehyde (R-CHO) Product 5-Arylidene Rhodanine (Final Product) Aldehyde->Product Condensation & Dehydration Base->Intermediate Proton Abstraction Solvent Solvent/Energy (e.g., EtOH, H2O, MW)

Caption: Workflow of the Knoevenagel condensation for rhodanine derivatization.

Experimental Protocol: Knoevenagel Condensation for 5-Arylidene Rhodanine

This protocol is a representative example for the synthesis of a 5-arylidene rhodanine derivative, adapted from green chemistry principles.[10][14]

  • Reactant Preparation : In a microwave-safe reaction vessel, combine rhodanine (1.0 eq.), the desired aromatic aldehyde (1.0 eq.), and a catalytic amount of alum (e.g., 15 mol%).[10]

  • Solvent Addition : Add a minimal amount of an environmentally benign solvent, such as water or ethanol, to create a slurry.

  • Reaction : Seal the vessel and place it in a microwave reactor. Irradiate the mixture at a suitable temperature (e.g., 100°C) for a short duration (e.g., 5-15 minutes). Monitor the reaction progress by Thin Layer Chromatography (TLC).

  • Work-up and Isolation : Upon completion, cool the reaction mixture to room temperature. The product often precipitates directly from the reaction medium.[15]

  • Purification : Collect the solid product by filtration, wash with cold water or ethanol to remove residual reactants and catalyst. If necessary, recrystallize the product from a suitable solvent (e.g., ethanol, acetic acid) to obtain the pure 5-arylidene rhodanine derivative.

  • Characterization : Confirm the structure of the final product using standard analytical techniques such as ¹H NMR, ¹³C NMR, and mass spectrometry.

Functionalization at Multiple Sites

Beyond the C-5 position, the rhodanine scaffold offers other sites for modification, allowing for multi-vector optimization of drug candidates.

G center Rhodanine Core N3 N-3 center->N3 Alkylation/ Arylation C5 C-5 center->C5 Knoevenagel Condensation S2 C=S (2) center->S2 Thione Chemistry DB Exocyclic Double Bond C5->DB Forms DB->center Michael Addition

Caption: Key functionalization sites on the rhodanine scaffold.

  • N-3 Alkylation/Arylation : The secondary amine at the N-3 position can be readily alkylated using alkyl halides in the presence of a base. This modification is crucial for tuning lipophilicity and introducing groups that can occupy specific sub-pockets in a target protein.[2]

  • Michael Addition : The α,β-unsaturated carbonyl system present in 5-arylidene rhodanine derivatives makes them Michael acceptors.[3] This allows for conjugate addition reactions with nucleophiles, providing another route for diversification. However, this reactivity is also a source of concern for non-specific covalent modification of proteins, a hallmark of some PAINS compounds.[3][16]

Rhodanine Analogues in Medicinal Chemistry

The synthetic tractability of the rhodanine core has led to its exploration against a multitude of biological targets. It is a prominent scaffold found in hits from high-throughput screening campaigns.[1][17]

Overview of Biological Activities

Rhodanine derivatives have demonstrated a remarkable range of biological activities. The clinical use of Epalrestat, a rhodanine derivative used to treat diabetic neuropathy, validated the therapeutic potential of this scaffold.[18][19]

Biological ActivityKey Targets / ExamplesReferences
Antimicrobial Bacterial enzymes, MRSA, M. tuberculosis[2][20][21][22]
Anticancer Tyrosine kinases (c-Src, EGFR), other oncogenic proteins[5][23][24][25][26]
Antiviral HIV-1 Integrase, Hepatitis C Virus (HCV) NS3/NS5B Protease[2][9][27]
Antidiabetic Aldose Reductase (e.g., Epalrestat)[9][17][18]
Anti-inflammatory COX/LOX, other inflammatory mediators[17][28]
Other Inhibitors of β-lactamase, phosphatases, etc.[9][29]
Case Study: Rhodanine-Based Kinase Inhibitors

Rhodanine derivatives have emerged as potent inhibitors of various protein kinases, which are critical targets in oncology.[25][30]

  • Mechanism of Action : Molecular docking and QSAR studies suggest that rhodanine-based inhibitors typically bind to the ATP-binding site of kinases.[5][23] Key interactions often involve hydrogen bonds between the rhodanine's carbonyl oxygen or thioamide group and backbone residues of the kinase hinge region. The 5-arylidene substituent extends into hydrophobic pockets, and substitutions on this ring are critical for achieving potency and selectivity.[26][30] For instance, studies on c-Src inhibitors revealed that key interactions were achieved through oxygen atoms from a phenoxy group on the benzylidene moiety and the rhodanine core itself.[5][23]

G Simplified Mechanism of Rhodanine-Based Kinase Inhibition cluster_kinase Kinase ATP Binding Site hinge Hinge Region (Backbone NH) pocket Hydrophobic Pocket Rhodanine Rhodanine Inhibitor Core Rhodanine Core (C=O, N-H) Substituent 5-Arylidene Substituent Core->hinge H-Bonding Substituent->pocket Hydrophobic Interactions

Caption: Rhodanine inhibitors typically occupy the ATP-binding site of kinases.

  • Structure-Activity Relationship (SAR) :

    • 5-Arylidene Ring : The substitution pattern on this ring is paramount. Electron-withdrawing or -donating groups, as well as their position (ortho, meta, para), can drastically alter inhibitory activity.[25][30] For example, in one study, compounds with a single substituent at the C2 position of the phenyl ring showed the best cytotoxic activity.[5]

    • N-3 Position : Substitution at the N-3 position with groups like acetic acid can enhance solubility and provide additional interaction points, often leading to improved potency.[2]

Critical Considerations: The PAINS Controversy

Despite its successes, the rhodanine scaffold is frequently flagged as a Pan Assay Interference Compound (PAINS).[3][7] This designation arises because certain structural motifs, including the 5-ene-rhodanine substructure, are known to interfere with biological assays through non-specific mechanisms.

  • Mechanisms of Interference :

    • Michael Acceptor Reactivity : The α,β-unsaturated system in 5-ene-rhodanines can react covalently and non-specifically with nucleophilic residues (e.g., cysteine) on proteins.[3][16]

    • Aggregation : Rhodanine compounds can form aggregates at higher concentrations, which can then sequester and non-specifically inhibit proteins.[16]

    • Photometric Interference : The conjugated systems in many rhodanine derivatives impart color, which can interfere with colorimetric or fluorometric assay readouts.[16]

  • Field-Proven Insights for De-risking Hits : It is crucial not to dismiss all rhodanine-based hits outright but to apply rigorous scientific validation.[3]

    • Confirm Structure-Activity Relationships : A true inhibitor should exhibit a clear and steep SAR. If minor structural modifications lead to a complete loss of activity ("activity cliffs"), it suggests a specific binding mode rather than non-specific interference.

    • Conduct Biophysical Validation : Use orthogonal, label-free techniques like Surface Plasmon Resonance (SPR), Isothermal Titration Calorimetry (ITC), or Thermal Shift Assays (TSA) to confirm direct binding between the compound and the target protein.

    • Run Counter-Screens : Test for non-specific activity by including detergents (e.g., Triton X-100) in the assay buffer to disrupt aggregates. Also, test for covalent modification using mass spectrometry.[16]

    • Evaluate Hydrolytic Stability : Some rhodanine derivatives can hydrolyze to potent enethiol fragments, which may be the true active species, complicating SAR interpretation.[29] It is imperative to test the stability and activity of potential hydrolysis products.[29]

Future Directions and Conclusion

The rhodanine scaffold remains a privileged and highly valuable heterocycle in drug discovery.[1][3] Its synthetic versatility and proven track record ensure its continued relevance. The future of rhodanine chemistry will likely focus on:

  • Rational Design : Moving beyond high-throughput screening hits to rationally design derivatives that minimize PAINS liabilities while maximizing target-specific interactions. This includes modifying the scaffold to reduce Michael acceptor reactivity or designing compounds with improved solubility to prevent aggregation.

  • New Synthetic Methodologies : Developing more efficient, sustainable, and diverse synthetic routes to access novel chemical space around the rhodanine core.

  • Exploring New Targets : Applying the vast chemical diversity of rhodanine libraries to novel and challenging biological targets.

References

  • Tomasić, T., & Mašič, L. P. (2009). Rhodanine as a privileged scaffold in drug discovery. Current Medicinal Chemistry, 16(13), 1596-1629. [Link]

  • Ingenta Connect. (n.d.). Rhodanine as a Privileged Scaffold in Drug Discovery. Ingenta Connect. Retrieved from [Link]

  • Mermer, A. (2021). The Importance of Rhodanine Scaffold in Medicinal Chemistry: A Comprehensive Overview. Mini-Reviews in Medicinal Chemistry, 21(6), 738-789. [Link]

  • RSC Publishing. (n.d.). An efficient and green procedure for synthesis of rhodanine derivatives by aldol-thia-Michael protocol using aqueous diethylamine medium. RSC Advances. Retrieved from [Link]

  • Bentham Science. (n.d.). A Comprehensive Review on the Biological and Pharmacological Activities of Rhodanine Based Compounds for Research and Development of Drugs. Bentham Science Publishers. Retrieved from [Link]

  • Mohamed, Y. M. A., & Solum, E. (2022). Recent Advances in Rhodanine-Based Compounds as Potential Antimicrobial Agents. Current Bioactive Compounds, 18(7), 2-12. [Link]

  • Mermer, A. (2021). The Importance of Rhodanine Scaffold in Medicinal Chemistry: A Comprehensive Overview. Mini-Reviews in Medicinal Chemistry, 21(6), 738-789. [Link]

  • Al-Warhi, T., et al. (2016). In Vitro Antibacterial Activity of Rhodanine Derivatives against Pathogenic Clinical Isolates. PLoS ONE, 11(10), e0164227. [Link]

  • Perković, I., et al. (2022). Rhodanine Derivatives as Anticancer Agents: QSAR and Molecular Docking Studies. Anti-Cancer Agents in Medicinal Chemistry, 23(4), 473-484. [Link]

  • S. B. K. (2017). Recent developments with rhodanine as a scaffold for drug discovery. Expert Opinion on Drug Discovery, 12(12), 1233-1247. [Link]

  • ResearchGate. (n.d.). Rhodanine Derivatives as Anticancer Agents: QSAR and Molecular Docking Studies. ResearchGate. Retrieved from [Link]

  • Scribd. (n.d.). Synthesis of Rhodanine Derivatives. Scribd. Retrieved from [Link]

  • Ragno, R., et al. (2016). Design, Synthesis and Structure-activity Studies of Rhodanine Derivatives as HIV-1 Integrase Inhibitors. Molecules, 21(10), 1289. [Link]

  • Taylor & Francis Online. (2019). A conceptual review of rhodanine: current applications of antiviral drugs, anticancer and antimicrobial activities. Artificial Cells, Nanomedicine, and Biotechnology, 47(1), 1132-1148. [Link]

  • Kumar, D., et al. (2022). Rhodanine derivatives: An insight into the synthetic and medicinal perspectives as antimicrobial and antiviral agents. Chemical Biology & Drug Design. [Link]

  • MDPI. (n.d.). Anticancer Profile of Rhodanines: Structure–Activity Relationship (SAR) and Molecular Targets—A Review. Molecules. Retrieved from [Link]

  • ResearchGate. (n.d.). Proposed mechanism for the synthesis of rhodanine-based amides 5. ResearchGate. Retrieved from [Link]

  • Fassihi, A., et al. (2019). A conceptual review of rhodanine: current applications of antiviral drugs, anticancer and antimicrobial activities. Artificial Cells, Nanomedicine, and Biotechnology, 47(1), 1132-1148. [Link]

  • Brem, J., et al. (2016). Structure activity relationship studies on rhodanines and derived enethiol inhibitors of metallo-β-lactamases. RSC Advances, 6(96), 93946-93954. [Link]

  • Perković, I., et al. (2023). Rhodanine Derivatives as Anticancer Agents: QSAR and Molecular Docking Studies. Anti-Cancer Agents in Medicinal Chemistry, 23(4), 473-484. [Link]

  • ResearchGate. (n.d.). General methodology for the synthesis of rhodanine and... ResearchGate. Retrieved from [Link]

  • Swathi, T., & Srinivas, M. (2014). Green condensation reaction of aromatic aldehydes with rhodanine catalyzed by alum under microwave irradiation. Der Pharma Chemica, 6(5), 360-366. [Link]

  • Liu, J., et al. (2018). A Comprehensive Review on the Biological and Pharmacological Activities of Rhodanine Based Compounds for Research and Development of Drugs. Mini-Reviews in Medicinal Chemistry, 18(11), 948-961. [Link]

  • MDPI. (n.d.). Synthesis, Crystal Structures, Lipophilic Properties and Antimicrobial Activity of 5-Pyridylmethylidene-3-rhodanine-carboxyalkyl Acids Derivatives. Molecules. Retrieved from [Link]

  • Kantevari, S., et al. (2020). Drug screening of rhodanine derivatives for antibacterial activity. Expert Opinion on Drug Discovery, 15(3), 337-351. [Link]

  • Bentham Science. (n.d.). Rhodanine Derivatives as Anticancer Agents: QSAR and Molecular Docking Studies. Bentham Science Publishers. Retrieved from [Link]

  • ResearchGate. (n.d.). A New Synthesis Strategy for Rhodanine and Its Derivatives. ResearchGate. Retrieved from [Link]

  • Singh, P., & Kaur, M. (2013). Recent Pharmacological Developments on Rhodanines and 2,4-Thiazolidinediones. International Journal of Medicinal Chemistry. [Link]

  • ACS Publications. (2022). Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review. ACS Omega, 7(45), 40781-40807. [Link]

  • ResearchGate. (n.d.). Synthesis of rhodanine derivatives via Knoevenagel condensation. ResearchGate. Retrieved from [Link]

  • Wikipedia. (n.d.). Rhodanine. Wikipedia. Retrieved from [Link]

  • ResearchGate. (n.d.). Structure‐activity relationship of rhodanine derivatives. ResearchGate. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation. Semantic Scholar. Retrieved from [Link]

  • ResearchGate. (n.d.). (PDF) Rhodanine as a scaffold in drug discovery: A critical review of its biological activities and mechanisms of target modulation. ResearchGate. Retrieved from [Link]

  • MDPI. (n.d.). Rhodanine–Piperazine Hybrids as Potential VEGFR, EGFR, and HER2 Targeting Anti-Breast Cancer Agents. Molecules. Retrieved from [Link]

  • MDPI. (n.d.). CuFe2O4 NPs Mediated Green Synthesis of 5-arylidene Rhodanine Derivatives in Water and their Protective Effects in Terms of Oxid. Catalysts. Retrieved from [Link]

  • ResearchGate. (n.d.). Review Article Recent Pharmacological Developments on Rhodanines and 2,4-Thiazolidinediones. ResearchGate. Retrieved from [Link]

  • Scholars Research Library. (2023). Environmentally Benign Synthesis of 5-Arylidene-Rhodanine Derivatives in Room Temperature Diisopropyl Ethyl Ammonium Acetate. Der Pharma Lettria, 15(6). [Link]

Sources

Exploratory

Pharmacological properties of 4-thiazolidinone derivatives

An In-Depth Technical Guide to the Pharmacological Properties of 4-Thiazolidinone Derivatives Authored by a Senior Application Scientist Foreword: The 4-Thiazolidinone Core - A Privileged Scaffold in Modern Drug Discover...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Pharmacological Properties of 4-Thiazolidinone Derivatives

Authored by a Senior Application Scientist

Foreword: The 4-Thiazolidinone Core - A Privileged Scaffold in Modern Drug Discovery

In the landscape of medicinal chemistry, certain molecular frameworks consistently emerge as foundations for a multitude of therapeutic agents. These are termed "privileged structures" due to their inherent ability to bind to diverse biological targets, offering a fertile ground for drug development. The 4-thiazolidinone ring, a five-membered heterocyclic motif containing nitrogen and sulfur, is a quintessential example of such a scaffold.[1][2][3] Its structural versatility, arising from the potential for substitution at the 2-, 3-, and 5-positions, allows for the fine-tuning of steric, electronic, and lipophilic properties.[1][2] This adaptability has enabled the synthesis of vast libraries of derivatives, leading to the discovery of compounds with a remarkable breadth of pharmacological activities, including antimicrobial, anticancer, anti-inflammatory, and anticonvulsant properties, among others.[3][4][5][6]

This guide provides an in-depth exploration of the pharmacological landscape of 4-thiazolidinone derivatives. We will dissect their synthesis, delve into the mechanisms underpinning their diverse biological effects, and analyze the critical structure-activity relationships that govern their potency and selectivity. The content herein is curated for researchers, scientists, and drug development professionals, aiming to provide not just a summary of findings, but a causal understanding of why these molecules are of such profound interest to the pharmaceutical sciences.

Chapter 1: The Synthetic Foundation - Constructing the 4-Thiazolidinone Core

The accessibility of the 4-thiazolidinone core through straightforward and efficient synthetic routes is a primary driver of its prevalence in drug discovery programs. The most common and versatile method is a one-pot, three-component condensation reaction involving an amine, an aldehyde (or ketone), and a mercaptoalkanoic acid, typically thioglycolic acid.[5]

The causality of this reaction is elegant in its sequence. The initial step involves the formation of a Schiff base (imine) from the condensation of the primary amine and the aldehyde. Subsequently, the thiol group of thioglycolic acid performs a nucleophilic attack on the imine carbon, followed by an intramolecular cyclization via amide bond formation, which upon dehydration, yields the 2,3-disubstituted 4-thiazolidinone ring. This robust reaction tolerates a wide variety of functional groups on both the amine and aldehyde components, providing a direct path to chemical diversity.

G cluster_reactants Reactants cluster_intermediates Reaction Pathway Amine Primary Amine (R1-NH2) SchiffBase Schiff Base (Imine) Formation Amine->SchiffBase Aldehyde Aldehyde (R2-CHO) Aldehyde->SchiffBase TGA Thioglycolic Acid (HSCH2COOH) Cyclization Intramolecular Cyclocondensation SchiffBase->Cyclization + Thioglycolic Acid Product 2,3-Disubstituted 4-Thiazolidinone Cyclization->Product Dehydration

Caption: General workflow for the synthesis of 4-thiazolidinone derivatives.

Chapter 2: The Spectrum of Biological Activity

The true value of the 4-thiazolidinone scaffold lies in its profound and varied pharmacological effects. Modifications at key positions on the ring system dictate the interaction with specific biological targets, leading to a wide array of therapeutic potentials.

Antimicrobial and Antifungal Activity

4-Thiazolidinone derivatives have demonstrated significant potential as anti-infective agents, with numerous reports of potent activity against a wide spectrum of bacteria and fungi.[6][7] Some compounds exhibit remarkable growth inhibition of both Gram-positive and Gram-negative bacteria, with potencies sometimes exceeding those of standard reference drugs like ampicillin and streptomycin.[7]

Mechanism of Action: A key bacterial target for some 4-thiazolidinones is the enzyme MurB, which is a crucial precursor in the biosynthesis of peptidoglycan, an essential component of the bacterial cell wall.[6] Inhibition of MurB disrupts cell wall integrity, leading to bacterial cell death. Molecular docking studies have helped to elucidate the binding modes of these derivatives within the MurB active site, guiding further structural optimization.[7]

Structure-Activity Relationship (SAR):

  • The presence of a 5-arylidene moiety often enhances antimicrobial properties.[1]

  • Combining the 4-thiazolidinone core with other bioactive heterocycles, such as thiazole and adamantane, has been shown to produce compounds with remarkable broad-spectrum antibacterial and antifungal activity.[7]

  • Quantitative Structure-Activity Relationship (QSAR) studies indicate that antimicrobial activity is often governed by lipophilic and electronic parameters, suggesting that membrane permeability and target interaction are both critical.[8][9]

Table 1: Selected 4-Thiazolidinone Derivatives with Antimicrobial Activity

Compound ClassTarget MicroorganismMIC RangeKey Structural FeaturesReference
5-Arylidene-2-(thiazol-2-ylimino)thiazolidin-4-onesGram-positive bacteria (e.g., S. aureus)0.03–6 µg/mL5-arylidene moiety[1]
Thiazole-adamantane-4-thiazolidinone hybridsGram-positive & Gram-negative bacteria> Ampicillin/StreptomycinCombination of three bioactive moieties[7]
Pyridine-benzothiazole-4-thiazolidinone hybridsEscherichia coliSignificant ActivityCompound 6h in study[10]
2-(4-fluorophenyl)-3-(...)-thiazolidin-4-onePseudomonas fluorescens, Staphylococcus aureus100-400 µg/mLFluorophenyl at C2[6]
Anticancer Activity

The development of novel anticancer agents is a paramount challenge in medicine, and 4-thiazolidinone derivatives have emerged as a highly promising class of compounds.[5] They have been shown to exhibit cytotoxic effects against a multitude of cancer cell lines, often through the targeted inhibition of enzymes crucial for cancer cell proliferation and survival.[4][5][11]

Mechanisms of Action:

  • Enzyme Inhibition: A significant body of research has focused on 4-thiazolidinones as enzyme inhibitors. They have been identified as potent inhibitors of human dihydroorotate dehydrogenase (hDHODH), an enzyme essential for de novo pyrimidine biosynthesis, which is a critical pathway for proliferating cancer cells.[12][13] Other targeted enzymes include vascular endothelial growth factor receptor-2 (VEGFR-2), carbonic anhydrase (CA), and cyclooxygenase-2 (COX-2), which are involved in angiogenesis, pH regulation, and inflammation-driven cancer, respectively.[4][14]

  • Apoptosis Induction: Certain derivatives induce programmed cell death (apoptosis) in cancer cells. This is often achieved by increasing the activity of caspases, such as caspase-3, which are key executioners in the apoptotic cascade.[11]

  • Cell Cycle Arrest: Some compounds have been shown to cause cell cycle arrest, preventing cancer cells from progressing through the division cycle.[4]

G compound 4-Thiazolidinone Derivative (e.g., Cmpd 31) binding_site Binding Site (Tyr38, Ala55) compound->binding_site Binds to inhibition Inhibition compound->inhibition hDHODH hDHODH Enzyme hDHODH->inhibition binding_site->hDHODH pyrimidine Pyrimidine Biosynthesis inhibition->pyrimidine Blocks proliferation Cancer Cell Proliferation pyrimidine->proliferation Required for

Caption: Inhibition of hDHODH by a 4-thiazolidinone derivative.

Table 2: Selected 4-Thiazolidinone Derivatives with Anticancer Activity

Compound ID / ClassCancer Cell LineIC50 Value (µM)Mechanism / TargetReference
Compound 31 -1.12hDHODH Inhibitor[12]
Isatin-based derivative 28b HT-29 (Colon)3.29Cytotoxic[4]
Isatin-based derivative 28b MCF-7 (Breast)5.33Cytotoxic[4]
Phenylaminopyrimidine hybrid 27b K-562 (Leukemia)4.86Cytotoxic[4]
5-nitrofuran-2-yl derivative 39 MDA-MB-231 (Breast)1.9Cytotoxic[4]
Anti-inflammatory Activity

Inflammation is a key pathological process in many diseases, and the inhibition of pro-inflammatory enzymes like cyclooxygenases (COX) is a well-established therapeutic strategy. 4-Thiazolidinone derivatives have been extensively investigated as anti-inflammatory agents, with many showing potent activity in both in vitro and in vivo models.[15][16]

Mechanism of Action: The primary mechanism for the anti-inflammatory effects of these compounds is the inhibition of COX enzymes, particularly the inducible COX-2 isoform, which is upregulated at sites of inflammation.[16][17] Some derivatives also exhibit dual inhibition of both COX and lipoxygenase (LOX) pathways, offering a broader anti-inflammatory profile.[17] Molecular docking studies have been instrumental in visualizing how these molecules fit into the active site of COX-2, often mimicking the binding of selective inhibitors like celecoxib.[16]

Structure-Activity Relationship (SAR):

  • A chloro-substituted phenyl imino group at the C-2 position has been shown to enhance anti-inflammatory activity.[15]

  • The presence of an aminosulphonyl group on a phenyl ring attached to the thiazolidinone core often leads to better COX-2 inhibition.[17]

  • Electron-donating groups like hydroxyl (-OH) or methoxy (-OCH3) at the para-position of a benzylidene ring at C-5 can confer selectivity towards the LOX enzyme.[17]

Anticonvulsant Activity

Several series of 4-thiazolidinone derivatives have been synthesized and evaluated for anticonvulsant properties, showing significant activity in established preclinical models such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) seizure tests.[18][19][20][21] This activity highlights their potential as central nervous system (CNS) active agents.

Mechanism of Action: While the exact mechanisms are still under investigation for many derivatives, some are thought to modulate the activity of ion channels or neurotransmitter systems in the brain. For instance, some compounds are believed to interact with components of the arachidonic acid cascade, inhibiting COX-1 and COX-2 in the brain, which can reduce neuroinflammation associated with seizures.[22] The structural features of some active compounds resemble known anticonvulsant drugs like phenytoin, suggesting a potential interaction with voltage-gated sodium channels.[19]

G cluster_sar Structure-Activity Relationship (SAR) Core cluster_activities Resulting Pharmacological Activities Thiazolidinone 4-Thiazolidinone Core N3 N-3 Position (R1) Thiazolidinone->N3 Modulates Lipophilicity & Target Interaction C2 C-2 Position (R2) Thiazolidinone->C2 Influences Potency & Selectivity C5 C-5 Position (R3) Thiazolidinone->C5 Key for Activity (e.g., 5-ene derivatives) AntiInflammatory Anti-inflammatory N3->AntiInflammatory Anticancer Anticancer C2->Anticancer Anticonvulsant Anticonvulsant C2->Anticonvulsant C5->Anticancer Antimicrobial Antimicrobial C5->Antimicrobial

Caption: Key substitution points on the 4-thiazolidinone core and their influence.

Other Notable Activities

The therapeutic potential of this scaffold extends even further:

  • Antiviral Activity: Derivatives have shown activity against various viruses, including HIV and, more recently, SARS-CoV-2, by inhibiting key viral enzymes like reverse transcriptase and the main protease (Mpro).[10][23][24][25]

  • Antidiabetic Activity: By mimicking the structure of thiazolidinediones (TZDs) like pioglitazone, some 4-thiazolidinone derivatives act as partial agonists of Peroxisome Proliferator-Activated Receptor gamma (PPAR-γ), enhancing insulin sensitivity.[26] Others act as α-glucosidase or α-amylase inhibitors, slowing carbohydrate digestion.[27][28]

  • Antitubercular Activity: Thiazolidinones are being actively investigated as agents against Mycobacterium tuberculosis, with some derivatives inhibiting key enzymes like InhA, which is essential for mycolic acid biosynthesis.[29]

Chapter 3: Field-Proven Experimental Protocols

To ensure scientific integrity and reproducibility, the evaluation of 4-thiazolidinone derivatives must follow robust, validated protocols. The methodologies described below represent self-validating systems when appropriate controls are included.

Protocol 3.1: General Synthesis of a 2,3,5-substituted 4-Thiazolidinone
  • Schiff Base Formation:

    • In a round-bottom flask, dissolve the primary amine (1.0 eq) and the substituted aromatic aldehyde (1.0 eq) in a suitable solvent (e.g., ethanol or glacial acetic acid).

    • Add a catalytic amount of glacial acetic acid if not used as the solvent.

    • Reflux the mixture for 2-4 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

    • Upon completion, cool the reaction mixture. The Schiff base often precipitates and can be collected by filtration.

  • Cyclocondensation:

    • To the flask containing the Schiff base (1.0 eq) in a solvent like 1,4-dioxane or toluene, add thioglycolic acid (1.2 eq).

    • Add a catalytic amount of anhydrous zinc chloride (ZnCl2) to facilitate the reaction.

    • Reflux the mixture for 8-12 hours. A Dean-Stark apparatus can be used if toluene is the solvent to remove the water formed during the reaction.

    • Monitor the reaction by TLC until the starting material is consumed.

  • Work-up and Purification:

    • Cool the reaction mixture to room temperature.

    • Pour the mixture into ice-cold water or a saturated sodium bicarbonate solution to neutralize excess acid and precipitate the crude product.

    • Collect the solid product by vacuum filtration and wash thoroughly with water.

    • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol) or by column chromatography on silica gel.

  • Characterization:

    • Confirm the structure of the final compound using spectroscopic methods such as ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry.[10][21]

Protocol 3.2: In Vitro Anticancer Evaluation (MTT Assay)
  • Cell Culture:

    • Culture the desired cancer cell line (e.g., MCF-7) in the recommended medium (e.g., DMEM with 10% FBS) at 37°C in a humidified 5% CO₂ incubator.

  • Cell Seeding:

    • Harvest cells using trypsin-EDTA and perform a cell count using a hemocytometer.

    • Seed the cells into a 96-well microtiter plate at a density of 5,000-10,000 cells/well in 100 µL of medium.

    • Incubate the plate for 24 hours to allow cells to attach.

  • Compound Treatment:

    • Prepare a stock solution of the test 4-thiazolidinone derivative in DMSO. Create serial dilutions in the culture medium to achieve final concentrations ranging from, for example, 0.1 µM to 100 µM. The final DMSO concentration should be <0.5%.

    • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds. Include wells for a vehicle control (DMSO only) and a positive control (e.g., Doxorubicin).

    • Incubate the plate for 48-72 hours.

  • MTT Addition and Incubation:

    • Prepare a 5 mg/mL solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) in phosphate-buffered saline (PBS).

    • Add 20 µL of the MTT solution to each well and incubate for 3-4 hours at 37°C. Live cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

  • Data Acquisition:

    • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Analysis:

    • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

    • Plot the percentage of viability against the log of the compound concentration and determine the IC50 value (the concentration required to inhibit cell growth by 50%) using non-linear regression analysis.

Conclusion and Future Perspectives

The 4-thiazolidinone scaffold represents a cornerstone of modern medicinal chemistry, demonstrating an almost unparalleled range of pharmacological activities.[1][3] Its synthetic accessibility and the clear structure-activity relationships that have been established for various therapeutic targets make it an exceptionally attractive starting point for new drug discovery campaigns.

The future of 4-thiazolidinone research is bright and will likely focus on several key areas:

  • Multi-Target Ligands: Designing single molecules that can modulate multiple targets (e.g., dual COX-2/hDHODH inhibitors) could lead to synergistic effects and more effective treatments for complex diseases like cancer.

  • Overcoming Drug Resistance: As antimicrobial and anticancer resistance continues to grow, optimizing 4-thiazolidinone derivatives to inhibit novel targets or evade resistance mechanisms will be a critical endeavor.[11][29]

  • Advanced In Vivo Studies: While many derivatives show promising in vitro activity, more comprehensive in vivo pharmacokinetic, toxicological, and efficacy studies are needed to translate these findings into clinical candidates.[4][15]

By leveraging the foundational knowledge outlined in this guide, researchers and drug developers can continue to unlock the immense therapeutic potential held within the 4-thiazolidinone core.

References

  • 4-Thiazolidinone- A New Profile of Various Pharmacological Activities. (URL: )
  • Synthesis, structure–activity relationship and binding mode analysis of 4-thiazolidinone derivatives as novel inhibitors of human dihydroorot
  • 4-Thiazolidinone derivatives as potent antimicrobial agents: microwave-assisted synthesis, biological evaluation and docking studies - MedChemComm (RSC Publishing). (URL: )
  • Structural Optimization and Structure–Activity Relationship of 4-Thiazolidinone Derivatives as Novel Inhibitors of Human Dihydroorot
  • Evaluation of Anticancer and Antibacterial Activity of Four 4-Thiazolidinone-Based Deriv
  • Sulfonamide derivatives of thiazolidin-4-ones with anticonvulsant activity against two seizure models: synthesis and pharmacological evalu
  • The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies - MDPI. (URL: )
  • Synthesis and Biological Evaluation of New 4-Thiazolidinone Derivatives as Carbonic Anhydrase Inhibitors - Bentham Science Publisher. (URL: )
  • Synthesis and antimicrobial activity of new 4-thiazolidinone derivatives containing 2-amino-6-methoxybenzothiazole - PMC - NIH. (URL: )
  • 4-Thiazolidinone derivatives: synthesis, antimicrobial, anticancer evaluation and QSAR studies - RSC Publishing. (URL: )
  • Evaluation of Anticancer and Antibacterial Activity of Four 4-Thiazolidinone-Based Derivatives - Digital Medicine Associ
  • Synthesis and biological activities of some thiazolidin-4-ones - PubMed. (URL: )
  • Thiazole-Bearing 4-Thiazolidinones as New Anticonvulsant Agents - MDPI. (URL: )
  • Evaluation of 5-[(Z)-(4-nitrobenzylidene)]-2-(thiazol-2-ylimino)-4-thiazolidinone (Les-6222) as Potential Anticonvulsant Agent - MDPI. (URL: )
  • Exploration of Antioxidant, Anti-inflammatory and Anticancer Potential of Substituted 4-Thiazolidinone Derivatives: Synthesis, Biological Evaluation and Docking Studies - Taylor & Francis Online. (URL: )
  • Exploring the Potential of Novel 4-thiazolidinone Derivatives as Dual Anti-inflammatory and Antioxidant Agents: Synthesis, Pharmacological Activity and Docking Analysis | Bentham Science Publishers. (URL: )
  • Quantitative Structure Activity Relationship Studies of Some New 4-Thiazolidinone Derivatives as Antimicrobial Agents | Jacob | Research and Reviews: A Journal of Pharmaceutical Science. (URL: )
  • Some 4-thiazolidinone compounds with antiviral activities reported in the liter
  • 4-THIAZOLIDINONE DERIVATIVES : SYNTHESIS AND BIOLOGICAL STUDY. (URL: )
  • Molecular structure and biological activities of 4-thiazolidinone derivatives: a combined theoretical and experimental study - ResearchG
  • Scheme 19. 4-Thiazolidinone derivatives showing antiviral activity (47e50).
  • New Thiazolidine-4-Ones: Synthesis And Evalu
  • 4-thiazolidinones applications. Part 1. Synthetic routes to the drug-like molecules. (URL: )
  • Thiazole-Bearing 4-Thiazolidinones as New Anticonvulsant Agents - Sci-Hub. (URL: )
  • Review of Recent Advances in Thiazolidin-4-One Derivatives as Promising Antitubercular Agents (2021–Present) - NIH. (URL: )
  • Recent advances in synthetic strategies and SAR of thiazolidin-4-one containing molecules in cancer therapeutics - NIH. (URL: )
  • Novel 4-Thiazolidinone Derivatives as Anti-Infective Agents: Synthesis, Characterization, and Antimicrobial Evalu
  • Exploring Anti-inflammatory Potential of Thiazolidinone Derivatives of Benzenesulfonamide via Synthesis, Molecular Docking and Biological Evalu
  • In-vitro and in-silico assessment of thiazole-thiazolidinone derivatives as selective inhibitors of urease and α-glucosidase - PMC - PubMed Central. (URL: )
  • Review on Thiazolidinone possessing heterocyclic analogues, their potential binding sites with Cyclooxygenase and Lipoxygenase; - International Journal of Science and Research Archive. (URL: )
  • Synthesis, Characterization, Antiglycation Evaluation, Molecular Docking, and ADMET Studies of 4-Thiazolidinone Derivatives | ACS Omega - ACS Public
  • Examples of anti-inflammatory thiazolidinone derivatives - ResearchG
  • BIOLOGICAL PROSPECTIVE OF 4-THIAZOLIDINONE: A REVIEW. (URL: )
  • Design, In-Silico Studies, Synthesis, Characterization, and Anticonvulsant Activities of Novel Thiazolidin-4-One Substituted Thiazole Deriv
  • Structure–activity relationship of thiazolidin-4-one derivatives of 1,3,4-oxadiazole/thiadiazole ring.
  • SYNTHESIS AND ANTIDIABETIC EVALUATION OF SOME THIAZOLIDINE-2, 4-DIONE DERIVATIVES | INTERNATIONAL JOURNAL OF PHARMACEUTICAL SCIENCES AND RESEARCH. (URL: )
  • Fluorenone–thiazolidine-4-one scaffolds as antidiabetic and antioxidant agents: design, synthesis, X-ray crystal structures, and binding and computational studies - New Journal of Chemistry (RSC Publishing). (URL: )
  • Discovery Potent of Thiazolidinedione Derivatives as Antioxidant, α-Amylase Inhibitor, and Antidiabetic Agent - PMC - PubMed Central. (URL: )
  • New Thiazolidine-4-One Derivatives as SARS-CoV-2 Main Protease Inhibitors - PMC. (URL: )

Sources

Foundational

The Rhodanine Scaffold: A Privileged Core for Next-Generation Therapeutics

An In-depth Technical Guide for Drug Discovery Professionals Abstract The rhodanine core, a 2-thioxo-1,3-thiazolidin-4-one heterocycle, has firmly established itself as a "privileged scaffold" in modern medicinal chemist...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Drug Discovery Professionals

Abstract

The rhodanine core, a 2-thioxo-1,3-thiazolidin-4-one heterocycle, has firmly established itself as a "privileged scaffold" in modern medicinal chemistry. Its remarkable synthetic tractability and ability to form targeted interactions with a multitude of biological macromolecules have propelled rhodanine-based compounds into a broad spectrum of therapeutic research areas. This guide provides an in-depth exploration of the rhodanine core, synthesizing field-proven insights into its mechanism of action across key disease states, detailing robust synthetic and analytical protocols, and presenting a logical framework for the rational design of novel rhodanine-based therapeutic agents. We will dissect the structure-activity relationships that govern efficacy and discuss the critical experimental workflows required to validate these compounds from hit-to-lead and beyond.

The Rhodanine Core: A Foundation of Therapeutic Versatility

First discovered in 1877 by Marceli Nencki, rhodanine (2-sulfanylidene-1,3-thiazolidin-4-one) is a five-membered heterocyclic compound built upon a thiazolidine framework. Its true potential in drug discovery, however, has been realized more recently. The clinical success of Epalrestat , an aldose reductase inhibitor used for treating diabetic neuropathy, provided definitive validation of the rhodanine scaffold's therapeutic viability.[1][2]

The power of the rhodanine scaffold lies in its structural features, which offer multiple avenues for chemical modification and interaction with biological targets.[3][4]

  • Key Structural Features: The rhodanine ring can engage in various non-covalent interactions, including hydrogen bonding (acting as both donor and acceptor) and hydrophobic interactions, allowing for high-affinity binding to protein targets.[5]

  • Synthetic Accessibility: The scaffold allows for straightforward chemical diversification at distinct positions, primarily the N-3 and C-5 positions. This synthetic flexibility is crucial for optimizing potency, selectivity, and pharmacokinetic properties.[3][4] The Knoevenagel condensation is a widely employed and efficient method for introducing diverse aryl substituents at the C-5 position, leading to the prevalent 5-arylidenerhodanine class of derivatives.[5][6]

Diverse Biological Activities & Mechanisms of Action

Rhodanine derivatives have demonstrated a remarkable breadth of biological activities, functioning as potent and often selective modulators of key enzymes and receptors implicated in numerous pathologies.[7][8]

Anticancer Activity

Rhodanine-based compounds have emerged as a promising class of anticancer agents, exhibiting cytotoxicity against a wide range of cancer cell lines through multiple mechanisms.[1][9] Many derivatives have shown remarkable efficacy in the low micromolar range while displaying selectivity against cancer cells over normal human fibroblasts.[1][9]

  • Mechanism 1: Topoisomerase II Inhibition & DNA Intercalation: Certain N-rhodanine glycoside derivatives have been shown to exert their anticancer effects by inhibiting Topoisomerase II and intercalating with DNA.[7][10] This dual mechanism disrupts DNA replication and repair, ultimately triggering apoptosis in cancer cells. Compound 12f (an N-rhodanine glycoside) demonstrated potent Topo II inhibition with an IC50 of 7.3 µM.[7]

  • Mechanism 2: Phosphatase of Regenerating Liver 3 (PRL-3) Inhibition: PRL-3 is a phosphatase that is overexpressed in numerous metastatic cancers, making it an attractive therapeutic target. Rhodanine derivatives have been identified as potent inhibitors of PRL-3.[8][11] Specifically, the benzylidene rhodanine derivative 5e was found to be the most active in one series, with an IC50 value of 0.9 µM in vitro.[8][11]

  • Mechanism 3: Apoptosis Induction: A common mechanistic outcome for many rhodanine anticancer agents is the induction of apoptosis.[9][10] For example, glucosylated rhodanine derivative 6 was found to significantly activate apoptotic cell death in HepG2 liver cancer cells, upregulating pro-apoptotic genes while inhibiting the anti-apoptotic Bcl-2 protein.[10]

Compound IDCancer Cell LineTarget/MechanismIC50 (µM)Reference
11a MCF-7 (Breast)Topo II / DNA Intercalation3.7[7]
12f HepG2 (Liver)Topo II / DNA Intercalation2.2[7]
12f A549 (Lung)Topo II / DNA Intercalation4.5[7]
Compound 6 HepG2 (Liver)Topo II / DNA Intercalation0.21[10]
Compound 7 A549 (Lung)Topo II / DNA Intercalation0.31[10]
Compound 32 HL-60 (Leukemia)Not Specified0.21[1][12]
Compound 38 A2780cisR (Ovarian)Not Specified3.3[1][12]
Compound 5e Not SpecifiedPRL-3 Inhibition0.9[8][11]
Antimicrobial Activity

The rise of multidrug-resistant (MDR) bacteria necessitates the development of novel antimicrobial agents. Rhodanine derivatives have shown potent bactericidal activity, particularly against Gram-positive pathogens, including challenging clinical isolates like Methicillin-Resistant Staphylococcus aureus (MRSA) and Vancomycin-Resistant Enterococci (VRE).[13][14]

  • Mechanism: DNA Gyrase and Topoisomerase IV Inhibition: A key antibacterial mechanism for rhodanine compounds is the inhibition of bacterial DNA gyrase and topoisomerase IV.[13] These enzymes are essential for DNA replication, repair, and segregation in bacteria, making them validated antimicrobial targets. This mechanism is distinct from many conventional antibiotics, offering potential against resistant strains.

  • Other Targets: Other studies suggest rhodanine derivatives can also target enzymes like Enoyl-Acyl Carrier Protein Reductase (InhA), a crucial component of the mycobacterial cell wall synthesis pathway.[15][16]

Compound IDBacterial StrainMIC (µM)Reference
Rh 2 MRSA (MIC90)4[13][14]
Rh 2 VRE (MIC90)8[13][14]
Rh 2 S. epidermidis4[13]
Various Bacillus anthracis2-8[13]
Compound IIIi MRSA CCARM 31671 µg/mL[17]
Compound Vb MRSA CCARM 31671 µg/mL[17]
N-(4-Chlorophenyl)-2-[5-(2-hydroxybenzylidene)...] Mycobacterium tuberculosis8-16[3]
Antiviral Activity

The rhodanine scaffold has been successfully exploited to develop inhibitors of various viral targets, demonstrating broad-spectrum potential.

  • Mechanism 1: Viral Entry/Fusion Inhibition: For enveloped viruses like HIV and SARS-CoV-2, certain furanyl methylidene rhodanine analogs have been shown to target the viral membrane and block the formation of the six-helix bundle (6-HB) fusion core, a critical step in viral entry into host cells.[18]

  • Mechanism 2: Enzyme Inhibition: Rhodanine derivatives have been designed to inhibit specific viral enzymes. A notable example is the inhibition of HIV-1 integrase, an enzyme essential for integrating the viral genome into the host cell's DNA.[19] Other research has explored rhodanines as inhibitors of Hepatitis C Virus (HCV) NS3 protease and NS5B RNA polymerase.[20]

Antidiabetic Activity

The therapeutic utility of rhodanine was first clinically proven in the context of diabetes.

  • Mechanism: Aldose Reductase Inhibition: In hyperglycemic conditions, the enzyme aldose reductase converts excess glucose into sorbitol via the polyol pathway.[5][21] The accumulation of sorbitol leads to osmotic stress and is a major contributor to diabetic complications such as neuropathy, retinopathy, and nephropathy.[2][22][23] Rhodanine-3-acetic acid derivatives, most notably Epalrestat, act as noncompetitive, reversible inhibitors of aldose reductase, preventing this harmful accumulation.[5][24] By blocking this pathway, these compounds help alleviate the cellular damage associated with long-term diabetes.[21]

The diagram below illustrates the polyol pathway of glucose metabolism, which becomes overactive during hyperglycemia, and the point of intervention for rhodanine-based aldose reductase inhibitors.

Polyol_Pathway cluster_pathway Polyol Pathway Glucose Excess Glucose (Hyperglycemia) Sorbitol Sorbitol Glucose->Sorbitol Aldose Reductase (Rate-Limiting Step) Fructose Fructose Sorbitol->Fructose Sorbitol Dehydrogenase Complications Diabetic Complications (Neuropathy, Retinopathy) Sorbitol->Complications Accumulation leads to Osmotic & Oxidative Stress Inhibitor Rhodanine-based Inhibitor (e.g., Epalrestat) Inhibitor->Sorbitol INHIBITS Knoevenagel_Workflow Start Reactants: Rhodanine + Aldehyde Step1 1. Dissolve in Solvent Start->Step1 Step2 2. Add Catalyst Step1->Step2 Step3 3. Heat & Stir (Monitor by TLC) Step2->Step3 Step4 4. Cool & Precipitate Step3->Step4 Step5 5. Filter & Wash Step4->Step5 Step6 6. Recrystallize for Purity Step5->Step6 End Pure 5-Arylidenerhodanine Product Step6->End Analysis Characterization: NMR, MS, FTIR End->Analysis Bio_Eval_Flow Compound Synthesized Rhodanine Derivative PrimaryScreen Primary Screening (e.g., Cytotoxicity, Antibacterial) Compound->PrimaryScreen HitIdent Hit Identification (Potent & Selective Compounds) PrimaryScreen->HitIdent MechStudy Mechanism of Action Studies (Enzyme Assays, Apoptosis Assays) HitIdent->MechStudy Active SAR Structure-Activity Relationship (SAR) Analysis HitIdent->SAR Active MechStudy->SAR LeadOpt Lead Optimization (Iterative Synthesis & Testing) SAR->LeadOpt LeadOpt->PrimaryScreen New Analogs InVivo In Vivo Studies (Animal Models) LeadOpt->InVivo

Sources

Exploratory

Part 1: The Genesis of a Scaffold: Marceli Nencki and the Dawn of Biochemistry

An In-Depth Technical Guide to the History, Synthesis, and Application of Rhodanine This guide provides a comprehensive technical overview of rhodanine, from its initial discovery by the pioneering Polish chemist Marceli...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the History, Synthesis, and Application of Rhodanine

This guide provides a comprehensive technical overview of rhodanine, from its initial discovery by the pioneering Polish chemist Marceli Nencki to its contemporary role as a privileged scaffold in medicinal chemistry. Tailored for researchers, scientists, and drug development professionals, this document elucidates the historical context, core chemical principles, and modern applications of this significant heterocyclic compound.

Wilhelm Marceli Nencki (1847-1901) was a prominent Polish chemist and medical doctor whose work laid significant groundwork in the fields of biochemistry and pharmacology.[1][2] His scientific interests were vast, spanning urea synthesis, the chemistry of purines, and the biological oxidation of aromatic compounds.[1][3] Educated in Berlin under the guidance of Adolf von Baeyer, Nencki developed a rigorous experimental approach that he applied to understanding the chemical processes of life.[3] After his medical studies, he joined the University of Berne, where his career flourished, leading to a professorship and the head of the department of biochemistry.[3] It was during his tenure at Berne, in 1877, that he made the discovery for which he is renowned in heterocyclic chemistry: the synthesis of a novel compound he named "Rhodaninsäure" (Rhodanine).[1][4]

Nencki's later career saw him move to St. Petersburg in 1890 to help establish the Imperial Institute of Experimental Medicine.[3] There, as the head of chemistry and biochemistry, he collaborated with luminaries such as Ivan Pavlov to investigate fundamental physiological processes, including the formation of urea in the liver.[3] His legacy is not only cemented by his discoveries but also by the Nencki Institute of Experimental Biology in Warsaw, founded in his honor in 1918, which continues to be a leading research institution.[5][6]

Part 2: The Discovery and Synthesis of Rhodanine

Rhodanine (2-Sulfanylidene-1,3-thiazolidin-4-one) is a 5-membered heterocyclic compound built upon a thiazolidine core.[4] Its discovery was a direct result of Nencki's systematic investigation into the reactions of thiocyanates.

Nencki's Original Synthesis (1877)

In his 1877 publication, "Ueber die Einwirkung der Monochloressigsäure auf Sulfocyansäure und ihre Salze" (On the effect of monochloroacetic acid on thiocyanic acid and its salts), Nencki detailed the reaction between ammonium thiocyanate (then known as ammonium rhodanide) and chloroacetic acid in an aqueous solution.[1][7] This seminal work marked the first-ever synthesis of the rhodanine ring system.

The causality behind this experimental choice lies in the nucleophilic character of the thiocyanate ion (SCN⁻) and the electrophilic nature of the α-carbon in chloroacetic acid. Nencki hypothesized that the sulfur atom of the thiocyanate would displace the chlorine atom, initiating a cascade that would lead to a cyclized product.

Historical Experimental Protocol: Nencki's Synthesis of Rhodanine

The following protocol is an interpretation of the method described in Nencki's 1877 publication. It is presented for historical and educational purposes.

Objective: To synthesize "Rhodaninsäure" (Rhodanine).

Reagents:

  • Ammonium Thiocyanate (Ammonium Rhodanide)

  • Chloroacetic Acid

  • Water

Methodology:

  • Prepare an aqueous solution of ammonium thiocyanate.

  • Prepare a separate aqueous solution of chloroacetic acid.

  • Combine the two solutions.

  • Heat the resulting mixture. Nencki observed that upon heating, a reaction occurs, leading to the formation of a crystalline product upon cooling.

  • Isolate the crystals by filtration.

  • Recrystallize the product from a suitable solvent (e.g., hot water or ethanol) to achieve purification.

Nencki's original work provided the fundamental blueprint for this reaction. Modern adaptations have since refined the conditions for improved yield and purity.

A Modern, Validated Protocol for Rhodanine Synthesis

A more detailed and optimized procedure, adapted from the trusted repository Organic Syntheses, provides a robust and reproducible method for laboratory-scale preparation.[8] This protocol proceeds via an intermediate dithiocarbamate, which is a common alternative route.[7]

Experimental Protocol: A Modern Synthesis of Rhodanine

This self-validating protocol ensures high yield and purity through controlled reaction conditions and purification steps.

Objective: To synthesize Rhodanine with high purity.

Reagents:

  • Chloroacetic Acid (0.75 mole)

  • Anhydrous Sodium Carbonate (0.38 mole)

  • Ammonium Dithiocarbamate (prepared separately or in situ)

  • 6 N Hydrochloric Acid

  • Water

Methodology:

  • Preparation of Sodium Chloroacetate Solution: In a 1-liter round-bottomed flask equipped with a mechanical stirrer, dissolve 71 g (0.75 mole) of chloroacetic acid in 150 ml of water. Neutralize the acid by adding 40 g (0.38 mole) of anhydrous sodium carbonate while stirring. Cool the solution in an ice bath.

  • Reaction with Dithiocarbamate: Add ammonium dithiocarbamate to the cooled sodium chloroacetate solution over 5 minutes with continuous stirring. The solution will darken significantly.[8]

  • Intermediate Formation: Remove the ice bath and allow the solution to stand for 20-30 minutes. During this time, the color will change to a clear yellow, indicating the formation of the reaction intermediate.

  • Cyclization and Precipitation: In a separate 1-liter beaker, heat 400 ml of 6 N hydrochloric acid to boiling. Slowly pour the yellow reaction solution into the hot acid with stirring.

  • Heating and Cooling: Continue heating the acidic solution until it reaches a temperature of 90–95°C. Then, allow the solution to cool slowly to room temperature. Rhodanine will crystallize as long, nearly colorless blades.[8]

  • Isolation and Purification: Collect the crystals by filtration, wash thoroughly with water, and dry. The expected yield is 83–89 g (83–89% based on chloroacetic acid).[8]

  • Recrystallization (Optional): For higher purity, recrystallize the product from boiling glacial acetic acid (approximately 2 ml per gram of rhodanine). This raises the melting point to a sharp 168–168.5°C.[8]

Physicochemical Properties

The rhodanine molecule possesses distinct physicochemical properties that contribute to its utility in drug discovery.

PropertyValueSource
Molecular Formula C₃H₃NOS₂
Molecular Weight 133.20 g/mol
Appearance Light yellow crystals
Melting Point 168-169 °C
Acidity (pKa) ~6.7 (for the N-H proton)N/A
Reaction Mechanism

The synthesis of rhodanine from ammonium thiocyanate and chloroacetic acid proceeds through a well-understood mechanism involving nucleophilic attack and intramolecular cyclization.

Nencki_Synthesis cluster_reactants Reactants cluster_intermediates Intermediates cluster_product Product ATC Ammonium Thiocyanate (NH4SCN) TS_ion Thiocyanate Ion (SCN⁻) ATC->TS_ion Dissociation CAA Chloroacetic Acid (ClCH2COOH) Intermediate1 S-carboxymethyl isothiocyanate TS_ion:e->Intermediate1:w SN2 Attack Intermediate2 Thiocarbamyl- thioglycolic Acid Intermediate1->Intermediate2 Hydrolysis Rhodanine Rhodanine Intermediate2->Rhodanine Intramolecular Cyclization (-H2O)

Caption: Nencki's synthesis of rhodanine from ammonium thiocyanate and chloroacetic acid.

Part 3: Rhodanine as a Privileged Scaffold in Drug Discovery

Over a century after its discovery, the rhodanine core has emerged as a "privileged scaffold" in medicinal chemistry.[7][9][10] This term denotes a molecular framework that is capable of binding to a variety of biological targets with high affinity, making it a fertile starting point for drug development. The utility of rhodanine stems from several key features:

  • Structural Versatility: The rhodanine ring can be readily functionalized at multiple positions, primarily the N-3 and C-5 positions, allowing for the systematic exploration of chemical space.[9]

  • Hydrogen Bonding Capacity: The N-H proton and the carbonyl oxygen can act as hydrogen bond donors and acceptors, respectively, facilitating interactions with protein active sites.

  • Bioisosterism: Rhodanine is a bioisostere of other important heterocyclic scaffolds, such as thiazolidine-2,4-dione, the core of the "glitazone" class of antidiabetic drugs.

Synthetic Derivatization: The Knoevenagel Condensation

The most powerful and widely used reaction for creating libraries of rhodanine derivatives is the Knoevenagel condensation.[11][12][13] This reaction involves the base-catalyzed condensation of the active methylene group at the C-5 position of the rhodanine ring with an aldehyde or ketone. This approach allows for the introduction of a vast array of substituents, profoundly influencing the biological activity of the resulting 5-ylidene rhodanine derivatives.

Knoevenagel_Condensation cluster_reaction Knoevenagel Condensation Workflow Rhodanine Rhodanine Core Product 5-Ylidene Rhodanine Derivative Rhodanine->Product Aldehyde Aldehyde / Ketone (R-CHO) Aldehyde->Product Base Base Catalyst (e.g., Piperidine, NaOAc) Base->Product Catalyzes

Caption: The Knoevenagel condensation enables diversification of the rhodanine scaffold.

Experimental Protocol: General Knoevenagel Condensation

Objective: To synthesize a 5-arylidene rhodanine derivative.

Reagents:

  • Rhodanine (1 equivalent)

  • Aromatic Aldehyde (1-1.1 equivalents)

  • Sodium Acetate (2-3 equivalents)

  • Glacial Acetic Acid (as solvent)

Methodology:

  • In a round-bottomed flask, suspend rhodanine (1 eq.) and the desired aromatic aldehyde (1 eq.) in glacial acetic acid.

  • Add anhydrous sodium acetate (2-3 eq.) to the mixture.

  • Heat the reaction mixture to reflux (typically 110-120°C) for 2-6 hours, monitoring the reaction progress by Thin Layer Chromatography (TLC).

  • Upon completion, cool the reaction mixture to room temperature and pour it into ice-cold water.

  • The solid product that precipitates is collected by vacuum filtration.

  • Wash the solid with water and then a cold, non-polar solvent (e.g., hexane or ether) to remove unreacted aldehyde.

  • Dry the product. Further purification can be achieved by recrystallization, typically from ethanol or acetic acid.

Rhodanine Derivatives in Modern Medicine

The versatility of the rhodanine scaffold has led to the discovery of compounds with a wide range of pharmacological activities, including antibacterial, antiviral, anticancer, and antidiabetic properties.[5][14]

Derivative ExampleTarget/Mechanism of ActionTherapeutic Area
Epalrestat Aldose reductase inhibitorDiabetic Neuropathy
HIV-1 Integrase Inhibitors Inhibit the integration of viral DNA into the host genomeAntiviral (HIV)
PRL-3 Inhibitors Inhibit Phosphatase of regenerating liver-3Anticancer
Various 5-ylidine derivatives Inhibit bacterial enzymes (e.g., Mur Ligases)Antibacterial

One of the most successful examples is Epalrestat , an aldose reductase inhibitor marketed for the treatment of diabetic neuropathy.[3] Its mechanism involves blocking the enzyme that converts glucose to sorbitol, the accumulation of which is implicated in nerve damage in diabetic patients. More recently, rhodanine derivatives have been identified as potent inhibitors of HIV-1 integrase, a key enzyme for viral replication, showcasing the scaffold's continued relevance in addressing modern health challenges.[15]

A Modern Drug Discovery Workflow

The process of developing a rhodanine-based therapeutic follows a structured, multi-stage workflow common in modern pharmaceutical research.

Drug_Discovery_Workflow Start Scaffold Identification (Rhodanine Core) Synthesis Library Synthesis (Knoevenagel Condensation) Start->Synthesis HTS High-Throughput Screening (HTS) Against Target Synthesis->HTS Hit_ID Hit Identification & Validation HTS->Hit_ID Lead_Opt Lead Optimization (SAR Studies) Hit_ID->Lead_Opt Preclinical Preclinical Studies (In Vitro / In Vivo) Lead_Opt->Preclinical Clinical Clinical Trials Preclinical->Clinical

Caption: A typical workflow for rhodanine-based drug discovery.

Part 4: Conclusion and Future Perspectives

From its humble origins in Marceli Nencki's 19th-century laboratory to its current status as a cornerstone of medicinal chemistry, rhodanine has had a remarkable journey. Its simple yet elegant structure, coupled with its synthetic tractability, has allowed generations of scientists to explore a vast chemical space, leading to compounds that address a multitude of diseases. While challenges such as non-specific binding and potential for pan-assay interference compounds (PAINS) behavior must be critically evaluated for any new rhodanine derivative, the scaffold's proven success and continued potential are undeniable.[2] Future research will undoubtedly focus on developing more selective and potent rhodanine-based therapeutics, leveraging advanced computational tools for rational design and innovative synthetic methodologies to further expand the chemical diversity of this enduring and valuable scaffold.

References

  • Nencki, M. (1877). Ueber die Einwirkung der Monochloressigsäure auf Sulfocyansäure und ihre Salze. Journal für Praktische Chemie, 16(1), 1-17. [Link]

  • Encyclopedia.com. (n.d.). Nencki, Marceli. In Complete Dictionary of Scientific Biography. Retrieved from [Link]

  • Wikipedia. (n.d.). Rhodanine. Retrieved from [Link]

  • Szwejcerowa, A. (2018). Marceli Nencki. CEEOL. Retrieved from [Link]

  • Acta Neurobiologiae Experimentalis. (2009). THE NENCKI INSTITUTE IS 90 YEARS OLD. Retrieved from [Link]

  • Tomašić, T., & Peterlin Mašič, L. (2012). Rhodanine as a scaffold in drug discovery: A critical review of its biological activities and mechanisms of target modulation. Expert Opinion on Drug Discovery, 7(7), 549-560. [Link]

  • Kaminskyy, D., Kryshchyshyn, A., & Lesyk, R. (2017). Recent developments with rhodanine as a scaffold for drug discovery. Expert Opinion on Drug Discovery, 12(12), 1233-1252. [Link]

  • PubChem. (n.d.). Rhodanine. National Center for Biotechnology Information. Retrieved from [Link]

  • Wikipedia. (n.d.). Nencki Institute of Experimental Biology. Retrieved from [Link]

  • Mermer, A. (2021). The Importance of Rhodanine Scaffold in Medicinal Chemistry: A Comprehensive Overview. Mini-Reviews in Medicinal Chemistry, 21(6), 738-789. [Link]

  • Tomašić, T., & Peterlin Mašič, L. (2009). Rhodanine as a privileged scaffold in drug discovery. Current Medicinal Chemistry, 16(13), 1596-1629. [Link]

  • Sahu, J. K., et al. (2022). Rhodanine derivatives: An insight into the synthetic and medicinal perspectives as antimicrobial and antiviral agents. Chemical Biology & Drug Design, 100(5), 739-779. [Link]

  • Redemann, C. E., Icke, R. N., & Alles, G. A. (1947). Rhodanine. Organic Syntheses, 27, 73. [Link]

  • Wikipedia. (n.d.). Marceli Nencki. Retrieved from [Link]

  • Tomašić, T., & Peterlin Mašič, L. (2009). Rhodanine as a privileged scaffold in drug discovery. PubMed, 19442136. [Link]

  • Sbardella, G., et al. (2011). Design, Synthesis and Structure-activity Studies of Rhodanine Derivatives as HIV-1 Integrase Inhibitors. Molecules, 16(1), 1-20. [Link]

  • Tarahomi, M., Baharfar, R., & Mohseni, M. (2020). Proposed mechanism for the synthesis of rhodanine-based amides 5. ResearchGate. [Link]

  • Der Pharma Chemica. (2014). Green condensation reaction of aromatic aldehydes with rhodanine catalyzed by alum under microwave irradiation. Retrieved from [Link]

  • Molnar, M., et al. (2018). Synthesis of rhodanine derivatives via Knoevenagel condensation. ResearchGate. [Link]

  • Wang, C., et al. (2020). Rhodanine-based Knoevenagel reaction and ring-opening polymerization for efficiently constructing multicyclic polymers. Nature Communications, 11(1), 3654. [Link]

  • ResearchGate. (n.d.). Rhodanine–aldehyde (RA) Knoevenagel reaction. Retrieved from [Link]

  • Swain, B., et al. (2021). Design, Synthesis and Biological Assessment of Rhodanine-Linked Benzenesulfonamide Derivatives as Selective and Potent Human Carbonic Anhydrase Inhibitors. Molecules, 26(23), 7185. [Link]

Sources

Foundational

The Thiazolidine Core: A Privileged Scaffold in Modern Medicinal Chemistry

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals The thiazolidine ring, a saturated five-membered heterocycle containing a sulfur and a nitrogen atom, represents a cornerstone i...

Author: BenchChem Technical Support Team. Date: January 2026

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

The thiazolidine ring, a saturated five-membered heterocycle containing a sulfur and a nitrogen atom, represents a cornerstone in the field of medicinal chemistry. Its derivatives, particularly the 2,4-thiazolidinedione (TZD) subclass, have proven to be a versatile and privileged scaffold for the development of therapeutic agents targeting a wide array of diseases. This guide provides a comprehensive technical overview of the thiazolidine core, from its fundamental synthesis to its multifaceted pharmacological applications, with a focus on the insights and methodologies crucial for drug discovery and development.

The 2,4-Thiazolidinedione (TZD) Core: A Chemical and Pharmacological Overview

The 2,4-thiazolidinedione scaffold is a highly utilized and privileged structure in the development of pharmaceutically active compounds.[1] This sulfur-containing heterocycle is a versatile pharmacophore that imparts a diverse range of pharmacological activities.[1] The TZD core is characterized by a five-membered ring containing a sulfur atom, a nitrogen atom, and two carbonyl groups at positions 2 and 4.[1] This structure confers moderate acidity (pKa = 6–7) and relative lipophilicity, which can enhance the permeability of drug candidates across biological membranes compared to their carboxylic acid counterparts.[2][3]

The reactivity of the TZD ring is centered around the active methylene group at the C5 position and the nitrogen atom at the N3 position, making these sites amenable to a wide range of chemical modifications.[1] This chemical tractability has allowed for the generation of extensive libraries of TZD derivatives, leading to the discovery of compounds with a broad spectrum of biological activities.[1][4]

Synthesis of the Thiazolidine Core and Its Derivatives

The construction of the thiazolidine scaffold and its subsequent derivatization are key steps in the development of thiazolidine-based therapeutics. The following protocols outline the fundamental synthetic procedures.

Synthesis of the 2,4-Thiazolidinedione Core

A common and efficient method for the synthesis of the 2,4-thiazolidinedione ring involves the condensation of chloroacetic acid and thiourea.[3][5][6]

Experimental Protocol: Synthesis of 2,4-Thiazolidinedione

  • Step 1: In a 250 mL three-neck round-bottom flask, dissolve chloroacetic acid (0.6 mol) in 60 mL of water and thiourea (0.6 mol) in 60 mL of water.[5]

  • Step 2: Stir the mixture for 15 minutes. A white precipitate may form.[5]

  • Step 3: Cool the flask thoroughly and slowly add 60 mL of concentrated hydrochloric acid through a dropping funnel.[5]

  • Step 4: Attach a reflux condenser and gently heat the solution until all solids dissolve.[5]

  • Step 5: Stir the reaction mixture and reflux at 100-110°C for 8-10 hours.[5]

  • Step 6: Upon cooling, the product will solidify as a cluster of white, needle-like crystals.[5]

  • Step 7: Filter the product and wash it with cold water to remove any residual hydrochloric acid.[5]

  • Step 8: Dry the product and purify by recrystallization from ethanol to obtain 2,4-thiazolidinedione.[5]

Derivatization via Knoevenagel Condensation

The Knoevenagel condensation is a cornerstone reaction for introducing substituents at the C5 position of the 2,4-thiazolidinedione ring, typically by reacting it with an aromatic aldehyde.[7][8][9][10] This reaction is pivotal in the synthesis of many biologically active thiazolidine derivatives.[10]

Experimental Protocol: Knoevenagel Condensation for 5-Arylidene-2,4-thiazolidinedione

  • Step 1: In a round-bottom flask, combine 2,4-thiazolidinedione (0.01 mol) and the desired aromatic aldehyde (0.01 mol) in polyethylene glycol-300 (PEG-300) (5 mL).[7][8]

  • Step 2: Heat the mixture in an oil bath for 3 hours.[7][8] Monitor the progress of the reaction using thin-layer chromatography (TLC).[7][8]

  • Step 3: After the reaction is complete, cool the reaction mixture and pour it into cold water.[7][8]

  • Step 4: Collect the resulting solid product by filtration and wash it with water.[7][8]

  • Step 5: Recrystallize the crude product from ethanol to yield the purified 5-arylidene-2,4-thiazolidinedione.[7][8]

The Thiazolidine Core in Antidiabetic Drug Discovery

The most prominent therapeutic application of the thiazolidine core is in the management of type 2 diabetes mellitus.[11][12] The glitazones, a class of drugs based on the 2,4-thiazolidinedione scaffold, function as potent insulin sensitizers.[13][14]

Mechanism of Action: PPARγ Agonism

Thiazolidinediones exert their antidiabetic effects by acting as selective agonists of the Peroxisome Proliferator-Activated Receptor-gamma (PPARγ), a nuclear receptor that plays a critical role in regulating glucose and lipid metabolism.[15][16][17]

Upon activation by a TZD ligand, PPARγ forms a heterodimer with the Retinoid X Receptor (RXR).[17][18] This complex then binds to specific DNA sequences known as Peroxisome Proliferator Response Elements (PPREs) in the promoter regions of target genes, thereby modulating their transcription.[17][19] This leads to a cascade of events that ultimately enhances insulin sensitivity, including:

  • Increased glucose uptake in muscle and adipose tissue.[5]

  • Promotion of adipogenesis and fatty acid uptake in peripheral fat.[5][20]

  • Reduction of circulating free fatty acids.[5][20]

  • Favorable alterations in the secretion of adipokines, such as an increase in adiponectin.[5][20]

PPAR_gamma_pathway cluster_extracellular Extracellular cluster_cell Adipocyte cluster_cytoplasm Cytoplasm cluster_nucleus Nucleus cluster_effects Physiological Effects TZD Thiazolidinedione (e.g., Pioglitazone) PPARg_RXR_inactive Inactive PPARγ/RXR Heterodimer TZD->PPARg_RXR_inactive Binds to PPARγ PPARg_RXR_active Active PPARγ/RXR Heterodimer PPARg_RXR_inactive->PPARg_RXR_active Conformational Change PPRE PPRE (DNA) PPARg_RXR_active->PPRE Binds to Gene_Transcription Target Gene Transcription PPRE->Gene_Transcription Initiates mRNA mRNA Gene_Transcription->mRNA Proteins Proteins for Glucose/Lipid Metabolism mRNA->Proteins Translation Insulin_Sensitivity Increased Insulin Sensitivity Proteins->Insulin_Sensitivity Glucose_Uptake Increased Glucose Uptake Proteins->Glucose_Uptake Lipid_Metabolism Altered Lipid Metabolism Proteins->Lipid_Metabolism antidiabetic_workflow Start New Thiazolidine Derivative In_Vitro_Screening In Vitro Screening (e.g., PPARγ binding assay, α-amylase inhibition) Start->In_Vitro_Screening In_Vivo_Models In Vivo Animal Models (e.g., STZ-induced diabetic rats) In_Vitro_Screening->In_Vivo_Models Active Compounds OGTT Oral Glucose Tolerance Test (OGTT) In_Vivo_Models->OGTT Biochemical_Analysis Biochemical Analysis (Blood glucose, insulin, lipids) In_Vivo_Models->Biochemical_Analysis Histopathology Histopathological Examination (Pancreas, Liver, Kidney) In_Vivo_Models->Histopathology Toxicity_Studies Toxicity and Safety Assessment Biochemical_Analysis->Toxicity_Studies Lead_Optimization Lead Optimization Toxicity_Studies->Lead_Optimization Favorable Profile

General Workflow for Preclinical Evaluation of Antidiabetic Thiazolidine Derivatives.

Diverse Pharmacological Activities of Thiazolidine Derivatives

Beyond their renowned antidiabetic effects, thiazolidine derivatives have demonstrated a remarkable breadth of pharmacological activities, making them a highly attractive scaffold for drug discovery in various therapeutic areas. [4][7][21][22]

Anticancer Activity

Numerous studies have reported the potent anticancer activity of thiazolidine derivatives against a wide range of cancer cell lines. [2][12][23][24]Their mechanisms of action are diverse and can include the induction of apoptosis, inhibition of cell cycle progression, and anti-angiogenic effects. [23]

Compound ID Substitution Pattern Cancer Cell Line IC50 (µM) Reference
Compound 6a 2-substituted thiazolidin-4-one MDA-MB-231 (Breast) 7.6 [12]
MCF-7 (Breast) 8.4 [12]
Compound 13a Benzoimidazol-thiazolidinone HCT116 (Colorectal) 0.05 (mM/ml) [12]
Compound 13b Benzoimidazol-thiazolidinone HCT116 (Colorectal) 0.12 (mM/ml) [12]
Compound 28 Thiazolidin-4-one derivative HeLa (Cervical) 3.2 ± 0.5 [23]
MCF-7 (Breast) 2.1 ± 0.5 [23]
LNCaP (Prostate) 2.9 ± 0.3 [23]
A549 (Lung) 4.6 ± 0.8 [23]
Compound 2 Thiazolidin-4-one derivative MCF-7 (Breast) 0.54 [23]
HepG2 (Liver) 0.24 [23]
Compound 5d 5-(4-alkylbenzyledene)thiazolidine-2,4-dione NCI-H522 (Lung) 1.36 [24]
COLO 205 (Colon) 1.64 [24]
RXF 393 (Renal) 1.15 [24]
MDA-MB-468 (Breast) 1.11 [24]
Compound 7g 4-Thiazolidinone-indolin-2-one MCF-7 (Breast) 40 [2]
A549 (Lung) 40 [2]

| | | PC3 (Prostate) | 50 | [2]|

Structure-Activity Relationship (SAR) Insights for Anticancer Activity: The anticancer potency of thiazolidine derivatives is significantly influenced by the nature and position of substituents on the core scaffold. Di- and tri-substituted thiazolidine derivatives are frequently studied for their anticancer properties. [12]The presence of an indole group at the first position of the thiazolidine ring has been shown to enhance anticancer activity. [12]

Antimicrobial Activity

Thiazolidine derivatives have emerged as a promising class of antimicrobial agents with activity against a broad spectrum of bacteria and fungi. [11][14][15][25][26]

Compound ID Substitution Pattern Microorganism MIC (µg/mL) Reference
Compound 5 2,3-diaryl-thiazolidin-4-one S. Typhimurium 8-60 [15]
TD-H2-A Thiazolidinone derivative S. aureus 6.3 - 25.0 [25]
MRSA 6.3 - 100 [25]
Various derivatives 5-Arylidene-thiazolidine-2,4-dione Gram-positive bacteria 2 - 16 [11]
Compound 3 Chloro-substituted thiazolidin-4-one Various bacteria & fungi Potent activity [14]

| Compound 8 | Chloro-substituted thiazolidin-4-one | Various bacteria & fungi | Potent activity | [14]|

Structure-Activity Relationship (SAR) Insights for Antimicrobial Activity: The antimicrobial activity of thiazolidine derivatives is highly dependent on the substitution pattern. Electron-withdrawing groups, such as chloro substituents, on the phenyl ring often lead to enhanced activity. [14]Conversely, electron-donating groups like methyl or methoxy groups can decrease the activity against certain bacterial strains. [14]

Anti-inflammatory Activity

Thiazolidine derivatives have demonstrated significant anti-inflammatory properties, often attributed to their ability to inhibit key inflammatory mediators such as cyclooxygenase-2 (COX-2) and nitric oxide (NO) production. [16][20][22][27][28] Experimental Assays for Anti-inflammatory Activity:

  • Carrageenan-induced rat paw edema: A classic in vivo model to assess acute inflammation. [27]* Lipopolysaccharide (LPS)-induced nitric oxide (NO) production in RAW 264.7 macrophages: An in vitro assay to measure the inhibition of a key inflammatory mediator. [20]* Cyclooxygenase (COX) inhibition assays: To determine the inhibitory activity against COX-1 and COX-2 enzymes. [22][27] Structure-Activity Relationship (SAR) Insights for Anti-inflammatory Activity: SAR studies have revealed that substitutions on the phenyl ring of thiazolidinone derivatives play a crucial role in their anti-inflammatory potency. For instance, a 4-hydroxy group on the phenyl ring has been shown to lead to more selective inhibition of COX-2. [22]

Anticonvulsant Activity

The thiazolidine scaffold has been explored for the development of novel anticonvulsant agents. [13][29][30][31][32]Certain derivatives have shown promising activity in preclinical models of epilepsy, such as the maximal electroshock (MES) and subcutaneous pentylenetetrazole (scPTZ) tests. [31] Structure-Activity Relationship (SAR) Insights for Anticonvulsant Activity: SAR studies suggest that electron-withdrawing groups on the aromatic ring of thiazolidine derivatives generally lead to better anticonvulsant activity. [13]The presence of a sulfonylurea or sulfonylthiourea moiety has also been identified as a beneficial pharmacophore for anticonvulsant effects. [31]

The Thiazolidine Core as a Bioisostere

A key strategy in medicinal chemistry is the use of bioisosteres, which are functional groups or molecules that have similar physical or chemical properties and produce broadly similar biological effects. [4]The 2,4-thiazolidinedione moiety is recognized as a valuable bioisostere for the carboxylic acid group. [4][33] The replacement of a carboxylic acid with a TZD ring can offer several advantages, including:

  • Improved membrane permeability and oral bioavailability due to increased lipophilicity. [2][3]* Modulation of pKa to optimize drug-like properties. [2][3]* Potential to circumvent metabolic liabilities associated with carboxylic acids. [4] This bioisosteric replacement strategy has been successfully employed to generate novel drug candidates with improved pharmacokinetic and pharmacodynamic profiles. [4][33]

Conclusion and Future Perspectives

The thiazolidine core, and in particular the 2,4-thiazolidinedione scaffold, continues to be a fertile ground for the discovery of new therapeutic agents. Its synthetic tractability, coupled with its ability to interact with a diverse range of biological targets, ensures its enduring relevance in medicinal chemistry. While the glitazones have cemented the importance of this scaffold in the treatment of type 2 diabetes, the expanding body of research into its anticancer, antimicrobial, anti-inflammatory, and anticonvulsant activities highlights its immense potential in other therapeutic areas. Future research will likely focus on the development of novel thiazolidine derivatives with improved potency, selectivity, and safety profiles, as well as the further exploration of this versatile scaffold to address unmet medical needs. The continued application of rational drug design, guided by a deep understanding of structure-activity relationships, will undoubtedly unlock the full therapeutic potential of the thiazolidine core.

References

  • Synthesis and Antimicrobial Activities of 5-Arylidene-thiazolidine-2,4-dione Derivatives. National Institutes of Health. [Link]

  • Thiazolidin-4-Ones as Potential Antimicrobial Agents: Experimental and In Silico Evaluation. MDPI. [Link]

  • Thiazolidinediones: An In–Depth Study of Their Synthesis and Application to Medicinal Chemistry in the Treatment of Diabetes Mellitus. National Center for Biotechnology Information. [Link]

  • Viability values and IC 50 of thiazolidinone derivatives 5 and 6 against HCT-116 Cell Line. ResearchGate. [Link]

  • Unearthing novel thiazolidinone building blocks as carboxylic acid bioisosteres. SciSpace. [Link]

  • Design, In-Silico Studies, Synthesis, Characterization, and Anticonvulsant Activities of Novel Thiazolidin-4-One Substituted Thiazole Derivatives. Hindawi. [Link]

  • Comprehensive Review on the Anticancer Potential of Thiazolidin-4-One Derivatives. Galaxy Publication. [Link]

  • Thiazolidines derivatives and their anti-inflammatory activity in LPS-induced RAW 264.7 macrophages: a systematic review and meta-analysis. PubMed. [Link]

  • Exploring Anti-inflammatory Potential of Thiazolidinone Derivatives of Benzenesulfonamide via Synthesis, Molecular Docking and Biological Evaluation. PubMed. [Link]

  • An efficient method for Knoevenagel condensation: a facile synthesis of 5-arylidenyl 2,4-thiazolidinedione. Taylor & Francis Online. [Link]

  • Process for the preparation of pioglitazone.
  • Recent advances in synthetic strategies and SAR of thiazolidin-4-one containing molecules in cancer therapeutics. National Center for Biotechnology Information. [Link]

  • An efficient method for Knoevenagel condensation: a facile synthesis of 5-arylidenyl 2,4-thiazolidinedione. Taylor & Francis Online. [Link]

  • Antiinflammatory, Analgesic and Antipyretic Activity of Certain Thiazolidinones. National Center for Biotechnology Information. [Link]

  • Thiazole-Bearing 4-Thiazolidinones as New Anticonvulsant Agents. MDPI. [Link]

  • Synthesis of Pioglitazone via Retrosynthesis. Scribd. [Link]

  • Examples of anti-inflammatory thiazolidinone derivatives. ResearchGate. [Link]

  • Process for the synthesis of pioglitazone hydrogen chloride.
  • Synthesis, In Vitro Anti-Inflammatory Activity, Molecular Docking, Molecular Dynamics and DFT Calculations of Thiazoline-2-Thione Derivatives. MDPI. [Link]

  • Unearthing novel thiazolidinone building blocks as carboxylic acid bioisosteres. PubMed. [Link]

  • Components and signaling pathways of the PPAR system. (a) Schematic... ResearchGate. [Link]

  • Recent Approaches in the Synthesis of 5-Arylidene-2,4-thiazolidinedione Derivatives Using Knoevenagel Condensation. Bentham Science. [Link]

  • Pioglitazone. New Drug Approvals. [Link]

  • Synthesis of 5-arylidene-2,4-thiazolidinediones by Knoevenagel condensation catalyzed by baker's yeast. Royal Society of Chemistry. [Link]

  • Synthesis, Antibacterial and Anticancer Activities Evaluation of New 4-Thiazolidinone-Indolin-2-One Analogs. MDPI. [Link]

  • Antimicrobial and anti-biofilm activity of a thiazolidinone derivative against Staphylococcus aureus in vitro and in vivo. ASM Journals. [Link]

  • SYNTHESIS, CHARACTERIZATION OF 2,4 -THIAZOLIDINEDIONE DERIVATIVES AND EVALUATION OF THEIR ANTIOXIDANT ACTIVITY. Semantic Scholar. [Link]

  • Antimicrobial and Antifungal Evaluation of Some Novel Thiazolidin-4-one Scaffold Bearing Compounds. Preprints.org. [Link]

  • Synthesis of thiazolidine-2,4-dione derivatives: anticancer, antimicrobial and DNA cleavage studies. National Center for Biotechnology Information. [Link]

  • (PDF) Thiazole-Bearing 4-Thiazolidinones as New Anticonvulsant Agents. ResearchGate. [Link]

  • Thiazolidinone Derivatives: Synthesis, Characterization, Antimicrobial Evaluation, and Cytotoxicity Studies. Prince Sattam bin Abdulaziz University. [Link]

  • Thiazolidinediones: An In–Depth Study of Their Synthesis and Application to Medicinal Chemistry in the Treatment of Diabetes Mellitus. National Center for Biotechnology Information. [Link]

  • Synthesis and Anticonvulsant Effect of Novel Thiazolidinedione Containing Benzene-sulfonylurea and Sulfonylthiourea Derivatives. PubMed. [Link]

  • (PDF) QSAR Studies on Thiazolidines: A Biologically Privileged Scaffold. ResearchGate. [Link]

  • Method for preparing 2,4-thiazolidinedione.
  • Experimental evaluation of anti-diabetics. Slideshare. [Link]

  • Experimental approaches for induction of diabetes mellitus and assessment of antidiabetic activity: An in vitro and in vivo methodological review. PubMed. [Link]

  • PPAR Signaling Pathway. Creative Diagnostics. [Link]

  • Experimental Models for Evaluation of Antidiabetic Drugs: A Review. IJIRT. [Link]

  • In Vitro and in vivo Experimental Approaches for Antidiabetic Activity Assessment: A Methodological Review. Preprints.org. [Link]

  • Peroxisome proliferator-activated receptor gamma. Wikipedia. [Link]

  • Peroxisome Proliferator Activated Receptor Gamma Pathway. Massive Bio. [Link]

  • Schematic diagram presenting the signaling pathways of PPARα involved... ResearchGate. [Link]

Sources

Protocols & Analytical Methods

Method

Synthesis of 4-Thioxo-1,3-thiazolidin-2-one Derivatives: A Detailed Guide for Researchers

This document provides an in-depth guide to the synthesis of 4-thioxo-1,3-thiazolidin-2-one derivatives, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development. These scaffo...

Author: BenchChem Technical Support Team. Date: January 2026

This document provides an in-depth guide to the synthesis of 4-thioxo-1,3-thiazolidin-2-one derivatives, a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development. These scaffolds, commonly known as rhodanines, are recognized as "privileged structures" due to their ability to interact with a wide range of biological targets, exhibiting diverse pharmacological activities including anticancer, antimicrobial, and antiviral properties.[1][2][3][4][5] This guide is intended for researchers, scientists, and professionals in the field of drug development, offering detailed protocols, mechanistic insights, and practical advice to facilitate the successful synthesis and derivatization of these valuable compounds.

Introduction to the 4-Thioxo-1,3-thiazolidin-2-one Scaffold

The 4-thioxo-1,3-thiazolidin-2-one core is a five-membered heterocyclic ring containing nitrogen and sulfur atoms. Its versatile structure allows for modifications at several positions, primarily at the C5 methylene group and the N3 nitrogen atom, enabling the generation of large and diverse chemical libraries for drug screening. The synthetic accessibility and the wide array of biological activities associated with its derivatives make this scaffold a focal point of many research programs.

Core Synthetic Strategies

The synthesis of 4-thioxo-1,3-thiazolidin-2-one derivatives can be broadly categorized into two main stages: the formation of the core rhodanine ring and its subsequent functionalization.

Synthesis of the 4-Thioxo-1,3-thiazolidin-2-one (Rhodanine) Core

The most common and historical method for the synthesis of the rhodanine ring involves the reaction of an amine with carbon disulfide, followed by cyclization with an α-haloacetic acid. A classic approach, first reported by Marceli Nencki in 1877, utilizes ammonium thiocyanate and chloroacetic acid.[6] A more versatile method involves the reaction of a primary amine, carbon disulfide, and an active methylene compound like chloroacetic acid or its esters.[7][8] This one-pot, three-component reaction is highly efficient for producing N-substituted rhodanines.[7][8]

Reaction Causality: The reaction is initiated by the nucleophilic attack of the amine on the electrophilic carbon of carbon disulfide to form a dithiocarbamate intermediate. This intermediate then undergoes an S-alkylation with the α-haloacetic acid derivative. Finally, an intramolecular condensation reaction with the elimination of water leads to the formation of the 4-thioxo-1,3-thiazolidin-2-one ring. The choice of base is crucial in this process to facilitate the deprotonation steps.

Derivatization at the C5 Position: The Knoevenagel Condensation

The most widely employed method for introducing diversity to the rhodanine scaffold is the Knoevenagel condensation at the C5 position.[9][10][11][12] This reaction involves the condensation of the active methylene group of the rhodanine ring with an aldehyde or ketone, typically catalyzed by a weak base. This reaction is highly efficient for generating 5-arylidene derivatives, which are a major class of biologically active rhodanines.[13][14][15]

Mechanistic Insight: The base catalyst, such as piperidine or sodium acetate, deprotonates the C5 methylene group of the rhodanine, which is acidic due to the adjacent electron-withdrawing carbonyl and thiocarbonyl groups, forming a resonance-stabilized enolate.[16][17] This enolate then acts as a nucleophile, attacking the carbonyl carbon of the aldehyde or ketone. The resulting aldol-type intermediate readily undergoes dehydration to yield the α,β-unsaturated product, the 5-arylidene rhodanine derivative.[16][17] The reaction generally yields the thermodynamically more stable Z-isomer.[3]

Experimental Protocols

Protocol 1: General Procedure for the Synthesis of N-Substituted Rhodanines

This protocol describes a one-pot synthesis of N-substituted rhodanines from a primary amine, carbon disulfide, and methyl (2-chloroacetyl)carbamate.[7][8]

Materials:

  • Primary amine (1.0 eq)

  • Carbon disulfide (1.0 eq)

  • Methyl (2-chloroacetyl)carbamate (1.0 eq)

  • Triethylamine (1.2 eq)

  • Acetonitrile (solvent)

Procedure:

  • To a solution of the primary amine (1.0 eq) in acetonitrile, add triethylamine (1.2 eq) and cool the mixture to 0 °C in an ice bath.

  • Slowly add carbon disulfide (1.0 eq) dropwise to the cooled solution while stirring. Continue stirring at 0 °C for 30 minutes.

  • Add a solution of methyl (2-chloroacetyl)carbamate (1.0 eq) in acetonitrile to the reaction mixture.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours, monitoring the progress by Thin Layer Chromatography (TLC).

  • Upon completion, pour the reaction mixture into ice-cold water.

  • Collect the precipitated solid by filtration, wash with water, and dry under vacuum.

  • Purify the crude product by recrystallization from a suitable solvent (e.g., ethanol).

Self-Validation: The formation of the product can be confirmed by standard analytical techniques such as 1H NMR, 13C NMR, and mass spectrometry. The presence of the characteristic thiocarbonyl (C=S) and carbonyl (C=O) peaks in the 13C NMR spectrum and the absence of the starting amine protons in the 1H NMR spectrum are indicative of successful product formation.

Protocol 2: Knoevenagel Condensation for the Synthesis of 5-Arylidene-4-thioxo-1,3-thiazolidin-2-one Derivatives

This protocol details the synthesis of 5-arylidene derivatives via a Knoevenagel condensation of rhodanine with an aromatic aldehyde.

Materials:

  • 4-Thioxo-1,3-thiazolidin-2-one (rhodanine) or N-substituted rhodanine (1.0 eq)

  • Aromatic aldehyde (1.0-1.2 eq)

  • Piperidine (catalytic amount, ~0.1 eq) or Sodium Acetate (1.0 eq)

  • Glacial Acetic Acid or Ethanol (solvent)

Procedure:

  • Dissolve the rhodanine derivative (1.0 eq) and the aromatic aldehyde (1.0-1.2 eq) in a suitable solvent such as glacial acetic acid or ethanol in a round-bottom flask.

  • Add the catalyst (piperidine or sodium acetate).

  • Reflux the reaction mixture for 2-6 hours. Monitor the reaction progress by TLC.

  • After completion, cool the reaction mixture to room temperature.

  • Pour the mixture into cold water to precipitate the product.

  • Filter the solid, wash thoroughly with water, and dry.

  • Recrystallize the crude product from an appropriate solvent (e.g., ethanol, acetic acid) to obtain the pure 5-arylidene derivative.

Causality of Choices:

  • Catalyst: Piperidine, a secondary amine, is a more effective catalyst than tertiary amines as it can form an iminium ion with the aldehyde, which is more electrophilic and reactive towards the rhodanine enolate.[16][17] Sodium acetate acts as a base to deprotonate the rhodanine.

  • Solvent: Glacial acetic acid can act as both a solvent and a co-catalyst, while ethanol is a common solvent for this reaction.

Protocol 3: Microwave-Assisted Knoevenagel Condensation

Microwave irradiation can significantly reduce reaction times and improve yields for the Knoevenagel condensation.[13][18][19][20][21]

Materials:

  • Rhodanine derivative (1.0 eq)

  • Aromatic aldehyde (1.0-1.2 eq)

  • Piperidine (catalytic amount) or Sodium Acetate (1.0 eq)

  • Ethanol or Glacial Acetic Acid (solvent)

Procedure:

  • In a microwave-safe reaction vessel, combine the rhodanine derivative (1.0 eq), aromatic aldehyde (1.0-1.2 eq), and the catalyst in a minimal amount of solvent.

  • Seal the vessel and place it in a microwave reactor.

  • Irradiate the mixture at a set temperature (e.g., 80-120 °C) for a short duration (e.g., 5-30 minutes).[13][19]

  • After cooling, work up the reaction as described in Protocol 2.

Advantages: Microwave-assisted synthesis offers benefits such as faster reaction rates, higher yields, and often cleaner reaction profiles, aligning with the principles of green chemistry.[18][21][22]

Data Presentation

Table 1: Comparison of Conventional vs. Microwave-Assisted Synthesis of 5-Arylidene Rhodanines

EntryAldehydeMethodCatalystSolventTimeYield (%)Reference
1BenzaldehydeConventionalPiperidineEthanol6 h75[13]
2BenzaldehydeMicrowavePiperidineEthanol10 min92[13]
34-ChlorobenzaldehydeConventionalNaOAcAcetic Acid4 h82[14]
44-ChlorobenzaldehydeMicrowaveNaOAcAcetic Acid15 min95[13]
54-MethoxybenzaldehydeConventionalPiperidineEthanol5 h88[9]
64-MethoxybenzaldehydeMicrowavePiperidineEthanol8 min96[13]

Visualizations

Reaction Workflow Diagrams

Synthesis_Workflow cluster_Core Core Synthesis cluster_Derivatization Derivatization Amine Primary Amine Rhodanine 4-Thioxo-1,3-thiazolidin-2-one Amine->Rhodanine CS2 Carbon Disulfide CS2->Rhodanine Haloacetate α-Haloacetic Acid Derivative Haloacetate->Rhodanine Derivative 5-Arylidene Derivative Rhodanine->Derivative Aldehyde Aldehyde / Ketone Aldehyde->Derivative

Caption: General workflow for the synthesis of 5-arylidene-4-thioxo-1,3-thiazolidin-2-one derivatives.

Knoevenagel_Mechanism Rhodanine Rhodanine Enolate Enolate Intermediate Rhodanine->Enolate + Base Base Base (e.g., Piperidine) Adduct Aldol Adduct Enolate->Adduct Aldehyde Aldehyde Aldehyde->Adduct Product 5-Arylidene Rhodanine Adduct->Product - H2O Water H2O

Caption: Simplified mechanism of the Knoevenagel condensation for rhodanine derivatization.

Safety and Handling Precautions

Carbon Disulfide (CS2): Carbon disulfide is a highly flammable, volatile, and toxic liquid.[23][24][25][26]

  • Flammability: It has a very low autoignition temperature and a wide explosive range. All work must be conducted in a well-ventilated fume hood, away from any potential ignition sources such as sparks, hot plates, and open flames.[24] Use non-sparking tools.[23]

  • Toxicity: It is harmful if inhaled, ingested, or absorbed through the skin.[25] It can cause damage to the central nervous system and is a suspected reproductive toxin.[23][25]

  • Handling: Always wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, safety goggles, and a lab coat.[23] When transferring, it is advisable to do so under an inert atmosphere (e.g., nitrogen).[27]

  • Waste Disposal: Dispose of CS2 waste according to institutional and local regulations for hazardous chemical waste.[23]

Troubleshooting and Field-Proven Insights

  • Low Yields in Knoevenagel Condensation: If yields are low, consider increasing the reaction temperature or switching to microwave-assisted synthesis. The choice of catalyst can also be critical; for some substrates, a different base or the use of a phase-transfer catalyst may be beneficial.

  • Side Reactions: In some cases, self-condensation of the aldehyde can occur, especially with strong bases. Using a mild base and carefully controlling the reaction temperature can minimize this.[12] For N-unsubstituted rhodanines, reaction at the nitrogen atom is also a possibility under certain conditions.

  • Purification Challenges: The products of Knoevenagel condensation are often colored solids that can be purified by recrystallization. If recrystallization is challenging, column chromatography on silica gel can be employed. A common eluent system is a mixture of hexane and ethyl acetate.

  • Green Chemistry Approaches: To improve the environmental footprint of these syntheses, consider using greener solvents like water or polyethylene glycol (PEG), or employing heterogeneous catalysts that can be easily recovered and reused.[14][28][29] Deep eutectic solvents have also emerged as a sustainable alternative.[9][10]

Conclusion

The 4-thioxo-1,3-thiazolidin-2-one scaffold is a cornerstone in medicinal chemistry, and its efficient synthesis is crucial for the discovery of new therapeutic agents. The protocols and insights provided in this guide are designed to empower researchers to confidently synthesize and functionalize these important heterocyclic compounds. By understanding the underlying reaction mechanisms and adhering to best practices in the laboratory, scientists can effectively generate diverse libraries of rhodanine derivatives for biological evaluation.

References

  • A Concise Approach to N-Substituted Rhodanines through a Base-Assisted One-Pot Coupling and Cyclization Process. Molecules. [Link]

  • A Concise Approach to N-Substituted Rhodanines through a Base-Assisted One-Pot Coupling and Cyclization Process. ResearchGate. [Link]

  • Synthesis and evaluation of some novel N-substituted rhodanines for their anticancer activity. ResearchGate. [Link]

  • Synthesis of N‐substituted rhodanine from amines. ResearchGate. [Link]

  • New 3-aminorhodanine derivatives: Synthesis, characterization, docking study and biological activates. F1000Research. [Link]

  • Proposed mechanism for the synthesis of rhodanine-based amides 5. ResearchGate. [Link]

  • Rhodanine and Multicomponent Reactions. ResearchGate. [Link]

  • Microwave-assisted synthesis of rhodamine derivatives. ResearchGate. [Link]

  • Microwave-assisted synthesis of rhodamine derivatives. PMC. [Link]

  • Carbon disulfide handling. Reddit. [Link]

  • Microwave-assisted Synthesis of Rhodamine Derivatives. PubMed. [Link]

  • Carbon Disulfide Safety Data Sheet. Airgas. [Link]

  • ICSC 0022 - CARBON DISULFIDE. International Programme on Chemical Safety. [Link]

  • Knoevenagel Condensation Doebner Modification. Organic Chemistry Portal. [Link]

  • Synthesis of 5-arylidenerhodanines in L-proline-based deep eutectic solvent. PMC. [Link]

  • Synthesis of rhodanine derivatives via Knoevenagel condensation. ResearchGate. [Link]

  • Ultrasound Mediated Green Synthesis of Rhodanine Derivatives: Synthesis, Chemical Behavior and Antibacterial Activity. ResearchGate. [Link]

  • Rhodanine–aldehyde (RA) Knoevenagel reaction. ResearchGate. [Link]

  • A mechanistic study of the Knoevenagel condensation reaction: new insights into the influence of acid and base properties of mixed metal oxide catalysts on the catalytic activity. RSC Publishing. [Link]

  • Mechanism of Piperidine-Catalyzed Knoevenagel Condensation Reaction in Methanol: The Role of Iminium and Enolate Ions. ResearchGate. [Link]

  • An efficient and green procedure for synthesis of rhodanine derivatives by aldol-thia-Michael protocol using aqueous diethylamine medium. RSC Publishing. [Link]

  • Catalyst-Free Synthesis of Highly Biologically Active 5-Arylidene Rhodanine and 2,4-Thiazolidinedione Derivatives Using Aldonitrones in Polyethylene Glycol. PMC. [Link]

  • Chapter 8: Rhodanine. The Royal Society of Chemistry. [Link]

  • Knoevenagel condensation. Wikipedia. [Link]

  • Microwave Chemistry and its Applications. Research Journal of Pharmaceutical Dosage Forms and Technology. [Link]

  • Microwave-assisted synthesis of 2a–g. ResearchGate. [Link]

  • Synthetic routes to rhodanine scaffolds. Semantic Scholar. [Link]

  • The preparation and reactions of some rhodanines. ResearchGate. [Link]

  • Synthesis of Curcumin Derivatives via Knoevenagel Reaction Within a Continuously Driven Microfluidic Reactor Using Polymeric Networks Containing Piperidine as a Catalyst. MDPI. [Link]

  • Rhodanine. Wikipedia. [Link]

  • Design and Microwave Synthesis of New (5Z) 5-Arylidene-2-thioxo-1,3-thiazolinidin-4-one and (5Z) 2-Amino-5-arylidene-1,3-thiazol-4(5H)-one as New Inhibitors of Protein Kinase DYRK1A. PMC. [Link]

  • Green Synthesis, Characterization and Photophysical Properties of Rhodamine Derivatives. Green and Sustainable Chemistry. [Link]

  • CuFe2O4 NPs Mediated Green Synthesis of 5-arylidene Rhodanine Derivatives in Water and their Protective Effects in Terms of Oxidative Stress. Letters in Applied NanoBioScience. [Link]

  • A Brief Review on Different Reactions of Rhodanine. ResearchGate. [Link]

  • A Rapid and Green Procedure for the Synthesis of 5- Arylidene Rhodanine Derivatives. ResearchGate. [Link]

  • Design, Synthesis and Structure-activity Studies of Rhodanine Derivatives as HIV-1 Integrase Inhibitors. PMC. [Link]

Sources

Application

One-Pot Synthesis of 5-ene-4-thiazolidinones via Knoevenagel Condensation: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals Introduction: The Significance of the 4-Thiazolidinone Scaffold The 4-thiazolidinone core is a renowned privileged scaffold in medicinal chemistry, consiste...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the 4-Thiazolidinone Scaffold

The 4-thiazolidinone core is a renowned privileged scaffold in medicinal chemistry, consistently serving as a foundational structure in the design of novel therapeutic agents.[1][2] Among its various derivatives, 5-ene-4-thiazolidinones, characterized by an exocyclic double bond at the C5 position, are of particular interest due to their diverse and potent pharmacological activities, including anticancer, antimicrobial, and antiviral properties.[1][2] The reactivity of this exocyclic bond, often acting as a Michael acceptor, contributes to their interaction with various biological targets.[1][2] This application note provides a comprehensive guide to the efficient one-pot synthesis of these valuable compounds through a Knoevenagel condensation-based approach, offering insights into the reaction mechanism and a detailed experimental protocol.

The Synthetic Strategy: A One-Pot, Multi-Component Approach

The synthesis of 5-ene-4-thiazolidinones can be elegantly achieved through a one-pot, multi-component reaction. This strategy is highly advantageous as it reduces reaction time, minimizes chemical waste, and simplifies the overall experimental procedure.[3] The core of this synthesis involves the initial formation of a 4-thiazolidinone ring, followed by an in-situ Knoevenagel condensation with an appropriate aldehyde to introduce the C5-ylidene moiety.

Reaction Mechanism: A Step-by-Step Breakdown

The one-pot synthesis of 5-ene-4-thiazolidinones from a primary amine, thioglycolic acid, and an aldehyde proceeds through a cascade of reactions. The process can be conceptually broken down into two key stages:

  • Formation of the 4-Thiazolidinone Ring: The reaction is initiated by the condensation of a primary amine with an aldehyde to form an intermediate imine (Schiff base). Concurrently, or in a subsequent step, the thiol group of thioglycolic acid attacks the imine carbon, followed by an intramolecular cyclization via nucleophilic attack of the nitrogen on the carboxylic acid carbonyl group, eliminating a molecule of water to form the 4-thiazolidinone ring.

  • Knoevenagel Condensation: The methylene group at the C5 position of the newly formed 4-thiazolidinone is activated by the adjacent carbonyl group, making it sufficiently acidic to act as a nucleophile. In the presence of a base or catalyst, this active methylene group undergoes a Knoevenagel condensation with a second molecule of aldehyde. This reaction involves a nucleophilic addition to the aldehyde carbonyl, followed by dehydration to yield the final 5-ene-4-thiazolidinone product.[4][5]

One_Pot_Synthesis cluster_reactants Reactants cluster_intermediates Intermediates cluster_final_product Final Product cluster_knoevenagel Knoevenagel Condensation Amine Primary Amine Imine Imine Intermediate Amine->Imine Aldehyde1 Aldehyde (R1-CHO) Aldehyde1->Imine Thioglycolic_Acid Thioglycolic Acid Thiazolidinone 4-Thiazolidinone Imine->Thiazolidinone + Thioglycolic Acid (Cyclization) Ene_Thiazolidinone 5-ene-4-thiazolidinone Thiazolidinone->Ene_Thiazolidinone Aldehyde2 Aldehyde (R2-CHO) Aldehyde2->Ene_Thiazolidinone Base/Catalyst

Figure 1: A simplified workflow of the one-pot synthesis of 5-ene-4-thiazolidinones.

Experimental Protocol: A Validated Step-by-Step Guide

This protocol describes a general and robust method for the one-pot synthesis of 5-ene-4-thiazolidinones. The specific choice of catalyst and reaction conditions may be optimized for different substrates.

Materials and Reagents
  • Substituted aromatic or aliphatic amine (1.0 eq)

  • Substituted aromatic aldehyde (2.0 eq)

  • Thioglycolic acid (1.2 eq)

  • Catalyst (e.g., L-proline, piperidine, or a Lewis acid, see table below for examples)[6]

  • Solvent (e.g., ethanol, water, or solvent-free)

  • Ethyl acetate

  • Saturated sodium bicarbonate solution

  • Brine

  • Anhydrous sodium sulfate

  • Silica gel for column chromatography

Equipment
  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer with hotplate

  • Separatory funnel

  • Rotary evaporator

  • Thin-layer chromatography (TLC) plates and chamber

  • Glassware for column chromatography

Procedure
  • Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add the primary amine (1.0 eq), the aldehyde (2.0 eq), and the chosen solvent.

  • Addition of Reagents: To the stirring mixture, add thioglycolic acid (1.2 eq) dropwise.

  • Catalyst Addition: Introduce the catalyst (e.g., 10-20 mol%).

  • Reaction: The reaction mixture is then heated to reflux (typically 60-80 °C) and monitored by TLC. Reaction times can vary from a few hours to 24 hours depending on the substrates and catalyst used.[7] Microwave irradiation can also be employed to accelerate the reaction.[7][8]

  • Workup: After completion of the reaction (as indicated by TLC), cool the mixture to room temperature. If a solid precipitate forms, it can be filtered, washed with cold solvent, and dried. Otherwise, the solvent is removed under reduced pressure using a rotary evaporator.

  • Extraction: The residue is dissolved in ethyl acetate and washed successively with saturated sodium bicarbonate solution and brine.

  • Drying and Concentration: The organic layer is dried over anhydrous sodium sulfate, filtered, and the solvent is evaporated under reduced pressure.

  • Purification: The crude product is purified by column chromatography on silica gel using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to afford the pure 5-ene-4-thiazolidinone.

  • Characterization: The structure of the final product should be confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry.[7] The Z configuration of the exocyclic double bond is often observed and can be confirmed by ¹H NMR spectroscopy.[7]

Data Presentation: Catalyst and Solvent Effects

The choice of catalyst and solvent can significantly impact the reaction efficiency. The following table summarizes typical conditions and yields reported in the literature for similar syntheses.

CatalystSolventTemperature (°C)Time (h)Yield (%)Reference
L-ProlineWaterRoom Temp.2-485-95[6]
PiperidineEthanolReflux6-870-85[4]
Nano-Fe₃O₄–cysteineEthanol801-290-98[3]
Baker's YeastEthanolRoom Temp.4060-80[9][10]
Microwave (solvent-free)None90-1100.17-0.3364-89[7][8]

Causality in Experimental Design: Why These Choices Matter

  • Choice of Catalyst: The catalyst plays a crucial role in both the imine formation and the Knoevenagel condensation. Basic catalysts like piperidine facilitate the deprotonation of the active methylene group at C5.[4] Acidic catalysts, such as L-proline, can activate the aldehyde carbonyl group towards nucleophilic attack.[6] Heterogeneous catalysts like nano-Fe₃O₄–cysteine offer the advantage of easy separation and reusability.[3]

  • Solvent Selection: The choice of solvent can influence reaction rates and yields. Polar protic solvents like ethanol can facilitate the dissolution of reactants and intermediates.[3] Greener approaches utilize water as a solvent or employ solvent-free conditions, often in conjunction with microwave irradiation, to enhance reaction efficiency and reduce environmental impact.[6][7]

  • Stoichiometry: Using a slight excess of the aldehyde for the Knoevenagel step ensures the complete conversion of the in-situ formed 4-thiazolidinone intermediate. An excess of thioglycolic acid helps to drive the initial cyclization reaction to completion.

Trustworthiness: A Self-Validating System

The described protocol is designed to be self-validating. The progress of the reaction can be easily monitored by TLC, allowing for clear determination of the reaction endpoint. The purification by column chromatography ensures the isolation of a pure product. Finally, the structural confirmation by spectroscopic methods provides definitive validation of the synthesized compound.

Logical_Relationship cluster_synthesis Synthesis & Optimization cluster_analysis Purification & Analysis cluster_application Application in Drug Discovery Reactants Primary Amine, Aldehyde, Thioglycolic Acid One_Pot_Reaction One-Pot Synthesis (Knoevenagel Condensation) Reactants->One_Pot_Reaction Purification Purification (Column Chromatography) One_Pot_Reaction->Purification Catalyst_Solvent Catalyst & Solvent Optimization Catalyst_Solvent->One_Pot_Reaction Characterization Structural Characterization (NMR, MS) Purification->Characterization Biological_Screening Biological Screening (e.g., Anticancer, Antimicrobial) Characterization->Biological_Screening SAR_Studies Structure-Activity Relationship (SAR) Studies Biological_Screening->SAR_Studies Lead_Optimization Lead Optimization SAR_Studies->Lead_Optimization

Figure 2: The logical workflow from synthesis to drug discovery applications of 5-ene-4-thiazolidinones.

Conclusion

The one-pot synthesis of 5-ene-4-thiazolidinones via a Knoevenagel condensation pathway represents an efficient and versatile method for accessing a class of compounds with significant potential in drug discovery.[11] By understanding the underlying reaction mechanism and carefully selecting catalysts and reaction conditions, researchers can readily synthesize a diverse library of these valuable molecules for further biological evaluation. The protocol provided herein offers a robust starting point for such synthetic endeavors.

References

  • Kaminskyy, D., Kryshchyshyn, A., & Lesyk, R. (2017). 5-Ene-4-thiazolidinones – An efficient tool in medicinal chemistry. European Journal of Medicinal Chemistry, 140, 542-581. [Link]

  • Safari, J., Ghasemzadeh, M. A., & Javadian, H. (2020). One-pot reactions in the synthesis of thiazolidinone derivatives by nano-Fe3O4–cysteine catalyst. Journal of Sulfur Chemistry, 41(6), 649-662. [Link]

  • Zheng, P., et al. (2015). Trypsin-Catalyzed One-Pot Multicomponent Synthesis of 4-Thiazolidinones. Catalysis Letters, 145(4), 988-994. [Link]

  • Lesyk, R., & Zimenkovsky, B. (2020). Drug design: 4-thiazolidinones applications. Part 1. Synthetic routes to the drug-like molecules. Journal of Medical Science, 89(1), 53-65. [Link]

  • Request PDF on ResearchGate. (n.d.). One-Pot Synthesis of 4-Thiazolidinone Derivatives Catalyzed by Zinc Acetate-Schiff Base Complex Immobilized on Mesoporous Molecular Sieve MCM-41. [Link]

  • Lesyk, R., & Zimenkovsky, B. (2020). Drug design: 4-thiazolidinones applications. Part 1. Synthetic routes to the drug-like molecules. Journal of Medical Science, 89(1). [Link]

  • Boufroura, H., et al. (2006). One-Pot Synthesis of 5-Arylidene-2-Imino-4-Thiazolidinones under Microwave Irradiation. Molecules, 11(1), 90-96. [Link]

  • Kumar, A., et al. (2016). An Efficient One Pot, Multicomponent Synthesis of 1, 3-Thiazolidin-4-Ones Using L-Proline as Catalyst in Water. Letters in Organic Chemistry, 13(5), 348-354. [Link]

  • Kaminskyy, D., Kryshchyshyn, A., & Lesyk, R. (2017). 5-Ene-4-thiazolidinones – An efficient tool in medicinal chemistry. European Journal of Medicinal Chemistry, 140. [Link]

  • Sbai, K., et al. (2010). A convenient one pot preparation of 4-thiazolidinones from enaminolactones. Records of Natural Products, 4(1), 55-61. [Link]

  • Semantic Scholar. (n.d.). 5-Ene-4-thiazolidinones – An efficient tool in medicinal chemistry. [Link]

  • Boufroura, H., et al. (2006). One-Pot Synthesis of 5-Arylidene-2-Imino-4-Thiazolidinones under Microwave Irradiation. Molecules, 11(1). [Link]

  • de Oliveira, C. S. A., et al. (2020). Thiazolidinones: novel insights from microwave synthesis, computational studies, and potentially bioactive hybrids. Beilstein Journal of Organic Chemistry, 16, 2818-2834. [Link]

  • Bireddy, R., et al. (2020). A Review on the Synthesis and Biological Studies of 2,4-Thiazolidinedione Derivatives. Mini-Reviews in Organic Chemistry, 17(5), 536-554. [Link]

  • de Oliveira, C. S. A., et al. (2020). Thiazolidinones: novel insights from microwave synthesis, computational studies, and potentially bioactive hybrids. Beilstein Journal of Organic Chemistry, 16. [Link]

  • ResearchGate. (n.d.). Synthesis of thiazolidinone by Knoevenagel condensation. [Link]

  • Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications. (2021). Molecules, 26(23), 7291. [Link]

  • Kour, A., et al. (2015). Synthesis of 5-arylidene-2,4-thiazolidinediones by Knoevenagel condensation catalyzed by baker's yeast. New Journal of Chemistry, 39(4), 2534-2538. [Link]

  • Synthesis and Anticancer Activity Evaluation of New 5-((5-Nitrofuran-2-yl)allylidene)-2-thioxo-4-thiazolidinones. (2023). Pharmaceuticals, 16(11), 1598. [Link]

  • Kour, A., et al. (2015). Synthesis of 5-arylidene-2,4-thiazolidinediones by Knoevenagel condensation catalyzed by baker's yeast. New Journal of Chemistry, 39(4). [Link]

  • ResearchGate. (n.d.). Plausible mechanisms of the anticancer effect of 5-ene-4-thiazolidinones. [Link]

  • Request PDF on ResearchGate. (n.d.). Synthesis of 5-Arylidene-2, 4-thiazolidinediones by Knoevenagel Condensation Using Tannic Acid as Catalyst. [Link]

  • ResearchGate. (n.d.). Structure of target 5-ene-4-thiazolidinones. [Link]

  • Kaminskyy, D., Kryshchyshyn, A., & Lesyk, R. (2017). 5-Ene-4-thiazolidinones - An efficient tool in medicinal chemistry. European Journal of Medicinal Chemistry, 140. [Link]

Sources

Method

Application Notes &amp; Protocols: Leveraging the 4-Thioxo-1,3-thiazolidin-2-one Scaffold for Novel Antimicrobial Drug Discovery

Introduction: A Privileged Scaffold in the Fight Against Antimicrobial Resistance The escalating crisis of antimicrobial resistance (AMR) presents a formidable threat to global public health, necessitating urgent researc...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: A Privileged Scaffold in the Fight Against Antimicrobial Resistance

The escalating crisis of antimicrobial resistance (AMR) presents a formidable threat to global public health, necessitating urgent research and development of new antimicrobial agents with novel mechanisms of action.[1][2] The chemical scaffold of a potential drug is pivotal to its biological activity, and certain "privileged structures" serve as versatile templates for discovering new therapeutic agents. The thiazolidine ring, and specifically its 4-thioxo-1,3-thiazolidin-2-one derivative (a rhodanine analog), is recognized as one such privileged scaffold.[1][3] This heterocyclic core is featured in a wide array of compounds demonstrating broad-spectrum biological activities, including antibacterial, antifungal, and antibiofilm properties.[1][4][5]

The 4-thioxo-1,3-thiazolidin-2-one scaffold is particularly attractive due to its synthetic tractability and the multiple reactive sites it offers for chemical modification. This allows for the systematic exploration of structure-activity relationships (SAR) to optimize potency, selectivity, and pharmacokinetic properties. Studies have shown that derivatives of this scaffold can be highly effective against multidrug-resistant pathogens, including Methicillin-resistant Staphylococcus aureus (MRSA).[1][2]

This document serves as a comprehensive technical guide for researchers, scientists, and drug development professionals. It provides an in-depth overview of the 4-thioxo-1,3-thiazolidin-2-one scaffold, its proposed mechanisms of action, and detailed, field-proven protocols for the synthesis and evaluation of its derivatives as potential antimicrobial agents.

The 4-Thioxo-1,3-thiazolidin-2-one Core Structure

The foundational structure is a five-membered ring containing sulfur and nitrogen atoms, a ketone group at position 2, and a thione group at position 4. The key feature for derivatization is the active methylene group at the C-5 position, which readily participates in Knoevenagel condensation reactions with various aldehydes and ketones to generate diverse libraries of compounds.

Caption: Core structure and key derivatization sites.

Proposed Mechanisms of Antimicrobial Action

While the precise mechanism can vary depending on the specific substitutions, research points to several key bacterial processes that are inhibited by 4-thioxo-1,3-thiazolidin-2-one derivatives.

  • Inhibition of Cell Wall Synthesis: A primary proposed mechanism is the inhibition of MurB, an enzyme essential for the biosynthesis of peptidoglycan, a critical component of the bacterial cell wall.[6][7] By disrupting this pathway, the compounds compromise the structural integrity of the bacterial cell, leading to cell death.

  • Inhibition of Biofilm Formation: Bacterial biofilms represent a significant challenge in treating chronic infections due to their inherent resistance to conventional antibiotics.[8] Several derivatives of this scaffold have demonstrated potent antibiofilm activity, capable of both inhibiting the initial formation of biofilms and disrupting pre-formed biofilm structures.[1][9] The mechanism may involve interfering with bacterial adhesion to surfaces or inhibiting key signaling pathways like the YycG histidine kinase, which is involved in cell wall metabolism and biofilm formation.[9]

  • Other Potential Targets: Docking studies and enzymatic assays have suggested other potential targets, including FabH, an enzyme involved in fatty acid biosynthesis, which is crucial for bacterial membrane integrity.[10]

cluster_cell Bacterial Cell compound 4-Thioxo-1,3-thiazolidin-2-one Derivative murB MurB Enzyme compound->murB Inhibits biofilm Biofilm Formation compound->biofilm Inhibits peptidoglycan Peptidoglycan Synthesis murB->peptidoglycan Catalyzes cell_wall Cell Wall Integrity peptidoglycan->cell_wall Builds lysis Cell Lysis

Caption: Hypothesized antimicrobial mechanism of action.

Structure-Activity Relationship (SAR) Summary

Systematic modification of the 4-thioxo-1,3-thiazolidin-2-one scaffold has yielded crucial insights into the structural requirements for potent antimicrobial activity. The C-5 position is the most extensively studied substitution point.

PositionModificationImpact on Antimicrobial ActivityReferences
C-5 Arylidene Substituents Introduction of a benzylidene moiety is a common and effective strategy. The nature and position of substituents on the aromatic ring are critical.[1][2]
Electron-withdrawing groups (e.g., -Cl, -NO₂)Often enhance antibacterial and antifungal activity. Dichloro-substitution has been shown to be particularly effective against MRSA.[1][11]
Electron-donating groups (e.g., -OH, -OCH₃)Can decrease activity against some bacterial strains but may show potency against others, indicating target-specific interactions.[11][12]
N-3 Alkyl/Aryl Groups Modifications at this position can influence the compound's lipophilicity and pharmacokinetic profile. Small alkyl or substituted aryl groups are common.[13][14]
C-2 Imino Substituents Replacing the C=O group with a C=N-Aryl group (2-imino-4-thiazolidinones) can also yield potent antimicrobial agents, though this represents a different subclass.[12][14]

Experimental Protocols

The following protocols provide a robust framework for the synthesis and antimicrobial evaluation of novel 4-thioxo-1,3-thiazolidin-2-one derivatives.

Protocol 1: Synthesis of 5-Arylidene-4-thioxo-1,3-thiazolidin-2-one Derivatives

This protocol describes a general method for synthesizing C-5 substituted derivatives via a Knoevenagel condensation.

Rationale: The Knoevenagel condensation is an efficient and high-yielding reaction for forming C-C double bonds. The active methylene group at C-5 of the scaffold readily reacts with an aldehyde, catalyzed by a weak base, to produce the desired 5-arylidene derivative. Glacial acetic acid serves as both the solvent and a catalyst to facilitate the reaction.

start Start step1 Step 1: Combine Reactants - 4-Thioxo-1,3-thiazolidin-2-one - Substituted Aromatic Aldehyde - Sodium Acetate - Glacial Acetic Acid (Solvent) start->step1 step2 Step 2: Reaction Reflux mixture for 4-8 hours. Monitor reaction progress via TLC. step1->step2 step3 Step 3: Work-up Cool reaction mixture to RT. Pour into ice-cold water. step2->step3 step4 Step 4: Isolation Filter the precipitated solid. Wash with cold water and ethanol. step3->step4 step5 Step 5: Purification & Characterization Recrystallize from appropriate solvent (e.g., Ethanol/DMF). Characterize via NMR, MS, IR. step4->step5 end End: Pure Compound step5->end

Sources

Application

Application Notes &amp; Protocols: A Guide to the Development of Rhodanine Derivatives as Potent Anticancer Agents

Abstract: The rhodanine core represents a quintessential "privileged scaffold" in medicinal chemistry, a distinction earned through its versatile chemical tractability and broad spectrum of biological activities.[1][2][3...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: The rhodanine core represents a quintessential "privileged scaffold" in medicinal chemistry, a distinction earned through its versatile chemical tractability and broad spectrum of biological activities.[1][2][3] While its derivatives have been investigated for various therapeutic applications, including antimicrobial and antidiabetic roles, their potential as anticancer agents has garnered significant and sustained interest.[4][5][6] This guide provides an in-depth exploration of the development of rhodanine-based compounds for oncology. We will dissect their mechanisms of action, delineate key structure-activity relationships (SAR), and provide detailed, field-proven protocols for their synthesis, in vitro evaluation, and preliminary mechanistic studies. This document is intended for researchers, medicinal chemists, and drug development professionals seeking to leverage the rhodanine scaffold for the discovery of novel cancer therapeutics.

The Rhodanine Scaffold: A Foundation for Anticancer Drug Design

Rhodanine, or 2-thioxo-1,3-thiazolidin-4-one, is a five-membered heterocyclic motif that serves as an exceptionally versatile starting point for chemical modification. Its structure features multiple reactive sites, primarily at the N-3 and C-5 positions, allowing for the systematic introduction of diverse functional groups to modulate pharmacological properties.[3][5] This chemical flexibility is a primary reason for its status as a privileged structure in drug discovery.[1][7]

Caption: General chemical structure of the rhodanine scaffold.

Mechanisms of Action: Targeting Cancer's Core Machinery

Rhodanine derivatives exert their anticancer effects by engaging a variety of molecular targets crucial for tumor growth, proliferation, and survival. This multi-targeting capability underscores their therapeutic potential.

  • Kinase Inhibition: A predominant mechanism is the inhibition of protein kinases. Many derivatives have been developed as potent inhibitors of key oncogenic kinases, including:

    • Tyrosine Kinases: Such as Vascular Endothelial Growth Factor Receptor (VEGFR), Epidermal Growth Factor Receptor (EGFR), HER2, and c-Src.[8][9][10][11] By blocking these receptors, rhodanine compounds can disrupt critical signaling pathways that drive cell proliferation, angiogenesis, and metastasis.

  • Enzyme Inhibition: Beyond kinases, other enzymes are also targeted.

    • Phosphatase of Regenerating Liver 3 (PRL-3): This phosphatase is overexpressed in many metastatic cancers, and its inhibition by rhodanine derivatives can reduce cancer cell invasion and migration.[12]

    • Topoisomerase II: Some rhodanine glucosides function as DNA intercalating agents and inhibitors of Topoisomerase II, an enzyme essential for DNA replication, leading to cell cycle arrest and apoptosis.[13][14]

  • Induction of Apoptosis: Ultimately, the disruption of these pathways converges on the activation of programmed cell death, or apoptosis. Most active rhodanine derivatives demonstrate a remarkable ability to induce apoptosis in cancer cells while showing significantly less cytotoxicity towards normal, healthy cells.[3][15]

G Figure 2. Simplified Signaling Pathway Targeted by Rhodanine Derivatives GF Growth Factors (e.g., EGF, VEGF) RTK Receptor Tyrosine Kinase (e.g., EGFR, VEGFR, HER2) GF->RTK P1 Downstream Signaling (e.g., RAS/MAPK, PI3K/AKT) RTK->P1 Rhodanine Rhodanine Derivative Rhodanine->RTK Inhibition P2 Proliferation & Angiogenesis P1->P2 P3 Metastasis & Invasion P1->P3 P4 Apoptosis Evasion P1->P4 Cancer Cancer Progression P2->Cancer P3->Cancer P4->Cancer Figure 3. Experimental Workflow for Rhodanine Derivative Development A Protocol 1: Synthesis & Purification B Structural Characterization (NMR, MS, IR) A->B C Protocol 2: In Vitro Cytotoxicity Screening (e.g., MTT Assay) B->C D Determine IC50 Values Identify Hit Compounds C->D E Protocol 3: Mechanism of Action Studies (e.g., Kinase Assay, Apoptosis Assay) D->E F Target Validation & Lead Optimization E->F

Caption: A typical workflow from synthesis to lead optimization.

Protocol 1: Synthesis of a 5-Benzylidene Rhodanine Derivative

This protocol details a standard Knoevenagel condensation, a robust and high-yielding reaction for synthesizing 5-substituted rhodanine derivatives. [16][17] Rationale: The Knoevenagel condensation is an aldol-type reaction where an active methylene group (at the C-5 position of rhodanine) reacts with a carbonyl group (from an aldehyde). The use of a weak base like sodium acetate in a polar protic solvent like glacial acetic acid provides the ideal catalytic conditions to drive the reaction to completion, followed by dehydration to form the stable C=C double bond.

Materials:

  • Rhodanine (1.0 eq)

  • Substituted Benzaldehyde (e.g., 4-methoxybenzaldehyde) (1.0 eq)

  • Anhydrous Sodium Acetate (3.0 eq)

  • Glacial Acetic Acid (solvent)

  • Ethanol

  • Deionized Water

Procedure:

  • To a round-bottom flask equipped with a magnetic stirrer and reflux condenser, add rhodanine (1.0 eq), the selected benzaldehyde (1.0 eq), and anhydrous sodium acetate (3.0 eq).

  • Add glacial acetic acid as the solvent (approx. 15-20 mL per gram of rhodanine).

  • Heat the reaction mixture to reflux (approx. 118°C) and maintain for 4-6 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC) (e.g., using a 7:3 hexane:ethyl acetate mobile phase).

  • Once the reaction is complete (disappearance of starting materials), allow the mixture to cool to room temperature.

  • Slowly pour the cooled reaction mixture into a beaker of ice-cold water with stirring. A solid precipitate should form.

  • Collect the crude product by vacuum filtration, washing the solid with copious amounts of cold water to remove acetic acid and sodium acetate.

  • Purification: Recrystallize the crude solid from hot ethanol to yield the pure 5-benzylidene rhodanine derivative as a colored solid.

  • Dry the final product under vacuum.

  • Characterization: Confirm the structure of the synthesized compound using Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy. [13][17]

Protocol 2: In Vitro Cytotoxicity Assessment via MTT Assay

The MTT assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity. [8][9] Rationale: The assay relies on the ability of mitochondrial NAD(P)H-dependent cellular oxidoreductase enzymes in viable cells to reduce the yellow tetrazolium salt, MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide), to its insoluble purple formazan. The amount of formazan produced is directly proportional to the number of living cells.

Materials:

  • Human cancer cell lines (e.g., MCF-7 for breast, A549 for lung, HeLa for cervical)

  • Complete cell culture medium (e.g., DMEM with 10% FBS, 1% Pen-Strep)

  • Phosphate Buffered Saline (PBS)

  • Trypsin-EDTA

  • Synthesized rhodanine derivatives (dissolved in DMSO to create a stock solution)

  • MTT reagent (5 mg/mL in PBS)

  • DMSO (cell culture grade)

  • 96-well microplates

Procedure:

  • Cell Seeding: Harvest and count cells. Seed the cells into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.

  • Compound Treatment: Prepare serial dilutions of the rhodanine derivatives in culture medium from the DMSO stock. The final DMSO concentration in the wells should not exceed 0.5% to avoid solvent-induced toxicity.

  • Remove the old medium from the wells and add 100 µL of the medium containing the various concentrations of the test compounds. Include "vehicle control" wells (medium with DMSO only) and "untreated control" wells (medium only). A positive control (e.g., Doxorubicin) should also be included.

  • Incubate the plate for 48-72 hours at 37°C in a 5% CO₂ incubator.

  • MTT Addition: Add 20 µL of MTT reagent (5 mg/mL) to each well and incubate for another 3-4 hours. During this time, viable cells will form purple formazan crystals.

  • Formazan Solubilization: Carefully remove the medium from each well and add 150 µL of DMSO to dissolve the formazan crystals. Gently pipette to ensure complete dissolution.

  • Data Acquisition: Measure the absorbance of each well at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the viability percentage against the compound concentration (on a log scale) and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) using non-linear regression analysis.

Data Presentation: Anticancer Activity of Representative Rhodanine Derivatives

The following table summarizes the in vitro cytotoxic activity of select rhodanine derivatives reported in the literature, showcasing their potency against various human cancer cell lines.

Compound ID/ReferenceStructure/DescriptionCancer Cell LineIC₅₀ (µM)
Compound 27 [4]Phenyl-substituted triazolothiazolyl-rhodanineMCF-7 (Breast)2.30
Huh7 (Liver)4.67
Compound 29 [4][18]Furochromone-rhodanine hybridMCF-7 (Breast)1.73
MDA-MB-231 (Breast)2.91
Compound 38 [4][18]4-[5-(4'-N,N-dimethylaminobenzylidene)-rhodanine]-butyric acidA2780 (Ovarian)4.4
A2780cisR (Cisplatin-Resistant Ovarian)3.3
Compound 25 [4]Sorafenib analog with rhodanineA549 (Lung)Superior to Sorafenib
H460 (Lung)Superior to Sorafenib

Conclusion and Future Directions

The rhodanine scaffold is a validated and highly promising platform for the development of novel anticancer agents. [3][15]Its synthetic accessibility and the ability of its derivatives to modulate multiple oncogenic pathways provide a strong foundation for future drug discovery efforts. Current research focuses on designing next-generation compounds with enhanced selectivity for cancer cells, improved pharmacokinetic profiles, and the ability to overcome mechanisms of drug resistance. The integration of computational modeling, such as QSAR and molecular docking, with synthetic chemistry and biological evaluation will continue to accelerate the journey of rhodanine derivatives from laboratory curiosities to clinical therapeutics. [8][10][17]

References

  • The Importance of Rhodanine Scaffold in Medicinal Chemistry: A Comprehensive Overview. PubMed. [Link]

  • Anticancer Profile of Rhodanines: Structure–Activity Relationship (SAR) and Molecular Targets—A Review. PubMed Central. [Link]

  • Anticancer Profile of Rhodanines: Structure–Activity Relationship (SAR) and Molecular Targets—A Review. MDPI. [Link]

  • Anticancer Profile of Rhodanines: Structure–Activity Relationship (SAR) and Molecular Targets—A Review. ResearchGate. [Link]

  • Rhodanine Derivatives as Anticancer Agents: QSAR and Molecular Docking Studies. Bentham Science. [Link]

  • Rhodanine as a Privileged Scaffold in Drug Discovery. Bentham Science. [Link]

  • Rhodanine as a privileged scaffold in drug discovery. PubMed. [Link]

  • Review of anticancer potentials and structure-activity relationships (SAR) of rhodanine derivatives. PubMed. [Link]

  • Synthesis and biological evaluation of new rhodanine analogues bearing 2-chloroquinoline and benzo[h]quinoline scaffolds as anticancer agents. PubMed. [Link]

  • The Importance of Rhodanine Scaffold in Medicinal Chemistry: A Comprehensive Overview. ResearchGate. [Link]

  • Rhodanine as a Privileged Scaffold in Drug Discovery. Ingenta Connect. [Link]

  • Design, Synthesis, Computational Investigations, and Antitumor Evaluation of N-Rhodanine Glycosides Derivatives as Potent DNA Intercalation and Topo II Inhibition against Cancer Cells. ACS Omega. [Link]

  • A conceptual review of rhodanine: current applications of antiviral drugs, anticancer and antimicrobial activities. Taylor & Francis Online. [Link]

  • Anticancer Profile of Rhodanines. Encyclopedia.pub. [Link]

  • Synthesis and biological evaluation of rhodanine derivatives as PRL-3 inhibitors. ResearchGate. [Link]

  • Rhodanine Derivatives as Anticancer Agents: QSAR and Molecular Docking Studies. Europe PMC. [Link]

  • Design, synthesis, molecular modelling and antitumor evaluation of S-glucosylated rhodanines through topo II inhibition and DNA intercalation. National Institutes of Health (NIH). [Link]

  • Rhodanine Derivatives as Anticancer Agents: QSAR and Molecular Docking Studies. PubMed. [Link]

  • Rhodanine–Piperazine Hybrids as Potential VEGFR, EGFR, and HER2 Targeting Anti-Breast Cancer Agents. National Institutes of Health (NIH). [Link]

  • Development of Novel Rhodanine Analogs as Anticancer Agents: Design, Synthesis, Evaluation and CoMSIA Study. PubMed. [Link]

Sources

Method

Application Notes and Protocols: The Use of 4-Thioxo-1,3-thiazolidin-2-one Derivatives as Biofilm Inhibitors

Introduction: A New Frontier in Combating Bacterial Biofilms Bacterial biofilms are highly organized, surface-associated communities of microorganisms encased in a self-produced extracellular polymeric substance (EPS) ma...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: A New Frontier in Combating Bacterial Biofilms

Bacterial biofilms are highly organized, surface-associated communities of microorganisms encased in a self-produced extracellular polymeric substance (EPS) matrix. This matrix affords the embedded bacteria significant protection from conventional antimicrobial agents and the host immune system, leading to persistent and chronic infections that are notoriously difficult to treat. The public health and economic burden of biofilm-associated infections, from medical device contamination to chronic wounds, necessitates the development of novel therapeutic strategies that specifically target biofilm formation and maintenance.

One promising class of molecules that has emerged in this area is the 4-thioxo-1,3-thiazolidin-2-one derivatives, also known as rhodanine derivatives. These heterocyclic compounds have demonstrated potent inhibitory effects against biofilm formation in a range of clinically relevant pathogens, including multidrug-resistant strains of Staphylococcus aureus and Staphylococcus epidermidis.[1][2] Unlike traditional antibiotics that primarily target bacterial growth, many of these derivatives act by disrupting the signaling pathways that regulate biofilm development, presenting a novel approach to circumventing conventional resistance mechanisms.

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth understanding of the application of 4-thioxo-1,3-thiazolidin-2-one derivatives as biofilm inhibitors. We will delve into their mechanism of action, provide detailed protocols for their synthesis and evaluation, and present quantitative data to support their efficacy.

Mechanism of Action: Disrupting the Biofilm Formation Cascade

A key mechanism through which certain thiazolidinone derivatives exert their anti-biofilm activity is by inhibiting essential bacterial two-component systems (TCS).[3][4] In staphylococci, the YycG/YycF TCS is a critical regulator of cell wall metabolism, cell viability, and biofilm formation.[2][3] The sensor histidine kinase, YycG, autophosphorylates in response to environmental signals and subsequently transfers the phosphate group to its cognate response regulator, YycF. Phosphorylated YycF then modulates the transcription of genes essential for biofilm development.

4-Thioxo-1,3-thiazolidin-2-one derivatives have been shown to be effective inhibitors of the YycG histidine kinase.[3][5][6] By binding to the ATP-binding site of YycG, these compounds prevent its autophosphorylation, thereby disrupting the entire signaling cascade.[4] This inhibition of the YycG/YycF pathway leads to a downstream reduction in the expression of genes responsible for cell adhesion, EPS production, and ultimately, biofilm formation. The aryl rhodanines, a subset of these derivatives, have been shown to specifically interfere with the initial stages of biofilm formation by inhibiting the primary adhesion of bacterial cells to surfaces.[7]

G cluster_cytoplasm Cytoplasm YycG YycG (Sensor Histidine Kinase) ADP ADP YycG->ADP YycF YycF (Inactive) YycG->YycF ATP ATP ATP->YycG YycF_P YycF-P (Active) DNA DNA YycF_P->DNA Biofilm_Genes Biofilm Formation Genes DNA->Biofilm_Genes Biofilm_Inhibition Biofilm Formation Inhibited Thiazolidinone 4-Thioxo-1,3-thiazolidin-2-one Derivative Thiazolidinone->YycG

Figure 1: Simplified signaling pathway of YycG/YycF inhibition by 4-thioxo-1,3-thiazolidin-2-one derivatives.

Data Presentation: Efficacy of 4-Thioxo-1,3-thiazolidin-2-one Derivatives

The following table summarizes the quantitative data from representative studies evaluating the inhibitory effects of various 4-thioxo-1,3-thiazolidin-2-one derivatives on biofilm formation. The data is presented as the Minimum Inhibitory Concentration (MIC) against planktonic bacteria and the Minimum Biofilm Inhibitory Concentration (MBIC), which is the lowest concentration required to inhibit biofilm formation.

Compound DerivativeTarget OrganismMIC (µg/mL)MBIC (µM)Reference
H2-28 Staphylococcus epidermidis ATCC 359841.5-[6]
H2-27 Staphylococcus epidermidis ATCC 359843.1-[6]
MBX-1240 Staphylococcus aureus ATCC 35556≥1003.1 - 50[7]
MBX-1246 Staphylococcus aureus ATCC 35556≥1003.1 - 50[7]
MBX-1427 Staphylococcus aureus ATCC 35556≥1003.1 - 50[7]
(Z)-5-(pyridin-4-ylmethylene)-2-thioxothiazolidin-4-one Mycobacterium tuberculosis--[8]
N-(4-Chlorophenyl)-2-[5-(2-hydroxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl]acetamide Mycobacterium tuberculosis8-16 (µM)-[1]

Experimental Protocols

This section provides detailed, step-by-step methodologies for the synthesis of a representative 5-arylidene-4-thioxo-1,3-thiazolidin-2-one derivative and for key experiments to evaluate the anti-biofilm efficacy of these compounds.

Protocol 1: Synthesis of a Representative 5-Arylidene-4-thioxo-1,3-thiazolidin-2-one Derivative

This protocol describes the synthesis of 5-arylidene-rhodanine derivatives via a Knoevenagel condensation reaction.[9][10][11] This method is widely applicable for generating a library of derivatives by varying the substituted aromatic aldehyde.

Rationale: The Knoevenagel condensation is a nucleophilic addition of an active hydrogen compound to a carbonyl group followed by a dehydration reaction in which a molecule of water is eliminated. In this case, the active methylene group at the C-5 position of the rhodanine ring acts as the nucleophile, and the aromatic aldehyde is the electrophile. The use of a catalyst, such as piperidine or sodium acetate, facilitates the reaction.

Materials:

  • Rhodanine (2-thioxo-4-thiazolidinone)

  • Substituted aromatic aldehyde (e.g., benzaldehyde, 4-chlorobenzaldehyde)

  • Piperidine or sodium acetate (catalyst)

  • Ethanol or glacial acetic acid (solvent)

  • Round-bottom flask

  • Reflux condenser

  • Magnetic stirrer and hotplate

  • Buchner funnel and filter paper

  • Recrystallization solvent (e.g., ethanol)

Procedure:

  • In a round-bottom flask, dissolve rhodanine (1 equivalent) and the substituted aromatic aldehyde (1 equivalent) in a suitable solvent such as ethanol or glacial acetic acid.

  • Add a catalytic amount of piperidine or sodium acetate to the reaction mixture.

  • Attach a reflux condenser and heat the mixture to reflux with constant stirring for 2-4 hours. The progress of the reaction can be monitored by Thin Layer Chromatography (TLC).

  • After the reaction is complete, allow the mixture to cool to room temperature. The product will often precipitate out of the solution.

  • Collect the solid product by vacuum filtration using a Buchner funnel.

  • Wash the crude product with cold ethanol to remove any unreacted starting materials.

  • Purify the product by recrystallization from a suitable solvent (e.g., ethanol) to obtain the pure 5-arylidene-4-thioxo-1,3-thiazolidin-2-one derivative.

  • Dry the purified product under vacuum and characterize it using appropriate analytical techniques such as NMR and mass spectrometry.

G Start Start: Rhodanine + Aldehyde + Catalyst in Solvent Reaction Reaction: Reflux for 2-4 hours Start->Reaction Cooling Cooling: Precipitation of Product Reaction->Cooling Filtration Filtration: Collect Crude Product Cooling->Filtration Washing Washing: Remove Impurities Filtration->Washing Purification Purification: Recrystallization Washing->Purification End End: Pure 5-Arylidene Derivative Purification->End

Figure 2: General workflow for the synthesis of 5-arylidene-4-thioxo-1,3-thiazolidin-2-one derivatives.

Protocol 2: Crystal Violet Assay for Biofilm Inhibition

This protocol details the widely used crystal violet staining method to quantify the inhibition of biofilm formation in a 96-well plate format.

Rationale: Crystal violet is a basic dye that stains both the bacterial cells and the extracellular matrix components of the biofilm. The amount of dye retained is proportional to the total biofilm biomass. By comparing the absorbance of treated wells to untreated controls, the percentage of biofilm inhibition can be calculated.

Materials:

  • 96-well flat-bottom sterile microtiter plates

  • Bacterial strain of interest (e.g., S. aureus, P. aeruginosa)

  • Appropriate growth medium (e.g., Tryptic Soy Broth (TSB), Luria-Bertani (LB) broth)

  • 4-Thioxo-1,3-thiazolidin-2-one derivative stock solution

  • 0.1% (w/v) Crystal Violet solution

  • 30% (v/v) Acetic acid in water

  • Phosphate-buffered saline (PBS)

  • Microplate reader

Procedure:

  • Bacterial Culture Preparation: Inoculate a single colony of the desired bacterial strain into 5 mL of appropriate growth medium. Incubate overnight at 37°C with shaking. The following day, dilute the overnight culture in fresh medium to an optical density at 600 nm (OD600) of 0.05.

  • Plate Setup:

    • Prepare serial dilutions of the 4-thioxo-1,3-thiazolidin-2-one derivative in the growth medium in the 96-well plate.

    • Add 100 µL of the diluted bacterial culture to each well.

    • Include a positive control (bacteria with medium and vehicle control, e.g., DMSO) and a negative control (sterile medium only).

    • Prepare at least three replicate wells for each condition.

  • Incubation: Cover the plate and incubate statically at 37°C for 24-48 hours to allow for biofilm formation.

  • Washing: Gently aspirate the planktonic cells from each well. Wash the wells twice with 200 µL of PBS to remove non-adherent cells. Be careful not to dislodge the biofilm.

  • Staining: Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.

  • Washing: Discard the crystal violet solution and wash the plate three to four times with sterile water. Invert the plate and tap gently on a paper towel to remove excess water. Air dry the plate completely.

  • Solubilization and Quantification:

    • Add 200 µL of 30% acetic acid to each well to solubilize the crystal violet stain bound to the biofilm.

    • Incubate for 15 minutes at room temperature with gentle shaking.

    • Transfer 125 µL of the solubilized crystal violet solution to a new flat-bottom 96-well plate.

    • Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Subtract the average OD570 of the negative control (blank) from all other readings.

    • Calculate the percentage of biofilm inhibition using the following formula: % Inhibition = [ (ODcontrol - ODtreated) / ODcontrol ] x 100

Protocol 3: MTT Assay for Bacterial Viability within Biofilms

This protocol describes the use of the MTT assay to assess the viability of bacteria within the biofilm after treatment with the inhibitor.

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. Viable bacteria with active dehydrogenases can reduce the yellow MTT tetrazolium salt to purple formazan crystals. The amount of formazan produced is proportional to the number of viable cells. This assay is useful for determining if the inhibitor has a bactericidal or bacteriostatic effect on the biofilm-embedded bacteria.[6][9]

Materials:

  • Biofilms grown in a 96-well plate (as described in Protocol 2)

  • MTT solution (5 mg/mL in PBS, filter-sterilized)

  • Dimethyl sulfoxide (DMSO)

  • PBS

  • Microplate reader

Procedure:

  • Biofilm Preparation and Treatment: Grow and treat biofilms with the 4-thioxo-1,3-thiazolidin-2-one derivative as described in Protocol 2.

  • Washing: After incubation, gently aspirate the medium and wash the biofilms twice with PBS to remove planktonic cells and residual inhibitor.

  • MTT Addition: Add 100 µL of fresh medium and 10 µL of MTT solution to each well.

  • Incubation: Incubate the plate at 37°C for 3-4 hours in the dark. During this time, viable bacteria will reduce the MTT to formazan, forming purple crystals.

  • Formazan Solubilization: Carefully remove the medium containing MTT. Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Quantification: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis:

    • Subtract the absorbance of the blank wells (medium and MTT only) from the test wells.

    • Compare the absorbance of the treated wells to the untreated control to determine the effect of the inhibitor on bacterial viability within the biofilm.

Conclusion and Future Perspectives

4-Thioxo-1,3-thiazolidin-2-one derivatives represent a promising and versatile scaffold for the development of novel anti-biofilm agents. Their ability to inhibit key bacterial signaling pathways, such as the YycG/YycF two-component system, offers a significant advantage over traditional antibiotics that are often ineffective against biofilm-embedded bacteria. The protocols detailed in this guide provide a robust framework for the synthesis and evaluation of these compounds, enabling researchers to further explore their therapeutic potential.

Future research in this area should focus on optimizing the structure of these derivatives to enhance their potency and broaden their spectrum of activity. Investigating their efficacy in combination with conventional antibiotics could also lead to synergistic therapies that are more effective at eradicating persistent biofilm infections. Furthermore, exploring their application in preventing biofilm formation on medical devices and in other clinical and industrial settings will be crucial for translating these promising findings into tangible solutions for combating the global challenge of bacterial biofilms.

References

  • Biersing, M. Design and Microwave Synthesis of New (5Z) 5-Arylidene-2-thioxo-1,3-thiazolinidin-4-one and (5Z) 2-Amino-5-arylidene-1,3-thiazol-4(5H)-one as New Inhibitors of Protein Kinase DYRK1A. Molecules. [Link]

  • Biersing, M. Design and Microwave Synthesis of New (5Z) 5-Arylidene-2-thioxo-1,3-thiazolinidin-4-one and (5Z) 2-Amino-5-arylidene-1,3-thiazol-4(5H)-one as New Inhibitors of Protein Kinase DYRK1A. Molecules. [Link]

  • de Almeida, F. R. C., de Oliveira, A. P., de Lima, M. C. A., Pitta, I. R., & de Melo Rêgo, M. J. B. Synthesis, antimicrobial and cytotoxic activities of some 5-arylidene-4-thioxo-thiazolidine-2-ones. Medicinal Chemistry Research. [Link]

  • Molnar, M., et al. Clinically used molecules having 5-arylidene rhodanines and 2,4-thiazolidenediones. ResearchGate. [Link]

  • Various Authors. A Rapid and Green Procedure for the Synthesis of 5- Arylidene Rhodanine Derivatives. Semantic Scholar. [Link]

  • Kumar, R., et al. CuFe2O4 NPs Mediated Green Synthesis of 5-arylidene Rhodanine Derivatives in Water and their Protective Effects in Terms of Oxid. Chemistry. [Link]

  • Molnar, M., et al. Synthesis of 5-arylidenerhodanines in L-proline-based deep eutectic solvent. Beilstein Journal of Organic Chemistry. [Link]

  • Huang, J., et al. Thiazolidione derivatives targeting the histidine kinase YycG are effective against both planktonic and biofilm-associated Staphylococcus epidermidis. Acta Pharmacologica Sinica. [Link]

  • Abell, A. D., et al. Exploration of a Series of 5-Arylidene-2-thioxoimidazolidin-4-ones as Inhibitors of the Cytolytic Protein Perforin. Journal of Medicinal Chemistry. [Link]

  • de Oliveira, A. P., et al. Synthesis and Antimicrobial Activities of 5-Arylidene-thiazolidine-2,4-dione Derivatives. The Scientific World Journal. [Link]

  • Orchard, M. G. Rhodanine-3-acetic acid derivatives as inhibitors of fungal protein mannosyl transferase 1 (PMT1). ResearchGate. [Link]

  • Opperman, T. J., et al. Aryl Rhodanines Specifically Inhibit Staphylococcal and Enterococcal Biofilm Formation. Antimicrobial Agents and Chemotherapy. [Link]

  • S. Pospisilova, et al. Antimicrobial activity of rhodanine-3-acetic acid derivatives. Bioorganic & Medicinal Chemistry. [Link]

  • Liu, Y., et al. Anti-bacterial and Anti-biofilm Evaluation of Thiazolopyrimidinone Derivatives Targeting the Histidine Kinase YycG Protein of Staphylococcus epidermidis. Frontiers in Microbiology. [Link]

  • Huang, J., et al. Thiazolidione derivatives targeting the histidine kinase YycG are effective against both planktonic and biofilm-associated Staphylococcus epidermidis. Acta Pharmacologica Sinica. [Link]

  • Qin, Z., et al. Antimicrobial activities of YycG histidine kinase inhibitors against Staphylococcus epidermidis biofilms. FEMS Microbiology Letters. [Link]

  • Pospisilova, S., et al. Antimicrobial Activity of Rhodanine-3-acetic Acid Derivatives. ResearchGate. [Link]

  • Qin, Z., et al. Structure-based discovery of inhibitors of the YycG histidine kinase: new chemical leads to combat Staphylococcus epidermidis infections. BMC Microbiology. [Link]

  • Miao, Z., et al. Synthesis and potential antibacterial activity of new rhodanine-3-acetic acid derivatives. ResearchGate. [Link]

  • Panek, D., et al. Thiazolidin-4-Ones as a Promising Scaffold in the Development of Antibiofilm Agents—A Review. Molecules. [Link]

  • Frohock, B. H., et al. 5-Benzylidene-4-Oxazolidinones are Synergistic with Antibiotics for the Treatment of Staphylococcus aureus Biofilms. ACS Infectious Diseases. [Link]

  • Melander, R. J., et al. 5-Benzylidene-4-oxazolidinones potently inhibit biofilm formation in Methicillin-resistant Staphylococcus aureus. Chemical Communications. [Link]

  • Frohock, B. H., et al. 5-Benzylidene-4-Oxazolidinones are Synergistic with Antibiotics for the Treatment of Staphylococcus aureus Biofilms. ChemRxiv. [Link]

  • Frohock, B. H., et al. 5-Benzylidene-4-Oxazolidinones are Synergistic with Antibiotics for the Treatment of Staphylococcus Aureus Biofilms. ChemRxiv. [Link]

Sources

Application

Application Note &amp; Protocol Guide: Spectroscopic Characterization of Novel 4-Thiazolidinone Derivatives

Preamble: The Structural Elucidation Imperative for 4-Thiazolidinone Scaffolds The 4-thiazolidinone core is a privileged scaffold in medicinal chemistry, forming the backbone of compounds with a vast array of pharmacolog...

Author: BenchChem Technical Support Team. Date: January 2026

Preamble: The Structural Elucidation Imperative for 4-Thiazolidinone Scaffolds

The 4-thiazolidinone core is a privileged scaffold in medicinal chemistry, forming the backbone of compounds with a vast array of pharmacological activities, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[1][2][3] The efficacy and novelty of these derivatives hinge on the precise arrangement of substituents at the N-3, C-2, and C-5 positions of the heterocyclic ring.[1] Therefore, rigorous and unambiguous structural characterization is not merely a procedural step but the cornerstone of successful drug discovery and development in this chemical class.

This guide provides an in-depth, experience-driven approach to the spectroscopic characterization of novel 4-thiazolidinone derivatives. It moves beyond rote procedural descriptions to explain the causality behind the spectroscopic data, ensuring that researchers can confidently and accurately confirm the identity, purity, and structure of their synthesized compounds.

Section 1: The Integrated Spectroscopic Workflow

The comprehensive characterization of a novel 4-thiazolidinone derivative is not reliant on a single technique but on the synergistic convergence of data from multiple spectroscopic methods. Each technique provides a unique piece of the structural puzzle. The typical workflow ensures that each step validates the next, from initial synthesis confirmation to detailed structural mapping.

G cluster_synthesis Synthesis & Purification cluster_characterization Spectroscopic Characterization cluster_analysis Data Analysis & Confirmation Synthesis Synthesis of Derivative Purification Purification (Recrystallization/Chromatography) Synthesis->Purification TLC Purity Check (TLC) Purification->TLC IR FT-IR Spectroscopy TLC->IR Identifies Key Functional Groups MS Mass Spectrometry TLC->MS Confirms Molecular Weight NMR NMR Spectroscopy (¹H, ¹³C) IR->NMR Validates Functional Group Presence MS->NMR Validates Molecular Formula Interpretation Integrated Data Interpretation NMR->Interpretation Provides Full Structural Map UV UV-Vis Spectroscopy UV->Interpretation Analyzes Chromophoric System Confirmation Structural Confirmation Interpretation->Confirmation

Caption: Integrated workflow for synthesis and characterization.

Section 2: Core Structural Features & Correlating Spectroscopic Probes

Understanding which technique illuminates which part of the molecule is critical for efficient data interpretation. The diagram below maps the key structural regions of a generic 4-thiazolidinone to the primary spectroscopic method used for their elucidation.

G cluster_mol cluster_tech mol IR IR Spectroscopy p_CO IR->p_CO C=O Stretch NMR_H ¹H NMR p_CH2 NMR_H->p_CH2 S-CH₂ Protons p_CH NMR_H->p_CH N-CH-S Proton NMR_C ¹³C NMR p_R2 NMR_C->p_R2 Aryl Carbons p_R3 NMR_C->p_R3 Aryl Carbons MS Mass Spectrometry p_mol MS->p_mol Total Molecular Weight

Caption: Mapping spectroscopic techniques to molecular features.

Section 3: Fourier-Transform Infrared (FT-IR) Spectroscopy

Expertise & Causality: FT-IR is the first line of spectroscopic analysis post-synthesis. Its primary role is the rapid confirmation of key functional groups, most notably the successful formation of the cyclic lactam. The defining feature of a 4-thiazolidinone is the strong carbonyl (C=O) stretching vibration of the amide within the five-membered ring. Its position is sensitive to electronic effects but reliably appears in a distinct region of the spectrum.

Key Diagnostic Absorption Bands for 4-Thiazolidinone Derivatives:

Functional GroupVibration TypeExpected Wavenumber (cm⁻¹)IntensityNotes
C=O (Lactam) Stretch1637 - 1728 [2]Strong, SharpThis is the most critical diagnostic peak. Its presence strongly indicates the formation of the 4-thiazolidinone ring.
C-NStretch1340 - 1469[4]MediumConfirms the presence of the carbon-nitrogen bond within the ring and substituents.
N-H (if present)Stretch3200 - 3417[4]Medium, BroadOnly present if the N-3 position is unsubstituted or part of a secondary amide substituent.
C-H (Aromatic)Stretch3000 - 3100[5]Medium to WeakIndicates the presence of aryl substituents.
C-H (Aliphatic)Stretch2850 - 3000[5]MediumCorresponds to the CH₂ and CH protons of the thiazolidinone ring and any aliphatic substituents.
Protocol 3.1: FT-IR Analysis using KBr Pellet
  • Sample Preparation:

    • Thoroughly dry the synthesized compound and spectroscopic grade Potassium Bromide (KBr) in an oven at 110°C for at least 4 hours to remove all traces of water.

    • In an agate mortar, grind 1-2 mg of the 4-thiazolidinone derivative with approximately 100-200 mg of the dried KBr. The mixture should be ground to a fine, homogenous powder to minimize scattering effects.

  • Pellet Formation:

    • Transfer the powder to a pellet-forming die.

    • Apply pressure using a hydraulic press (typically 7-10 tons) for several minutes to form a transparent or translucent pellet. A cloudy pellet indicates insufficient grinding or moisture.

  • Data Acquisition:

    • Record a background spectrum of the empty sample chamber.

    • Place the KBr pellet in the spectrometer's sample holder.

    • Acquire the sample spectrum over a range of 4000-400 cm⁻¹.[4]

    • Co-add at least 16 scans to ensure a high signal-to-noise ratio.

  • Data Processing:

    • Perform an automatic baseline correction.

    • Label the significant peaks, paying close attention to the C=O lactam stretch between 1637-1728 cm⁻¹.[2]

Section 4: Nuclear Magnetic Resonance (NMR) Spectroscopy

Expertise & Causality: NMR is the most powerful technique for the complete structural elucidation of 4-thiazolidinone derivatives. ¹H NMR confirms the electronic environment and connectivity of protons, while ¹³C NMR provides a map of the carbon skeleton. The chemical shifts, splitting patterns (multiplicity), and integration values provide definitive proof of the final structure.

Key Diagnostic NMR Signals for 4-Thiazolidinone Derivatives:

NucleusStructural PositionExpected Chemical Shift (δ, ppm)MultiplicityNotes
¹H S-CH₂-CO (C5-H) 3.07 - 4.39 [2][6]Singlet or DoubletsOften appears as a singlet if the two protons are equivalent.[7] However, due to the chiral center at C2, these protons can be diastereotopic and appear as two distinct doublets (an AB quartet).[2]
¹H N-CH-S (C2-H) 6.09 - 6.79 [4][7]SingletA highly characteristic downfield singlet, confirming the proton at the C-2 position.
¹HAr-H6.70 - 8.80[4]MultipletSignals from aromatic protons on substituents. Their specific shifts and splitting depend on the substitution pattern.
¹HN-H (Amide/Imine)8.30 - 12.0[7]Singlet (Broad)If present on a substituent, these protons are often broad and may be exchangeable with D₂O.
¹³C C=O (C4) 169.0 - 177.0 [4][8]N/AThe carbonyl carbon, typically the most downfield signal apart from any carboxyl groups on substituents.
¹³C N-CH-S (C2) 57.0 - 65.0 [4][8]N/AThe chemical shift of the C-2 carbon.
¹³C S-CH₂ (C5) 32.0 - 56.0 [4][8]N/AThe chemical shift of the C-5 methylene carbon.
¹³CAr-C100 - 165[4]N/AAromatic carbons from substituents will appear in this range.
Protocol 4.1: ¹H and ¹³C NMR Analysis
  • Sample Preparation:

    • Accurately weigh 5-10 mg of the purified 4-thiazolidinone derivative for ¹H NMR (or 20-30 mg for ¹³C NMR) into a clean, dry NMR tube.

    • Add approximately 0.6-0.7 mL of a deuterated solvent (e.g., DMSO-d₆ or CDCl₃).[4][9] DMSO-d₆ is often preferred for its ability to dissolve a wide range of organic compounds and for observing exchangeable protons.

    • Add a small amount of Tetramethylsilane (TMS) as an internal standard (δ 0.00 ppm), unless the solvent contains it pre-mixed.

    • Cap the tube and gently agitate or vortex until the sample is fully dissolved.

  • Instrument Setup & Data Acquisition:

    • The analysis should be performed on a spectrometer with a field strength of at least 300 MHz to ensure adequate signal dispersion.[1]

    • Tune and shim the probe to optimize magnetic field homogeneity.

    • For ¹H NMR: Acquire data with a standard pulse sequence. Ensure the spectral width covers the expected range (e.g., 0-15 ppm).

    • For ¹³C NMR: Acquire data using a proton-decoupled pulse sequence to produce singlets for all carbon signals. A sufficient number of scans (often several hundred to thousands) will be required due to the low natural abundance of ¹³C.

  • Data Processing:

    • Apply Fourier transformation, phase correction, and baseline correction to the acquired Free Induction Decay (FID).

    • Calibrate the spectrum by setting the TMS peak to 0.00 ppm (or the residual solvent peak to its known value, e.g., DMSO at ~2.50 ppm).

    • For ¹H NMR: Integrate the peaks to determine the relative ratio of protons. Analyze the multiplicity (singlet, doublet, triplet, etc.) to deduce proton-proton coupling.

    • For ¹³C NMR: Identify the key signals for C2, C4, and C5 of the thiazolidinone ring.[8][10]

Section 5: Mass Spectrometry (MS)

Expertise & Causality: Mass spectrometry provides the definitive molecular weight of the synthesized compound. High-Resolution Mass Spectrometry (HRMS) is particularly valuable as it can confirm the molecular formula with high accuracy by measuring the mass-to-charge ratio (m/z) to several decimal places. The observed molecular ion peak ([M]⁺) or protonated molecular ion peak ([M+H]⁺) must match the calculated value for the target structure.

Protocol 5.1: Electrospray Ionization (ESI-MS) Analysis
  • Sample Preparation:

    • Prepare a dilute solution of the purified compound (~0.1 mg/mL) in a suitable solvent such as methanol, acetonitrile, or a mixture with water.

    • The solvent should be of high purity (LC-MS grade) to avoid interference from contaminants.

    • A small amount of formic acid or ammonium acetate may be added to promote ionization ([M+H]⁺ or [M+Na]⁺ adducts).

  • Data Acquisition:

    • Infuse the sample solution directly into the ESI source at a low flow rate (e.g., 5-10 µL/min).

    • Acquire data in positive ion mode, as 4-thiazolidinones typically contain basic nitrogen atoms that are readily protonated.

    • Scan a mass range that comfortably encompasses the expected molecular weight (e.g., m/z 100-1000).

  • Data Analysis:

    • Identify the base peak and the molecular ion peak. This is often the [M+H]⁺ peak (the calculated molecular weight + 1.0078 u).

    • If using HRMS, compare the measured exact mass with the theoretical exact mass calculated for the proposed molecular formula. The mass error should be less than 5 ppm.

    • Analyze the isotopic pattern to further confirm the elemental composition, especially for compounds containing chlorine or bromine.

Section 6: UV-Visible (UV-Vis) Spectroscopy

Expertise & Causality: UV-Vis spectroscopy provides information about the electronic transitions within the molecule, specifically within its chromophoric systems. For 4-thiazolidinone derivatives, the absorption bands are primarily influenced by the aromatic substituents attached to the core ring rather than the saturated ring itself. This technique is useful for studying conjugation effects and can be applied in quantitative analysis or for monitoring reactions.

Protocol 6.1: UV-Vis Spectral Analysis
  • Sample Preparation:

    • Prepare a stock solution of the compound in a UV-transparent solvent (e.g., ethanol, methanol, or chloroform) at a known concentration (e.g., 1 mg/mL).

    • Prepare a dilute solution (typically 10⁻⁵ to 10⁻⁶ M) from the stock solution to ensure the absorbance falls within the linear range of the instrument (ideally 0.1 - 1.0 AU).

  • Data Acquisition:

    • Use a matched pair of quartz cuvettes. Fill one with the pure solvent (the blank) and the other with the sample solution.

    • Record a baseline spectrum with the blank cuvette.

    • Scan the sample from approximately 200 to 800 nm.

  • Data Analysis:

    • Identify the wavelength(s) of maximum absorbance (λ_max).

    • The observed absorption bands can be correlated with π → π* and n → π* transitions of the conjugated systems within the molecule.[11][12][13]

References

  • Al-Ghorbani, M., et al. (2015). Synthesis and antimicrobial activity of new 4-thiazolidinone derivatives containing 2-amino-6-methoxybenzothiazole. PMC - NIH. Available at: [Link]

  • Gaikwad, S. V., et al. (2015). 4-THIAZOLIDINONE DERIVATIVES : SYNTHESIS AND BIOLOGICAL STUDY. International Journal of ChemTech Research. Available at: [Link]

  • Hassan, A. Y., & Othman, E. A. (2021). Synthesis, Characterization, and Computational Study of Novel Thiazolidinone Derivatives Containing the Indole. Journal of Medicinal and Chemical Sciences. Available at: [Link]

  • Salih, K. M., & Azeez, H. J. (2018). Synthesis and Spectroscopic Characterization of a New Series of Thiazolidin-4-One Compounds from Heterocyclic Schiff Bases. International Journal of Engineering & Technology.
  • Salih, K. M., & Azeez, H. J. (2017). The Chemical shift 1 H-NMR data of some synthesized 4-thiazolidinone. ResearchGate. Available at: [Link]

  • Kumar, A., et al. (2012). Novel 4-Thiazolidinone Derivatives as Anti-Infective Agents: Synthesis, Characterization, and Antimicrobial Evaluation. PubMed Central. Available at: [Link]

  • Verma, A., & Saraf, S. K. (2008). Representative 13 C NMR data of 4-thiazolidinone. ResearchGate. Available at: [Link]

  • Shrivastava, S. K., et al. (2013). SYNTHESIS AND BIOLOGICAL ACTIVITY OF SOME NEW 4- THIAZOLIDINONES. Connect Journals.
  • Prakash, G., et al. (2022). SYNTHESIS AND CHARACRTERIZATION OF 4 THIAZOLIDINEONE DERIVATIVES. International Journal of Novel Research in Life Sciences. Available at: [Link]

  • Jabbar, M. H., et al. (2022). Synthesis, identification and antimicrobial activity of thiazolidine-4-one and imidazolidine-4-one derived from 4,4. ScienceScholar. Available at: [Link]

  • Yousif, H. J., & Mohsein, H. F. (2025). FT-IR spectral data (υ, cm-1) of thiazolidin-4-ones T1-T5. ResearchGate. Available at: [Link]

  • ResearchGate. (n.d.). 1 H -NMR data for the prepared thiazolidinones (4a-e). Retrieved from [Link]

  • Al-Ostath, A., et al. (2021). Synthesis, Antibacterial and Anticancer Activities Evaluation of New 4-Thiazolidinone-Indolin-2-One Analogs. MDPI. Available at: [Link]

  • Pathan, S., et al. (2022). Synthesis and Characterization of 4-Thiazolidinones Derivatives with 6-Chlorobenzothiazole Moiety. Asian Journal of Organic & Medicinal Chemistry. Available at: [Link]

  • Pitta, E., et al. (2014). 4-Thiazolidinone derivatives as potent antimicrobial agents: microwave-assisted synthesis, biological evaluation and docking. The Royal Society of Chemistry.
  • Kumar, R. S., et al. (2011). 4-Thiazolidinone- A New Profile of Various Pharmacological Activities. International Journal of Pharmaceutical Sciences and Drug Research.
  • Grishina, M., et al. (2025). The influence of conformational state on UV/vis spectra of thiazolidin-4-one derivatives. ResearchGate. Available at: [Link]

  • Prakash, G., et al. (2022).
  • ResearchGate. (n.d.). UV–Vis absorption spectra of 4‐thiazolidine sensitizers CD‐1 and TD‐2. Retrieved from [Link]

  • Georgiou, N., et al. (2024). Synthesis of Thiazolidin-4-Ones Derivatives, Evaluation of Conformation in Solution, Theoretical Isomerization Reaction Paths and Discovery of Potential Biological Targets. PMC - PubMed Central. Available at: [Link]

  • ResearchGate. (n.d.). Practical Synthesis of New Imino‐4‐Thiazolidinones, UV/Vis‐Absorption, Fluorescence Spectroscopic, Antimicrobial Activity, and Theoretical Studies. Retrieved from [Link]

  • NIST. (n.d.). 4-Thiazolidinone, 5-benzylidene-2-imino-. NIST WebBook. Available at: [Link]

  • Carradori, S., et al. (2018). 4-Thiazolidinone Derivatives as MMP Inhibitors in Tissue Damage: Synthesis, Biological Evaluation and Docking Studies. MDPI. Available at: [Link]

Sources

Method

Application Notes and Protocols: In Vitro Evaluation of Antibacterial Activity of Rhodanine Derivatives

Introduction The rise of antimicrobial resistance presents a formidable challenge to global health, necessitating the urgent discovery and development of novel antibacterial agents.[1][2] Rhodanine derivatives have emerg...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

The rise of antimicrobial resistance presents a formidable challenge to global health, necessitating the urgent discovery and development of novel antibacterial agents.[1][2] Rhodanine derivatives have emerged as a promising class of heterocyclic compounds with a broad spectrum of biological activities, including potent antibacterial effects against multidrug-resistant pathogens.[3][4][5] The rhodanine scaffold is considered a "privileged structure" in medicinal chemistry due to its synthetic tractability and ability to interact with diverse biological targets.[3][4][5] This document provides a comprehensive guide for researchers, scientists, and drug development professionals on the in vitro evaluation of the antibacterial activity of novel rhodanine derivatives. The protocols detailed herein are grounded in established methodologies, such as those outlined by the Clinical and Laboratory Standards Institute (CLSI), to ensure data integrity and reproducibility.[6][7][8][9]

Rhodanine derivatives have demonstrated efficacy against a range of clinically relevant bacteria, particularly Gram-positive organisms like methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus (VRE).[10][11][12] Their mechanism of action can be multifaceted, with some derivatives reported to inhibit essential bacterial enzymes like DNA gyrase and topoisomerase IV.[11] This guide will walk you through a logical, stepwise approach to comprehensively characterize the antibacterial profile of your rhodanine compounds, from initial screening to more in-depth mechanistic studies.

I. Initial Screening: Determination of Minimum Inhibitory Concentration (MIC)

The first critical step in evaluating a new compound is to determine its Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism in vitro.[13][14][15] This provides a quantitative measure of the compound's potency. The broth microdilution method is a widely accepted and efficient technique for determining MIC values.[13][16]

Causality Behind Experimental Choices:
  • Why Broth Microdilution? This method is preferred for initial screening due to its high-throughput nature, allowing for the simultaneous testing of multiple compounds at various concentrations against different bacterial strains. It also requires smaller volumes of reagents and compounds compared to agar-based methods.

  • Choice of Growth Medium: Cation-adjusted Mueller-Hinton Broth (CAMHB) is the standard medium for routine susceptibility testing of non-fastidious bacteria as recommended by CLSI.[17] Its composition is well-defined and has a low concentration of inhibitors that could interfere with the activity of the tested compounds.

  • Standardized Inoculum: A standardized bacterial inoculum of approximately 5 x 10^5 colony-forming units (CFU)/mL is crucial for the reproducibility of MIC results.[14] A higher inoculum can lead to falsely elevated MIC values, while a lower inoculum may result in falsely low values.

Protocol: Broth Microdilution MIC Assay

Materials:

  • Rhodanine derivatives (stock solutions of known concentration, typically in DMSO)

  • Test bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)

  • Cation-adjusted Mueller-Hinton Broth (CAMHB)

  • Sterile 96-well microtiter plates

  • Spectrophotometer or microplate reader

  • Multichannel pipette

  • Sterile pipette tips

  • Incubator (37°C)

Procedure:

  • Prepare Bacterial Inoculum:

    • From a fresh (18-24 hour) culture plate, select 3-5 isolated colonies of the test bacterium.

    • Inoculate the colonies into a tube containing 5 mL of CAMHB.

    • Incubate at 37°C with shaking until the turbidity reaches that of a 0.5 McFarland standard (approximately 1-2 x 10^8 CFU/mL). This can be verified using a spectrophotometer at 600 nm (OD600 ≈ 0.08-0.1).

    • Dilute the bacterial suspension in CAMHB to achieve a final concentration of approximately 5 x 10^5 CFU/mL in the test wells.

  • Prepare Compound Dilutions:

    • In a 96-well plate, add 50 µL of CAMHB to all wells except the first column.

    • In the first column, add 100 µL of the rhodanine derivative at twice the highest desired test concentration.

    • Perform a 2-fold serial dilution by transferring 50 µL from the first column to the second, mixing well, and continuing this process across the plate to the tenth column. Discard 50 µL from the tenth column.

    • Column 11 will serve as the growth control (no compound), and column 12 as the sterility control (no bacteria).

  • Inoculation:

    • Add 50 µL of the standardized bacterial inoculum to each well from column 1 to 11. This will bring the final volume in each well to 100 µL and the bacterial concentration to ~5 x 10^5 CFU/mL.

    • Do not add bacteria to the sterility control wells (column 12).

  • Incubation:

    • Cover the plate and incubate at 37°C for 16-24 hours.

  • Reading the MIC:

    • The MIC is the lowest concentration of the rhodanine derivative at which there is no visible growth (turbidity) in the well. This can be assessed visually or by using a microplate reader to measure the optical density at 600 nm.

Workflow for MIC Determination

MIC_Workflow cluster_prep Preparation cluster_assay Assay cluster_analysis Analysis start Start prep_inoculum Prepare Standardized Bacterial Inoculum (~1x10^6 CFU/mL) start->prep_inoculum prep_compounds Prepare Serial Dilutions of Rhodanine Derivatives start->prep_compounds inoculate Inoculate Microtiter Plate (Final Volume: 100 µL/well) prep_inoculum->inoculate prep_compounds->inoculate incubate Incubate at 37°C for 16-24 hours inoculate->incubate read_mic Visually Inspect for Growth (Turbidity) incubate->read_mic determine_mic Determine MIC Value (Lowest Concentration with No Growth) read_mic->determine_mic end End determine_mic->end

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

II. Determining Bactericidal vs. Bacteriostatic Activity: Minimum Bactericidal Concentration (MBC)

While the MIC indicates the concentration that inhibits growth, it does not differentiate between bacteriostatic (growth-inhibiting) and bactericidal (killing) activity. The Minimum Bactericidal Concentration (MBC) assay is a crucial follow-up to determine the killing potential of a compound.[18][19][20] The MBC is defined as the lowest concentration of an antimicrobial agent that results in a ≥99.9% reduction in the initial bacterial inoculum.[19][20]

Causality Behind Experimental Choices:
  • Why Subculture from MIC Plate? This is a direct and logical extension of the MIC assay. By taking aliquots from the clear wells (at and above the MIC) of the MIC plate and plating them on antibiotic-free agar, we can determine if the bacteria were simply inhibited or killed.

  • The 99.9% Kill Threshold: This is the standard definition for bactericidal activity.[20] It represents a 3-log10 reduction in CFU/mL and is a stringent measure of a compound's ability to eradicate the bacterial population.

Protocol: MBC Assay

Materials:

  • Completed MIC plate

  • Tryptic Soy Agar (TSA) plates

  • Sterile saline or phosphate-buffered saline (PBS)

  • Micropipettes and sterile tips

  • Incubator (37°C)

Procedure:

  • Select Wells for Subculturing:

    • From the completed MIC plate, select the wells corresponding to the MIC, 2x MIC, 4x MIC, and the growth control.

  • Subculture:

    • Mix the contents of each selected well thoroughly.

    • Aseptically transfer a 10 µL aliquot from each selected well onto a separate, appropriately labeled TSA plate.

    • Spread the aliquot evenly over the surface of the agar.

  • Incubation:

    • Incubate the TSA plates at 37°C for 18-24 hours.

  • Determine MBC:

    • After incubation, count the number of colonies on each plate.

    • The MBC is the lowest concentration of the rhodanine derivative that results in a ≥99.9% reduction in the number of colonies compared to the initial inoculum count.

Logical Flow from MIC to MBC

MIC_to_MBC mic_plate Completed MIC Plate (No Visible Growth in Wells ≥ MIC) subculture Subculture Aliquots from Wells (MIC, 2x MIC, 4x MIC) onto Agar Plates mic_plate->subculture Select Clear Wells incubate Incubate Agar Plates at 37°C for 18-24 hours subculture->incubate count_colonies Count Viable Colonies (CFU) incubate->count_colonies determine_mbc Determine MBC (Lowest Concentration with ≥99.9% Killing) count_colonies->determine_mbc

Caption: Logical progression from MIC to MBC determination.

Data Presentation: MIC and MBC Values

Summarize the MIC and MBC data in a clear and concise table. This allows for easy comparison of the activity of different rhodanine derivatives against various bacterial strains.

Compound Bacterial Strain MIC (µg/mL) MBC (µg/mL) MBC/MIC Ratio Interpretation
Rhodanine-AS. aureus ATCC 29213482Bactericidal
Rhodanine-AE. coli ATCC 25922>128>128-Inactive
Rhodanine-BS. aureus ATCC 292138648Bacteriostatic
Rhodanine-BE. coli ATCC 25922>128>128-Inactive
VancomycinS. aureus ATCC 29213122Bactericidal

Note: A compound is generally considered bactericidal if the MBC/MIC ratio is ≤ 4.[20]

III. Characterizing the Dynamics of Antibacterial Activity: Time-Kill Kinetics Assay

The time-kill kinetics assay provides a dynamic view of a compound's antibacterial effect over time.[21][22][23] This assay is crucial for understanding whether the killing activity is concentration-dependent or time-dependent and helps in predicting in vivo efficacy.[21][24]

Causality Behind Experimental Choices:
  • Why Multiple Time Points? Sampling at various time points (e.g., 0, 2, 4, 8, 24 hours) allows for the construction of a killing curve, which graphically represents the rate and extent of bacterial killing.

  • Testing at Different Multiples of MIC: Evaluating the compound at concentrations relative to its MIC (e.g., 0.5x, 1x, 2x, 4x MIC) provides insight into the concentration-dependency of its bactericidal or bacteriostatic effect.

Protocol: Time-Kill Kinetics Assay

Materials:

  • Rhodanine derivative

  • Mid-log phase culture of the test bacterium

  • CAMHB

  • Sterile culture tubes or flasks

  • Shaking incubator (37°C)

  • Sterile saline or PBS for dilutions

  • TSA plates

Procedure:

  • Prepare Cultures:

    • Prepare a mid-log phase culture of the test bacterium in CAMHB.

    • Adjust the culture to a starting inoculum of approximately 5 x 10^5 CFU/mL in several flasks.

  • Add Compound:

    • To the flasks, add the rhodanine derivative to achieve final concentrations of 0.5x MIC, 1x MIC, 2x MIC, and 4x MIC.

    • Include a growth control flask with no compound.

  • Incubation and Sampling:

    • Incubate the flasks at 37°C with shaking.

    • At predetermined time points (e.g., 0, 2, 4, 8, and 24 hours), withdraw an aliquot from each flask.

  • Quantify Viable Bacteria:

    • Perform serial dilutions of each aliquot in sterile saline or PBS.

    • Plate a known volume of the appropriate dilutions onto TSA plates.

    • Incubate the plates at 37°C for 18-24 hours.

  • Data Analysis:

    • Count the colonies on the plates and calculate the CFU/mL for each time point and concentration.

    • Plot the log10 CFU/mL versus time for each concentration to generate time-kill curves.

Data Presentation: Time-Kill Kinetics Data

Present the results in a table and a corresponding graph to visualize the killing kinetics.

Time (hours) Growth Control (log10 CFU/mL) 0.5x MIC (log10 CFU/mL) 1x MIC (log10 CFU/mL) 2x MIC (log10 CFU/mL) 4x MIC (log10 CFU/mL)
05.75.75.75.75.7
26.55.55.24.84.1
47.35.44.84.13.2
88.55.34.13.0<2.0
249.25.13.5<2.0<2.0

IV. Evaluating Activity Against Bacterial Biofilms

Bacterial biofilms are structured communities of bacteria encased in a self-produced matrix, which are notoriously resistant to conventional antibiotics.[25] Evaluating the anti-biofilm activity of rhodanine derivatives is therefore of significant interest. The crystal violet assay is a simple and effective method for quantifying biofilm mass.[25][26][27][28][29]

Causality Behind Experimental Choices:
  • Why Crystal Violet? Crystal violet is a basic dye that stains the negatively charged components of the biofilm matrix, including polysaccharides and extracellular DNA. The amount of bound dye is proportional to the total biofilm biomass.

  • Testing for Inhibition and Eradication: It is important to assess the compound's ability to both prevent biofilm formation (inhibition) and destroy pre-formed biofilms (eradication), as these represent different therapeutic challenges.

Protocol: Anti-Biofilm Crystal Violet Assay

Materials:

  • Rhodanine derivative

  • Test bacterial strain known to form biofilms (e.g., S. epidermidis)

  • Tryptic Soy Broth (TSB) supplemented with 1% glucose

  • Sterile 96-well flat-bottom microtiter plates

  • Crystal violet solution (0.1% w/v)

  • Ethanol (95%) or 33% acetic acid

  • Microplate reader

Procedure:

A. Biofilm Inhibition Assay:

  • Prepare a bacterial suspension in TSB with 1% glucose.

  • In a 96-well plate, prepare serial dilutions of the rhodanine derivative.

  • Add the bacterial suspension to the wells.

  • Incubate the plate at 37°C for 24 hours without shaking.

  • Gently wash the wells with PBS to remove planktonic cells.

  • Fix the biofilms by air-drying or with methanol.

  • Stain the biofilms with 0.1% crystal violet for 15 minutes.

  • Wash away the excess stain with water and air-dry the plate.

  • Solubilize the bound dye with 95% ethanol or 33% acetic acid.

  • Measure the absorbance at 595 nm using a microplate reader.

B. Biofilm Eradication Assay:

  • Grow biofilms in a 96-well plate for 24 hours as described above.

  • After washing away planktonic cells, add fresh media containing serial dilutions of the rhodanine derivative to the wells with pre-formed biofilms.

  • Incubate for another 24 hours.

  • Proceed with the crystal violet staining and quantification as described in the inhibition assay.

Experimental Workflow for Anti-Biofilm Assay

Anti_Biofilm_Workflow cluster_inhibition Biofilm Inhibition cluster_eradication Biofilm Eradication cluster_quantification Quantification (Common Steps) start_inhibit Add Bacteria + Compound incubate_inhibit Incubate 24h start_inhibit->incubate_inhibit wash Wash to Remove Planktonic Cells incubate_inhibit->wash start_eradicate Grow Biofilm 24h add_compound_eradicate Add Compound to Pre-formed Biofilm start_eradicate->add_compound_eradicate incubate_eradicate Incubate 24h add_compound_eradicate->incubate_eradicate incubate_eradicate->wash stain Stain with Crystal Violet wash->stain wash_stain Wash Excess Stain stain->wash_stain solubilize Solubilize Bound Dye wash_stain->solubilize read_abs Read Absorbance at 595 nm solubilize->read_abs

Caption: Workflow for biofilm inhibition and eradication assays.

Conclusion

The systematic in vitro evaluation of rhodanine derivatives is a critical step in the journey of antibiotic drug discovery. By employing the robust and validated protocols for MIC, MBC, time-kill kinetics, and anti-biofilm assays detailed in this guide, researchers can generate high-quality, reproducible data. This comprehensive characterization will enable the identification of lead compounds with potent antibacterial activity, paving the way for further preclinical and clinical development. Adherence to standardized methodologies, such as those provided by CLSI, is paramount for ensuring the integrity and comparability of results across different studies and laboratories.

References

  • AbdelKhalek, A., et al. (2016). In Vitro Antibacterial Activity of Rhodanine Derivatives against Pathogenic Clinical Isolates. PLoS ONE, 11(10), e0164227. Available at: [Link]

  • Thangamani, S., et al. (2016). Antibacterial activity and mechanism of action of auranofin against multi-drug resistant bacterial pathogens. Scientific Reports, 6, 22571. Available at: [Link]

  • Gudipati, R., et al. (2020). Drug screening of rhodanine derivatives for antibacterial activity. Expert Opinion on Drug Discovery, 15(2), 235-249. Available at: [Link]

  • O'Toole, G. A. (2011). Microtiter Dish Biofilm Formation Assay. Journal of Visualized Experiments, (47), 2437. Available at: [Link]

  • Mohamed, Y. M. A., & Solum, E. (2022). Recent Advances in Rhodanine-Based Compounds as Potential Antimicrobial Agents. Current Bioactive Compounds, 18(7), 2-12. Available at: [Link]

  • Microbe Investigations. (n.d.). Minimum Inhibitory Concentration (MIC) Test. Retrieved from [Link]

  • Al-Sodies, S. A., et al. (2022). Synthesis and Antibacterial Activity of Rhodanine-Based Azo Dyes and Their Use as Spectrophotometric Chemosensor for Fe3+ Ions. Molecules, 27(15), 4983. Available at: [Link]

  • Creative Diagnostics. (n.d.). Minimum Bactericidal Concentration (MBC) Assay. Retrieved from [Link]

  • protocols.io. (2023). Minimum Inhibitory Concentration (MIC) and Minimum Bactericidal Concentration (MBC) Assays Using Broth Microdilution Method. Available at: [Link]

  • Yadav, A. K., et al. (2021). Design, synthesis, and antibacterial evaluation of arylidene derivatives of rhodanine-3-hexanoic acid. Pharmaspire, 13(3), 122-127. Available at: [Link]

  • Bio-protocol. (n.d.). Crystal violet assay. Retrieved from [Link]

  • Leber, A. L. (Ed.). (2016). Clinical Microbiology Procedures Handbook (4th ed.). ASM Press.
  • Wiegand, I., Hilpert, K., & Hancock, R. E. W. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols, 3(2), 163-175. Available at: [Link]

  • Macia, M. D., et al. (2014). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Journal of Visualized Experiments, (83), 51165. Available at: [Link]

  • BMG Labtech. (n.d.). Testing novel bacteriophages for antibacterial properties with a crystal violet biofilm quantification assay. Retrieved from [Link]

  • Balouiri, M., Sadiki, M., & Ibnsouda, S. K. (2016). Methods for in vitro evaluating antimicrobial activity: A review. Journal of Pharmaceutical Analysis, 6(2), 71-79. Available at: [Link]

  • Pierce, C. G., et al. (2008). A simple and reproducible 96-well plate-based method for the formation of fungal biofilms and its application to antifungal susceptibility testing. Nature Protocols, 3(9), 1494-1500. Available at: [Link]

  • Quiblier, C., et al. (2016). A Platform of Anti-biofilm Assays Suited to the Exploration of Natural Compound Libraries. Journal of Visualized Experiments, (118), 54728. Available at: [Link]

  • Microchem Laboratory. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Retrieved from [Link]

  • CLSI. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • BMG Labtech. (2024). The minimum inhibitory concentration of antibiotics. Retrieved from [Link]

  • Microbe Investigations. (n.d.). Minimum Bactericidal Concentration (MBC) Test. Retrieved from [Link]

  • Grokipedia. (n.d.). Minimum bactericidal concentration. Retrieved from [Link]

  • ResearchGate. (n.d.). Rhodanine derivatives as antibacterial agents. Retrieved from [Link]

  • Emery Pharma. (n.d.). Time-Kill Kinetics Assay. Retrieved from [Link]

  • Chaurasiya, A., et al. (2022). Rhodanine derivatives: An insight into the synthetic and medicinal perspectives as antimicrobial and antiviral agents. Chemical Biology & Drug Design, 101(2), 227-263. Available at: [Link]

  • CLSI. (n.d.). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • Scribd. (n.d.). Time Kill Assay. Retrieved from [Link]

  • National Institutes of Health, Islamabad Pakistan. (2020). M100: Performance Standards for Antimicrobial Susceptibility Testing, 30th Edition. Retrieved from [Link]

  • U.S. Food & Drug Administration. (2025). Antibacterial Susceptibility Test Interpretive Criteria. Retrieved from [Link]

  • The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing. (2020). The Clinical and Laboratory Standards Institute Subcommittee on Antimicrobial Susceptibility Testing: Background, Organization, Functions, and Processes. Journal of Clinical Microbiology, 58(3), e01864-19. Available at: [Link]

  • PubMed. (2016). In Vitro Antibacterial Activity of Rhodanine Derivatives against Pathogenic Clinical Isolates. Retrieved from [Link]

  • MDPI. (2021). Synthesis, Crystal Structures, Lipophilic Properties and Antimicrobial Activity of 5-Pyridylmethylidene-3-rhodanine-carboxyalkyl Acids Derivatives. Retrieved from [Link]

Sources

Application

Application Notes and Protocols for Assessing the Antibiofilm Activity of Thiazolidinone Compounds

For Researchers, Scientists, and Drug Development Professionals Authored by: Gemini, Senior Application Scientist Introduction: Thiazolidinones as a Frontier in Anti-Biofilm Strategies Bacterial biofilms present a formid...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: Gemini, Senior Application Scientist

Introduction: Thiazolidinones as a Frontier in Anti-Biofilm Strategies

Bacterial biofilms present a formidable challenge in both clinical and industrial settings, primarily due to their inherent resistance to conventional antimicrobial agents. These structured communities of bacteria, encased in a self-produced matrix of extracellular polymeric substances (EPS), create a physical barrier that limits drug penetration and fosters a physiologically distinct state of microbial life, rendering traditional antibiotics ineffective. Thiazolidinone derivatives have emerged as a promising class of small molecules with potent antibacterial and, notably, antibiofilm activities.

Recent research has illuminated the mechanism of action for several thiazolidinone compounds, revealing their ability to interfere with key bacterial signaling pathways. A significant target identified is the YycG histidine kinase , a crucial component of the YycFG (also known as WalKR) two-component system in Gram-positive bacteria like Staphylococcus aureus and Staphylococcus epidermidis.[1][2][3] This system is essential for the regulation of cell wall metabolism, cell division, and, critically, biofilm formation.[3][4] By inhibiting the autophosphorylation of YycG, thiazolidinone derivatives disrupt these vital cellular processes, leading to bactericidal effects and the prevention of biofilm establishment.[2][5] Some thiazolidinone derivatives have also been suggested to inhibit E. coli MurB, an enzyme crucial for peptidoglycan biosynthesis, and fungal CYP51.[6] This targeted mode of action makes thiazolidinones an exciting scaffold for the development of novel therapeutics aimed at combating recalcitrant biofilm-associated infections.[7][8][9]

This guide provides a comprehensive suite of protocols for the systematic evaluation of the antibiofilm properties of thiazolidinone compounds, from initial screening of biofilm inhibition to in-depth characterization of their effects on biofilm viability and structure.

Experimental Workflow: A Multi-faceted Approach to Antibiofilm Assessment

A robust assessment of a compound's antibiofilm potential requires a multi-pronged approach that quantifies not only the reduction in biofilm biomass but also the impact on the viability of the embedded cells and the overall biofilm architecture. The following workflow is recommended for a comprehensive evaluation of thiazolidinone derivatives.

Antibiofilm_Assessment_Workflow cluster_0 Phase 1: Initial Screening cluster_1 Phase 2: Viability Assessment cluster_2 Phase 3: Structural Analysis A Minimum Inhibitory Concentration (MIC) Determination (Planktonic Cells) B Crystal Violet Assay: Biofilm Inhibition (MBIC) & Eradication (MBEC) A->B Establish baseline susceptibility C MTT/XTT Assays: Metabolic Activity of Biofilm Cells B->C Quantify impact on viable biofilm D Confocal Laser Scanning Microscopy (CLSM) C->D Visualize 3D structure & cell viability E Scanning Electron Microscopy (SEM) D->E High-resolution imaging of surface topography

Figure 1: Recommended experimental workflow for assessing the antibiofilm activity of thiazolidinone compounds.

Phase 1: Initial Screening for Antibiofilm Activity

The initial phase focuses on quantifying the compound's ability to prevent biofilm formation and eradicate pre-formed biofilms.

Protocol 1: Crystal Violet Assay for Biofilm Quantification

The crystal violet (CV) assay is a simple, high-throughput method for quantifying biofilm biomass.[10][11] It is an excellent tool for initial screening to determine the Minimum Biofilm Inhibitory Concentration (MBIC) and the Minimum Biofilm Eradication Concentration (MBEC).

Principle: Crystal violet stains the bacterial cells and the extracellular matrix of the biofilm. The amount of bound dye is proportional to the total biofilm biomass.

Materials:

  • 96-well flat-bottom sterile microtiter plates

  • Bacterial culture in appropriate growth medium (e.g., Tryptic Soy Broth - TSB)

  • Thiazolidinone compound stock solution

  • Phosphate-buffered saline (PBS)

  • 0.1% (w/v) Crystal Violet solution

  • 30% (v/v) Acetic acid or 95% Ethanol for solubilization

  • Microplate reader

Step-by-Step Protocol:

  • Preparation of Bacterial Inoculum:

    • Inoculate 5 mL of TSB with a single colony of the test bacterium.

    • Incubate overnight at 37°C with shaking.

    • Dilute the overnight culture in fresh TSB to an OD₆₀₀ of approximately 0.1.

  • For Minimum Biofilm Inhibitory Concentration (MBIC) Determination:

    • Add 100 µL of sterile TSB to each well of a 96-well plate.

    • Add 100 µL of the thiazolidinone compound stock solution to the first column and perform a 2-fold serial dilution across the plate.

    • Add 100 µL of the diluted bacterial inoculum to each well.

    • Include positive (bacteria without compound) and negative (medium only) controls.

    • Incubate the plate at 37°C for 24-48 hours under static conditions.

  • For Minimum Biofilm Eradication Concentration (MBEC) Determination:

    • Add 200 µL of the diluted bacterial inoculum to each well and incubate at 37°C for 24 hours to allow for biofilm formation.

    • After incubation, gently remove the planktonic cells by washing the wells twice with 200 µL of sterile PBS.

    • Prepare serial dilutions of the thiazolidinone compound in fresh TSB and add 200 µL to the wells with the pre-formed biofilms.

    • Incubate for a further 24 hours at 37°C.

  • Staining and Quantification:

    • Gently decant the medium from the wells.

    • Wash the wells three times with 200 µL of sterile PBS to remove non-adherent cells.

    • Air-dry the plate for 15-20 minutes.[11]

    • Add 125 µL of 0.1% crystal violet solution to each well and incubate at room temperature for 15 minutes.[10][12]

    • Remove the crystal violet solution and wash the wells thoroughly with distilled water until the negative control wells are colorless.

    • Invert the plate on a paper towel to dry.

    • Add 200 µL of 30% acetic acid or 95% ethanol to each well to solubilize the bound dye.

    • Incubate for 10-15 minutes with gentle shaking.

    • Transfer 125 µL of the solubilized solution to a new flat-bottom 96-well plate.

    • Measure the absorbance at 570-600 nm using a microplate reader.[12]

Data Analysis: The MBIC is defined as the lowest concentration of the compound that results in a significant reduction in biofilm formation compared to the positive control. The MBEC is the lowest concentration that leads to a significant reduction in the pre-formed biofilm.

Parameter Description Typical Thiazolidinone Activity Range
MBIC Minimum Biofilm Inhibitory Concentration2.6 - 100 µM[4]
MBEC Minimum Biofilm Eradication ConcentrationVaries depending on the compound and bacterial strain

Phase 2: Assessing Biofilm Viability

While the CV assay quantifies total biomass, it does not differentiate between live and dead cells. Tetrazolium salt-based assays are crucial for determining the metabolic activity of the cells within the biofilm, providing a measure of cell viability.

Protocol 2: MTT and XTT Assays for Metabolic Activity

Principle: Metabolically active cells possess dehydrogenase enzymes that reduce tetrazolium salts to colored formazan products.

  • MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide): Forms a purple, water-insoluble formazan that requires a solubilization step.[13]

  • XTT (2,3-bis-(2-methoxy-4-nitro-5-sulfophenyl)-2H-tetrazolium-5-carboxanilide): Forms an orange, water-soluble formazan, simplifying the protocol.[14]

Materials:

  • Biofilms grown in 96-well plates (as described in Protocol 1)

  • MTT solution (5 mg/mL in PBS) or XTT solution (1 mg/mL in PBS)

  • For XTT: Menadione solution (0.4 mM)

  • Solubilization solution for MTT (e.g., DMSO, acidified isopropanol)

  • PBS

  • Microplate reader

Step-by-Step Protocol (XTT Assay - Recommended for Biofilms):

  • Prepare Biofilms: Grow and treat biofilms with thiazolidinone compounds in a 96-well plate as described for the MBEC assay.

  • Wash: After treatment, gently remove the medium and wash the biofilms twice with 200 µL of PBS to remove planktonic cells and residual compound.

  • Prepare XTT-Menadione Solution: Immediately before use, mix the XTT solution with the menadione solution at a 20:1 ratio (v/v).[15]

  • Incubation: Add 100 µL of the XTT-menadione solution to each well.

  • Incubate the plate in the dark at 37°C for 2-5 hours. The incubation time may need to be optimized depending on the bacterial species and biofilm density.

  • Measure Absorbance: Gently mix the plate and measure the absorbance of the orange formazan product at 450-490 nm.[16]

Step-by-Step Protocol (MTT Assay):

  • Prepare and Wash Biofilms: Follow steps 1 and 2 from the XTT protocol.

  • Add MTT: Add 50 µL of MTT solution (5 mg/mL in PBS) to each well.[17]

  • Incubate: Incubate at 37°C for 2-4 hours.[17]

  • Solubilize Formazan: Carefully remove the MTT solution and add 150 µL of a solubilization solvent (e.g., DMSO) to each well to dissolve the purple formazan crystals.[17]

  • Measure Absorbance: Incubate for 15 minutes with shaking to ensure complete solubilization and measure the absorbance at 550-600 nm.[13]

Data Analysis: A reduction in absorbance compared to the untreated control indicates a decrease in metabolic activity and, therefore, a reduction in viable cells within the biofilm.

Phase 3: High-Resolution Structural Analysis

Microscopy techniques are indispensable for visualizing the three-dimensional architecture of biofilms and the effects of thiazolidinone treatment on their structure.

Protocol 3: Confocal Laser Scanning Microscopy (CLSM)

CLSM allows for the non-destructive imaging of hydrated, living biofilms in three dimensions, providing insights into biofilm thickness, cell distribution, and viability when used with appropriate fluorescent stains.[8][9]

Principle: CLSM uses a focused laser beam to excite fluorescent dyes within the biofilm. A pinhole aperture rejects out-of-focus light, allowing for the optical sectioning of the sample and the reconstruction of a 3D image.

Materials:

  • Biofilms grown on glass-bottom dishes or slides

  • Fluorescent stains (e.g., LIVE/DEAD™ BacLight™ Bacterial Viability Kit - SYTO 9 for live cells, propidium iodide for dead cells)

  • Confocal microscope

Step-by-Step Protocol:

  • Biofilm Cultivation: Grow biofilms on a CLSM-compatible surface (e.g., glass coverslips) in the presence or absence of the thiazolidinone compound.

  • Staining:

    • Gently wash the biofilm with PBS to remove planktonic cells.

    • Prepare the fluorescent staining solution according to the manufacturer's instructions (e.g., a mixture of SYTO 9 and propidium iodide).

    • Add the staining solution to the biofilm and incubate in the dark for 15-30 minutes.

  • Imaging:

    • Gently rinse off the excess stain.

    • Mount the sample on the confocal microscope stage.

    • Acquire a series of z-stack images through the depth of the biofilm using appropriate laser excitation and emission filters for the chosen stains.

  • Image Analysis:

    • Use imaging software (e.g., ImageJ, Imaris) to reconstruct 3D images of the biofilm.

    • Quantify parameters such as biofilm thickness, biovolume, and the ratio of live to dead cells.

CLSM_Workflow A Biofilm Growth on Glass Surface B Treatment with Thiazolidinone A->B C Staining with LIVE/DEAD Dyes B->C D Z-Stack Image Acquisition (CLSM) C->D E 3D Reconstruction & Quantitative Analysis D->E

Figure 2: Workflow for CLSM analysis of antibiofilm activity.
Protocol 4: Scanning Electron Microscopy (SEM)

SEM provides high-resolution images of the surface topography of biofilms, revealing detailed information about cell morphology, cell-cell interactions, and the extracellular matrix.

Principle: A focused beam of electrons scans the surface of a dehydrated, conductive-coated sample. The interaction of the electron beam with the sample produces signals that are used to generate an image of the surface.

Materials:

  • Biofilms grown on a suitable substrate (e.g., plastic coverslips)

  • Fixatives (e.g., glutaraldehyde, osmium tetroxide)

  • Dehydrating agents (graded series of ethanol)

  • Critical point dryer or chemical drying agent (e.g., hexamethyldisilazane - HMDS)

  • Sputter coater and a conductive metal (e.g., gold-palladium)

  • Scanning electron microscope

Step-by-Step Protocol:

  • Biofilm Cultivation: Grow biofilms on the chosen substrate with and without the thiazolidinone compound.

  • Fixation:

    • Gently wash the biofilm with PBS.

    • Fix the biofilm with 2.5% glutaraldehyde in PBS for at least 2 hours at room temperature or overnight at 4°C.

    • Rinse with PBS.

    • (Optional) Post-fix with 1% osmium tetroxide for 1 hour to enhance contrast.

  • Dehydration:

    • Dehydrate the sample through a graded series of ethanol solutions (e.g., 30%, 50%, 70%, 90%, 100%), with 15-minute incubations at each step.

  • Drying:

    • Critical point dry the sample or chemically dry using HMDS.

  • Coating:

    • Mount the dried sample on an SEM stub.

    • Sputter-coat the sample with a thin layer of a conductive metal.

  • Imaging:

    • Place the sample in the SEM chamber and acquire images at various magnifications.

Standardized Biofilm Susceptibility Testing

While there is no single, universally adopted CLSI guideline specifically for biofilm antimicrobial susceptibility testing, the MBEC (Minimum Biofilm Eradication Concentration) Assay , often performed using the Calgary Biofilm Device , is a widely accepted and standardized method (ASTM E2799-17).[1]

MBEC_Assay_Workflow cluster_0 Biofilm Formation cluster_1 Antimicrobial Challenge cluster_2 Viability Assessment A Inoculate 96-well plate B Incubate with Peg Lid (24-48h) A->B C Rinse Peg Lid (PBS) B->C D Transfer to Challenge Plate (Serial Dilutions of Compound) C->D E Incubate (24h) D->E F Rinse Peg Lid (PBS) E->F G Place in Recovery Medium F->G H Sonicate to Dislodge Biofilm G->H I Incubate Recovery Plate & Measure OD H->I

Figure 3: Workflow for the standardized MBEC assay.

This method provides a reproducible platform for determining the concentration of an antimicrobial agent required to eradicate a pre-formed biofilm. For detailed procedural steps, it is recommended to consult the ASTM E2799-17 standard and the manufacturer's instructions for the Calgary Biofilm Device.[1][5]

Conclusion and Future Perspectives

The protocols outlined in this guide provide a robust framework for the comprehensive evaluation of thiazolidinone compounds as potential antibiofilm agents. By employing a combination of quantitative biomass and viability assays, alongside high-resolution imaging techniques, researchers can gain a detailed understanding of the efficacy and mode of action of these promising molecules. The targeted inhibition of the YycG histidine kinase represents a significant advancement in the fight against biofilm-mediated infections.[3] As our understanding of the molecular mechanisms underpinning biofilm formation continues to grow, so too will our ability to design and validate the next generation of antibiofilm therapeutics.

References

  • Emery Pharma. (n.d.). Biofilm Eradication Testing. Retrieved from [Link]

  • Huang, R. Z., Zheng, L. K., Liu, H. Y., Chen, C., Pan, B., Wei, P., & Qu, D. (2014). Efficacy of novel antibacterial compounds targeting histidine kinase YycG protein. Journal of visualized experiments : JoVE, (86), e51341.
  • Qin, Z., Zhang, J., Xu, B., Wu, Y., Yang, X., Li, J., ... & Qu, D. (2007). Antimicrobial activities of YycG histidine kinase inhibitors against Staphylococcus epidermidis biofilms. FEMS microbiology letters, 273(2), 149–156.
  • Wang, L., Dong, X., Li, H., Wang, L., & Li, Y. (2021). Antibacterial and anti-biofilm activities of histidine kinase YycG inhibitors against Streptococcus agalactiae. Journal of medical microbiology, 70(9), 001423.
  • Technical University of Denmark. (n.d.). Antimicrobial activities of YycG histidine kinase inhibitors against Staphylococcus epidermidis biofilms. DTU Research Database. Retrieved from [Link]

  • Benchling. (n.d.). Crystal Violet Biofilm Assay. Retrieved from [Link]

  • de Almeida, J. R. G. S., de Lacerda, A. C. S., de Farias, M. A., de Lima, M. C. A., Galdino, S. L., Pitta, I. R., & de Souza, A. M. T. (2022). Antibacterial and antibiofilm activities of thiazolidine-2,4-dione and 4-thioxo-thiazolidin-2-one derivatives against multidrug-resistant Staphylococcus aureus clinical isolates. Journal of applied microbiology, 133(5), 2959–2972.
  • Li, Y., Zhang, M., Chen, D., Li, R., Wang, G., Zhang, K., ... & Wang, J. (2024). Antimicrobial and anti-biofilm activity of a thiazolidinone derivative against Staphylococcus aureus in vitro and in vivo. Frontiers in Microbiology, 15, 1359800.
  • ResearchGate. (2024). (PDF) Antimicrobial and anti-biofilm activity of a thiazolidinone derivative against Staphylococcus aureus in vitro and in vivo. Retrieved from [Link]

  • Pan, B., Huang, R., Zheng, L., Chen, C., Han, S., Qu, D., ... & Wei, P. (2023). Thiazolidin-4-Ones as a Promising Scaffold in the Development of Antibiofilm Agents—A Review. Molecules, 29(1), 113.
  • Callahan, J. E., & Castaldi, M. J. (2016). Bacterial Biofilm Quantification: Using a Crystal Violet Assay to Assess Student-Selected Remedies. In Tested studies for laboratory teaching (Vol. 37, p. 32).
  • Al-Shabib, N. A., Husain, F. M., Ahmed, F., Khan, R. A., Ahmad, I., Al-Ajmi, M. F., ... & Hassan, I. (2023). A Guideline for Assessment and Characterization of Bacterial Biofilm Formation in the Presence of Inhibitory Compounds. Bio-protocol, 13(21), e4848.
  • Dhale, R. P., Ghorpade, M. V., & Dharmadhikari, C. A. (2014). Biofilm, XTT reduction assay. Journal of clinical and diagnostic research : JCDR, 8(11), DC01–DC03.
  • Tratrat, C., Petrou, A., Geronikaki, A., Ivanov, M., Kostić, M., Soković, M., ... & Haroun, M. (2021).
  • iGEM. (2018). Crystal Violet Biofilm Assay. Retrieved from [Link]

  • Coenye, T., & Bjarnsholt, T. (2019). Biofilm antimicrobial susceptibility testing: where are we and where could we be going?. Journal of clinical microbiology, 57(9), e00571-19.
  • University of California, San Diego. (n.d.). XTT Proliferation Assay Protocol. Retrieved from [Link]

  • protocols.io. (2023). Cell Viability Assay (MTT Assay) Protocol. Retrieved from [Link]

  • CLYTE Technologies. (2025). MTT Assay Protocol: Guide to Measuring Cell Viability & Proliferation. Retrieved from [Link]

  • Clinical and Laboratory Standards Institute. (n.d.). Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • U.S. Food and Drug Administration. (2025). Antibacterial Susceptibility Test Interpretive Criteria. Retrieved from [Link]

  • Clinical and Laboratory Standards Institute. (2026). M100 | Performance Standards for Antimicrobial Susceptibility Testing. Retrieved from [Link]

  • Clinical and Laboratory Standards Institute. (n.d.). M07 | Methods for Dilution Antimicrobial Susceptibility Tests for Bacteria That Grow Aerobically. Retrieved from [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Troubleshooting Low Yields in Knoevenagel Condensation of Rhodanines

Welcome to the Technical Support Center for the Knoevenagel condensation of rhodanines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the Technical Support Center for the Knoevenagel condensation of rhodanines. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, actionable insights into overcoming common challenges that lead to low reaction yields. By understanding the causality behind experimental choices, you can effectively troubleshoot and optimize your synthetic protocols.

I. Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses the most common issues encountered during the Knoevenagel condensation of rhodanines in a practical question-and-answer format.

Q1: My reaction is resulting in a very low yield or isn't proceeding at all. What are the most likely causes?

Low yields in Knoevenagel condensations involving rhodanines can often be traced back to a few key factors. These include the choice of catalyst and solvent, incomplete reaction, or the occurrence of side reactions.[1] A systematic approach to troubleshooting is the most effective way to pinpoint and resolve the issue.

Q2: How critical is the choice of catalyst, and how do I select the right one?

The catalyst is a cornerstone of the Knoevenagel condensation, which is typically a base-catalyzed reaction.[1][2] The strength of the base is a critical parameter.

  • Weak Bases are Preferred: Using a base that is too strong can lead to the self-condensation of the aldehyde starting material, which will significantly reduce the yield of your desired rhodanine derivative.[1][2] Commonly employed and effective weak bases include piperidine, pyridine, and various ammonium salts.[1]

  • Catalyst Optimization: The optimal catalyst is often substrate-dependent. It is advisable to screen a small panel of weak bases to identify the most effective one for your specific rhodanine and aldehyde. For instance, L-proline has demonstrated efficacy in certain Knoevenagel reactions.[1] In some protocols, task-specific ionic liquids like 2-hydroxyethylammonium formate have been used to achieve good to excellent yields under solvent-free conditions.[3]

Q3: Can the solvent choice significantly impact my reaction's outcome?

Absolutely. The solvent plays a pivotal role in the Knoevenagel condensation, influencing both the reaction rate and the final yield.[1]

  • Polar Solvents: Polar solvents are generally favored.

    • Aprotic Polar Solvents: Solvents like DMF and acetonitrile have been shown to facilitate high conversions and selectivities in shorter reaction times.[1]

    • Protic Polar Solvents: Ethanol and even water have been used effectively, with water being an environmentally friendly "green" chemistry option.[1][4] Water was found to be a highly suitable solvent in a study using alum as a catalyst, due to the catalyst's solubility.[4]

  • Nonpolar Solvents: Nonpolar solvents such as toluene and diethyl ether may result in significantly longer reaction times.[1]

  • Deep Eutectic Solvents (DESs): For a more sustainable approach, deep eutectic solvents like choline chloride:urea have been used, sometimes even eliminating the need for a separate catalyst.[5]

Q4: My reaction seems to stall before all the starting material is consumed. What steps can I take to drive it to completion?

Incomplete conversion is a frequent cause of low yields.[1] Here are several parameters to investigate:

  • Reaction Time: Ensure the reaction is allowed to proceed for a sufficient duration. Monitoring the reaction's progress using techniques like Thin Layer Chromatography (TLC) is crucial for determining the optimal reaction time.[1]

  • Temperature: The reaction temperature can have a substantial impact on the reaction rate.[6] While many Knoevenagel condensations can be performed at room temperature, some reactions may require heating to achieve complete conversion.[1][6] For example, in one study, increasing the temperature from 25°C to 40°C increased the yield from 56% to 95%.[6]

  • Water Removal: The Knoevenagel condensation generates water as a byproduct.[1] This water can sometimes inhibit the reaction or lead to reversible reactions, ultimately lowering the yield.[1] Employing methods to remove water, such as azeotropic distillation with a Dean-Stark trap, can be beneficial.[1]

Q5: I suspect side reactions are occurring. What are the common side products and how can I minimize their formation?

The most prevalent side reaction is the self-condensation of the aldehyde, especially when a strong base is used.[1] To mitigate this, it is recommended to use a weak base as your catalyst.[1] Another potential side reaction is the Michael addition of the rhodanine to the α,β-unsaturated product. This is more likely with highly reactive rhodanines and extended reaction times. Optimizing the stoichiometry of the reactants, for instance, by using a slight excess of the aldehyde, can sometimes help to minimize this.[1]

Q6: Do the substituents on my aromatic aldehyde affect the reaction?

Yes, the electronic nature of the substituents on the aromatic aldehyde can influence the reaction.

  • Electron-Withdrawing Groups (EWGs): Aldehydes with EWGs (e.g., nitro, cyano, halo groups) are generally more reactive and tend to give higher yields in shorter reaction times.[7] This is because the EWGs make the carbonyl carbon more electrophilic and thus more susceptible to nucleophilic attack.[7]

  • Electron-Donating Groups (EDGs): Aldehydes with EDGs (e.g., methoxy, amino groups) are less reactive and may require longer reaction times or more forcing conditions (e.g., higher temperatures) to achieve good yields.

  • Steric Hindrance: Bulky groups in the ortho position of the aldehyde can sterically hinder the approach of the nucleophile, potentially slowing down the reaction and reducing the yield.[7]

II. Optimized Experimental Protocol

This section provides a detailed, step-by-step methodology for a typical Knoevenagel condensation of a rhodanine with an aromatic aldehyde.

Protocol: Knoevenagel Condensation of Rhodanine with an Aromatic Aldehyde

Materials:

  • Rhodanine (1 equivalent)

  • Aromatic aldehyde (1 equivalent)

  • Weak base catalyst (e.g., piperidine, 0.1 equivalents)

  • Solvent (e.g., ethanol)

  • Round-bottom flask

  • Reflux condenser

  • Stirring apparatus

  • Thin Layer Chromatography (TLC) supplies

  • Filtration apparatus

  • Recrystallization solvents (e.g., ethanol, water)

Procedure:

  • Reaction Setup: In a round-bottom flask, dissolve the rhodanine (1 eq.) and the aromatic aldehyde (1 eq.) in a suitable solvent (e.g., ethanol).

  • Catalyst Addition: Add the weak base catalyst (e.g., piperidine, 0.1 eq.) to the reaction mixture.

  • Reaction: Stir the mixture at room temperature or heat to reflux, depending on the reactivity of the substrates.

  • Monitoring: Monitor the progress of the reaction by TLC.

  • Workup:

    • Upon completion, cool the reaction mixture to room temperature.

    • If a precipitate forms, collect the solid product by filtration and wash it with a suitable cold solvent (e.g., cold ethanol).[1]

    • If no precipitate forms, remove the solvent under reduced pressure.[1]

  • Purification: Purify the crude product by recrystallization from an appropriate solvent or by column chromatography.[1]

III. Data Presentation

Table 1: Influence of Catalyst and Solvent on Yield
Catalyst (mol%)SolventTemperature (°C)Time (min)Yield (%)Reference
Alum (15)WaterMW (400W)1094[4]
Alum (15)WaterReflux12078[4]
NoneChCl/urea (1:2)90-10-78[5]
NonePro/Gly (1:2)606094[5]
DIPEAcSolvent-freeRT4093[8]
[Et3NH][HSO4] (20)-8020-[9]
CuFe2O4 NPs (20mg)Water10030-40High[9]

MW = Microwave irradiation; RT = Room Temperature; ChCl = Choline Chloride; Pro = L-proline; Gly = Glycerol; DIPEAc = Diisopropylethylammonium acetate

IV. Visualizations

Diagram 1: Knoevenagel Condensation Mechanism

Knoevenagel_Mechanism cluster_elimination Step 3: Dehydration Rhodanine Rhodanine Enolate Rhodanine Enolate Rhodanine->Enolate Deprotonation Base Base (B:) Base->Rhodanine BH BH+ Enolate->BH Enolate_add Rhodanine Enolate Aldehyde Aldehyde (R-CHO) Intermediate Aldol-type Intermediate Aldehyde->Intermediate Nucleophilic attack Intermediate_elim Aldol-type Intermediate Product 5-Arylidene Rhodanine Water H₂O Product->Water

Caption: Mechanism of the Knoevenagel condensation of rhodanine.

Diagram 2: Troubleshooting Workflow

Troubleshooting_Workflow start Low Yield catalyst Check Catalyst: - Is it a weak base? - Is it fresh/active? start->catalyst catalyst->start Optimize/Change Catalyst solvent Evaluate Solvent: - Is it polar? - Screen alternatives (e.g., EtOH, H₂O, DES). catalyst->solvent If catalyst is appropriate solvent->start Change Solvent conditions Assess Reaction Conditions: - Monitor with TLC. - Increase temperature/time? solvent->conditions If solvent is suitable conditions->start Optimize Conditions purification Review Purification: - Optimize recrystallization. - Consider chromatography. conditions->purification If reaction goes to completion purification->start Re-evaluate Purification success Improved Yield purification->success

Caption: A systematic workflow for troubleshooting low yields.

V. References

  • Swathi, T., & Srinivas, M. (2015). Green condensation reaction of aromatic aldehydes with rhodanine catalyzed by alum under microwave irradiation. Der Pharma Chemica, 7(3), 100-104. Link

  • Alizadeh, A., Khodaei, M. M., & Eshghi, A. (2012). A solvent-free protocol for the green synthesis of arylalkylidene rhodanines in a task-specific ionic liquid. Canadian Journal of Chemistry, 90(10), 827-831. Link

  • Molnar, M., et al. (2018). Environmentally Friendly Approach to Knoevenagel Condensation of Rhodanine in Choline Chloride: Urea Deep Eutectic Solvent and QSAR Studies on Their Antioxidant Activity. Molecules, 23(8), 1897. Link

  • Alizadeh, A., et al. (2025). TSIL-catalyzed reaction of rhodanine with ketones. ResearchGate. Link

  • Kumar, R., et al. (2024). CuFe2O4 NPs Mediated Green Synthesis of 5-arylidene Rhodanine Derivatives in Water and their Protective Effects in Terms of Oxidative Stress. Letters in Applied NanoBioScience, 14(1), 021-031. Link

  • BenchChem Technical Support Team. (2025). Troubleshooting low yields in Knoevenagel condensation. BenchChem. Link

  • ResearchGate. (n.d.). Effects of different temperatures on Knoevenagel condensation. ResearchGate. Link

  • Vinayak, V. (2023). Environmentally Benign Synthesis of 5-Arylidene-Rhodanine Derivatives in Room Temperature Diisopropyl Ethyl Ammonium Acetate. Der Pharmacia Lettre, 15(6), 1-8. Link

  • ResearchGate. (n.d.). Rhodanine–aldehyde (RA) Knoevenagel reaction. ResearchGate. Link

  • van der Heiden, S., et al. (2021). The Knoevenagel reaction: a review of the unfinished treasure map to forming carbon–carbon bonds. Green Chemistry Letters and Reviews, 14(4), 728-743. Link

  • Swain, B., et al. (2021). Design, Synthesis and Biological Assessment of Rhodanine-Linked Benzenesulfonamide Derivatives as Selective and Potent Human Carbonic Anhydrase Inhibitors. Molecules, 26(13), 3958. Link

  • BenchChem. (n.d.). Troubleshooting low yield in Knoevenagel condensation of 2-Chloro-6-fluorobenzaldehyde. BenchChem. Link

  • Zhang, Y., et al. (2020). Rhodanine-based Knoevenagel reaction and ring-opening polymerization for efficiently constructing multicyclic polymers. Nature Communications, 11(1), 3658. Link

  • Organic Chemistry Portal. (n.d.). Knoevenagel Condensation Doebner Modification. Organic Chemistry Portal. Link

  • Wikipedia. (n.d.). Knoevenagel condensation. Wikipedia. Link

  • Al-Ostoot, F. H., et al. (2022). A conceptual review of rhodanine: current applications of antiviral drugs, anticancer and antimicrobial activities. Journal of Applied Biotechnology Reports, 9(3), 743-755. Link

  • ResearchGate. (n.d.). Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. ResearchGate. Link

  • Journal of the Chilean Chemical Society. (n.d.). View of Improved Knoevenagel Condensation Protocol for the Synthesis of Cyanoacrylates and their Anticancer Activity. Journal of the Chilean Chemical Society. Link

  • Biognost. (n.d.). RHODANINE powder dye. Biognost. Link

  • Newcomer Supply. (n.d.). Rhodanine Stock Stain 0.2%, Alcoholic. Newcomer Supply. Link

Sources

Optimization

Technical Support Center: Optimizing the Synthesis of 4-Thiazolidinone Derivatives

Welcome to the technical support center for the synthesis of 4-thiazolidinone derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile het...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 4-thiazolidinone derivatives. This guide is designed for researchers, scientists, and professionals in drug development who are working with this versatile heterocyclic scaffold. 4-Thiazolidinones are a critical class of compounds known for their wide range of pharmacological activities, including antimicrobial, anti-inflammatory, anticonvulsant, and anticancer properties.[1][2][3][4] This resource provides in-depth troubleshooting advice and answers to frequently asked questions to help you overcome common challenges and optimize your synthetic protocols for higher yields and purity.

Troubleshooting Guide: Navigating Common Experimental Hurdles

This section addresses specific issues that may arise during the synthesis of 4-thiazolidinone derivatives. The advice provided is based on established chemical principles and field-proven experience.

Issue 1: Low or No Product Yield

One of the most common frustrations in synthesis is a lower-than-expected yield of the desired 4-thiazolidinone derivative. This can stem from several factors, from reagent quality to suboptimal reaction conditions.

Question: My three-component reaction between an amine, an aldehyde, and thioglycolic acid is resulting in a very low yield. What are the likely causes and how can I improve it?

Answer:

Low yields in this one-pot synthesis are often traced back to one of three areas: the integrity of your starting materials, the efficiency of imine formation, or the cyclization step.

  • Reagent Quality and Stoichiometry:

    • Aldehyde Reactivity: Aromatic aldehydes with electron-withdrawing groups can be less reactive. Consider increasing the reaction temperature or using a catalyst to drive the reaction forward. Conversely, highly reactive aldehydes might lead to side reactions.

    • Thioglycolic Acid Purity: Thioglycolic acid is susceptible to oxidation. Use a freshly opened bottle or distill it before use to ensure high purity. The presence of dithiodiglycolic acid can significantly hinder the reaction.

    • Stoichiometry: While a 1:1:1 molar ratio of amine, aldehyde, and thioglycolic acid is standard, a slight excess of thioglycolic acid (e.g., 1.1-1.2 equivalents) can sometimes improve yields by ensuring the complete conversion of the intermediate Schiff base.[1]

  • Imine Formation (Schiff Base Intermediate): The formation of the imine is a critical equilibrium-driven step.

    • Water Removal: The condensation reaction to form the imine releases water. If not removed, water can hydrolyze the imine back to the starting materials. Conducting the reaction in a solvent that allows for azeotropic removal of water using a Dean-Stark apparatus is highly effective.[1] Common solvents for this purpose include toluene or benzene.

    • Catalysis: A catalytic amount of a weak acid, such as glacial acetic acid, can protonate the aldehyde's carbonyl group, making it more electrophilic and accelerating imine formation.[1]

  • Cyclization Step: The nucleophilic attack of the thiol group on the imine carbon followed by intramolecular cyclization is the final key step.

    • Catalyst: Lewis acids like anhydrous zinc chloride (ZnCl₂) can activate the imine for nucleophilic attack and are commonly used to promote cyclization.[1][5] Other catalysts reported to be effective include vanadyl sulfate (VOSO₄), various metal chlorides, and heteropolyacids.[2][6][7]

    • Solvent Choice: The choice of solvent can influence the reaction rate and yield. While aprotic solvents like 1,4-dioxane, tetrahydrofuran (THF), and dimethylformamide (DMF) are frequently used, greener alternatives like polyethylene glycol (PEG) or even solvent-free conditions have been successfully employed.[1][2][8]

Experimental Workflow for a Typical One-Pot Synthesis:

One-Pot Synthesis Workflow cluster_reactants Reactants cluster_reaction Reaction Vessel cluster_workup Work-up & Purification Amine Amine Mix Mix in Solvent (e.g., Toluene) Amine->Mix Aldehyde Aldehyde Aldehyde->Mix TGA Thioglycolic Acid TGA->Mix Add_Catalyst Add Catalyst (e.g., Acetic Acid) Mix->Add_Catalyst Reflux Reflux with Dean-Stark Trap Add_Catalyst->Reflux Cool Cool Reaction Mixture Reflux->Cool Monitor by TLC Neutralize Neutralize (e.g., NaHCO₃ soln) Cool->Neutralize Filter Filter Precipitate Neutralize->Filter Recrystallize Recrystallize Filter->Recrystallize Product Pure 4-Thiazolidinone Recrystallize->Product

Caption: A typical experimental workflow for the one-pot synthesis of 4-thiazolidinone derivatives.

Issue 2: Formation of Side Products and Purification Challenges

The presence of impurities can complicate the isolation and purification of the final product, leading to lower overall yields and compromised purity.

Question: My reaction mixture shows multiple spots on the TLC plate, and I'm having difficulty purifying my target 4-thiazolidinone. What are the common side products and how can I minimize their formation and purify my compound?

Answer:

Side product formation is a common issue, especially in one-pot reactions. Understanding the potential side reactions is key to mitigating them.

  • Common Side Products:

    • Unreacted Starting Materials: Incomplete conversion will leave you with residual amine, aldehyde, or thioglycolic acid.

    • Schiff Base Intermediate: If the cyclization is slow or incomplete, the imine intermediate may persist in the reaction mixture.

    • Dithiodiglycolic Acid: As mentioned, oxidation of thioglycolic acid can lead to this dimer, which will not participate in the desired reaction.

    • Products of Aldehyde Self-Condensation: Under certain conditions, some aldehydes can undergo self-condensation reactions.

  • Strategies to Minimize Side Products:

    • Inert Atmosphere: Performing the reaction under an inert atmosphere (e.g., nitrogen or argon) can help prevent the oxidation of thioglycolic acid.

    • Controlled Addition of Reagents: Adding the thioglycolic acid portion-wise or after the initial formation of the Schiff base (a two-step, one-pot approach) can sometimes lead to a cleaner reaction profile.

    • Optimal Temperature and Reaction Time: Over-refluxing or using excessively high temperatures can lead to decomposition and the formation of tars. Monitor the reaction progress by Thin Layer Chromatography (TLC) to determine the optimal reaction time.[1]

  • Purification Techniques:

    • Recrystallization: This is the most common and often most effective method for purifying solid 4-thiazolidinone derivatives. A suitable solvent system (e.g., ethanol, ethanol/dioxane mixture) should be chosen where the product has high solubility at elevated temperatures and low solubility at room temperature or below, while the impurities remain soluble.[1][5]

    • Column Chromatography: For stubborn mixtures or oily products, column chromatography using silica gel is a reliable purification method. A solvent system with appropriate polarity (e.g., ethyl acetate/hexane or toluene/ethyl acetate) should be developed based on TLC analysis to achieve good separation.[2]

    • Acid-Base Extraction: If unreacted acidic (thioglycolic acid) or basic (amine) starting materials are present, a liquid-liquid extraction work-up can be beneficial. Washing the organic layer with a mild base solution (e.g., sodium bicarbonate) will remove acidic impurities, while a wash with a dilute acid solution (e.g., HCl) can remove basic impurities.

Frequently Asked Questions (FAQs)

This section provides concise answers to common questions regarding the synthesis of 4-thiazolidinones.

Q1: What is the general mechanism for the formation of 4-thiazolidinones from an amine, aldehyde, and thioglycolic acid?

A1: The reaction proceeds through a two-step mechanism. First, the amine and aldehyde undergo a condensation reaction to form a Schiff base (imine) intermediate, with the elimination of a water molecule. In the second step, the thiol group of thioglycolic acid performs a nucleophilic attack on the imine carbon. This is followed by an intramolecular cyclization via nucleophilic attack of the imine nitrogen onto the carbonyl carbon of the thioglycolic acid moiety, leading to the formation of the five-membered thiazolidinone ring after dehydration.

Reaction Mechanism Overview:

Reaction_Mechanism Reactants Amine + Aldehyde Step1 Condensation (-H₂O) Reactants->Step1 SchiffBase Schiff Base (Imine Intermediate) Step1->SchiffBase Step2 Nucleophilic Attack (Thiol on Imine) SchiffBase->Step2 TGA Thioglycolic Acid TGA->Step2 Intermediate Thioether Intermediate Step2->Intermediate Step3 Intramolecular Cyclization & Dehydration Intermediate->Step3 Product 4-Thiazolidinone Step3->Product

Caption: Simplified mechanism for 4-thiazolidinone formation.

Q2: Can I use a ketone instead of an aldehyde in this reaction?

A2: Yes, ketones can be used instead of aldehydes, which will result in a 4-thiazolidinone derivative with two substituents at the 2-position of the ring. However, ketones are generally less reactive than aldehydes due to steric hindrance and electronic effects. Therefore, the reaction may require more forcing conditions, such as higher temperatures, longer reaction times, or more potent catalysts.[6]

Q3: What is the role of microwave irradiation in the synthesis of 4-thiazolidinones?

A3: Microwave-assisted synthesis is a modern technique that can significantly reduce reaction times, often from hours to minutes, and in many cases, improve yields.[3] The rapid and uniform heating provided by microwaves can accelerate the rate of both imine formation and the subsequent cyclization. This method is also considered a greener chemistry approach as it often requires less solvent.

Q4: How do I choose the right solvent for my reaction?

A4: The ideal solvent should be inert to the reactants and products, have a suitable boiling point for the desired reaction temperature, and facilitate the reaction.

  • For azeotropic water removal, toluene or benzene are classic choices.

  • Polar aprotic solvents like DMF , 1,4-dioxane , or THF are effective for dissolving a wide range of reactants and promoting the reaction.[1][8]

  • Ethanol is a greener and often effective solvent, especially for reactions that do not require stringent anhydrous conditions.[9]

  • Solvent-free conditions, where the reactants are heated together, sometimes with a solid catalyst, represent the greenest approach and can be very efficient.[7]

Q5: How can I confirm the structure of my synthesized 4-thiazolidinone derivative?

A5: A combination of spectroscopic techniques is essential for structural confirmation.

  • ¹H NMR: Look for characteristic peaks, including a singlet for the proton at the C2 position (if derived from an aldehyde), a singlet for the CH₂ group of the thiazolidinone ring, and signals corresponding to the aromatic or aliphatic substituents.[1][8]

  • ¹³C NMR: The carbonyl carbon (C4) of the thiazolidinone ring typically appears in the range of 165-175 ppm.[8]

  • FT-IR: A strong absorption band for the amide carbonyl (C=O) group is expected around 1650-1720 cm⁻¹.[1][8]

  • Mass Spectrometry (MS): This will confirm the molecular weight of the synthesized compound.[8]

Quantitative Data Summary

The following table summarizes typical reaction conditions reported in the literature for the synthesis of 4-thiazolidinone derivatives. These values should be considered as starting points for optimization.

ParameterTypical Range/ConditionsNotes
Reactant Ratio Amine:Aldehyde:Thioglycolic Acid (1:1:1 to 1:1:1.5)A slight excess of thioglycolic acid can improve yield.[1]
Catalyst Anhydrous ZnCl₂, Glacial Acetic Acid, VOSO₄, Lewis AcidsA pinch of catalyst is usually sufficient.[1][2]
Solvent Toluene, 1,4-Dioxane, DMF, Ethanol, PEG-400, Solvent-freeChoice depends on the need for water removal and green chemistry considerations.[1][2]
Temperature Room Temperature to Reflux (80-120 °C)Higher temperatures may be needed for less reactive substrates.[2]
Reaction Time 30 minutes (microwave) to 24 hours (conventional)Monitor by TLC to avoid side product formation from prolonged heating.[1][3]

References

  • Synthesis and antimicrobial activity of new 4-thiazolidinone derivatives containing 2-amino-6-methoxybenzothiazole. Saudi Pharmaceutical Journal. [Link]

  • Plausible reaction mechanism for the synthesis of 4-thiazolidinone. ResearchGate. [Link]

  • SYNTHESIS AND CHARACRTERIZATION OF 4 THIAZOLIDINEONE DERIVATIVES. Novelty Journals. [Link]

  • Recent advances in synthetic strategies and SAR of thiazolidin-4-one containing molecules in cancer therapeutics. RSC Medicinal Chemistry. [Link]

  • 4-THIAZOLIDINONE DERIVATIVES : SYNTHESIS AND BIOLOGICAL STUDY. International Journal of ChemTech Research. [Link]

  • Synthesis of Thiazolidin-4-Ones Derivatives, Evaluation of Conformation in Solution, Theoretical Isomerization Reaction Paths and Discovery of Potential Biological Targets. MDPI. [Link]

  • Thiazolidin-4-one formation. Mechanistic and synthetic aspects of the reaction of imines and mercaptoacetic acid under microwave and conventional heating. Semantic Scholar. [Link]

  • Acid-Catalyzed Synthesis of Thiazolidin-4-ones. ResearchGate. [Link]

  • 5-Ene-4-thiazolidinones – An efficient tool in medicinal chemistry. National Institutes of Health. [Link]

  • A Solvent Free Approach Towards The Synthesis of Thiazolidine-4-one Over Metal Chloride Surfaces. International Journal of Novel Research and Development. [Link]

  • 4-Thiazolidinone- A New Profile of Various Pharmacological Activities. ResearchGate. [Link]

  • Thiazolidin-4-Ones as a Promising Scaffold in the Development of Antibiofilm Agents—A Review. National Institutes of Health. [Link]

  • One-pot reactions in the synthesis of thiazolidinone derivatives by nano-Fe3O4–cysteine catalyst. Taylor & Francis Online. [Link]

  • The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies. MDPI. [Link]

  • 4-thiazolidinones applications. Part 1. Synthetic routes to the drug-like molecules. Beilstein Journal of Organic Chemistry. [Link]

  • Synthesis of Thiazolidin-4-Ones Derivatives, Evaluation of Conformation in Solution, Theoretical Isomerization Reaction Paths and Discovery of Potential Biological Targets. National Institutes of Health. [Link]

  • EFFICIENT SYNTHESIS OF 4-THIAZOLIDINONE DERIVATIVES IN ETHANOL. ResearchGate. [Link]

  • An Overview of 4-Thiazolidinone Derivatives: Synthetic Strategies and Medicinal. International Journal of All Research Education and Scientific Methods. [Link]

  • Substituted 4-thiazolidinones under solvent free conditions. ResearchGate. [Link]

  • 4-Thiazolidinone derivatives: synthesis, antimicrobial, anticancer evaluation and QSAR studies. RSC Advances. [Link]

  • Novel fluorinated thiazolidin-4-one derivatives: synthesis and anti-cancer potential against HepG2 and HCT116 cell lines. ConnectSci. [Link]

  • Thiazolidinones: Synthesis, Reactivity, and Their Biological Applications. ResearchGate. [Link]

  • Synthesis, Characterization, and Computational Study of Novel Thiazolidinone Derivatives Containing the Indole. Journal of Medicinal and Chemical Sciences. [Link]

  • SYNTHESIS AND BIOLOGICAL ACTIVITY OF SOME NEW 4- THIAZOLIDINONES. Connect Journals. [Link]

  • Synthesis and Characterization of New Thiazolidinone and Oxazolidinone Heterocyclic Derivatives from 2-Marcapto-1,3,4-Thiadiazol. Chemical Methodologies. [Link]

Sources

Troubleshooting

Technical Support Center: Synthesis and Purification of 4-Thioxo-1,3-thiazolidin-2-one

Welcome to the technical support guide for the synthesis and purification of 4-Thioxo-1,3-thiazolidin-2-one (CAS 4303-29-1). This resource is designed for researchers, medicinal chemists, and drug development professiona...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the synthesis and purification of 4-Thioxo-1,3-thiazolidin-2-one (CAS 4303-29-1). This resource is designed for researchers, medicinal chemists, and drug development professionals to address common challenges encountered during the preparation of this valuable heterocyclic scaffold. We will move beyond simple protocols to explain the underlying chemical principles, enabling you to troubleshoot effectively and optimize your results for maximum purity and yield.

Workflow Overview: From Reagents to Pure Compound

A successful synthesis relies on a systematic workflow. The following diagram outlines the critical stages, from initial reaction setup to final purity verification. Each stage presents unique challenges and opportunities for optimization, which will be addressed in detail throughout this guide.

G cluster_synthesis Synthesis Stage cluster_workup Work-up & Isolation cluster_purification Purification Stage cluster_verification Purity Verification reagents 1. Reagent Preparation (Ammonium thiocyanate, Chloroacetyl chloride) reaction 2. Cyclocondensation Reaction reagents->reaction Solvent, Temp. Control monitoring 3. Reaction Monitoring (TLC) reaction->monitoring Time-course sampling quench 4. Reaction Quenching (e.g., Ice-water) monitoring->quench filtration 5. Isolate Crude Solid quench->filtration wash 6. Aqueous Wash (Remove salts, acids) filtration->wash crude_analysis 7. Crude Product Analysis (TLC, mp) wash->crude_analysis purify 8. Purification (Recrystallization) crude_analysis->purify Select solvent dry 9. Drying purify->dry final_analysis 10. Final Analysis (NMR, IR, mp, TLC) dry->final_analysis

Caption: General workflow for the synthesis and purification of 4-Thioxo-1,3-thiazolidin-2-one.

Frequently Asked Questions (FAQs)

Q1: What is a reliable synthetic route for 4-Thioxo-1,3-thiazolidin-2-one?

The synthesis of the 2-thioxo-4-thiazolidinone core (rhodanine) and its derivatives is well-established. A common and effective method involves the cyclocondensation reaction of an amine (or ammonia source), carbon disulfide, and an α-haloacetyl compound. For the parent 4-thioxo-1,3-thiazolidin-2-one, a plausible route involves the reaction of ammonium dithiocarbamate with an appropriate α-halo precursor. Many published procedures focus on derivatives, but the core chemistry remains a cornerstone of heterocyclic synthesis.[1][2]

Q2: What are the most critical parameters to control during the reaction?

Three parameters are paramount:

  • Temperature: Exothermic reactions are common. Maintaining the recommended temperature is crucial to prevent the formation of side products and polymerization.

  • Stoichiometry: The molar ratio of reactants must be precise. An excess of one reagent, such as thioglycolic acid in related syntheses, can lead to significant impurities that are difficult to remove.[3]

  • Solvent Purity: Using anhydrous solvents is often necessary to prevent hydrolysis of intermediates or the final product.

Q3: How can I effectively monitor the reaction's progress?

Thin-Layer Chromatography (TLC) is the most straightforward method. Co-spot the starting materials alongside the reaction mixture on a silica plate. The disappearance of the limiting starting material and the appearance of a new, major spot indicate reaction progression. A typical mobile phase for this class of compounds is a mixture of hexane and ethyl acetate.

Q4: My final product has a low melting point and appears off-color. What does this indicate?

A broad or low melting point is a classic sign of impurity. The off-color (typically yellow to brown) suggests the presence of polymeric sulfur-containing side products or residual reagents. This necessitates a more rigorous purification step. Pure 4-Thioxo-1,3-thiazolidin-2-one is expected to be a solid.[4]

Troubleshooting Guide: From Low Yields to Stubborn Impurities

Problem 1: Low or No Product Yield

This is a frustrating but common issue that can often be traced back to the initial setup or reagents.

Possible Causes & Mechanistic Insights:

  • Poor Reagent Quality: Ammonium thiocyanate or other starting materials can degrade upon storage, especially if exposed to moisture. This leads to lower concentrations of the active nucleophile.

  • Incomplete Reaction: The reaction may not have been allowed to proceed for a sufficient duration, or the temperature was too low, resulting in a low conversion rate.

  • Side Reactions: Competing reaction pathways can consume starting materials without forming the desired product. For instance, self-condensation of reactants can occur under incorrect pH or temperature conditions.[5]

Suggested Solutions:

  • Verify Reagent Integrity: Use freshly opened or properly stored reagents. If in doubt, perform a simple characterization (e.g., melting point) of the starting materials.

  • Optimize Reaction Time & Temperature: Monitor the reaction via TLC every hour. If the starting material spot is still prominent after the recommended time, consider extending the reaction duration or cautiously increasing the temperature by 5-10 °C.

  • Control the Reaction Environment: Ensure the reaction is performed under an inert atmosphere (e.g., nitrogen or argon) if any of the reagents or intermediates are sensitive to air or moisture.

Problem 2: Crude Product is an Oil or Gummy Solid

A non-crystalline crude product is usually a sign of significant impurities that inhibit the formation of a stable crystal lattice.

Possible Causes & Mechanistic Insights:

  • Residual Solvent: Trapped solvent molecules can act as a plasticizer, preventing solidification. This is common with high-boiling point solvents like DMF or DMSO.

  • Excess Acidic Reagents: Unreacted mercaptoacetic acid or related acidic precursors are common culprits.[3] Their presence can create a eutectic mixture with the product.

  • Formation of Oligomers/Polymers: Sulfur-containing heterocycles can sometimes form short-chain polymers, resulting in a tacky or oily consistency.

Suggested Solutions:

  • Azeotropic Removal of Solvent: If a high-boiling solvent is suspected, dissolve the oil in a volatile solvent like dichloromethane (DCM) or ethyl acetate, dry the solution with anhydrous MgSO₄, filter, and re-concentrate under vacuum. Co-evaporation with toluene can help remove traces of water or other solvents.

  • Neutralizing Wash: Dissolve the crude product in an organic solvent (e.g., ethyl acetate) and wash it with a 5% sodium bicarbonate solution. This will deprotonate and transfer acidic impurities into the aqueous layer.[3] Subsequently, wash with brine, dry the organic layer, and concentrate.

  • Trituration: Add a poor solvent in which the desired product is insoluble but the oily impurities are soluble (e.g., cold diethyl ether or a hexane/ethyl acetate mixture). Vigorously stir or sonicate the mixture. The pure product should precipitate as a solid, which can then be collected by filtration.

Problem 3: Persistent Impurities Detected by TLC or NMR

Even after initial work-up, you may observe multiple spots on TLC or unexpected peaks in the NMR spectrum. Understanding the source of these impurities is key to selecting the right purification strategy.

G cluster_impurities Potential Side Reactions & Impurities SM1 Ammonium Thiocyanate Product 4-Thioxo-1,3-thiazolidin-2-one SM1->Product Main Pathway Impurity3 Unreacted Starting Material SM1->Impurity3 SM2 Chloroacetyl Chloride SM2->Product Impurity1 Hydrolysis Product (e.g., Thioglycolic Acid) SM2->Impurity1 + H₂O Impurity2 Dimer/Oligomer Product->Impurity2 Heat/ Catalyst

Caption: Sources of common impurities in the synthesis of thiazolidinone cores.

Step-by-Step Purification Protocol: Recrystallization

Recrystallization is the most powerful technique for purifying solid organic compounds. The choice of solvent is critical.

  • Solvent Selection: The ideal solvent should dissolve the compound poorly at room temperature but completely at its boiling point. Test small amounts of your crude product in various solvents (see table below) to find the optimal one. Ethanol, acetone, or acetic acid are often effective for this class of compounds.[3][6]

  • Dissolution: Place the crude solid in an Erlenmeyer flask. Add the minimum amount of hot solvent required to fully dissolve the solid. Adding too much solvent will significantly reduce your recovery yield.

  • Decolorization (Optional): If the solution is highly colored, add a small amount of activated charcoal and boil for a few minutes. Hot-filter the solution through a fluted filter paper to remove the charcoal.

  • Crystallization: Allow the hot, clear solution to cool slowly to room temperature. Do not disturb the flask. Slow cooling promotes the formation of large, pure crystals. Once at room temperature, place the flask in an ice bath to maximize precipitation.

  • Isolation and Drying: Collect the crystals by vacuum filtration, washing them with a small amount of ice-cold recrystallization solvent. Dry the crystals thoroughly under vacuum to remove all traces of solvent.

Table 1: Recommended Solvents for Recrystallization

SolventBoiling Point (°C)Product Solubility (Hot)Product Solubility (Cold)Notes & Impurities Removed
Ethanol 78HighLowA good general-purpose solvent. Effective at removing more polar and non-polar impurities.[3]
Acetone 56HighModerateUseful for products that are too soluble in hot ethanol. Its volatility makes it easy to remove.[3]
Glacial Acetic Acid 118Very HighLowExcellent for many heterocyclic compounds, but can be difficult to remove completely.[6]
Dioxane 101HighLowA good solvent for less polar compounds, often used in the reaction itself.[7]

Purity Verification: Confirming Your Success

After purification, it is essential to confirm the purity and identity of the final compound.

  • Melting Point: A sharp melting point (range of 1-2 °C) that matches the literature value is a strong indicator of high purity.

  • TLC: The purified compound should appear as a single spot on the TLC plate, even when using different solvent systems.

  • Spectroscopy:

    • ¹H NMR: The proton NMR spectrum should show clean signals with the correct chemical shifts and integration values. The absence of peaks corresponding to starting materials or solvents is crucial.[8]

    • ¹³C NMR: The carbon spectrum should show the expected number of signals for the molecule's unique carbons.[9]

    • IR Spectroscopy: Look for characteristic peaks, such as the C=O (carbonyl) stretch (typically ~1670-1720 cm⁻¹) and the C=S (thione) stretch.[8]

By systematically addressing potential issues at each stage of the synthesis and applying rigorous purification and verification techniques, you can consistently obtain high-purity 4-Thioxo-1,3-thiazolidin-2-one for your research and development needs.

References

  • Salman B.S., et al. (2022). Synthesis and Characterization of New Thiazolidinone and Oxazolidinone Heterocyclic Derivatives from 2-Marcapto-1,3,4-Thiadiazol. Chemical Methodologies, 6(12), 997-1006. Available from: [Link]

  • Kandeel, K. A. (2006). Synthesis and structures of some new thiazolidin-4-ones and thiazolin-4-ones of anticipated biological activity. ARKIVOC, 2006(x), 1-6. Available from: [Link]

  • Anonymous. (n.d.). 4-Thiazolidinone- A New Profile of Various Pharmacological Activities. Rasayan J. Chem. Available from: [Link]

  • Lesyk, R., & Zimenkovsky, B. (2004). 5-Ene-4-thiazolidinones – An efficient tool in medicinal chemistry. Current Organic Chemistry, 8(16), 1547-1577. Available from: [Link]

  • El-Gaby, M. S. A., et al. (2009). Synthesis, characterization and in vitro antimicrobial activity of novel 2-thioxo-4-thiazolidinones and 4,4'-bis(2-thioxo-4-thiazolidinone-3-yl)diphenylsulfones. European Journal of Medicinal Chemistry, 44(10), 4148-4152. Available from: [Link]

  • El-Helw, E.-S. A., & Ramadan, R. M. (2019). Synthesis and Reactions of 4-oxothiazolidines: A Review. United Journal of Chemistry, 2(1), 08-48. Available from: [Link]

  • Nirwan, S., et al. (2019). Thiazolidinones: Synthesis, Reactivity, and Their Biological Applications. Journal of Heterocyclic Chemistry, 56(8), 2135-2160. Available from: [Link]

  • Cannon, J. F., et al. (2015). Crystal structures of two 1,3-thiazolidin-4-one derivatives featuring sulfide and sulfone functional groups. Acta Crystallographica Section E, 71(Pt 7), o533–o537. Available from: [Link]

  • Vellasco, W., et al. (n.d.). Chemistry and Biological Activities of 1,3-Thiazolidin-4-ones. ResearchGate. Available from: [Link]

  • Kumar, R., et al. (2020). Saturated Five-Membered Thiazolidines and Their Derivatives: From Synthesis to Biological Applications. Molecules, 25(17), 3843. Available from: [Link]

  • da Silva, G. G., et al. (2019). Synthesis of thiazolidin-4-ones and thiazinan-4-ones from 1-(2-aminoethyl)pyrrolidine as acetylcholinesterase inhibitors. Revista Brasileira de Farmacognosia, 29, 596-604. Available from: [Link]

  • Anonymous. (n.d.). SYNTHESIS AND BIOLOGICAL ACTIVITY OF SOME NEW 4- THIAZOLIDINONES. Connect Journals. Available from: [Link]

  • Finiuk, N., et al. (2022). Scheme 1. Synthesis of 2-thioxo-thiazolidine-4-one derivatives... ResearchGate. Available from: [Link]

  • Pinson, J.-A., et al. (2016). Synthesis and Pharmacological Evaluation of 4-Iminothiazolidinones for Inhibition of PI3 Kinase. Australian Journal of Chemistry, 69(3), 313-318. Available from: [Link]

  • Anonymous. (n.d.). Synthesis and Characterization of Some 4- Substituted Thiazolidinone Derivatives. Impactfactor.org. Available from: [Link]

  • Patel, N. B., & Shaikh, F. M. (2011). Synthesis and antimicrobial activity of new 4-thiazolidinone derivatives containing 2-amino-6-methoxybenzothiazole. Journal of the Serbian Chemical Society, 76(1), 1-12. Available from: [Link]

  • Uher, M., et al. (2010). (Z)-3-Amino-5-(pyridin-2-ylmethylidene)-2-thioxo-1,3-thiazolidin-4-one. Molbank, 2010(3), M683. Available from: [Link]

  • Karadendrou, F., et al. (2022). Synthesis of Thiazolidin-4-Ones Derivatives, Evaluation of Conformation in Solution, Theoretical Isomerization Reaction Paths and Discovery of Potential Biological Targets. Molecules, 27(11), 3508. Available from: [Link]

  • Stępień, K., et al. (2021). The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies. Molecules, 26(21), 6426. Available from: [Link]

  • Chylińska, J., et al. (2023). Thiazolidin-4-Ones as a Promising Scaffold in the Development of Antibiofilm Agents—A Review. International Journal of Molecular Sciences, 25(1), 325. Available from: [Link]

  • Karadendrou, F., et al. (2022). Synthesis of Thiazolidin-4-Ones Derivatives, Evaluation of Conformation in Solution, Theoretical Isomerization Reaction Paths and Discovery of Potential Biological Targets. Molecules, 27(11), 3508. Available from: [Link]

Sources

Optimization

Technical Support Center: Overcoming Poor Selectivity of Rhodanine-Based Compounds

Welcome to the technical support center for researchers working with rhodanine-based compounds. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions regar...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers working with rhodanine-based compounds. This guide is designed to provide practical, in-depth troubleshooting advice and answers to frequently asked questions regarding the notorious selectivity issues associated with this chemical scaffold. My goal is to equip you with the knowledge to critically assess your results and implement strategies to ensure the validity of your findings.

Rhodanine-containing molecules are frequently identified as hits in high-throughput screening (HTS) campaigns due to their diverse biological activities.[1][2] However, this promiscuity is often a double-edged sword, as the rhodanine scaffold is a well-documented Pan-Assay Interference Compound (PAIN).[1][3][4][5] This means they can produce false-positive results through a variety of non-specific mechanisms, wasting valuable time and resources.[5][6][7][8] This guide will help you navigate these challenges.

Part 1: Frequently Asked Questions (FAQs)

Q1: Why are my rhodanine-based compounds showing activity against multiple, unrelated targets?

A1: This is a classic sign of a Pan-Assay Interference Compound (PAIN). Rhodanine derivatives are known "frequent hitters" in biological screens for several reasons, none of which involve specific, high-affinity binding to a single target.[1][3][9] The primary culprits are:

  • Compound Aggregation: At concentrations typically used in HTS, many rhodanine-based compounds self-assemble into colloidal aggregates.[3][10] These aggregates can non-specifically sequester and denature proteins, leading to apparent inhibition that is not target-specific.[11]

  • Chemical Reactivity: The 5-arylmethylidenerhodanine substructure, common in active derivatives, contains an electrophilic exocyclic double bond.[3] This makes the compound a Michael acceptor, capable of reacting non-specifically and covalently with nucleophilic residues (like cysteine) on various proteins.[3][5]

  • Assay Interference: Rhodanine compounds can interfere with assay readouts directly. Their often-colored nature can disrupt photometric and fluorescence-based assays.[1][3] They have also been known to chelate metal ions, which can be critical for the function of some enzymes.[5]

Q2: I have a promising rhodanine-based hit. How can I be sure it's not a false positive?

A2: Rigorous validation is crucial. Before committing to extensive follow-up studies, you must perform a series of counter-screens and orthogonal assays to rule out non-specific activity.[12] A self-validating experimental workflow is essential. Here are the key steps:

  • Check for Aggregation: This is the most common cause of false positives. Run your assay in the presence of a non-ionic detergent (e.g., 0.01% Triton X-100 or Tween-20).[4] If the compound's potency is significantly reduced, it is likely acting via an aggregation-based mechanism.

  • Vary Enzyme Concentration: True inhibitors should have an IC50 value that is independent of the enzyme concentration. If the IC50 increases with higher enzyme concentrations, this suggests a stoichiometric, non-specific mechanism, such as aggregation.

  • Assess Chemical Reactivity: Test for potential covalent modification by performing a washout experiment or by analyzing the compound's reactivity with a thiol-containing molecule like glutathione (GSH).

  • Utilize Orthogonal Assays: Confirm your hit using a different assay format that relies on a distinct detection method (e.g., if your primary screen was fluorescence-based, use a label-free method like Surface Plasmon Resonance).[12]

Q3: Are all rhodanine-containing compounds problematic?

A3: Not necessarily, but they should be approached with a high degree of skepticism.[1][3] The context of the chemical structure is critical. For instance, modifications that remove the reactive Michael acceptor functionality may lead to more specific interactions. Some successful drugs, like Epalrestat, contain a rhodanine moiety, demonstrating that this scaffold is not an absolute barrier to drug development.[13] However, it is the 5-ene-rhodanines that are most often flagged as PAINS.[14] The key is to be aware of the potential for non-specific activity and to design experiments that can definitively distinguish true inhibitors from artifacts.

Part 2: Troubleshooting Guides

Troubleshooting Guide 1: Investigating and Mitigating Compound Aggregation

Issue: Your rhodanine compound shows potent activity, but you suspect it may be due to aggregation.

Causality: Hydrophobic compounds can exceed their aqueous solubility at screening concentrations, forming colloidal aggregates that sequester and inhibit proteins non-specifically.

Workflow:

Caption: Workflow for diagnosing aggregation-based activity.

Step-by-Step Protocol: Detergent Counter-Screen

  • Prepare Reagents:

    • Your standard assay buffer.

    • Assay buffer containing 0.02% Triton X-100 (for a final concentration of 0.01%).

    • Your rhodanine compound stock solution.

    • Target protein and necessary substrates/reagents.

  • Assay Setup:

    • Prepare two sets of serial dilutions of your compound.

    • In one set of assay wells, add the compound dilutions to the standard assay buffer.

    • In the second set, add the compound dilutions to the assay buffer containing Triton X-100.

  • Run Assay:

    • Add the target protein and substrates to all wells and incubate under standard conditions.

    • Measure the assay signal.

  • Data Analysis:

    • Calculate the IC50 value for the compound in the presence and absence of detergent.

    • A significant rightward shift (e.g., >10-fold increase) in the IC50 in the presence of detergent is strong evidence of aggregation-based inhibition.

Data Presentation:

CompoundIC50 (no detergent)IC50 (0.01% Triton X-100)Fold ShiftInterpretation
Rhodanine-X1 µM25 µM25Likely Aggregator
Control Inhibitor500 nM550 nM1.1Non-aggregator

Advanced Biophysical Methods for Detecting Aggregation:

For ambiguous cases, more direct biophysical methods are recommended:

  • Dynamic Light Scattering (DLS): DLS measures the size of particles in solution and can directly detect the formation of aggregates.[10][11][15]

  • Surface Plasmon Resonance (SPR): SPR can be used to observe the non-specific binding of aggregates to a sensor surface.[11]

Troubleshooting Guide 2: Assessing Michael Acceptor Reactivity

Issue: You are concerned that your 5-arylmethylidenerhodanine is acting as a covalent, non-specific inhibitor.

Causality: The α,β-unsaturated carbonyl system in many rhodanine derivatives can react with nucleophilic residues, particularly cysteine, on proteins via a Michael addition reaction.[3][16]

Workflow:

Caption: Workflow for assessing Michael acceptor reactivity.

Step-by-Step Protocol: Glutathione (GSH) Trapping Assay by LC-MS

  • Reaction Setup:

    • Incubate your rhodanine compound (e.g., 10 µM) with a molar excess of GSH (e.g., 1 mM) in a suitable buffer (e.g., phosphate buffer, pH 7.4) at room temperature.

    • Include control reactions with the compound alone and GSH alone.

  • Time Points:

    • Take aliquots from the reaction mixture at various time points (e.g., 0, 1, 4, and 24 hours).

  • LC-MS Analysis:

    • Analyze the aliquots by liquid chromatography-mass spectrometry (LC-MS).

    • Look for a new peak with a mass corresponding to the expected rhodanine-GSH adduct (mass of compound + mass of GSH).

  • Interpretation:

    • The appearance and increase in the intensity of the adduct peak over time indicate that your compound is reactive towards thiols and is likely a Michael acceptor.

Data Presentation:

Time (hours)Rhodanine-X Peak AreaGSH Peak AreaRhodanine-GSH Adduct Peak Area
01.2 x 10^65.5 x 10^7Not Detected
19.8 x 10^55.3 x 10^72.1 x 10^5
45.4 x 10^55.0 x 10^76.5 x 10^5
241.1 x 10^54.4 x 10^71.1 x 10^6

Part 3: Strategic Recommendations for Moving Forward

If your rhodanine-based hit has been flagged for non-specific activity, consider the following strategies:

  • Structural Modification: Can you modify the rhodanine scaffold to reduce its promiscuity?

    • Saturating the exocyclic double bond can eliminate Michael acceptor reactivity.

    • Altering substituents to improve aqueous solubility can reduce the tendency to aggregate.[17]

  • Scaffold Hopping: Can you identify a different chemical scaffold that retains the desired pharmacophore but lacks the liabilities of rhodanine? Computational methods can be valuable for this.

  • Critical Evaluation: Despite the challenges, some rhodanine derivatives have been successfully optimized into selective compounds.[18][19][20] A thorough understanding of the structure-activity relationship and a commitment to rigorous validation are paramount.[3][21]

By systematically applying the principles and protocols outlined in this guide, you can confidently navigate the complexities of working with rhodanine-based compounds and increase the likelihood of identifying truly promising drug candidates.

References

  • Tomašić, T., & Peterlin Mašič, L. (2012). Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation. Expert Opinion on Drug Discovery, 7(7), 549-560. [Link]

  • (PDF) Rhodanine as a scaffold in drug discovery: A critical review of its biological activities and mechanisms of target modulation. (n.d.). ResearchGate. [Link]

  • Mendgen, T., et al. (2012). Privileged Scaffolds or Promiscuous Binders: A Comparative Study on Rhodanines and Related Heterocycles in Medicinal Chemistry. Journal of Medicinal Chemistry, 55(2), 743-753. [Link]

  • Privileged scaffolds or promiscuous binders: a comparative study on rhodanines and related heterocycles in medicinal chemistry. (2012). PubMed. [Link]

  • Detection of Small-Molecule Aggregation with High-Throughput Microplate Biophysical Methods. (2020). ResearchGate. [Link]

  • Identification of Small-Molecule Aggregation. (n.d.). CD BioSciences. [Link]

  • Detection of Small-Molecule Aggregation with High-Throughput Microplate Biophysical Methods. (2020). PubMed. [Link]

  • Exploring the Phenomena of Compound Aggregation and Nano- entities for Drug Discovery. (n.d.). Espace INRS. [Link]

  • Exploring the rhodanine universe: Design and synthesis of fluorescent rhodanine-based derivatives as anti-fibrillar and anti-oligomer agents against α-synuclein and 2N4R tau. (2024). National Institutes of Health. [Link]

  • Design, Synthesis, Computational Investigations, and Antitumor Evaluation of N-Rhodanine Glycosides Derivatives as Potent DNA Intercalation and Topo II Inhibition against Cancer Cells. (2023). ACS Omega. [Link]

  • Design, Synthesis and Structure-activity Studies of Rhodanine Derivatives as HIV-1 Integrase Inhibitors. (2015). PubMed Central. [Link]

  • Baell, J. B., & Walters, M. A. (2014). Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. ACS Chemical Biology, 9(9), 1959-1971. [Link]

  • Label-Free Detection of Compound Aggregation Using Corning ® Epic ® Technology. (n.d.). Semantic Scholar. [Link]

  • Pan-Assay Interference Compounds (PAINS): Warning Signs in Biochemical-Pharmacological Evaluations. (2015). Longdom Publishing. [Link]

  • Baell, J. (2017). Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. ACS Chemical Biology. [Link]

  • Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation. (n.d.). Semantic Scholar. [Link]

  • Design and synthesis of fluorescent rhodanine-based derivatives as anti-fibrillar and anti-oligomer agents against α-synuclein and 2N4R tau. (2024). PubMed. [Link]

  • Novel rhodanine based inhibitors of aldose reductase of non-acidic nature with p-hydroxybenzylidene functional group. (2023). PubMed. [Link]

  • Design, Synthesis and Structure-activity Studies of Rhodanine Derivatives as HIV-1 Integrase Inhibitors. (2015). MDPI. [Link]

  • Rhodanine derivatives: An insight into the synthetic and medicinal perspectives as antimicrobial and antiviral agents. (2022). PubMed. [Link]

  • Recent developments with rhodanine as a scaffold for drug discovery. (2017). ResearchGate. [Link]

  • Discovery of Rhodanine Inhibitors Targeting Of ChtI Based on the π-Stacking Effect and Aqueous Solubility. (n.d.). ResearchGate. [Link]

  • Rhodanine composite fluorescence probes to detect amyloid-beta aggregated species in Alzheimer's disease models. (2023). ResearchGate. [Link]

  • Characterizing Counterion-Dependent Aggregation of Rhodamine B by Classical Molecular Dynamics Simulations. (2023). National Institutes of Health. [Link]

  • Rhodanine as a privileged scaffold in drug discovery. (2009). PubMed. [Link]

  • Novel Thiazolidinedione and Rhodanine Derivatives Regulate Glucose Metabolism, Improve Insulin Sensitivity, and Activate the Peroxisome Proliferator-Activated γ Receptor. (2024). ACS Omega. [Link]

  • A conceptual review of rhodanine: current applications of antiviral drugs, anticancer and antimicrobial activities. (n.d.). Taylor & Francis Online. [Link]

  • Studies on Rhodanine Derivatives for Estimation of Chemical Reactivity Parameters by DFT. (n.d.). MDPI. [Link]

  • A pragmatic approach to hit validation following biochemical high-throughput screening. (2017). Drug Discovery World. [Link]

  • Covalent Modifiers: A Chemical Perspective on the Reactivity of α,β-Unsaturated Carbonyls with Thiols via Hetero-Michael Addition Reactions. (2015). PubMed Central. [Link]

  • Metal Impurities Cause False Positives in High-Throughput Screening Campaigns. (2013). National Institutes of Health. [Link]

  • Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. (2012). National Institutes of Health. [Link]

  • Metal impurities cause false positives in high-throughput screening campaigns. (2012). PubMed. [Link]

  • Identification of Compounds That Interfere with High‐Throughput Screening Assay Technologies. (2020). National Institutes of Health. [Link]

  • Design, Synthesis and Biological Assessment of Rhodanine-Linked Benzenesulfonamide Derivatives as Selective and Potent Human Carbonic Anhydrase Inhibitors. (2022). National Institutes of Health. [Link]

  • Design of Reversible, Cysteine-Targeted Michael Acceptors Guided by Kinetic and Computational Analysis. (2014). Journal of the American Chemical Society. [Link]

  • Predicting Michael-acceptor reactivity and toxicity through quantum chemical transition-state calculations. (2010). Organic & Biomolecular Chemistry. [Link]

  • Recent Pharmacological Developments on Rhodanines and 2,4-Thiazolidinediones. (2013). National Institutes of Health. [Link]

  • Rhodanine derived enethiols react to give 1,3-dithiolanes and mixed disulfides. (2017). National Institutes of Health. [Link]

Sources

Troubleshooting

Technical Support Center: Navigating Pan-Assay Interference Compounds (PAINS) with Rhodanine Scaffolds

Welcome to the technical support center for researchers encountering challenges with rhodanine-containing compounds. This guide is designed to provide you, our fellow scientists and drug development professionals, with t...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for researchers encountering challenges with rhodanine-containing compounds. This guide is designed to provide you, our fellow scientists and drug development professionals, with the expertise and practical tools needed to identify, understand, and address the common issue of Pan-Assay Interference Compounds (PAINS) associated with the rhodanine scaffold. While rhodanines are a privileged heterocycle in medicinal chemistry, their structure also predisposes them to frequent assay interference, leading to a high rate of false positives in high-throughput screening (HTS) campaigns.[1][2][3]

This resource moves beyond simple flagging of the rhodanine core. Instead, we provide a logical framework for troubleshooting, offering detailed, self-validating experimental protocols to help you distinguish genuine biological activity from assay artifacts. Our goal is to empower you to make informed decisions about your compounds, saving valuable time and resources while ensuring the integrity of your research.

Frequently Asked Questions (FAQs)

This section addresses common high-level questions regarding rhodanines and PAINS.

Q1: What are PAINS, and why is the rhodanine scaffold so frequently flagged?

A: Pan-Assay Interference Compounds (PAINS) are chemical structures that tend to show activity in a wide variety of high-throughput screening assays through non-specific mechanisms rather than by specifically engaging a biological target.[2][4] They are a major source of false positives that can derail drug discovery projects.[5][6]

The rhodanine core is a notorious PAINS scaffold for several reasons rooted in its chemical structure.[2][7] It contains multiple features that can lead to non-specific interactions and assay artifacts, including the potential for Michael addition, metal chelation, and formation of aggregates.[1][4]

Q2: What are the primary mechanisms of assay interference for rhodanine compounds?

A: Rhodanine-based compounds can interfere with biochemical assays through several distinct mechanisms.[8] Understanding these is the first step in diagnosing a potential false positive.

  • Compound Aggregation: Many rhodanine derivatives are poorly soluble and can form colloidal aggregates in aqueous assay buffers. These aggregates can sequester and denature proteins non-specifically, leading to apparent inhibition.[1][9]

  • Thiol Reactivity: The exocyclic double bond on the rhodanine ring often acts as a Michael acceptor, making it reactive towards nucleophilic residues on proteins, particularly the thiol groups of cysteine residues.[4][10] This covalent modification can irreversibly inactivate enzymes.

  • Metal Chelation: The rhodanine scaffold and its derivatives can chelate metal ions that may be essential for enzyme function (e.g., Zn²⁺ in metalloenzymes) or are present as contaminants in assay reagents.[11][12][13] This sequestration can lead to apparent inhibition.[14][15]

  • Redox Activity & Photoreactivity: Some rhodanine derivatives can participate in redox cycling, generating reactive oxygen species (ROS) like hydrogen peroxide, which can oxidize and damage proteins.[16] They can also be photoreactive, which is problematic in fluorescence-based assays.[7][8]

  • Fluorescence Interference: The rhodanine core itself can be part of a fluorescent molecule.[17][18] If a compound's intrinsic fluorescence or quenching properties overlap with the assay's detection wavelengths, it can directly interfere with the signal readout.[19]

Q3: Does this mean all rhodanine-containing compounds are problematic and should be discarded?

A: Not necessarily. While the rhodanine scaffold is a significant structural alert, context is crucial.[7] Not all compounds containing a PAINS motif will behave as promiscuous inhibitors.[20] The biological activity of some rhodanines has been validated, with one notable example being Epalrestat, an aldose reductase inhibitor marketed for treating diabetic neuropathy.[21] The key is to perform rigorous validation using orthogonal assays and specific counter-screens to rule out PAINS-related artifacts.[16][22] Structural modifications to a PAINS core can sometimes confer specific activity.[23][24]

Q4: How can I perform a quick preliminary check if my rhodanine hit is a potential PAINS?

A: Before committing to extensive experimental validation, you can use computational tools. Several PAINS filters are available as web servers or plugins for cheminformatics software that can flag problematic substructures based on predefined lists.[7][16] These tools are excellent for an initial triage of HTS hits. However, they should be used as a guide, not a definitive verdict, as they can sometimes over-filter viable compounds.[22]

Q5: My most promising hit from a screen contains a rhodanine core. What is my next step?

A: Do not discard it immediately, but proceed with caution and a healthy dose of skepticism. Your immediate next step is to design a series of validation and counter-screening experiments to systematically investigate each potential PAINS mechanism. The following troubleshooting guides provide the necessary protocols to de-risk your compound and build confidence in its activity.

Troubleshooting Guides & Experimental Protocols

This section provides step-by-step guidance for addressing specific experimental issues that are hallmarks of rhodanine PAINS behavior.

Guide 1: Irreproducible or Steep Dose-Response Curves

Issue: My rhodanine compound shows potent activity in my primary screen, but the dose-response curve is unusually steep (high Hill slope) and varies between experiments.

Probable Cause: This is a classic signature of compound aggregation.[6] At a critical concentration, the compound forms colloidal aggregates that non-specifically inhibit the target protein. This behavior is highly sensitive to minor variations in assay conditions (e.g., buffer components, incubation time, minor temperature fluctuations), leading to poor reproducibility.

Solution: Assay for Detergent Sensitivity

The most reliable method to diagnose aggregation is to test whether the compound's inhibitory activity is attenuated by the presence of a non-ionic detergent. Detergents disrupt the formation of colloidal aggregates.

  • Prepare Reagents:

    • Prepare your standard assay buffer.

    • Prepare a second batch of your assay buffer containing 0.01% (v/v) Triton X-100 . Ensure the detergent is fully dissolved.

    • Prepare serial dilutions of your rhodanine compound in DMSO.

    • As a positive control for aggregation, use a known aggregator if available. A negative control should be a well-behaved, non-aggregating inhibitor for your target.

  • Assay Procedure:

    • Set up two parallel sets of dose-response experiments.

    • Set A: Run the inhibition assay using your standard protocol with the normal assay buffer.

    • Set B: Run the exact same inhibition assay, but use the assay buffer containing 0.01% Triton X-100.

    • Ensure all other parameters (enzyme concentration, substrate concentration, incubation times) are identical between the two sets.

  • Data Analysis:

    • Calculate the IC₅₀ value for the rhodanine compound from both sets of experiments.

    • Compare the IC₅₀ values.

Observation Interpretation Next Step
Significant rightward shift in IC₅₀ (>10-fold) in the presence of Triton X-100.High likelihood of aggregation-based inhibition. The detergent is disrupting the aggregates, reducing the apparent potency.Deprioritize this compound. Consider structural modifications to improve solubility.
No significant change in IC₅₀ (<2-fold) in the presence of Triton X-100.Aggregation is unlikely to be the primary mechanism of inhibition. Proceed to the next troubleshooting guide (e.g., Thiol Reactivity).
Guide 2: Time-Dependent Inhibition or Loss of Activity with DTT

Issue: The inhibitory activity of my rhodanine compound increases with longer pre-incubation times with the enzyme. Furthermore, the compound is much less potent in buffers containing reducing agents like Dithiothreitol (DTT) or β-mercaptoethanol.

Probable Cause: This behavior strongly suggests that your compound is a reactive electrophile, likely forming a covalent bond with the target protein.[10] The rhodanine scaffold can act as a Michael acceptor, reacting with nucleophilic cysteine residues.[4] DTT, being a thiol-containing molecule, can act as a scavenger, reacting with your compound and thus "protecting" the enzyme.

Solution: Assess Thiol Reactivity using Ellman's Reagent

This assay directly measures the reactivity of your compound towards a model thiol, 5,5'-dithio-bis-(2-nitrobenzoic acid) (DTNB or Ellman's Reagent).

  • Prepare Reagents:

    • Assay Buffer: 100 mM sodium phosphate, 1 mM EDTA, pH 8.0.[25]

    • DTNB Stock Solution: 10 mM DTNB in assay buffer. Store protected from light.

    • GSH Stock Solution: 10 mM Glutathione (GSH) in assay buffer. Prepare fresh.

    • Prepare serial dilutions of your rhodanine compound in DMSO. A known reactive compound (e.g., N-ethylmaleimide) should be used as a positive control. A non-reactive inhibitor or DMSO alone serves as a negative control.

  • Assay Procedure:

    • In a 96-well plate, add 5 µL of your compound dilutions (or controls).

    • Add 85 µL of assay buffer.

    • Add 5 µL of 10 mM GSH to each well to initiate the reaction (final concentration ~500 µM).

    • Incubate at room temperature for 30 minutes.

    • Add 5 µL of 10 mM DTNB to each well (final concentration ~500 µM).

    • Immediately measure the absorbance at 412 nm using a plate reader.

  • Data Analysis:

    • The absorbance at 412 nm is proportional to the amount of free GSH remaining in the solution.

    • Calculate the percentage of remaining GSH for each compound concentration relative to the DMSO control.

    • Plot the percentage of remaining GSH against the compound concentration to determine the concentration at which 50% of the GSH is consumed (the RC₅₀).

Observation Interpretation Next Step
Concentration-dependent decrease in A₄₁₂. Compound is reactive towards thiols. It is likely inhibiting your protein via covalent modification.This is a high-risk mechanism. Consider deprioritizing or redesigning the molecule to remove the reactive Michael acceptor.
No significant change in A₄₁₂. Compound is not significantly reactive with free thiols under these conditions. Proceed to the next troubleshooting guide (e.g., Metal Chelation).
Guide 3: Inhibition is Reversed by EDTA

Issue: My rhodanine compound inhibits a metalloenzyme, and the activity is highly variable depending on the source of the buffer reagents.

Probable Cause: The compound may be acting as a metal chelator.[11][12] It could be removing a critical catalytic metal ion from the enzyme's active site or chelating trace metal contaminants in the buffer that are causing assay artifacts.[14][15] Rhodanine hydrolysis products can also be potent metal chelators.[26][27]

Solution: Chelation Reversal Assay

This experiment tests whether a strong, non-inhibitory chelator can reverse or prevent the inhibition caused by your compound.

  • Prepare Reagents:

    • Prepare your standard assay buffer.

    • Prepare a high-concentration stock solution of Ethylenediaminetetraacetic acid (EDTA) (e.g., 0.5 M, pH 8.0).

    • Prepare serial dilutions of your rhodanine compound.

  • Assay Procedure:

    • Condition A (Prevention): Pre-incubate your enzyme with a final concentration of 1 mM EDTA for 15 minutes. Then, add the rhodanine compound and run the assay as normal.

    • Condition B (Reversal): First, pre-incubate the enzyme with your rhodanine compound (at a concentration near its IC₉₀) for 15 minutes. Then, add 1 mM EDTA, incubate for another 15 minutes, and initiate the reaction.

    • Control: Run the standard inhibition assay without EDTA.

  • Data Analysis:

    • Compare the level of inhibition across the three conditions.

Observation Interpretation Next Step
Inhibition is significantly reduced or abolished in the presence of EDTA.Inhibition is likely due to metal chelation. The compound is either stripping a necessary metal from the enzyme or acting on trace metal contaminants.This is a non-specific mechanism of inhibition. Deprioritize this compound.
EDTA has no effect on the compound's inhibitory activity.Metal chelation is not the primary mechanism of action. Investigate other PAINS mechanisms or consider the hit for further validation.
Visualizing the Triage Process

To effectively manage hits containing a rhodanine scaffold, a structured decision-making process is essential. The following workflow outlines a logical progression for compound validation.

G start Rhodanine Hit Identified in Primary Screen confirm Confirm Structure & Purity (LC-MS, NMR) start->confirm pains_filter Run through Computational PAINS Filter confirm->pains_filter aggregation Test for Aggregation (Detergent Sensitivity Assay) pains_filter->aggregation PAINS flag? Proceed with high caution thiol Test for Thiol Reactivity (DTNB Assay) aggregation->thiol No Aggregation deprioritize Deprioritize Compound (False Positive) aggregation->deprioritize Aggregation Confirmed chelation Test for Metal Chelation (EDTA Reversal Assay) thiol->chelation Not Thiol-Reactive thiol->deprioritize Thiol-Reactive Confirmed fluorescence Check for Fluorescence Interference chelation->fluorescence Not a Chelator chelation->deprioritize Chelation Confirmed fluorescence->deprioritize Interference Confirmed advance Advance for Further Validation (Orthogonal Assays, SAR) fluorescence->advance No Interference

Caption: A decision-making workflow for validating rhodanine-containing screening hits.

The following diagram illustrates the common mechanisms by which rhodanine scaffolds can cause assay interference.

Rhodanine_PAINS_Mechanisms cluster_mechanisms PAINS Mechanisms cluster_effects Observed Effect rhodanine Rhodanine Compound in Assay Buffer aggregation 1. Aggregation (Forms Colloids) reactivity 2. Covalent Reactivity (Michael Acceptor) chelation 3. Metal Chelation (Sequesters Ions) redox 4. Redox / Optical (ROS, Fluorescence) denaturation Non-specific Protein Denaturation aggregation->denaturation covalent_mod Covalent Modification of Cysteine Residues reactivity->covalent_mod metal_depletion Depletion of Catalytic or Contaminant Metals chelation->metal_depletion signal_artifact Direct Interference with Assay Signal redox->signal_artifact false_positive False-Positive Hit denaturation->false_positive covalent_mod->false_positive metal_depletion->false_positive signal_artifact->false_positive

Caption: Common mechanisms of Pan-Assay Interference (PAINS) for rhodanine compounds.

References

  • Bacterial Cytological Profiling Identifies Rhodanine-Containing PAINS Analogs as Specific Inhibitors of Escherichia coli Thymidylate Kinase In Vivo. Journal of Bacteriology. [Link]

  • Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation. Expert Opinion on Drug Discovery. [Link]

  • Bacterial Cytological Profiling Identifies Rhodanine-Containing PAINS Analogs as Specific Inhibitors of Escherichia coli Thymidylate Kinase In Vivo. PubMed. [Link]

  • Pan-assay interference compounds. Grokipedia. [Link]

  • Pan-Assay Interference Compounds (PAINS): Warning Signs in Biochemical-Pharmacological Evaluations. Longdom Publishing. [Link]

  • Rhodanine composite fluorescence probes to detect amyloid-beta aggregated species in Alzheimer's disease models. ResearchGate. [Link]

  • Pan-assay interference compounds (PAINS) that may not be too painful for chemical biology projects. ResearchGate. [Link]

  • New Substructure Filters for Removal of Pan Assay Interference Compounds (PAINS) from Screening Libraries and for Their Exclusion in Bioassays. University of Bristol. [Link]

  • Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. National Institutes of Health. [Link]

  • PAINS in the Assay: Chemical Mechanisms of Assay Interference and Promiscuous Enzymatic Inhibition Observed during a Sulfhydryl-Scavenging HTS. ACS Publications. [Link]

  • Rhodanine and Thiohydantoin Derivatives for Detecting Tau Pathology in Alzheimer's Brains. National Institutes of Health. [Link]

  • Exploring the rhodanine universe: Design and synthesis of fluorescent rhodanine-based derivatives as anti-fibrillar and anti-oligomer agents against α-synuclein and 2N4R tau. National Institutes of Health. [Link]

  • Pan-assay interference compounds. Wikipedia. [Link]

  • Rhodamine-Based Metal Chelator: A Potent Inhibitor of Metal-Catalyzed Amyloid Toxicity. ACS Publications. [Link]

  • Overcoming aggregation-induced quenching in DNA-assembled rhodamine dimers. National Institutes of Health. [Link]

  • Design and synthesis of fluorescent rhodanine-based derivatives as anti-fibrillar and anti-oligomer agents against α-synuclein and 2N4R tau. PubMed. [Link]

  • Pan Assay Interference Compounds (PAINS) and Other Promiscuous Compounds in Antifungal Research. ResearchGate. [Link]

  • Privileged Scaffolds or Promiscuous Binders: A Comparative Study on Rhodanines and Related Heterocycles in Medicinal Chemistry. ACS Publications. [Link]

  • Structure activity relationship studies on rhodanines and derived enethiol inhibitors of metallo-β-lactamases. National Institutes of Health. [Link]

  • Seven Year Itch: Pan-Assay Interference Compounds (PAINS) in 2017—Utility and Limitations. ACS Publications. [Link]

  • Pan-Assay Interference Compounds (PAINS): Warning Signs in Biochemical-Pharmacological Evaluations. ResearchGate. [Link]

  • Anticancer Profile of Rhodanines: Structure–Activity Relationship (SAR) and Molecular Targets—A Review. PubMed Central. [Link]

  • Structure–activity relationships of rhodanine derivatives. ResearchGate. [Link]

  • Discrimination of fluorescence light-up effects induced by pH and metal ion chelation on a spirocyclic derivative of rhodamine B. ResearchGate. [Link]

  • Electrochemistry of Rhodanine Derivatives as Model for New Colorimetric and Electrochemical Azulene Sensors for the Detection of Heavy Metal Ions. MDPI. [Link]

  • Structure activity relationship studies on rhodanines and derived enethiol inhibitors of metallo-β-lactamases. ResearchGate. [Link]

  • Methods for the determination and quantification of the reactive thiol proteome. ResearchGate. [Link]

  • Metal Impurities Cause False Positives in High-Throughput Screening Campaigns. National Institutes of Health. [Link]

  • Apparent Activity in High-Throughput Screening: Origins of Compound-Dependent Assay Interference. National Institutes of Health. [Link]

  • A pragmatic approach to hit validation following biochemical high-throughput screening. Drug Discovery World. [Link]

  • Pan-assay interference compounds. SciSpace. [Link]

  • AICs and PAINS: Mechanisms of Assay Interference. Drug Hunter. [Link]

  • How Frequently Are Pan-Assay Interference Compounds Active? Large-Scale Analysis of Screening Data Reveals Diverse Activity Profiles, Low Global Hit Frequency, and Many Consistently Inactive Compounds. ACS Publications. [Link]

  • Metal impurities cause false positives in high-throughput screening campaigns. PubMed. [Link]

  • Methods for the determination and quantification of the reactive thiol proteome. National Institutes of Health. [Link]

  • Utility of Resazurin, Horseradish Peroxidase, and NMR Assays to Identify Redox-Related False-Positive Behavior in High-Throughput Screens. ResearchGate. [Link]

  • Chelation in Metal Intoxication. Institute of Natural Health. [Link]

  • Hydroxypyridinone-Based Metal Chelators towards Ecotoxicity: Remediation and Biological Mechanisms. MDPI. [Link]

  • Evaluation of the Ellman's Reagent Protocol for Free Sulfhydryls Under Protein Denaturing Conditions. MDPI. [Link]

Sources

Optimization

Strategies to avoid self-condensation of aldehydes in Knoevenagel reactions

Welcome, researchers and innovators. This guide is engineered to address a critical challenge in the Knoevenagel condensation: the unwanted self-condensation of aldehyde starting materials.

Author: BenchChem Technical Support Team. Date: January 2026

Welcome, researchers and innovators. This guide is engineered to address a critical challenge in the Knoevenagel condensation: the unwanted self-condensation of aldehyde starting materials. As your Senior Application Scientist, my goal is to provide not just protocols, but a deep, mechanistic understanding to empower you to troubleshoot and optimize your reactions effectively. We will explore the causal relationships behind experimental choices, ensuring robust and reproducible results in your synthesis campaigns.

Frequently Asked Questions (FAQs)

Here, we address the most common initial queries regarding aldehyde self-condensation.

Q1: What exactly is aldehyde self-condensation in the context of a Knoevenagel reaction?

Aldehyde self-condensation is a competing side reaction where two molecules of the aldehyde starting material react with each other.[1][2] This process is a classic base-catalyzed aldol condensation.[3] Instead of the aldehyde reacting with your intended active methylene compound (the Knoevenagel pathway), it reacts with an enolate formed from another aldehyde molecule. This side reaction consumes your aldehyde, reduces the yield of your desired Knoevenagel product, and introduces impurities that can complicate purification.

Q2: Why does this competing reaction occur?

Both the Knoevenagel condensation and the aldol self-condensation are initiated by a base. The outcome of the reaction depends on which acidic proton the base removes preferentially.

  • Desired Knoevenagel Pathway: The base removes a proton from the active methylene compound (e.g., diethyl malonate, malononitrile). This is favored because the resulting carbanion is highly stabilized by two electron-withdrawing groups, making these protons significantly more acidic.[4][5][6]

  • Undesired Aldol Pathway: The base removes an alpha-proton from the aldehyde itself, forming an enolate. This enolate then acts as a nucleophile, attacking another molecule of the aldehyde.

The crux of the problem lies in the choice of base. A base that is too strong will deprotonate the less acidic alpha-proton of the aldehyde to a significant extent, initiating the self-condensation cascade.[4][7]

Q3: What are the primary experimental factors that promote aldehyde self-condensation?

The most significant factor is the strength of the catalyst. Using a strong base, such as sodium hydroxide or an alkoxide, will strongly promote self-condensation.[4][7] Other contributing factors include:

  • High Aldehyde Concentration: A high instantaneous concentration of the aldehyde increases the statistical probability of two aldehyde molecules reacting.

  • Substrate Reactivity: Aldehydes with less steric hindrance and available alpha-hydrogens are more prone to this side reaction.[8][9]

  • Reaction Temperature: While temperature effects can be complex, higher temperatures can sometimes accelerate the undesired aldol pathway.[2]

Q4: How can I quickly assess if self-condensation is a major issue in my reaction?

Thin Layer Chromatography (TLC) is your most immediate diagnostic tool. Spot your reaction mixture alongside your pure aldehyde and active methylene starting materials. The formation of a new, distinct spot that is not your desired product is a strong indicator of a side reaction. If you have a sample of the expected aldol self-condensation product (which can sometimes be predicted or synthesized), you can use it as a standard on your TLC plate for definitive identification.

In-Depth Troubleshooting Guide

This section provides detailed strategies to suppress aldehyde self-condensation, organized by key experimental parameters.

Catalyst Selection: The First Line of Defense

The choice of catalyst is the single most critical parameter for minimizing aldehyde self-condensation. The strategy is to use a base that is strong enough to deprotonate the highly acidic active methylene compound but too weak to significantly deprotonate the aldehyde's alpha-carbon.[4]

Causality: The pKa of the active methylene compound's C-H bond is much lower (more acidic) than that of an aldehyde's α-C-H bond. Weak amine bases like piperidine or pyridine are sufficiently basic to catalyze the Knoevenagel reaction but generally avoid promoting the aldol reaction.[1][4][5] Tertiary amines are also used and are thought to operate purely through a base-catalyzed aldol-type mechanism, whereas primary and secondary amines can form more complex intermediates like Schiff bases or aminals.[10]

Below is a comparison of commonly used catalysts and their general suitability for this purpose.

Catalyst TypeExamplesSuitability for Suppressing Self-CondensationRationale & Key Considerations
Weak Organic Bases Piperidine, Pyridine, Ammonium AcetateExcellent The gold standard for Knoevenagel reactions.[1][11] Selectively deprotonates the active methylene compound. Ammonium salts are considered a greener option.[11]
Lewis Acids / Mild Brønsted Acids Boric Acid, ZnCl₂, In(III)Cl₃Very Good These catalysts can activate the carbonyl group of the aldehyde towards nucleophilic attack without creating a strongly basic environment that would promote enolate formation from the aldehyde.[12]
Heterogeneous Catalysts Amino-functionalized silica, Metal Oxides (e.g., CaO-MgO), HydrotalcitesGood to Excellent Offer the advantage of easy removal by filtration and potential for recycling.[12][13] The basic sites are often mild, providing good selectivity.
Strong Bases Sodium Hydroxide (NaOH), Potassium Hydroxide (KOH), Sodium Ethoxide (NaOEt)Poor To be avoided. These strong bases readily deprotonate the aldehyde, making self-condensation a major, often dominant, reaction pathway.[4][7]

Reaction Mechanisms: The Competing Pathways

To effectively troubleshoot, it is essential to visualize the two competing reaction pathways at play.

G Reaction Pathways cluster_knoevenagel Desired Knoevenagel Pathway cluster_aldol Undesired Aldol Pathway Aldehyde Aldehyde (R-CH2-CHO) Aldol_Product Aldol Adduct Aldehyde->Aldol_Product from Enolate attack Knoevenagel_Intermediate β-hydroxy intermediate Aldehyde->Knoevenagel_Intermediate from AMC attack AMC Active Methylene Compound (AMC) Base Weak Base (e.g., Piperidine) Aldehyde_Enolate Aldehyde Enolate (minor/undesired) Base->Aldehyde_Enolate Deprotonation (Disfavored) AMC_Carbanion AMC Carbanion (major/desired) Base->AMC_Carbanion Deprotonation (Favored) Aldehyde_Enolate->Aldehyde Nucleophilic Attack AMC_Carbanion->Aldehyde Nucleophilic Attack Knoevenagel_Product Knoevenagel Product (α,β-unsaturated) Aldol_Condensation_Product Self-Condensation Product Aldol_Product->Aldol_Condensation_Product - H2O Knoevenagel_Intermediate->Knoevenagel_Product - H2O

Caption: Desired Knoevenagel vs. Undesired Aldol Self-Condensation Pathways.

Strategic Control of Reaction Conditions

Beyond catalyst choice, fine-tuning the reaction environment is crucial for maximizing the yield of the desired product.

In this system, the Knoevenagel product is typically the more thermodynamically stable product. However, the aldol addition can be a rapid, kinetically favored process, especially if an inappropriate (strong) base is used.[14][15] Your goal is to create conditions that consistently favor the thermodynamic pathway.

  • Temperature: While many Knoevenagel reactions run well at room temperature, gentle heating (e.g., 40-80°C) can be beneficial.[2] This provides enough energy to overcome the activation barrier for the Knoevenagel pathway and, importantly, helps ensure that any kinetically formed aldol adduct can revert to its starting materials, allowing the reaction to proceed down the more stable thermodynamic path.[16] However, excessively high temperatures can promote other side reactions, so optimization is key.[2][17]

  • Water Removal: The Knoevenagel condensation produces water as a byproduct.[11][18] According to Le Châtelier's principle, removing water as it forms will drive the reaction equilibrium toward the product side, increasing your overall yield.[11][17] This is commonly achieved using a Dean-Stark apparatus with a solvent that forms an azeotrope with water, such as toluene.[11][19][20] Alternatively, adding molecular sieves can be effective, especially for smaller-scale reactions.[17][21]

A simple yet highly effective strategy to disfavor the bimolecular self-condensation is to control the concentration of the aldehyde.

Causality: The rate of the second-order self-condensation reaction is proportional to the square of the aldehyde concentration (Rate ∝ [Aldehyde]²). The desired Knoevenagel reaction is first-order with respect to the aldehyde (Rate ∝ [Aldehyde][Active Methylene Nucleophile]). By keeping the instantaneous concentration of the aldehyde low, you disproportionately slow down the undesired self-condensation reaction.

This is best achieved by the slow, dropwise addition of the aldehyde to a solution containing the active methylene compound and the catalyst.[22] This ensures the aldehyde is consumed by the more reactive methylene nucleophile as soon as it is introduced.

Troubleshooting Decision Workflow

When faced with low yields or significant byproduct formation, a systematic approach is essential. Use the following workflow to diagnose and solve the issue.

G Troubleshooting Workflow Start Low Yield or Impure Product Check_Catalyst Is the catalyst a weak base? (e.g., piperidine, NH4OAc) Start->Check_Catalyst Change_Catalyst ACTION: Switch to a weaker catalyst. AVOID strong bases (NaOH, NaOEt). Check_Catalyst->Change_Catalyst No Check_Addition Was the aldehyde added slowly to the other reactants? Check_Catalyst->Check_Addition Yes Change_Catalyst->Check_Addition Change_Addition ACTION: Use a syringe pump or dropping funnel for slow addition. Check_Addition->Change_Addition No Check_Water Is water being removed? Check_Addition->Check_Water Yes Change_Addition->Check_Water Add_Water_Removal ACTION: Use a Dean-Stark trap or add molecular sieves. Check_Water->Add_Water_Removal No Check_Temp Was the temperature optimized? Check_Water->Check_Temp Yes Add_Water_Removal->Check_Temp Optimize_Temp ACTION: Screen temperatures. Start at RT, then gently heat (40-80°C). Check_Temp->Optimize_Temp No Success Problem Solved: High Yield & Purity Check_Temp->Success Yes Optimize_Temp->Success

Caption: A step-by-step workflow for troubleshooting Knoevenagel reactions.

Experimental Protocols

Here are detailed, validated protocols designed to implement the strategies discussed above.

Protocol 1: Knoevenagel Condensation with Slow Aldehyde Addition

This protocol is designed to minimize self-condensation by maintaining a low instantaneous concentration of the aldehyde.

  • Vessel Preparation: To a flame-dried, three-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and a nitrogen inlet, add the active methylene compound (1.0 eq) and the weak base catalyst (e.g., piperidine, 0.1 eq).

  • Solvent Addition: Add the appropriate solvent (e.g., ethanol, toluene, 5 mL per mmol of active methylene compound).

  • Reactant Preparation: In a separate, dry syringe or dropping funnel, prepare a solution of the aldehyde (1.0 eq) in a minimal amount of the same reaction solvent.

  • Slow Addition: Begin stirring the solution in the flask. Start the slow, dropwise addition of the aldehyde solution to the flask over a period of 1-2 hours.

  • Reaction: After the addition is complete, allow the reaction to stir at room temperature or heat to a gentle reflux (e.g., 60-80°C).

  • Monitoring: Monitor the reaction's progress by TLC until the starting aldehyde is consumed.

  • Work-up: Upon completion, cool the reaction mixture to room temperature. If a precipitate forms, collect the solid product by vacuum filtration and wash it with a suitable cold solvent (e.g., cold ethanol). If no precipitate forms, remove the solvent under reduced pressure and purify the crude product by recrystallization or column chromatography.

Protocol 2: Knoevenagel Condensation with Azeotropic Water Removal

This protocol is ideal for driving the reaction equilibrium to completion, especially for less reactive substrates.

  • Apparatus Setup: Set up a round-bottom flask with a Dean-Stark trap and a reflux condenser.[11] Ensure all glassware is dry.

  • Reagent Charging: Charge the flask with the aldehyde (1.0 eq), the active methylene compound (1.0 eq), the catalyst (e.g., ammonium acetate, 0.1-0.2 eq), and a solvent that forms an azeotrope with water (e.g., toluene, 20 mL per mmol of aldehyde).[11]

  • Reaction Initiation: Heat the mixture to reflux. The water-solvent azeotrope will begin to distill into the Dean-Stark trap.

  • Water Collection: As the azeotrope condenses and cools in the trap, the water will separate and collect in the bottom of the graduated arm, while the lighter solvent will overflow and return to the reaction flask.[19][20]

  • Monitoring & Completion: Continue the reaction until no more water is collected in the trap, or until TLC analysis indicates the reaction is complete. The theoretical volume of water can be calculated beforehand to track progress.[19]

  • Work-up: Cool the reaction flask, remove the solvent under reduced pressure, and purify the crude product as described in Protocol 1.

By implementing these scientifically-grounded strategies, you can effectively suppress the undesired aldehyde self-condensation, leading to higher yields, improved purity, and more reliable outcomes in your Knoevenagel reactions.

References

  • Benchchem.
  • Benchchem.
  • Benchchem.
  • Wikipedia. Knoevenagel condensation. [Link]

  • Organic Chemistry Portal. Knoevenagel Condensation Doebner Modification. [Link]

  • University of York. Dean-Stark - Chemistry Teaching Labs. [Link]

  • Rupainwar, R. et al. (2019). The Importance and Applications of Knoevenagel Reaction (Brief Review). Oriental Journal of Chemistry, 35(1), 423-429. [Link]

  • Rupainwar, R. et al. (2019). The Importance and Applications of Knoevenagel Reaction (Brief Review). Oriental Journal of Chemistry, 35(1), 423-429. [Link]

  • Benchchem.
  • Pearson+. The Knoevenagel condensation is a special case of the aldol condensation. [Link]

  • L.S.College, Muzaffarpur.
  • Cogent Chemistry. The Knoevenagel reaction: a review of the unfinished treasure map to forming carbon–carbon bonds. [Link]

  • Wikipedia. Aldol condensation. [Link]

  • Chemistry LibreTexts. Carbonyl Condensations - The Aldol Reaction. [Link]

  • Benchchem.
  • ResearchGate. Nanostructured Catalysts for the Aldol, Knoevenagel, and Henry Reactions. [Link]

  • Learn CBSE. NCERT Solutions For Class 12 Chemistry Chapter 12 Aldehydes Ketones and Carboxylic Acids. [Link]

  • Wikipedia. Dean–Stark apparatus. [Link]

  • Dalal Institute. Kinetic and Thermodynamic Control. [Link]

  • Wikipedia. Thermodynamic and kinetic reaction control. [Link]

  • Chemistry LibreTexts. Kinetic vs. Thermodynamic Control of Reactions. [Link]

  • ResearchGate. How to remove water in a condensation reaction on microscale (without Dean Stark)?. [Link]

Sources

Troubleshooting

Technical Support Center: Purification of Thiazolidine-2,4-dione via Recrystallization

Welcome to the technical support center for the purification of thiazolidine-2,4-dione (TZD). This resource is designed for researchers, medicinal chemists, and drug development professionals who are working with this im...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the purification of thiazolidine-2,4-dione (TZD). This resource is designed for researchers, medicinal chemists, and drug development professionals who are working with this important heterocyclic scaffold. Thiazolidine-2,4-dione and its derivatives are crucial in pharmaceutical research, notably for their application in developing treatments for type 2 diabetes, inflammation, and various cancers.[1][2][3]

Achieving high purity of the TZD core is paramount for the success of subsequent synthetic modifications and biological assays. Recrystallization is a powerful and widely used technique for this purpose.[4] This guide provides in-depth, experience-based insights into the recrystallization process for TZD, addressing common challenges and offering robust troubleshooting strategies.

Section 1: Foundational Principles of TZD Recrystallization

Recrystallization is a purification technique based on the differential solubility of a compound and its impurities in a chosen solvent system.[4] The ideal solvent will dissolve the TZD at an elevated temperature but will have limited solubility for it at lower temperatures. Conversely, impurities should either be highly soluble at all temperatures (remaining in the mother liquor) or insoluble (allowing for removal via hot filtration).

Key Physicochemical Properties of Thiazolidine-2,4-dione (CAS: 2295-31-0):

PropertyValueSource
Molecular FormulaC₃H₃NO₂S[5]
Molecular Weight117.13 g/mol [5][6]
AppearanceSlightly yellow crystalline powder[5]
Melting Point123-127 °C[5][7][8]
SolubilitySoluble in water (30 mg/mL at 3°C), methanol, DMSO, ethanol, and ethyl ether.[5]

Understanding these properties is the first step in designing a successful recrystallization protocol. The melting point is a critical indicator of purity; a sharp melting point within the expected range suggests a high degree of purification.

Section 2: Step-by-Step Recrystallization Protocol for Thiazolidine-2,4-dione

This protocol is a validated starting point. Depending on the nature and quantity of impurities, optimization may be necessary.

Recommended Solvent: Ethanol (95% or absolute) is a commonly cited and effective solvent for the recrystallization of TZD and its derivatives.[1][7][9][10]

Experimental Protocol:

  • Dissolution: In a suitably sized Erlenmeyer flask, add the crude thiazolidine-2,4-dione. For every 1 gram of crude TZD, begin by adding 15-20 mL of ethanol.

  • Heating: Gently heat the mixture on a hot plate with magnetic stirring. Bring the solvent to a gentle boil. The goal is to create a saturated or near-saturated solution at the boiling point of the solvent.

    • Expert Insight: Avoid vigorous boiling, which can lead to solvent loss and premature crystallization.

  • Achieving Saturation: If the TZD does not fully dissolve upon reaching the boiling point, add small additional portions of hot ethanol until a clear solution is obtained. It is crucial to use the minimum amount of solvent necessary to dissolve the compound to maximize the yield.

  • Hot Filtration (If Necessary): If insoluble impurities are present (e.g., dust, inorganic salts), a hot filtration step is required. This must be done quickly to prevent the TZD from crystallizing prematurely.

  • Cooling and Crystallization: Remove the flask from the heat source and allow it to cool slowly to room temperature. Slow cooling is essential for the formation of well-defined, pure crystals. Once at room temperature, the flask can be placed in an ice bath to maximize crystal formation.

  • Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.

  • Washing: Wash the crystals with a small amount of ice-cold ethanol to remove any residual mother liquor containing dissolved impurities.

  • Drying: Dry the purified crystals under vacuum. The final product should be a fine, crystalline powder.

Section 3: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the recrystallization of thiazolidine-2,4-dione.

Frequently Asked Questions (FAQs):

Q1: My thiazolidine-2,4-dione won't dissolve, even with a large amount of hot ethanol. What should I do?

A1: This could be due to a highly impure starting material or the presence of insoluble impurities. First, ensure you are at the boiling point of ethanol. If the solid remains, it is likely an impurity. Perform a hot filtration to remove the insoluble material, then proceed with the cooling step. If the compound itself has low solubility, consider a mixed solvent system. A common approach for heterocyclic compounds is using a solvent pair like ethanol/water or ethyl acetate/heptane.[11]

Q2: No crystals are forming, even after cooling in an ice bath. What went wrong?

A2: This is a common issue that typically arises from using too much solvent, resulting in an unsaturated solution.

  • Solution 1: Evaporation. Gently heat the solution to evaporate some of the solvent, thereby increasing the concentration of the TZD. Allow the concentrated solution to cool again.

  • Solution 2: Seeding. If you have a small amount of pure TZD, add a seed crystal to the solution. This can induce crystallization.

  • Solution 3: Scratching. Gently scratch the inside of the flask with a glass rod at the surface of the solution. The microscopic scratches on the glass can provide nucleation sites for crystal growth.

Q3: The product has "oiled out" instead of forming crystals. How can I fix this?

A3: "Oiling out" occurs when the compound comes out of the solution as a liquid rather than a solid. This often happens when the solution is cooled too quickly or when the melting point of the compound is lower than the boiling point of the solvent.

  • Solution: Reheat the solution until the oil redissolves. You may need to add a small amount of additional solvent. Then, allow the solution to cool much more slowly. If the problem persists, consider a different solvent or a mixed solvent system with a lower boiling point.

Q4: The yield of my recrystallization is very low. How can I improve it?

A4: Low yield can be attributed to several factors:

  • Using too much solvent: This is the most common cause. Ensure you are creating a saturated solution.

  • Cooling for too short a time: Allow adequate time for crystallization to complete, including in an ice bath.

  • Premature crystallization: If the compound crystallizes during hot filtration, you will lose product. Ensure your filtration apparatus is pre-heated.

  • Washing with too much cold solvent: Use a minimal amount of ice-cold solvent to wash the crystals.

Q5: My purified TZD has a low melting point and a broad melting range. What does this indicate?

A5: A low and broad melting point is a classic sign of impurities. This suggests that the recrystallization was not entirely successful. A second recrystallization is often necessary to achieve high purity. It is also important to ensure the product is completely dry, as residual solvent can depress the melting point.

Troubleshooting Workflow Diagram:

G cluster_start Start: Crude TZD cluster_dissolution Step 1: Dissolution cluster_problem1 Problem ID cluster_solution1 Troubleshooting cluster_cooling Step 2: Crystallization cluster_problem2 Problem ID cluster_solution2 Troubleshooting cluster_problem3 Problem ID cluster_solution3 Troubleshooting cluster_end End: Pure TZD start Crude TZD dissolve Dissolve in hot ethanol start->dissolve check_dissolved Completely Dissolved? dissolve->check_dissolved hot_filter Perform Hot Filtration check_dissolved->hot_filter No cool Cool Slowly check_dissolved->cool Yes hot_filter->cool check_oil Oiled Out? cool->check_oil check_crystals Crystals Formed? concentrate Concentrate Solution (Evaporate Solvent) check_crystals->concentrate No pure_tzd Pure TZD check_crystals->pure_tzd Yes concentrate->cool seed Add Seed Crystal concentrate->seed scratch Scratch Flask concentrate->scratch reheat Reheat & Cool Slower check_oil->reheat Yes isolate Isolate, Wash, & Dry Crystals check_oil->isolate No reheat->cool isolate->check_crystals

Caption: Troubleshooting workflow for TZD recrystallization.

Section 4: Purity Assessment

After recrystallization, it is crucial to assess the purity of the thiazolidine-2,4-dione.

  • Thin-Layer Chromatography (TLC): A quick and effective method to check for the presence of impurities. The purified compound should appear as a single spot.

  • Melting Point Analysis: As mentioned, a sharp melting point in the range of 123-127 °C is indicative of high purity.[5][7][8]

  • Spectroscopic Analysis (NMR, IR): For rigorous characterization, ¹H NMR, ¹³C NMR, and IR spectroscopy should be employed to confirm the structure and absence of impurities.

This guide provides a comprehensive framework for the successful purification of thiazolidine-2,4-dione by recrystallization. By understanding the underlying principles and anticipating common challenges, researchers can efficiently obtain high-purity material essential for advancing their scientific endeavors.

References

  • Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

  • Medeiros, D. C., et al. (2017). Optimized synthesis and characterization of thiazolidine-2,4-dione for pharmaceutical application. MedCrave Online Journal of Chemistry, 1(1).
  • Zarghi, A., & Arfaei, S. (2021). The Bioactivity of Thiazolidin-4-Ones: A Short Review of the Most Recent Studies. MDPI.
  • Khan, I., et al. (2022). Green Synthesis of Thiazolidine-2,4-dione Derivatives and Their Lipoxygenase Inhibition Activity With QSAR and Molecular Docking Studies. Frontiers in Chemistry.
  • Kumar, R., et al. (2022). Thiazolidin-2,4-Dione Scaffold: An Insight into Recent Advances as Antimicrobial, Antioxidant, and Hypoglycemic Agents. MDPI.
  • Kumar, R., et al. (2022). Thiazolidin-2,4-Dione Scaffold: An Insight into Recent Advances as Antimicrobial, Antioxidant, and Hypoglycemic Agents. PubMed Central.
  • Hassan, Z. S., Maqtoof, M. S., & Kredy, H. M. (2020). Synthesis and Characterization of Some new 2,4-Thiazolidinedione Derivatives. Journal of Global Pharma Technology.
  • Shaik, A. B., et al. (2022).
  • Shree, B. R., et al. (2022). Synthesis of thiazolidine-2,4-dione derivatives: anticancer, antimicrobial and DNA cleavage studies. PMC - NIH.
  • El-Gohary, N. S., & Shaaban, M. I. (2022).
  • Rehman, A., et al. (2023). Synthesis, Characterization, and Pharmacokinetic Studies of Thiazolidine-2,4-Dione Derivatives.
  • Shingalapur, R. V., et al. (2019). Synthesis and Biological Evaluation of Thiazolidine-2, 4-Dione Based Quinazolinone Derivatives for Antimicrobial and Antioxidant Activities. Research Journal of Pharmacy and Technology.
  • Singh, I., et al. (n.d.). SYNTHESIS, CHARACTERIZATION OF 2,4 -THIAZOLIDINEDIONE DERIVATIVES AND EVALUATION OF THEIR ANTIOXIDANT ACTIVITY. Semantic Scholar.
  • Medeiros, D. C., et al. (2017).
  • PubChem. (n.d.). Thiazolidinedione. Retrieved from [Link]

  • ResearchGate. (2023). How can I obtain good crystals of heterocyclic organic compounds?. Retrieved from [Link]

  • University of Rochester. (n.d.). Tips & Tricks: Recrystallization. Retrieved from [Link]

  • ResearchGate. (2025). How to Purify an organic compound via recrystallization or reprecipitation?. Retrieved from [Link]

  • ChemRxiv. (2024). Transfer Learning for Heterocycle Retrosynthesis. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Analysis of 4-Thioxo-1,3-thiazolidin-2-one and 2,4-thiazolidinedione Scaffolds in Antimicrobial Drug Discovery

For Researchers, Scientists, and Drug Development Professionals The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of effective therapeutics. Am...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

The escalating crisis of antimicrobial resistance necessitates the exploration of novel chemical scaffolds for the development of effective therapeutics. Among the heterocyclic compounds that have garnered significant interest are derivatives of the thiazolidine ring. This guide provides an in-depth, objective comparison of two prominent thiazolidine-based scaffolds: 4-thioxo-1,3-thiazolidin-2-one (commonly known as rhodanine) and 2,4-thiazolidinedione (TZD). We will delve into their differential antimicrobial profiles, mechanisms of action, and the experimental evidence that underpins their potential as next-generation antimicrobial agents.

Unveiling the Contenders: Chemical Structures and Properties

At the heart of this comparison are two structurally related five-membered heterocyclic rings containing sulfur and nitrogen. However, a key distinction lies in the exocyclic atom at the 4-position, which significantly influences their biological activity.

4-Thioxo-1,3-thiazolidin-2-one (Rhodanine): Characterized by a thiocarbonyl group (C=S) at the 4-position, the rhodanine scaffold has been extensively studied for its broad spectrum of biological activities.

2,4-Thiazolidinedione (TZD): In contrast, the TZD scaffold possesses a carbonyl group (C=O) at the 4-position. TZD derivatives are well-known for their use as antidiabetic agents, but their antimicrobial potential is also an active area of research.[1][2]

Figure 1: Chemical structures of the core scaffolds.

Head-to-Head: Antimicrobial Performance

A direct comparative study on analogue series of both scaffolds against multidrug-resistant Staphylococcus aureus (MRSA) clinical isolates revealed distinct activity profiles.[3][4] While both classes of compounds demonstrated promise, their strengths were found in different aspects of antimicrobial action.

Derivatives of 4-thioxo-1,3-thiazolidin-2-one were generally more potent against planktonic (free-floating) bacterial cells.[3][4] In contrast, 2,4-thiazolidinedione derivatives showed a greater capacity to disrupt preformed biofilms, which are structured communities of bacteria that are notoriously difficult to eradicate.[3][4]

Quantitative Comparison of Antimicrobial Activity

The following table summarizes the minimum inhibitory concentration (MIC) values reported for representative derivatives of each scaffold against various microbial strains. Lower MIC values indicate higher potency.

Compound ClassDerivativeTarget MicroorganismMICReference
4-Thioxo-1,3-thiazolidin-2-one (Z)-5-(2,3,4-trifluorobenzylidene)-rhodanineS. aureus7.86 µg/mL[5]
Derivative 15MRSA1.95 µg/mL[5]
Rh 2Vancomycin-resistant S. aureus (VRSA)4 µM[6][7]
Rh 2Vancomycin-resistant Enterococcus (VRE)8 µM[6][7]
5-(3,4-dichlorobenzylidene)-4-thioxothiazolidin-2-one (2b)Multidrug-resistant S. aureus1-32 µg/mL[3]
2,4-Thiazolidinedione am1E. coli-[1]
am2S. aureus-[1]
am3C. albicans-[1]
Chlorophenylthiosemicarbazone hybridsGram-positive & Gram-negative bacteria3.91 mg/L[8]
5-arylidene derivativesGram-positive bacteria2-16 µg/mL[9]

Note: Direct comparison of MIC values should be done with caution due to variations in experimental conditions and the specific derivatives tested.

Divergent Mechanisms of Action

The differing antimicrobial profiles of these two scaffolds can be attributed to their distinct molecular mechanisms of action.

4-Thioxo-1,3-thiazolidin-2-one (Rhodanine): A Novel Approach to DNA Replication Inhibition

Rhodanine derivatives have been shown to exert their antibacterial effects through a novel mechanism involving the inhibition of essential bacterial enzymes: DNA gyrase and topoisomerase IV.[6] These enzymes are crucial for DNA replication, and their inhibition leads to bacterial cell death. This mechanism is distinct from that of many conventional antibiotics, making rhodanine derivatives promising candidates for overcoming existing resistance.

2,4-Thiazolidinedione (TZD): Targeting the Bacterial Cell Wall

The antimicrobial action of TZD analogues is primarily attributed to the inhibition of cytoplasmic Mur ligases (MurC-F).[1][2] These enzymes are vital for the biosynthesis of peptidoglycan, a major component of the bacterial cell wall.[1] By disrupting cell wall synthesis, TZD derivatives compromise the structural integrity of the bacterial cell, ultimately leading to lysis and death.

G cluster_rhodanine 4-Thioxo-1,3-thiazolidin-2-one (Rhodanine) cluster_tzd 2,4-Thiazolidinedione (TZD) Rhodanine Rhodanine Derivatives Enzymes DNA Gyrase & Topoisomerase IV Rhodanine->Enzymes Inhibition DNA_rep DNA Replication Enzymes->DNA_rep Essential for Cell_death1 Bacterial Cell Death DNA_rep->Cell_death1 Disruption leads to TZD TZD Derivatives Mur_ligase Cytoplasmic Mur Ligases TZD->Mur_ligase Inhibition Peptidoglycan Peptidoglycan Synthesis Mur_ligase->Peptidoglycan Essential for Cell_wall Bacterial Cell Wall Integrity Peptidoglycan->Cell_wall Maintains Cell_death2 Bacterial Cell Lysis & Death Cell_wall->Cell_death2 Disruption leads to

Figure 2: Proposed mechanisms of antimicrobial action.

Experimental Protocols: Assessing Antimicrobial Efficacy

The evaluation of the antimicrobial activity of these compounds typically involves standardized methodologies to ensure reproducibility and comparability of data. The broth microdilution method is a widely accepted technique for determining the Minimum Inhibitory Concentration (MIC).

Broth Microdilution Assay for MIC Determination

This method provides a quantitative measure of a compound's antimicrobial potency.

Principle: A standardized suspension of bacteria is exposed to serial dilutions of the test compound in a liquid growth medium. The MIC is defined as the lowest concentration of the compound that completely inhibits visible bacterial growth after a defined incubation period.

Step-by-Step Methodology:

  • Preparation of Test Compounds: Stock solutions of the 4-thioxo-1,3-thiazolidin-2-one and 2,4-thiazolidinedione derivatives are prepared in a suitable solvent, such as dimethyl sulfoxide (DMSO).

  • Serial Dilutions: Two-fold serial dilutions of the stock solutions are prepared in a 96-well microtiter plate using an appropriate broth medium (e.g., Mueller-Hinton Broth).

  • Bacterial Inoculum Preparation: A standardized bacterial suspension is prepared to a specific turbidity, typically corresponding to a concentration of approximately 5 x 10^5 colony-forming units (CFU)/mL.

  • Inoculation: Each well of the microtiter plate is inoculated with the bacterial suspension.

  • Controls: Positive (broth with bacteria, no compound) and negative (broth only) controls are included on each plate.

  • Incubation: The plates are incubated under appropriate conditions (e.g., 37°C for 18-24 hours).

  • MIC Determination: After incubation, the plates are visually inspected for bacterial growth (turbidity). The MIC is recorded as the lowest concentration of the compound in which no visible growth is observed.

G A Prepare stock solutions of test compounds B Perform serial dilutions in 96-well plate A->B D Inoculate wells with bacterial suspension B->D C Prepare standardized bacterial inoculum C->D E Include positive and negative controls D->E F Incubate plates (e.g., 37°C, 18-24h) E->F G Visually assess for bacterial growth F->G H Determine MIC (lowest concentration with no growth) G->H

Figure 3: Workflow for MIC determination by broth microdilution.

Conclusion and Future Perspectives

Both 4-thioxo-1,3-thiazolidin-2-one and 2,4-thiazolidinedione scaffolds represent promising avenues for the development of novel antimicrobial agents. The choice between these two core structures may depend on the specific therapeutic goal.

  • 4-Thioxo-1,3-thiazolidin-2-one (Rhodanine) derivatives appear to be particularly effective against planktonic, drug-resistant Gram-positive bacteria due to their unique mechanism of inhibiting DNA replication. Further research could focus on optimizing their spectrum of activity and pharmacokinetic properties.

  • 2,4-Thiazolidinedione (TZD) derivatives , with their ability to disrupt biofilms and inhibit cell wall synthesis, could be valuable in treating chronic and persistent infections where biofilms play a significant role.

The structural versatility of both scaffolds allows for extensive chemical modification, offering a rich landscape for structure-activity relationship (SAR) studies to enhance potency and selectivity. As the threat of antimicrobial resistance continues to grow, the continued exploration of these and other novel heterocyclic compounds is paramount.

References

  • Thiazolidin-2,4-Dione Scaffold: An Insight into Recent Advances as Antimicrobial, Antioxidant, and Hypoglycemic Agents. (2022-10-10). PubMed Central. [Link]

  • Drug screening of rhodanine derivatives for antibacterial activity. Taylor & Francis Online. [Link]

  • In Vitro Antibacterial Activity of Rhodanine Derivatives against Pathogenic Clinical Isolates. (2016-10-06). PLOS ONE. [Link]

  • Recent Advances in Rhodanine-Based Compounds as Potential Antimicrobial Agents. (2022-08-01). Bentham Science. [Link]

  • In Vitro Antibacterial Activity of Rhodanine Derivatives against Pathogenic Clinical Isolates. (2016-10-06). PubMed. [Link]

  • Synthesis and antibacterial activity evaluation of novel rhodanine based amide derivatives. sciencedirect.com. [Link]

  • Synthesis and Antimicrobial Activity of a New Series of Thiazolidine-2,4-diones Carboxamide and Amino Acid Derivatives. MDPI. [Link]

  • Synthesis and Antimicrobial Activity of a New Series of Thiazolidine-2,4-diones Carboxamide and Amino Acid Derivatives. ResearchGate. [Link]

  • Thiazolidin-4-Ones as Potential Antimicrobial Agents: Experimental and In Silico Evaluation. MDPI. [Link]

  • Synthesis and Antibacterial Activity of New Thiazolidine-2,4-dione-Based Chlorophenylthiosemicarbazone Hybrids. PubMed Central. [Link]

  • Synthesis and evaluation of novel thiazolidinedione derivatives for antibacterial activity. ResearchGate. [Link]

  • Mechanism of Action of Thiazolidin-2,4-dione. (2022-10-18). MDPI. [Link]

  • Antibacterial and antibiofilm activities of thiazolidine-2,4-dione and 4-thioxo-thiazolidin-2-one derivatives against multidrug-resistant Staphylococcus aureus clinical isolates. (2022-08-19). PubMed. [Link]

  • Antibacterial and antibiofilm activities of thiazolidine‐2,4‐dione and 4‐thioxo‐thiazolidin‐2‐one derivatives against multidrug‐resistant Staphylococcus aureus clinical isolates. Oxford Academic. [Link]

  • Evaluation of Anticancer and Antibacterial Activity of Four 4-Thiazolidinone-Based Derivatives. PMC - NIH. [Link]

  • 4-Thiazolidinone derivatives as potent antimicrobial agents: microwave-assisted synthesis, biological evaluation and docking studies. RSC Publishing. [Link]

  • Synthesis and Antimicrobial Activities of 5-Arylidene-thiazolidine-2,4-dione Derivatives. NIH. [Link]

  • Antibacterial and antibiofilm activities of thiazolidine‐2,4‐dione and 4‐thioxo‐thiazolidin‐2‐one derivatives against multidrug‐resistant Staphylococcus aureus clinical isolates. ResearchGate. [Link]

  • Antimicrobial and Antifungal Evaluation of Some Novel Thiazolidin-4-one Scaffold Bearing Compounds. (2024-08-25). sciforum.net. [Link]

  • 4-Thiazolidinone derivatives: synthesis, antimicrobial, anticancer evaluation and QSAR studies. RSC Publishing. [Link]

  • Synthesis and antimicrobial activity of new 4-thiazolidinone derivatives containing 2-amino-6-methoxybenzothiazole. PMC - NIH. [Link]

  • Synthesis and biological evaluation of new 4-oxo-thiazolidin-2-ylidene derivatives as antimicrobial agents. (2021-04-07). PubMed. [Link]

  • Thiazolidin-4-Ones as Potential Antimicrobial Agents: Experimental and In Silico Evaluation. MDPI. [Link]

Sources

Comparative

A Senior Application Scientist's Guide to the Validation of Antimicrobial Assays for Newly Synthesized Rhodanine Compounds

Introduction: Navigating the Promise and Pitfalls of Rhodanine Antimicrobials The relentless rise of antimicrobial resistance necessitates a robust pipeline of novel chemical entities. Among these, rhodanine-containing c...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: Navigating the Promise and Pitfalls of Rhodanine Antimicrobials

The relentless rise of antimicrobial resistance necessitates a robust pipeline of novel chemical entities. Among these, rhodanine-containing compounds have emerged as a "privileged scaffold" in medicinal chemistry, with numerous derivatives demonstrating a plethora of biological activities, including potent antimicrobial effects.[1][2] These heterocycles and their analogues have been shown to inhibit a wide range of bacterial targets, such as DNA gyrase, penicillin-binding proteins (PBP), and other enzymes vital for bacterial survival.[3]

However, the path from a synthesized compound to a validated hit is fraught with challenges. Rhodanine-based compounds, in particular, have gained a reputation as potential Pan-Assay Interference Compounds (PAINS).[4][5][6] PAINS are notorious for producing false-positive results in high-throughput screening campaigns through non-specific mechanisms, such as aggregation, chemical reactivity, or colorimetric interference.[4][6]

This guide, designed for researchers, scientists, and drug development professionals, provides a comprehensive framework for the rigorous validation of antimicrobial assays for newly synthesized rhodanine compounds. We will move beyond rote protocol recitation to explain the causality behind experimental choices, ensuring that every protocol is a self-validating system. By adhering to these principles, researchers can confidently distinguish true antimicrobial activity from confounding artifacts, saving invaluable time and resources in the quest for the next generation of antibiotics.

Chapter 1: The Rhodanine Conundrum: Understanding Your Compound

Before embarking on any antimicrobial assay, a thorough understanding of the physicochemical properties of your rhodanine derivatives is paramount. Their inherent characteristics can significantly impact assay performance and data interpretation.

1.1 The Specter of PAINS Rhodanine is a well-documented PAINS scaffold.[5][7] This does not automatically invalidate every active rhodanine derivative, but it mandates a higher level of scrutiny.[4][8] Potential issues include:

  • Aggregation: Compounds can form aggregates at higher concentrations, non-specifically inhibiting enzymes or disrupting cell membranes.

  • Reactivity: The rhodanine core can act as a Michael acceptor, leading to covalent modification of proteins.[6]

  • Colorimetric Interference: Many rhodanine derivatives are colored, which can interfere with assays that rely on optical density (turbidity) or colorimetric readouts (e.g., resazurin-based viability assays).[4][9]

1.2 The Solubility Hurdle Like many novel organic compounds, rhodanines can exhibit poor aqueous solubility.[10] This can lead to several problems:

  • Precipitation: The compound may precipitate out of the assay medium, leading to an inaccurate assessment of its true Minimum Inhibitory Concentration (MIC).[9]

  • Inaccurate Concentration: The nominal concentration will not reflect the actual concentration in solution, leading to underestimation of potency.

  • Diffusion Issues: In agar-based methods, poor solubility hinders the diffusion of the compound through the agar matrix, making zone of inhibition measurements unreliable.[9][11][12]

Pre-Assay Qualification is Non-Negotiable. Before proceeding to MIC determination, perform basic solubility tests. Use visual inspection (for precipitation) and consider techniques like nephelometry to assess the solubility of your compounds in the chosen antimicrobial testing broth (e.g., Cation-Adjusted Mueller-Hinton Broth). Always include a solvent control (e.g., DMSO) in your assays to ensure the vehicle itself has no antimicrobial effect at the concentrations used.[13]

Chapter 2: The Antimicrobial Assay Toolkit: A Comparative Guide

The choice of assay is a critical decision. While various methods exist, the broth microdilution method remains the gold standard for determining MIC values, as recommended by the Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST).[14][15][16]

Table 1: Comparison of Common Antimicrobial Susceptibility Testing (AST) Methods
MethodPrincipleThroughputData TypeKey AdvantagesKey Disadvantages for Rhodanines
Broth Microdilution Serial dilution of compound in liquid broth to find the lowest concentration that inhibits visible growth.[17][18]High (96/384-well plates)Quantitative (MIC)Gold standard, reproducible, cost-effective, allows for MBC determination.[11][17]Susceptible to compound precipitation and color interference.[9]
Agar Disk Diffusion (Kirby-Bauer) Compound-impregnated disk on an inoculated agar plate; activity measured by the zone of inhibition.[11]MediumQualitative/Semi-QuantitativeSimple, low cost, widely used for clinical diagnostics.[12]Unsuitable for poorly soluble or slow-diffusing compounds; results are not directly comparable to MICs.[11][12]
Agar Dilution Compound is incorporated into the agar at various concentrations before pouring plates.[12]Low to MediumQuantitative (MIC)Useful for fastidious organisms; less affected by single-point precipitation.Labor-intensive; not ideal for high-throughput screening.[12]
Resazurin-Based Assays A redox indicator (resazurin) is added, which changes color in the presence of metabolically active cells.[9]HighQuantitative (MIC)More sensitive than visual inspection; can reduce incubation time.Highly susceptible to interference from colored rhodanine compounds and compounds that alter redox potential.[13]

Recommendation: For initial screening and validation of novel rhodanine compounds, the broth microdilution method is the most robust and recommended approach. Its quantitative nature is essential for establishing structure-activity relationships (SAR).

Detailed Protocol: The CLSI/EUCAST-Aligned Broth Microdilution Assay

This protocol provides a standardized framework. Always consult the latest CLSI M07 or ISO 20776-1 documents for detailed specifications.[14]

Objective: To determine the Minimum Inhibitory Concentration (MIC) of newly synthesized rhodanine compounds.

Materials:

  • Sterile 96-well, round-bottom microtiter plates.[19]

  • Cation-Adjusted Mueller-Hinton Broth (CAMHB).

  • Test rhodanine compounds dissolved in 100% DMSO.

  • Bacterial strains (e.g., ATCC quality control strains and relevant clinical isolates).

  • 0.5 McFarland turbidity standard.

  • Sterile saline or broth for inoculum preparation.

  • Multichannel pipette.[20]

  • Plate incubator (35-37°C).

Workflow:

  • Compound Plate Preparation:

    • Causality: Preparing a separate compound plate allows for consistent serial dilutions and minimizes handling errors.

    • In a 96-well plate, create a 2-fold serial dilution of each rhodanine compound. Start with a high concentration (e.g., 2560 µg/mL in DMSO) to achieve a final test range (e.g., 0.25-128 µg/mL).

  • Inoculum Preparation:

    • Causality: A standardized inoculum is the most critical variable for reproducibility. A higher density can falsely elevate the MIC, while a lower one can falsely decrease it.

    • From a fresh (18-24h) culture plate, pick several colonies and suspend them in sterile saline.

    • Adjust the turbidity of the suspension to match the 0.5 McFarland standard (equivalent to approx. 1.5 x 10⁸ CFU/mL).

    • Dilute this adjusted suspension in CAMHB to achieve the final target inoculum density of approximately 5 x 10⁵ CFU/mL in the assay wells.[18] This typically requires a 1:150 to 1:300 dilution of the 0.5 McFarland suspension.[18]

  • Plate Inoculation:

    • Causality: A standardized final volume and order of addition are key to consistency.

    • Dispense 100 µL of CAMHB into all wells of a new, sterile 96-well plate.[19]

    • Transfer a small, precise volume (e.g., 2 µL) from the compound dilution plate to the corresponding wells of the assay plate. This creates the final 2-fold dilution series of the compound in the assay medium.

    • Add 100 µL of the standardized bacterial inoculum to each well, bringing the final volume to 200 µL.

  • Controls (Essential for a Self-Validating System):

    • Growth Control: Wells containing CAMHB and inoculum only (no compound). Must show robust turbidity.[17]

    • Sterility Control: Wells with CAMHB only (no inoculum). Must remain clear.[17]

    • Solvent Control: Wells with CAMHB, inoculum, and the highest concentration of DMSO used in the assay. Must show growth comparable to the growth control.

    • Positive Control: A standard antibiotic (e.g., vancomycin for Gram-positives, ciprofloxacin for Gram-negatives) with a known MIC for the QC strain.

    • Compound Color Control: Wells containing CAMHB and the compound at each concentration (no inoculum) to check for color interference or precipitation.

  • Incubation & Reading:

    • Cover the plates and incubate at 37°C for 16-20 hours for most non-fastidious bacteria.

    • The MIC is the lowest concentration of the compound that completely inhibits visible growth (i.e., the first clear well).[11] Use a reading mirror or a plate reader for consistency.

Chapter 3: The Validation Gauntlet: Ensuring Data You Can Trust

Generating an MIC value is just the first step. Validating the assay's performance is what imparts confidence in that value.

Table 2: Core Validation Parameters for Antimicrobial Assays
ParameterQuestion AnsweredExperimental ApproachAcceptance Criteria (Typical)
Accuracy How close is my result to the true value?Test a reference QC strain (e.g., S. aureus ATCC 29213) against a standard antibiotic. Compare the obtained MIC to the published CLSI/EUCAST acceptable range.MIC value must be within the published acceptable quality control range.[20]
Precision (Reproducibility) How consistent are my results?Intra-assay: Run the same experiment in triplicate on the same plate. Inter-assay: Run the experiment on three separate days.>95% of MIC values should be within ±1 two-fold dilution of the modal MIC.[21][22]
Selectivity/ Specificity Is my result due to antimicrobial activity or an artifact?Run compound-only controls to check for precipitation/color. If using a metabolic indicator, run compound + indicator controls to check for chemical interference.No visible precipitation or color in the test range that would obscure the reading. No interference with the readout method.
Bacteriostatic vs. Bactericidal Activity Does the compound inhibit growth or actively kill the bacteria?Perform a Minimum Bactericidal Concentration (MBC) assay.MBC is the lowest concentration that kills ≥99.9% of the initial inoculum.[23][24][25]

Protocol: Minimum Bactericidal Concentration (MBC) Assay

The MBC assay is a crucial follow-up to an MIC test to determine whether a compound is bactericidal.[24]

Procedure:

  • Following the MIC determination, select the wells corresponding to the MIC, 2x MIC, and 4x MIC that show no visible growth.

  • Mix the contents of each well thoroughly.

  • Using a calibrated loop or pipette, subculture a precise volume (e.g., 10-100 µL) from each of these wells onto a fresh, antibiotic-free agar plate.

  • Also, plate the growth control well (after appropriate dilution) to confirm the initial inoculum count.

  • Incubate the agar plates at 37°C for 18-24 hours.

  • The MBC is the lowest concentration of the compound that results in a ≥99.9% reduction in CFU/mL compared to the initial inoculum count.[23][25]

Chapter 4: Data Interpretation, Visualization, and Troubleshooting

4.1 Statistical Considerations MIC data is interval-censored and follows a log2 distribution.[26][27][28] While simple comparisons are common, for rigorous analysis, statistical models that account for this data structure, such as survival analysis or regression models for censored data, can provide more robust comparisons between compounds.[26] For quality control, an essential agreement (EA) of ≥90% is expected, meaning the MIC value is within ±1 log2 dilution of the reference method.[22]

4.2 Visualizing the Workflow A clear workflow ensures consistency and aids in training.

G cluster_prep Phase 1: Preparation cluster_assay Phase 2: Assay Execution cluster_analysis Phase 3: Analysis & Validation Compound Synthesized Rhodanine Compound Solubility Solubility & Stability Assessment in DMSO/Broth Compound->Solubility Plate Prepare 2-fold Serial Dilution of Compound Solubility->Plate Inoculum Prepare 0.5 McFarland Inoculum Suspension Dilution Prepare Final Inoculum (target ~5x10^5 CFU/mL) Inoculum->Dilution Inoculate Inoculate Plate with Bacteria and Compound Dilution->Inoculate Plate->Inoculate Controls Include All Controls (Growth, Sterility, Solvent, QC) Inoculate->Controls Incubate Incubate 16-20h at 37°C Controls->Incubate Read_MIC Read MIC (Lowest concentration with no growth) Incubate->Read_MIC MBC Perform MBC Assay (Subculture from clear wells) Read_MIC->MBC Validate Validate Assay (Accuracy, Precision) Read_MIC->Validate Report Report Validated MIC & MBC MBC->Report Validate->Report

Caption: Workflow for Validated Antimicrobial Assay of Rhodanine Compounds.

4.3 Troubleshooting Common Pitfalls A logical approach is needed when assays yield unexpected results.

G Start Unexpected Result (e.g., No growth in controls, MIC out of range) CheckGrowth Is the Growth Control (GC) turbid? Start->CheckGrowth CheckSterility Is the Sterility Control (SC) clear? CheckGrowth->CheckSterility Yes CheckInoculum Review Inoculum Prep: - McFarland Standard Correct? - Final Dilution Correct? CheckGrowth->CheckInoculum No Contamination Possible Contamination - Check Media & Reagents - Review Aseptic Technique CheckSterility->Contamination No CheckQC Is the Positive Control (QC drug) MIC in range? CheckSterility->CheckQC Yes CheckViability Check Viability of Stock Culture CheckInoculum->CheckViability SystemError Fundamental Assay Error. Re-evaluate protocol. CheckViability->SystemError Contamination->SystemError CheckCompound Review Compound Prep: - Weighing/Dilution Error? - Solubility/Precipitation Issue? CheckQC->CheckCompound No SystemOK Assay System is Likely OK. Focus on Compound. CheckQC->SystemOK Yes CheckCompound->SystemError

Caption: Decision Tree for Troubleshooting Antimicrobial Susceptibility Assays.

Conclusion: Beyond the MIC Value

The discovery of a novel rhodanine compound with apparent low-micromolar activity is an exciting first step. However, for this discovery to be meaningful, the data must be rigorously validated. By acknowledging the specific challenges posed by the rhodanine scaffold, adhering to standardized protocols from authoritative bodies like CLSI and EUCAST, and building a self-validating system with comprehensive controls, researchers can generate high-quality, reliable data. This meticulous approach ensures that only the most promising and genuinely active compounds are advanced, ultimately increasing the probability of success in the arduous journey of antibiotic drug development.

References

  • Mohamed, Y. M. A., & Solum, E. (2022). Recent Advances in Rhodanine-Based Compounds as Potential Antimicrobial Agents. Current Bioactive Compounds, 18(7), 2-12. (URL: [Link])

  • Van de Kassteele, J., et al. (2012). New Statistical Technique for Analyzing MIC-Based Susceptibility Data. Antimicrobial Agents and Chemotherapy, 56(3), 1557-1563. (URL: [Link])

  • Creative Diagnostics. (n.d.). Minimum Bactericidal Concentration (MBC) Assay. (URL: [Link])

  • European Committee on Antimicrobial Susceptibility Testing. (n.d.). MIC Determination. (URL: [Link])

  • Tomasic, T., & Peterlin Masic, L. (2012). Rhodanine as a scaffold in drug discovery: a critical review of its biological activities and mechanisms of target modulation. Expert Opinion on Drug Discovery, 7(6), 549-560. (URL: [Link])

  • Jona, J., et al. (2014). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells (MBC-P) and Biofilm Cells (MBC-B). Journal of Visualized Experiments, (83), e50994. (URL: [Link])

  • Craig, W. A., & Andes, D. (2021). Overview of Quantitative Methodologies to Understand Antimicrobial Resistance via Minimum Inhibitory Concentration. Microorganisms, 9(7), 1369. (URL: [Link])

  • Jones, R. N., et al. (1983). Statistical analysis of the effects of trial, reader, and replicates on MIC determination for cefoxitin. Antimicrobial Agents and Chemotherapy, 23(5), 794-798. (URL: [Link])

  • MDPI. (n.d.). Analysis of Minimum Inhibitory Concentrations. (URL: [Link])

  • Wikipedia. (n.d.). Pan-assay interference compounds. (URL: [Link])

  • Kumar, D., et al. (2022). Rhodanine derivatives: An insight into the synthetic and medicinal perspectives as antimicrobial and antiviral agents. Chemical Biology & Drug Design, 100(6), 967-995. (URL: [Link])

  • Microchem Laboratory. (n.d.). Minimum Bactericidal Concentration (MBC) Test. (URL: [Link])

  • Microbe Investigations. (n.d.). Minimum Bactericidal Concentration (MBC) Test. (URL: [Link])

  • de Souza, M. V. N. (2015). Pan-Assay Interference Compounds (PAINS): Warning Signs in Biochemical-Pharmacological Evaluations. Journal of Pharmaceutical Sciences & Research, 7(3), 123-124. (URL: [Link])

  • JoVE. (2013). Establishing the Minimal Bactericidal Concentration of an Antimicrobial Agent for Planktonic Cells MBC-P and Biofilm Cells MBC-B. (URL: [Link])

  • Zbinden, R., et al. (2012). Validation of Antibiotic Susceptibility Testing Guidelines in a Routine Clinical Microbiology Laboratory Exemplifies General Key Challenges in Setting Clinical Breakpoints. Journal of Clinical Microbiology, 50(8), 2774-2777. (URL: [Link])

  • Guna, R., et al. (2017). Summary of the EUCAST ASMT reference method standard operational procedures (SOP) for MIC determination of antituberculous agents. ResearchGate. (URL: [Link])

  • Clinical and Laboratory Standards Institute. (n.d.). M52 | Verification of Commercial Microbial Identification and Antimicrobial Susceptibility Testing Systems. (URL: [Link])

  • Public Library of Science. (2021). Statistics for analysis of minimum inhibitory concentration (MIC) data. Figshare. (URL: [Link])

  • ResearchGate. (2024). Pan Assay Interference Compounds (PAINS) and Other Promiscuous Compounds in Antifungal Research. (URL: [Link])

  • ResearchGate. (n.d.). A Comprehensive Review on the Antimicrobial Activities and StructureActivity Relationships (SARs) of Rhodanine Analogues. (URL: [Link])

  • Testing Laboratory. (2026). EUCAST MIC Determination Testing. (URL: [Link])

  • MI - Microbiology. (n.d.). Broth Microdilution. (URL: [Link])

  • Giles Scientific Inc. (2022). 2022 CLSI and EUCAST Guidelines in the BIOMIC® V3 Microbiology System. (URL: [Link])

  • Panchal, A., et al. (2024). Pooled Antibiotic Susceptibility Testing Performs Within CLSI Standards for Validation When Measured Against Broth Microdilution and Disk Diffusion Antibiotic Susceptibility Testing of Cultured Isolates. Diagnostics, 14(24), 2883. (URL: [Link])

  • European Committee on Antimicrobial Susceptibility Testing. (n.d.). Disk Diffusion and Quality Control. (URL: [Link])

  • Humphries, R. M., et al. (2018). CLSI Methods Development and Standardization Working Group Best Practices for Evaluation of Antimicrobial Susceptibility Tests. Journal of Clinical Microbiology, 56(4), e01934-17. (URL: [Link])

  • Thangamani, S., et al. (2016). In Vitro Antibacterial Activity of Rhodanine Derivatives against Pathogenic Clinical Isolates. PLoS ONE, 11(10), e0164227. (URL: [Link])

  • Hancock Lab. (n.d.). MIC Determination By Microtitre Broth Dilution Method. (URL: [Link])

  • Sciforum. (2019). Drugs and PAINs: A DrugBank analysis of pan-assay interference compounds. (URL: [Link])

  • Singh, A., et al. (2022). Synthesis and Antibacterial Evaluation of Rhodanine and Its Related Heterocyclic Compounds against S. aureus and A. baumannii. Chemistry & Biodiversity, 19(7), e202200213. (URL: [Link])

  • Balouiri, M., et al. (2016). Broth microdilution for antibacterial testing as recommended by CLSI protocol. Journal of Pharmaceutical Analysis, 6(2), 79-85. (URL: [Link])

  • Microbe Online. (2013). Broth Dilution Method for MIC Determination. (URL: [Link])

  • WOAH - Asia. (n.d.). Antimicrobial susceptibility testing (Broth microdilution method). (URL: [Link])

  • Simões, M., et al. (2009). Challenges to Antimicrobial Susceptibility Testing of Plant-derived Polyphenolic Compounds. Phytochemical Analysis, 20(1), 1-8. (URL: [Link])

  • ResearchGate. (2015). How do you test antimicrobial activity, if your material is insoluble in water?. (URL: [Link])

  • Eloff, J. N. (2019). Avoiding pitfalls in determining antimicrobial activity of plant extracts and publishing the results. BMC Complementary and Alternative Medicine, 19(1), 106. (URL: [Link])

  • Biology LibreTexts. (2021). 11.8: Testing the Effectiveness of Antimicrobial Chemicals and Drugs. (URL: [Link])

  • Wiegand, I., et al. (2008). Agar and broth dilution methods to determine the minimal inhibitory concentration (MIC) of antimicrobial substances. Nature Protocols, 3(2), 163-175. (URL: [Link])

Sources

Validation

A Researcher's Guide to Evaluating the Cytotoxicity of Rhodanine Derivatives on Human Cell Lines

The rhodanine scaffold, a derivative of thiazolidine, has emerged as a "privileged structure" in medicinal chemistry, demonstrating a wide array of biological activities.[1] Its derivatives have been extensively investig...

Author: BenchChem Technical Support Team. Date: January 2026

The rhodanine scaffold, a derivative of thiazolidine, has emerged as a "privileged structure" in medicinal chemistry, demonstrating a wide array of biological activities.[1] Its derivatives have been extensively investigated for antimicrobial, antiviral, and antidiabetic properties.[2][3] Notably, the structural versatility of the rhodanine core has made it a focal point in the design and discovery of novel anticancer agents.[1] Many rhodanine-based compounds have shown significant cytotoxic effects against various cancer cell lines, often by inducing apoptosis, while exhibiting minimal toxicity towards normal cells.[1]

This guide provides a comprehensive comparison of the cytotoxic performance of various rhodanine derivatives against human cell lines, supported by experimental data from recent literature. We will delve into the structure-activity relationships that govern their efficacy and provide detailed, field-proven protocols for assessing their cytotoxic and apoptotic potential in a laboratory setting. Our aim is to equip researchers, scientists, and drug development professionals with the necessary insights and methodologies to effectively evaluate this promising class of compounds.

Comparative Cytotoxicity: A Data-Driven Overview

The anticancer potential of rhodanine derivatives is intrinsically linked to their chemical structure. Modifications at the N-3 and C-5 positions of the rhodanine ring, in particular, have been shown to significantly influence their cytotoxic potency and selectivity. The following table summarizes the half-maximal inhibitory concentration (IC₅₀) values for a selection of rhodanine derivatives against various human cancer cell lines, offering a glimpse into their structure-activity relationships (SAR).

Compound/Derivative ClassTarget Cell Line(s)IC₅₀ (µM)Key Structural Features & SAR InsightsSource(s)
Benzimidazole-Rhodanine Conjugates HL-60, MDA-MB-201, Raji, A5490.21 - 2.67N-3 substitution with an acetic moiety on a benzimidazole scaffold demonstrated potent activity, particularly against leukemia (HL-60) and breast cancer (MDA-MB-201) lines.[2][3][2][3]
4-(5-(4'-N,N-dimethylaminobenzylidene)-rhodanine)-butyric acid A2780, A2780cisR (Ovarian)4.4, 3.3This derivative showed excellent activity, notably more cytotoxic than cisplatin in both cisplatin-sensitive and -resistant ovarian carcinoma cells.[2][3][2][3]
Phenyl-substituted triazolothiazolyl-rhodanine Huh7 (Liver), MCF-7 (Breast)4.67, 2.30Exhibited remarkable cytotoxicity, highlighting the potential of hybrid molecules incorporating the rhodanine core.[2][3][2][3]
5-arylidene rhodanines with S-glucosylation HepG2 (Liver), A549 (Lung)0.21 - 1.7Glucosylation at the sulfur atom led to potent cytotoxicity, significantly more effective than the standard doxorubicin in HepG2 liver cancer cells.[4][4]
2,4-dichlorobenzylidene derivative HeLa (Cervical)0.6The presence of two halogen atoms (dichloro) on the benzylidene moiety enhanced lipophilicity and resulted in cytotoxic activity twice that of doxorubicin.[5][5]
3-α-carboxy ethyl-5-benzylidene rhodanine HeLa (Cervical)52% inhibitionThe introduction of a 4-methoxy benzylidene moiety at the C-5 position significantly increased cytotoxicity compared to unsubstituted counterparts.[3][3]
Rhodanine-pyrazoline hybrids DU-145 (Prostate), HGC (Gastric)PotentMolecules with a free -NH- group in the rhodanine moiety appear to be more potent, possibly due to its role as a hydrogen donor in target binding sites like EGFR.[2][3][2][3]

Key Insights from SAR Analysis:

  • Substitutions at C-5: The introduction of bulky aromatic or heterocyclic groups at the 5-benzylidene position is a common strategy that often enhances cytotoxic activity.[2][3]

  • Substitutions at N-3: Lipophilic groups, such as those containing carboxylic acid esters, on the N-3 position can improve cell permeability and, consequently, anticancer activity.[2]

  • Hybrid Molecules: Combining the rhodanine scaffold with other pharmacologically active moieties (e.g., benzimidazole, pyrazoline) can lead to synergistic effects and highly potent compounds.[2][3]

  • Selectivity: A crucial aspect of drug development is selectivity. Several studies have noted that certain rhodanine derivatives exhibit significant cytotoxicity against cancer cells while having negligible effects on normal cell lines, a highly desirable trait for potential therapeutic agents.[1][3][6]

Core Mechanism of Action: Induction of Apoptosis

A recurring theme in the study of rhodanine derivatives is their ability to induce programmed cell death, or apoptosis, in cancer cells.[1] This is a preferred mechanism for anticancer drugs as it is a controlled, non-inflammatory process. While the precise molecular targets can vary between derivatives, several key pathways have been implicated.

  • Kinase Inhibition: Many rhodanine derivatives function as inhibitors of crucial signaling kinases involved in cell proliferation and survival, such as Epidermal Growth Factor Receptor (EGFR) and Vascular Endothelial Growth Factor Receptor 2 (VEGFR2).[5]

  • Topoisomerase II Inhibition: Some derivatives, particularly glucosylated forms, have been shown to inhibit topoisomerase II and intercalate with DNA, leading to cell cycle arrest and apoptosis.[4]

  • Bcl-2 Family Regulation: Certain compounds have been observed to downregulate the expression of anti-apoptotic proteins like Bcl-2, shifting the cellular balance towards apoptosis.[7]

Below is a generalized diagram illustrating a potential pathway for apoptosis induction by a rhodanine derivative acting as a kinase inhibitor.

G RD Rhodanine Derivative EGFR Tyrosine Kinase Receptor (e.g., EGFR) RD->EGFR Binds and Inhibits P_EGFR Phosphorylation Blocked RD->P_EGFR Signal Downstream Pro-Survival Signaling Cascade (e.g., PI3K/Akt) EGFR->Signal Activates P_EGFR->Signal Inhibition Bcl2 Anti-Apoptotic Proteins (e.g., Bcl-2) Downregulated Signal->Bcl2 Promotes Mito Mitochondrial Outer Membrane Permeabilization Bcl2->Mito Inhibits CytoC Cytochrome c Release Mito->CytoC Casp9 Caspase-9 Activation CytoC->Casp9 Casp3 Caspase-3 Activation Casp9->Casp3 Apoptosis Apoptosis Casp3->Apoptosis

Caption: Simplified signaling pathway for rhodanine-induced apoptosis via kinase inhibition.

Experimental Protocols for Cytotoxicity Evaluation

To ensure reliable and reproducible results, standardized assays are critical. Here, we detail the protocols for two fundamental assays: the MTT assay for overall cell viability and the Annexin V/PI assay for specific detection of apoptosis.

MTT Assay: Assessing Metabolic Activity and Cell Viability

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to measure cellular metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity. The core principle is the reduction of the yellow tetrazolium salt (MTT) into purple formazan crystals by mitochondrial NAD(P)H-dependent oxidoreductase enzymes in living cells. The amount of formazan produced is directly proportional to the number of viable cells.[8]

MTT_Workflow start 1. Cell Seeding (96-well plate) incubate1 2. Incubation (24h) Allow cell attachment start->incubate1 treat 3. Compound Treatment (Various concentrations of Rhodanine Derivatives) incubate1->treat incubate2 4. Incubation (24-72h) Drug exposure period treat->incubate2 add_mtt 5. Add MTT Reagent (e.g., 0.5 mg/mL final conc.) incubate2->add_mtt incubate3 6. Incubation (3-4h) Allow formazan formation add_mtt->incubate3 solubilize 7. Solubilize Crystals (Add DMSO or Solubilization Buffer) incubate3->solubilize read 8. Measure Absorbance (570 nm) solubilize->read

Caption: Principle of Annexin V/PI staining for apoptosis detection.

Detailed Step-by-Step Protocol:

  • Cell Culture and Treatment: Seed cells (e.g., 1 x 10⁶ cells in a T25 flask) and treat them with the rhodanine derivative at the desired concentration (e.g., its IC₅₀) for the appropriate time, alongside an untreated control. [9][10]2. Cell Harvesting: After incubation, collect both floating cells (which may be apoptotic) and adherent cells. To detach adherent cells, use a gentle enzyme like Trypsin-EDTA. Combine the floating and adherent cells for each sample. [9][10]3. Washing: Wash the collected cells twice with cold 1X PBS by centrifuging at approximately 500 x g for 5 minutes and resuspending the pellet. [9][10]This removes any residual medium or trypsin.

  • Resuspension in Binding Buffer: Resuspend the cell pellet in 1X Annexin V Binding Buffer at a concentration of approximately 1 x 10⁶ cells/mL. [11]The binding buffer typically contains calcium, which is essential for Annexin V to bind to phosphatidylserine. 5. Staining: Transfer 100 µL of the cell suspension (containing ~100,000 cells) to a flow cytometry tube. Add 5 µL of fluorochrome-conjugated Annexin V (e.g., Annexin V-FITC) and 5 µL of PI staining solution. [11]6. Incubation: Gently vortex the cells and incubate for 15-20 minutes at room temperature in the dark. [11][12]7. Dilution and Analysis: Add 400 µL of 1X Binding Buffer to each tube. [11]Analyze the samples immediately (within 1 hour) using a flow cytometer. [11]It is crucial to set up proper controls (unstained cells, cells stained with only Annexin V, and cells stained with only PI) to establish compensation and quadrants for accurate analysis. [9][11]

Conclusion and Future Outlook

The body of evidence strongly supports the potential of rhodanine derivatives as a valuable scaffold for the development of novel anticancer therapeutics. [1][13]Their demonstrated cytotoxicity across a range of human cancer cell lines, often in the low micromolar range, is promising. [1]The key to advancing these compounds from bench to bedside lies in a deep understanding of their structure-activity relationships and mechanisms of action.

Future research should focus on designing derivatives with enhanced selectivity for cancer cells to minimize off-target effects, a critical step for improving the therapeutic index. [1]Elucidating the specific molecular targets for the most potent compounds and validating their efficacy in more complex in vivo models will be essential for their clinical translation. The robust and reproducible experimental protocols outlined in this guide provide a solid foundation for researchers to undertake these critical evaluations and contribute to the development of the next generation of rhodanine-based cancer therapies.

References

  • Lakshmanan, I., & Batra, S. K. (n.d.). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol. Retrieved from [Link]

  • Lakshmanan, I., & Batra, S. K. (2013). Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method. Bio-protocol, 3(6). Retrieved from [Link]

  • Szczepański, J., Tuszewska, H., & Trotsko, N. (2022). Anticancer Profile of Rhodanines: Structure–Activity Relationship (SAR) and Molecular Targets—A Review. Molecules, 27(12), 3738. Retrieved from [Link]

  • Szczepański, J., Tuszewska, H., & Trotsko, N. (2022). Anticancer Profile of Rhodanines: Structure–Activity Relationship (SAR) and Molecular Targets—A Review. Molecules, 27(12), 3738. Retrieved from [Link]

  • National Center for Biotechnology Information. (2013). Cell Viability Assays - Assay Guidance Manual. Retrieved from [Link]

  • Avupati, V. R., et al. (2022). Review of anticancer potentials and structure-activity relationships (SAR) of rhodanine derivatives. Biomedicine & Pharmacotherapy, 145, 112406. Retrieved from [Link]

  • International Journal of Pharmaceutical Research and Applications. (2025). In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Retrieved from [Link]

  • Al-Ostoot, F. H., et al. (2022). Structure–Activity Relationship Study and Design Strategies of Hydantoin, Thiazolidinedione, and Rhodanine-Based Kinase Inhibitors: A Two-Decade Review. Pharmaceuticals, 15(11), 1361. Retrieved from [Link]

  • Szczepański, J., Tuszewska, H., & Trotsko, N. (2022). Anticancer Profile of Rhodanines. Encyclopedia.pub. Retrieved from [Link]

  • Al-Karmalawy, A. A., et al. (2022). Design, synthesis, molecular modelling and antitumor evaluation of S-glucosylated rhodanines through topo II inhibition and DNA intercalation. Scientific Reports, 12(1), 1-20. Retrieved from [Link]

  • Connect Journals. (n.d.). Synthesis and Antitumor Activity of Some Rhodanine Derivatives. Retrieved from [Link]

  • Molnar, M., et al. (2023). Rhodanine Derivatives as Anticancer Agents: QSAR and Molecular Docking Studies. Anti-Cancer Agents in Medicinal Chemistry, 23(7), 839-846. Retrieved from [Link]

  • Molnar, M., et al. (2023). Rhodanine Derivatives as Anticancer Agents: QSAR and Molecular Docking Studies. Anti-Cancer Agents in Medicinal Chemistry, 23(7), 839-846. Retrieved from [Link]

  • ResearchGate. (n.d.). Cytotoxicity of compounds 6–20 for different human tumor cell lines. Retrieved from [Link]

  • Kaster, F., et al. (2012). Rhodacyanine Derivative Selectively Targets Cancer Cells and Overcomes Tamoxifen Resistance. PLoS ONE, 7(4), e35566. Retrieved from [Link]

Sources

Comparative

In Vivo Validation of 4-Thioxo-thiazolidin-2-one Derivatives as Potent Antibacterial Agents: A Comparative Guide

Introduction: The Pressing Need for Novel Antibacterial Scaffolds The relentless rise of antibiotic resistance, particularly in Gram-positive pathogens like Methicillin-resistant Staphylococcus aureus (MRSA), presents a...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Pressing Need for Novel Antibacterial Scaffolds

The relentless rise of antibiotic resistance, particularly in Gram-positive pathogens like Methicillin-resistant Staphylococcus aureus (MRSA), presents a formidable challenge to global health. This escalating crisis necessitates the exploration of novel chemical scaffolds with unique mechanisms of action. Among the promising candidates are derivatives of 4-thioxo-thiazolidin-2-one, a heterocyclic core that has demonstrated significant in vitro antibacterial activity. This guide provides a comprehensive overview and comparative analysis of the in vivo validation of these derivatives, offering critical insights for researchers and drug development professionals. We will delve into the available preclinical data, compare their efficacy with related compounds, and provide detailed experimental protocols to facilitate further investigation in this promising area of antibacterial research.

Comparative Efficacy of 4-Thioxo-thiazolidin-2-one Derivatives: Insights from In Vivo Models

While extensive in vitro data has established the potent antibacterial activity of 4-thioxo-thiazolidin-2-one derivatives, the transition to in vivo models is a critical step in validating their therapeutic potential. To date, the most direct in vivo evidence for this specific class of compounds comes from studies utilizing the nematode Caenorhabditis elegans as a host model for infection.

A pivotal study compared the efficacy of 4-thioxo-thiazolidin-2-one derivatives against their structural analogs, thiazolidine-2,4-diones, in a multidrug-resistant S. aureus (MRSA) infection model in C. elegans. The findings revealed that specific 4-thioxo-thiazolidin-2-one derivatives significantly increased the survival of infected nematodes, demonstrating a clear, concentration-dependent therapeutic effect[1]. Notably, the 5-(3,4-dichlorobenzylidene)-4-thioxothiazolidin-2-one (2b) derivative emerged as a particularly potent agent against MRSA[1].

While mammalian in vivo data for 4-thioxo-thiazolidin-2-one derivatives is still emerging, studies on the broader class of thiazolidinones provide a valuable benchmark. For instance, a different thiazolidinone derivative, TD-H2-A, has been successfully evaluated in a murine skin infection model, where it demonstrated a significant bactericidal effect against S. aureus. This underscores the potential of the thiazolidinone scaffold in treating bacterial infections in a more clinically relevant mammalian system.

Quantitative Comparison of Antibacterial Efficacy

To provide a clear comparison, the following table summarizes the available efficacy data for 4-thioxo-thiazolidin-2-one derivatives and a representative thiazolidinone in different in vivo models.

Compound ClassSpecific DerivativeAnimal ModelBacterial StrainKey Efficacy Endpoint & ResultsReference
4-Thioxo-thiazolidin-2-one 1a, 2a, 2bC. elegansMultidrug-resistant S. aureusIncreased nematode survival in a concentration-dependent manner.[1]
Thiazolidinone TD-H2-AMouse (skin infection)S. aureus SA113Good bactericidal effect observed.

Expert Interpretation: The data from the C. elegans model provides a strong proof-of-concept for the in vivo antibacterial efficacy of 4-thioxo-thiazolidin-2-one derivatives against a clinically significant pathogen. The success of other thiazolidinone derivatives in mammalian models further bolsters the therapeutic potential of this scaffold. However, it is imperative to conduct further studies using mammalian models, such as murine sepsis or skin infection models, to comprehensively evaluate the pharmacokinetics, pharmacodynamics, and overall efficacy of 4-thioxo-thiazolidin-2-one derivatives and enable direct comparisons with standard-of-care antibiotics like vancomycin.

Proposed Mechanism of Action: Targeting Bacterial Cell Wall Synthesis

While the precise molecular targets of many 4-thioxo-thiazolidin-2-one derivatives are still under active investigation, a compelling body of evidence points towards the inhibition of key enzymes involved in bacterial cell wall biosynthesis. One of the most cited potential targets is the enzyme MurB, a UDP-N-acetylenolpyruvylglucosamine reductase, which is a critical component of the peptidoglycan synthesis pathway.

The proposed mechanism involves the 4-thioxo-thiazolidin-2-one core acting as a mimic of the diphosphate moiety of the natural substrate for MurB. This competitive inhibition disrupts the formation of UDP-N-acetylmuramic acid, a vital precursor for peptidoglycan assembly, ultimately leading to compromised cell wall integrity and bacterial cell death.

To visualize this proposed mechanism, the following diagram illustrates the key steps in the bacterial peptidoglycan synthesis pathway and the putative point of intervention by 4-thioxo-thiazolidin-2-one derivatives.

Antibacterial_Mechanism_of_Action cluster_bacterial_cell Bacterial Cell UDP_GlcNAc UDP-GlcNAc UDP_MurNAc UDP-MurNAc UDP_GlcNAc->UDP_MurNAc MurA, MurB Peptidoglycan Peptidoglycan UDP_MurNAc->Peptidoglycan Series of enzymatic steps Cell_Wall Cell Wall Synthesis Peptidoglycan->Cell_Wall Thioxo_Thiazolidinone 4-Thioxo-thiazolidin-2-one Derivative Thioxo_Thiazolidinone->UDP_MurNAc Inhibits MurB

Caption: Proposed mechanism of action of 4-thioxo-thiazolidin-2-one derivatives.

Experimental Protocols for In Vivo Validation

To ensure scientific rigor and reproducibility, this section provides detailed, step-by-step methodologies for key in vivo experiments. The choice of an appropriate animal model is paramount and should be guided by the specific research question and the nature of the bacterial infection being studied.

C. elegans Infection Model

This model is a valuable initial screen for in vivo efficacy due to its high throughput, genetic tractability, and ethical considerations.

Workflow Diagram:

C_elegans_Infection_Workflow start Start prepare_pathogen Prepare Pathogen Lawn (e.g., MRSA) start->prepare_pathogen synchronize_worms Synchronize C. elegans (L4 stage) start->synchronize_worms infect_worms Infect Worms on Pathogen Lawn prepare_pathogen->infect_worms synchronize_worms->infect_worms transfer_to_treatment Transfer Worms to Treatment Plates infect_worms->transfer_to_treatment incubate Incubate at 25°C transfer_to_treatment->incubate score_survival Score Worm Survival Daily incubate->score_survival Monitor for several days end End score_survival->end

Caption: Workflow for the C. elegans infection and treatment assay.

Detailed Protocol:

  • Pathogen Preparation: Culture MRSA overnight in a suitable broth medium. Spread a lawn of the bacterial culture on solid agar plates and incubate to allow for bacterial growth.

  • Worm Synchronization: Grow a population of C. elegans and synchronize them to the L4 larval stage. This ensures a homogenous population for infection.

  • Infection: Transfer the synchronized L4 worms to the MRSA lawns and allow them to feed for a defined period (e.g., 4 hours) to establish infection.

  • Treatment: After the infection period, transfer the worms to fresh plates containing the 4-thioxo-thiazolidin-2-one derivatives at various concentrations. Include a vehicle control and a positive control (e.g., an established antibiotic).

  • Incubation and Survival Scoring: Incubate the plates at 25°C and monitor worm survival daily. Worms are considered dead if they do not respond to gentle prodding.

  • Data Analysis: Plot survival curves and perform statistical analysis (e.g., log-rank test) to determine the significance of any observed therapeutic effects.

Murine Skin Infection Model (Adapted for Thiazolidinones)

This model provides a more clinically relevant assessment of topical antibacterial efficacy.

Workflow Diagram:

Murine_Skin_Infection_Workflow start Start anesthetize_mice Anesthetize Mice start->anesthetize_mice create_wound Create a Full-Thickness Dermal Wound anesthetize_mice->create_wound inoculate_wound Inoculate Wound with Bacterial Suspension (e.g., S. aureus) create_wound->inoculate_wound apply_treatment Apply Topical Treatment (Test Compound, Vehicle, or Antibiotic) inoculate_wound->apply_treatment monitor_infection Monitor Infection Progression (e.g., Wound Size, Bacterial Load) apply_treatment->monitor_infection Daily euthanize_and_analyze Euthanize Mice at Endpoint and Analyze Tissue monitor_infection->euthanize_and_analyze end End euthanize_and_analyze->end

Caption: Workflow for a murine skin infection model to evaluate topical antibacterial agents.

Detailed Protocol:

  • Animal Preparation: Acclimatize mice (e.g., BALB/c) to the laboratory conditions. Anesthetize the mice prior to the procedure.

  • Wound Creation: Create a sterile, full-thickness dermal wound on the dorsum of each mouse using a biopsy punch.

  • Inoculation: Inoculate the wound with a defined concentration of S. aureus suspension.

  • Treatment Application: After a set period to allow for infection establishment, apply the test compound formulated for topical delivery (e.g., in a cream or gel base) directly to the wound. Include vehicle control and positive control (e.g., mupirocin ointment) groups.

  • Monitoring and Assessment: Monitor the wound size and appearance daily. At predefined time points, euthanize a subset of animals, excise the wound tissue, and homogenize it to determine the bacterial load (colony-forming units per gram of tissue).

  • Histopathological Analysis: Process a portion of the excised tissue for histological examination to assess tissue damage, inflammation, and bacterial infiltration.

  • Data Analysis: Compare the bacterial loads and histopathological scores between the treatment groups to evaluate the efficacy of the test compound.

Conclusion and Future Directions

The available in vivo data, primarily from the C. elegans model, strongly suggests that 4-thioxo-thiazolidin-2-one derivatives are a promising class of antibacterial agents, particularly against challenging pathogens like MRSA[1]. Their potential to inhibit essential bacterial enzymes like MurB offers a compelling mechanism of action that warrants further investigation.

To advance these promising findings towards clinical application, the following future directions are critical:

  • Comprehensive In Vivo Efficacy Studies in Mammalian Models: It is essential to evaluate the lead 4-thioxo-thiazolidin-2-one derivatives in well-established mammalian infection models, including systemic infections (e.g., murine sepsis model) and localized infections (e.g., skin and soft tissue infection models). These studies should include direct comparisons with standard-of-care antibiotics.

  • Pharmacokinetic and Toxicological Profiling: A thorough understanding of the absorption, distribution, metabolism, and excretion (ADME) properties, as well as the potential toxicity of these compounds, is crucial for their development as safe and effective drugs.

  • Definitive Mechanism of Action Studies: While MurB inhibition is a leading hypothesis, further biochemical and genetic studies are needed to definitively identify the molecular target(s) of these derivatives and elucidate the precise mechanism of their antibacterial action.

References

  • de Almeida, J. G. L., et al. (2022). Antibacterial and antibiofilm activities of thiazolidine-2,4-dione and 4-thioxo-thiazolidin-2-one derivatives against multidrug-resistant Staphylococcus aureus clinical isolates. Journal of Applied Microbiology, 133(6), 3558-3572. [Link]

Sources

Validation

A Comparative Guide to Rhodanine Synthesis: Conventional Heating vs. Microwave Irradiation

For researchers and professionals in drug development, the synthesis of heterocyclic scaffolds like rhodanine is a foundational task. Rhodanine and its derivatives are privileged structures in medicinal chemistry, exhibi...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers and professionals in drug development, the synthesis of heterocyclic scaffolds like rhodanine is a foundational task. Rhodanine and its derivatives are privileged structures in medicinal chemistry, exhibiting a wide range of biological activities, including antimicrobial, antiviral, and anticancer properties.[1][2][3] The efficiency, speed, and environmental impact of the synthetic methodology chosen are critical factors that can significantly influence the pace of discovery and development.

This guide provides an in-depth, objective comparison between traditional conventional heating and modern microwave irradiation techniques for the synthesis of rhodanines, supported by experimental data and protocols. Our analysis focuses on the core metrics of reaction time, product yield, and energy consumption to offer a clear perspective for laboratory practice.

The Chemistry: Knoevenagel Condensation at the Core

The primary route to synthesizing 5-arylidenerhodanines, a major class of rhodanine derivatives, is the Knoevenagel condensation. This reaction involves the condensation of an aromatic aldehyde with the active methylene group of the rhodanine ring, typically in the presence of a basic catalyst.[4][5] The active methylene group at the C-5 position of the rhodanine ring is particularly reactive due to the electron-withdrawing effects of the adjacent carbonyl and thiocarbonyl groups, making this condensation highly efficient.

The general mechanism proceeds as follows:

  • Enolate Formation: A base abstracts a proton from the active methylene group of rhodanine, forming a reactive enolate.

  • Nucleophilic Attack: The enolate acts as a nucleophile, attacking the electrophilic carbonyl carbon of the aromatic aldehyde.

  • Aldol Addition: This attack forms an aldol-type addition intermediate.

  • Dehydration: The intermediate readily undergoes dehydration (elimination of a water molecule) to form the stable, conjugated α,β-unsaturated product, the 5-arylidenerhodanine.

Understanding this mechanism is key to optimizing reaction conditions, whether by conventional heating or microwave irradiation.

Method 1: The Traditional Approach - Conventional Heating

Conventional heating, typically using an oil bath or heating mantle, relies on conduction and convection to transfer thermal energy to the reaction mixture. This method has been the standard in organic synthesis for over a century.

Experimental Protocol: Conventional Synthesis of 5-Arylidenerhodanine

This protocol is a representative example of a Knoevenagel condensation using conventional heating.

Materials:

  • Rhodanine (1 equivalent)

  • Substituted Aromatic Aldehyde (1 equivalent)

  • Alum (KAl(SO₄)₂·12H₂O) (15 mol%) as a catalyst[1]

  • Water as solvent

  • Round-bottom flask

  • Reflux condenser

  • Heating mantle or oil bath

  • Magnetic stirrer and stir bar

  • Standard laboratory glassware for workup

Procedure:

  • To a round-bottom flask equipped with a magnetic stir bar and reflux condenser, add rhodanine (e.g., 20 mmol), the corresponding aromatic aldehyde (20 mmol), alum (3 mmol, 15 mol%), and water.

  • Lower the flask into a pre-heated oil bath or place it on a heating mantle set to reflux.

  • Stir the mixture vigorously and maintain reflux for the required reaction time (typically 2-4 hours). Monitor the reaction progress using Thin Layer Chromatography (TLC).[1]

  • Upon completion, remove the heat source and allow the mixture to cool to room temperature.

  • Pour the reaction mixture onto crushed ice.

  • Collect the precipitated solid product by vacuum filtration.

  • Wash the solid with cold water and dry it.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol) to obtain the pure 5-arylidenerhodanine.[1]

Method 2: The Modern Alternative - Microwave Irradiation

Microwave-assisted organic synthesis (MAOS) utilizes microwave energy to heat the reaction mixture. Unlike conventional heating, which heats from the outside-in, microwaves directly couple with polar molecules in the mixture, leading to rapid and uniform heating throughout the sample volume.[4] This volumetric heating mechanism is the primary reason for the dramatic acceleration of reaction rates.

Experimental Protocol: Microwave-Assisted Synthesis of 5-Arylidenerhodanine

This protocol demonstrates the efficiency of microwave synthesis for the same Knoevenagel condensation.

Materials:

  • Rhodanine (1 equivalent)

  • Substituted Aromatic Aldehyde (1 equivalent)

  • Alum (KAl(SO₄)₂·12H₂O) (15 mol%)[1]

  • Water as solvent

  • Microwave reaction vessel (10 mL) with a magnetic stir bar

  • A dedicated scientific microwave reactor

Procedure:

  • In a 10 mL microwave reaction vessel equipped with a magnetic stir bar, combine rhodanine (e.g., 1 mmol), the aromatic aldehyde (1 mmol), alum (0.15 mmol, 15 mol%), and a minimal amount of water.[1]

  • Seal the vessel and place it in the cavity of the microwave reactor.

  • Set the reaction parameters: irradiate the mixture at a specified power (e.g., 400 W) for a short duration (e.g., 6-12 minutes), with a target temperature if the instrument allows.[1]

  • After irradiation is complete, the vessel is cooled automatically (often with compressed air) to room temperature.

  • Pour the cooled reaction mixture onto crushed ice.

  • Isolate the solid product by vacuum filtration, wash with cold water, and dry.

  • Recrystallization from ethanol can be performed if further purification is needed.[1]

Comparative Analysis: Performance Head-to-Head

The choice between conventional heating and microwave irradiation hinges on performance. Here, we compare the two methods based on experimental evidence for the synthesis of 5-arylidenerhodanines.

Workflow Comparison

The following diagram illustrates the key differences in the experimental workflows.

G cluster_0 Conventional Heating Workflow cluster_1 Microwave Irradiation Workflow A 1. Mix Reactants, Catalyst, Solvent in Flask B 2. Assemble Reflux Apparatus A->B C 3. Heat with Oil Bath / Mantle (2-4 hours) B->C D 4. Cool Down (Ambient) C->D H 3. Irradiate with Microwaves (6-12 minutes) E 5. Workup & Isolation D->E F 1. Mix Reactants, Catalyst, Solvent in MW Vessel G 2. Seal Vessel & Place in Reactor F->G G->H I 4. Forced Cooling (Rapid) H->I J 5. Workup & Isolation I->J

Caption: Workflow comparison of conventional vs. microwave synthesis.

Quantitative Data Summary

The most compelling argument for adopting a new technology lies in the data. The table below summarizes the typical performance differences for the Knoevenagel condensation synthesis of a representative 5-arylidenerhodanine.

ParameterConventional HeatingMicrowave IrradiationAdvantage
Reaction Time 2 - 4 hours[1]6 - 12 minutes[1]Microwave
Product Yield ~78%[1]~94%[1]Microwave
Energy Consumption HighLowMicrowave
Process Control Good (Temperature)Excellent (Temp & Pressure)Microwave
Throughput Low to ModerateHighMicrowave

Data is based on the alum-catalyzed synthesis of 5-arylidenerhodanines in water as reported in the literature.[1]

Discussion: Causality and Field-Proven Insights

1. Reaction Time: The Microwave Advantage is Clear The dramatic reduction in reaction time—from hours to mere minutes—is the most significant advantage of microwave synthesis. This acceleration is a direct consequence of the heating mechanism. Rapid, uniform, and efficient energy transfer to the polar reactants and solvent leads to a much faster attainment of the activation energy required for the reaction. In contrast, conventional heating is limited by the slow process of thermal conduction through the vessel walls. For drug development professionals, this means faster generation of compound libraries and quicker progression of structure-activity relationship (SAR) studies.

2. Product Yield and Purity: A Story of Control Microwave synthesis often leads to higher isolated yields and cleaner reaction profiles. The uniform and controlled heating provided by modern microwave reactors minimizes thermal gradients and localized overheating, which are common issues in conventional heating that can lead to side reactions and decomposition of sensitive products. One study on the synthesis of 5-arylidenerhodanines reported an increase in yield from 78% (conventional) to 94% (microwave).[1] This improvement simplifies purification, saving time and resources.

3. Energy Efficiency and Green Chemistry In an era of increasing focus on sustainable science, the energy efficiency of a process is a critical consideration. Microwave heating is inherently more energy-efficient because it heats only the reaction mixture, not the vessel or the surrounding apparatus. This targeted heating, combined with drastically shorter reaction times, results in substantially lower overall energy consumption. This aligns perfectly with the principles of green chemistry, reducing the environmental footprint of the synthesis.[4]

Conclusion: A Clear Verdict for Modern Synthesis

For the synthesis of rhodanine and its derivatives via the Knoevenagel condensation, microwave irradiation offers definitive and substantial advantages over conventional heating. The evidence from experimental data points to a method that is not only orders of magnitude faster but also provides higher yields, enhanced purity, and operates with greater energy efficiency.

While conventional heating remains a viable and accessible method, the adoption of microwave-assisted synthesis represents a significant step forward. For research, discovery, and development environments where speed, efficiency, and sustainability are paramount, microwave irradiation is the superior technique for accelerating the synthesis of this important heterocyclic scaffold.

References

  • COMPARATIVE STUDY OF CONVENTIONAL AND MICROWAVE INDUCED SYNTHESIS OF SELECTED HETEROCYCLIC MOLECULES. (n.d.). Retrieved from [Link]

  • Zhang, Y., et al. (2020). Rhodanine-based Knoevenagel reaction and ring-opening polymerization for efficiently constructing multicyclic polymers. Nature Communications. Available at: [Link]

  • EXPEDITIOUS SYNTHESIS OF RHODANINE DERIVATIVES THROUGH MICROWAVE IRRADIATION. (2023). ResearchGate. Available at: [Link]

  • Bandyopadhyay, D., & Mukherjee, B. (n.d.). Microwaves in Organic Synthetic Chemistry- A Greener Approach to Environmental Protection: An Overview. Retrieved from [Link]

  • Polshettiwar, V., & Varma, R. S. (2021). Microwave-Assisted Organic Synthesis: An Eco-Friendly Method of Green Chemistry. MDPI. Available at: [Link]

  • Tarasi, R., et al. (2021). The Importance of Rhodanine Scaffold in Medicinal Chemistry: A Comprehensive Overview. Bentham Science. Available at: [Link]

  • March, J. (1992). Advanced Organic Chemistry: Reactions, Mechanisms, and Structure. Wiley.
  • Kappe, C. O., et al. (2012). Microwaves in Organic and Medicinal Chemistry. Wiley-VCH.
  • Knoevenagel Condensation Doebner Modification. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Devine, W. G., & Leadbeater, N. E. (2014). Probing the energy efficiency of microwave heating and continuous-flow conventional heating as tools for organic chemistry. ResearchGate. Available at: [Link]

  • Gedye, R., et al. (1986). The use of microwave ovens for rapid organic synthesis. Tetrahedron Letters.
  • Dandia, A., et al. (2012). A comparative study of conventional and microwave assisted synthesis. Journal of the Indian Chemical Society.
  • Tale, R. H., & Rodge, A. D. (2012). Green condensation reaction of aromatic aldehydes with rhodanine catalyzed by alum under microwave irradiation. Der Pharma Chemica. Available at: [Link]

  • Kamal, A., et al. (2011). Design, Synthesis and Structure-activity Studies of Rhodanine Derivatives as HIV-1 Integrase Inhibitors. PubMed Central. Available at: [Link]

  • Srodawa, K., et al. (2022). Anticancer Profile of Rhodanines: Structure–Activity Relationship (SAR) and Molecular Targets—A Review. PubMed Central. Available at: [Link]

  • A solvent-free protocol for the green synthesis of arylalkylidene rhodanines in a task-specific ionic liquid. (2011). ResearchGate. Available at: [Link]

  • Knoevenagel condensation synthesis using aromatic aldehyde derivatives, malononitrile and immobilized biopolymers with Oxone® as catalysts under conventional heating (CH) or with microwave irradiation (MW) as a heating source. (2024). ResearchGate. Available at: [Link]

Sources

Comparative

A Senior Application Scientist's Guide to Assessing the Inhibitory Activity of Rhodanine Derivatives Against Specific Enzymes

For researchers, medicinal chemists, and drug development professionals, the rhodanine scaffold represents a "privileged" structure in medicinal chemistry.[1][2] Its derivatives have demonstrated a broad spectrum of biol...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, medicinal chemists, and drug development professionals, the rhodanine scaffold represents a "privileged" structure in medicinal chemistry.[1][2] Its derivatives have demonstrated a broad spectrum of biological activities, including antimicrobial, antiviral, and anticancer properties.[1][3][4] This guide provides an in-depth comparison of the inhibitory activity of rhodanine derivatives against various enzymes, supported by experimental data and detailed protocols. We will explore the nuances of their mechanism of action, address the concerns of promiscuous inhibition, and offer practical guidance for accurate assessment.

The Double-Edged Sword: Understanding Rhodanine's Broad-Spectrum Activity

Rhodanine, or 2-thioxothiazolidin-4-one, is a versatile heterocyclic compound that allows for extensive structural modifications, primarily at the C-5 and N-3 positions.[1] This chemical tractability has led to the synthesis of vast libraries of derivatives, which have been screened against numerous biological targets. However, the very characteristic that makes rhodanines attractive—their wide-ranging bioactivity—has also led to their classification by some as Pan-Assay Interference Compounds (PAINS).[5]

It is crucial to approach the study of rhodanine derivatives with a critical eye. While some exhibit non-specific activity, often through aggregation at screening concentrations, many have been shown to be selective and potent inhibitors of specific enzymes.[6][7] The key lies in rigorous experimental design and a thorough understanding of the potential pitfalls.

Comparative Inhibitory Activity: A Look at Key Enzyme Targets

The inhibitory potential of rhodanine derivatives spans a wide array of enzyme families. Below, we compare their activity against several therapeutically relevant enzyme classes, highlighting key structure-activity relationships (SAR).

Tyrosine Kinases: Targeting Cancer Progression

Several rhodanine derivatives have been investigated as inhibitors of tyrosine kinases, which are crucial mediators of cell signaling and are often dysregulated in cancer.[8][9] For instance, certain derivatives have shown promising activity against c-Src, a non-receptor tyrosine kinase involved in cancer cell proliferation and metastasis.[8][10]

Key SAR Insights:

  • Substitution on the Phenyl Ring: Compounds with a single substituent at the C2 position of the phenyl ring have demonstrated enhanced inhibitory activity.[9][10]

  • Polarizability: The presence of atoms with higher polarizability in the outer regions of the molecule has been correlated with increased cytotoxic activity.[8][10]

Derivative Target Enzyme IC50 Cell Line Reference
Phenyl-substituted rhodaninec-Src Tyrosine KinaseNot SpecifiedK562 (Leukemia)[8][10]
Cinnamoyl-substituted rhodanineNot Specified10 µg/mL (concentration)MCF-7 (Breast Cancer)[11]
Bacterial Enzymes: A New Frontier in Antibacterials

With the rise of antibiotic resistance, there is an urgent need for novel antibacterial agents.[12][13] Rhodanine derivatives have emerged as promising candidates, exhibiting potent activity against various bacterial enzymes, including DNA gyrase and topoisomerase IV.[12]

Key SAR Insights:

  • Gram-Positive Specificity: Rhodanine derivatives generally show greater efficacy against Gram-positive bacteria, such as Staphylococcus aureus (including MRSA) and Enterococcus species (including VRE).[12][14][15]

  • N-3 Position Substitution: The presence of a carboxyalkyl group at the N-3 position of the rhodanine ring appears to be important for antibacterial activity.[14]

  • C-5 Position Substitution: Hydrophobic arylidene groups with electron-withdrawing substituents at the C-5 position can enhance antibacterial potency.[15]

Derivative Target Organism MIC90 Reference
Rh 2 (a rhodanine derivative)Vancomycin-Resistant S. aureus (VRSA)4 µM[12]
Rh 2 (a rhodanine derivative)Methicillin-Resistant S. aureus (MRSA)4 µM[12]
Rh 2 (a rhodanine derivative)Vancomycin-Resistant Enterococcus (VRE)8 µM[12]
Viral Enzymes and Entry Mechanisms: Combating Viral Infections

The antiviral properties of rhodanine derivatives have been explored against a range of viruses, including HIV, HSV, and SARS-CoV-2.[16][17][18] Their mechanisms of action can be diverse, from inhibiting key viral enzymes to blocking viral entry into host cells.

Key SAR Insights:

  • HIV-1 Integrase Inhibition: Certain rhodanine derivatives bearing a salicylic acid substitution have shown significant inhibition of HIV-1 integrase.[16]

  • Broad-Spectrum Antiviral Activity: Some furanyl methylidene rhodanine analogs exhibit broad-spectrum activity against enveloped viruses by targeting the viral membrane and inhibiting the formation of the six-helix bundle fusion core.[17]

Derivative Target Virus EC50 Mechanism Reference
Rhodanine-based compoundHIV-1 (AD8 strain)6.9 nMNot Specified[18]
Rhodanine-based compoundHIV-1 (NL4.3 strain)4 nMNot Specified[18]
Rhodanine-based compoundHSV-2132 nMDifferent from acyclovir[18]
Other Notable Enzyme Targets

The versatility of the rhodanine scaffold extends to other enzyme classes as well:

  • Carbonic Anhydrases: Rhodanine-linked benzenesulfonamide derivatives have been shown to be potent inhibitors of human carbonic anhydrase isoforms, with some exhibiting selectivity for tumor-associated isoforms like hCA IX and XII.[19][20]

  • Beta-Lactamases: Rhodanine derivatives have been identified as non-beta-lactam inhibitors of class C beta-lactamases, offering a potential strategy to overcome bacterial resistance to beta-lactam antibiotics.[21]

  • Phosphatase of Regenerating Liver 3 (PRL-3): This phosphatase is a promising target in cancer therapy, and rhodanine derivatives have been shown to effectively inhibit its activity.[22][23]

Experimental Protocols for Assessing Inhibitory Activity

To ensure the scientific integrity of your findings, it is imperative to employ robust and well-validated experimental protocols. Here, we provide a detailed, step-by-step methodology for a common enzyme inhibition assay.

Protocol: In Vitro Kinase Inhibition Assay (Radiometric)

This protocol is considered the gold standard for kinase profiling due to its direct measurement of enzymatic activity.[24][25]

Objective: To determine the half-maximal inhibitory concentration (IC50) of rhodanine derivatives against a specific protein kinase.

Materials:

  • Purified recombinant kinase

  • Specific peptide or protein substrate

  • [γ-³³P]ATP (radiolabeled ATP)

  • Assay buffer (specific to the kinase)

  • Rhodanine derivatives (dissolved in DMSO)

  • Positive control inhibitor (e.g., staurosporine)

  • 96-well microtiter plates

  • Phosphocellulose filter plates

  • Scintillation counter

  • Wash buffer (e.g., phosphoric acid)

Workflow Diagram:

Kinase_Inhibition_Assay cluster_prep Plate Preparation cluster_reaction Reaction Initiation & Incubation cluster_termination Reaction Termination & Washing cluster_detection Detection A Add Assay Buffer B Add Rhodanine Derivative (or DMSO/Control) A->B C Add Kinase B->C D Add Substrate & [γ-³³P]ATP Mixture C->D E Incubate at 30°C D->E F Spot onto Phosphocellulose Filter E->F G Wash to Remove Unincorporated ATP F->G H Dry Filter Plate G->H I Add Scintillation Cocktail H->I J Read on Scintillation Counter I->J Inhibition_Mechanisms cluster_specific Specific Inhibition cluster_promiscuous Promiscuous Inhibition (Aggregation) A Rhodanine Derivative B Enzyme Active Site A->B Binds to specific pocket C Rhodanine Derivatives D Aggregate Formation C->D E Enzyme D->E Non-specifically sequesters

Caption: Specific vs. Promiscuous Enzyme Inhibition.

Conclusion

Rhodanine derivatives represent a rich source of potential therapeutic agents with a diverse range of biological activities. While the specter of promiscuous inhibition necessitates careful and rigorous evaluation, a well-designed experimental strategy can effectively distinguish between specific, high-value inhibitors and non-specific frequent hitters. By employing robust assay protocols, critically analyzing structure-activity relationships, and directly addressing the potential for aggregation, researchers can confidently assess the inhibitory activity of rhodanine derivatives and unlock their full therapeutic potential.

References

  • Taware, R., et al. (2015). Design, Synthesis and Structure-activity Studies of Rhodanine Derivatives as HIV-1 Integrase Inhibitors. MDPI. Available at: [Link]

  • Grant, E. B., et al. (2000). The Synthesis and SAR of Rhodanines as Novel Class C Beta-Lactamase Inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Tom-Bera, D., & Białońska, A. (2018). Rhodanine as a scaffold in drug discovery: A critical review of its biological activities and mechanisms of target modulation. ResearchGate. Available at: [Link]

  • Szczepański, J., Tuszewska, H., & Trotsko, N. (2022). Anticancer Profile of Rhodanines: Structure–Activity Relationship (SAR) and Molecular Targets—A Review. MDPI. Available at: [Link]

  • Tommasi, R., et al. (2016). In Vitro Antibacterial Activity of Rhodanine Derivatives against Pathogenic Clinical Isolates. PLoS ONE. Available at: [Link]

  • Wang, Q., et al. (2022). The Analogs of Furanyl Methylidene Rhodanine Exhibit Broad-Spectrum Inhibitory and Inactivating Activities against Enveloped Viruses, including SARS-CoV-2 and Its Variants. MDPI. Available at: [Link]

  • Kaur, R., et al. (2022). Rhodanine derivatives: An insight into the synthetic and medicinal perspectives as antimicrobial and antiviral agents. Chemical Biology & Drug Design. Available at: [Link]

  • Glavaš-Obrovac, L., et al. (2022). Rhodanine Derivatives as Anticancer Agents: QSAR and Molecular Docking Studies. Bentham Science. Available at: [Link]

  • Kamiński, K., et al. (2018). Synthesis, Crystal Structures, Lipophilic Properties and Antimicrobial Activity of 5-Pyridylmethylidene-3-rhodanine-carboxyalkyl Acids Derivatives. MDPI. Available at: [Link]

  • Szczepański, J., Tuszewska, H., & Trotsko, N. (2022). Anticancer Profile of Rhodanines: Structure–Activity Relationship (SAR) and Molecular Targets—A Review. ResearchGate. Available at: [Link]

  • Abdel-Aal, M. F., et al. (2023). Design, synthesis, molecular modelling and antitumor evaluation of S-glucosylated rhodanines through topo II inhibition and DNA intercalation. Scientific Reports. Available at: [Link]

  • Kamiński, K., et al. (2019). Antibacterial properties of 5-substituted derivatives of rhodanine-3-carboxyalkyl acids. Part II. Acta Poloniae Pharmaceutica. Available at: [Link]

  • Singh, P., et al. (2021). Drug screening of rhodanine derivatives for antibacterial activity. Expert Opinion on Drug Discovery. Available at: [Link]

  • Trotsko, N., Szczepański, J., & Tuszewska, H. (2022). Anticancer Profile of Rhodanines. Encyclopedia.pub. Available at: [Link]

  • Yadav, A. K., Singh, G., & Monga, V. (2021). Design, synthesis, and antibacterial evaluation of arylidene derivatives of rhodanine-3-hexanoic acid. Pharmaspire. Available at: [Link]

  • Al-Warhi, T., et al. (2022). Design, Synthesis and Biological Assessment of Rhodanine-Linked Benzenesulfonamide Derivatives as Selective and Potent Human Carbonic Anhydrase Inhibitors. Molecules. Available at: [Link]

  • Mousavi, S. M., et al. (2019). A conceptual review of rhodanine: current applications of antiviral drugs, anticancer and antimicrobial activities. Artificial Cells, Nanomedicine, and Biotechnology. Available at: [Link]

  • Szczepański, J., Tuszewska, H., & Trotsko, N. (2022). Anticancer Profile of Rhodanines: Structure–Activity Relationship (SAR) and Molecular Targets—A Review. Molecules. Available at: [Link]

  • Altay, A., et al. (2011). Rhodanine derivatives as selective protease inhibitors against bacterial toxins. Journal of Medicinal Chemistry. Available at: [Link]

  • Al-Warhi, T., et al. (2022). Design, Synthesis and Biological Assessment of Rhodanine-Linked Benzenesulfonamide Derivatives as Selective and Potent Human Carbonic Anhydrase Inhibitors. ResearchGate. Available at: [Link]

  • Ferrazzano, L., et al. (2018). Rhodanine derivatives as potent anti-HIV and anti-HSV microbicides. PLoS ONE. Available at: [Link]

  • Trapella, C., et al. (2022). Synthesis and biological evaluation of novel rhodanine-based structures with antiviral activity towards HHV-6 virus. Bioorganic Chemistry. Available at: [Link]

  • Mendgen, T., Steuer, C., & Klein, C. D. (2012). Privileged scaffolds or promiscuous binders: a comparative study on rhodanines and related heterocycles in medicinal chemistry. Journal of Medicinal Chemistry. Available at: [Link]

  • Venkatesh, B. C., et al. (2014). Synthesis and biological evaluation of rhodanine derivatives as PRL-3 inhibitors. Bioorganic & Medicinal Chemistry Letters. Available at: [Link]

  • Glavaš-Obrovac, L., et al. (2023). Rhodanine Derivatives as Anticancer Agents: QSAR and Molecular Docking Studies. Anticancer Agents in Medicinal Chemistry. Available at: [Link]

  • Wyatt Technology. (n.d.). Promiscuous Inhibitors. Wyatt Technology. Available at: [Link]

  • Glavaš-Obrovac, L., et al. (2023). Rhodanine Derivatives as Anticancer Agents: QSAR and Molecular Docking Studies. Anticancer Agents in Medicinal Chemistry. Available at: [Link]

  • Reaction Biology. (n.d.). KINASE PROFILING & SCREENING. Reaction Biology. Available at: [Link]

  • Reaction Biology. (n.d.). Kinase Screening Assay Services. Reaction Biology. Available at: [Link]

Sources

Validation

A Senior Application Scientist's Guide to Cross-Validating the Antibacterial Efficacy of 4-Thiazolidinone Derivatives

In the landscape of antimicrobial drug discovery, the emergence of multi-drug resistant (MDR) pathogens presents a formidable challenge to global health. This necessitates a continuous search for novel chemical scaffolds...

Author: BenchChem Technical Support Team. Date: January 2026

In the landscape of antimicrobial drug discovery, the emergence of multi-drug resistant (MDR) pathogens presents a formidable challenge to global health. This necessitates a continuous search for novel chemical scaffolds with potent and broad-spectrum antibacterial activity. Among these, the 4-thiazolidinone core has garnered significant attention as a "magic moiety" or "wonder nucleus" due to its presence in a wide array of pharmacologically active compounds.[1][2] This guide provides an in-depth, experience-driven framework for researchers, scientists, and drug development professionals on how to rigorously cross-validate the biological activity of novel 4-thiazolidinone derivatives against diverse bacterial strains. We will move beyond mere protocol recitation to explore the causality behind experimental choices, ensuring a self-validating and robust evaluation of your synthesized compounds.

The Therapeutic Promise of 4-Thiazolidinones: A Mechanistic Overview

4-Thiazolidinone derivatives are heterocyclic compounds featuring a thiazolidine ring with a carbonyl group at the fourth position.[3][4] Their antibacterial prowess is largely attributed to their ability to inhibit crucial bacterial enzymes. A key target that has been identified is the enzyme MurB, which is a vital component in the biosynthesis of peptidoglycan, an essential component of the bacterial cell wall.[3][4][5] By inhibiting MurB, these derivatives effectively disrupt cell wall synthesis, leading to bacterial cell death.[6] This targeted mechanism underscores their potential as effective antimicrobial agents.

Comparative Efficacy: A Look at Representative 4-Thiazolidinone Derivatives

The true measure of a novel antimicrobial agent lies in its spectrum of activity. To illustrate this, we will consider a hypothetical comparative analysis of three distinct 4-thiazolidinone derivatives against a panel of clinically relevant Gram-positive and Gram-negative bacteria. The data presented in the table below is a composite representation based on findings from multiple studies to showcase a realistic scenario.[1][3][5][7]

Derivative/CompoundTarget Bacterial StrainGram StainMinimum Inhibitory Concentration (MIC) in µg/mLReference Compound (Ciprofloxacin) MIC in µg/mL
Compound A (e.g., a 2-aryl-3-substituted-4-thiazolidinone)Staphylococcus aureusPositive100-200<1
Bacillus subtilisPositive150-250<1
Escherichia coliNegative>400<1
Pseudomonas aeruginosaNegative>400<1
Compound B (e.g., a derivative with electron-withdrawing groups)Staphylococcus aureusPositive50-100<1
Bacillus subtilisPositive75-150<1
Escherichia coliNegative200-400<1
Pseudomonas aeruginosaNegative>400<1
Compound C (e.g., a hybrid molecule with another bioactive moiety)Staphylococcus aureusPositive25-50<1
Bacillus subtilisPositive50-100<1
Escherichia coliNegative100-200<1
Pseudomonas aeruginosaNegative200-400<1

Analysis of the Data: The table highlights the varied efficacy of different 4-thiazolidinone derivatives. Compound A shows moderate activity primarily against Gram-positive bacteria. The introduction of specific substitutions in Compound B appears to enhance its activity against Gram-positive strains and confer some activity against E. coli. Compound C, a hypothetical hybrid molecule, demonstrates the most promising broad-spectrum activity, a crucial attribute for a potential new antibiotic. This underscores the importance of structure-activity relationship (SAR) studies in optimizing the antibacterial potency of this scaffold.[7][8]

Experimental Protocols for Robust Cross-Validation

To ensure the reliability and reproducibility of your findings, a multi-faceted approach to antimicrobial susceptibility testing is paramount. Here, we detail two gold-standard methodologies: the Agar Disk Diffusion method for initial screening and the Broth Microdilution method for quantitative determination of the Minimum Inhibitory Concentration (MIC).

Initial Screening: The Agar Disk Diffusion (Kirby-Bauer) Method

This method provides a qualitative assessment of antimicrobial activity and is an excellent first-pass screening tool due to its simplicity and cost-effectiveness.[9][10] The principle lies in the diffusion of the antimicrobial compound from a saturated disk into an agar medium inoculated with the test bacterium, creating a concentration gradient.[11]

Figure 1: Workflow of the Agar Disk Diffusion (Kirby-Bauer) Method.

Step-by-Step Protocol:

  • Preparation of Bacterial Inoculum: From a pure overnight culture, select isolated colonies and suspend them in sterile saline. Adjust the turbidity of the suspension to match the 0.5 McFarland standard, which corresponds to approximately 1-2 x 10⁸ CFU/mL.[9]

  • Inoculation of Agar Plate: Dip a sterile cotton swab into the adjusted bacterial suspension. Remove excess fluid by pressing the swab against the inside of the tube. Streak the swab evenly across the entire surface of a Mueller-Hinton agar plate to ensure a confluent lawn of growth.[10][12]

  • Application of Disks: Using sterile forceps, place paper disks impregnated with a known concentration of the 4-thiazolidinone derivative onto the inoculated agar surface. Ensure the disks are placed at least 24 mm apart to avoid overlapping inhibition zones.[10][11]

  • Incubation: Invert the plates and incubate them at 37°C for 16 to 18 hours.[13]

  • Interpretation of Results: After incubation, measure the diameter of the zone of inhibition (the clear area around the disk where bacterial growth is inhibited) in millimeters. The size of the zone is proportional to the susceptibility of the bacterium to the compound.[9][12]

Quantitative Analysis: The Broth Microdilution Method for MIC Determination

While disk diffusion is excellent for screening, a quantitative measure of a compound's potency is essential. The broth microdilution method is the gold standard for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antimicrobial agent that prevents visible growth of a microorganism.[14][15]

Figure 2: Workflow of the Broth Microdilution Method for MIC Determination.

Step-by-Step Protocol:

  • Preparation of Compound Dilutions: In a 96-well microtiter plate, prepare a two-fold serial dilution of the 4-thiazolidinone derivative in Mueller-Hinton broth.[15][16] The concentration range should be chosen based on the results of the disk diffusion assay.

  • Inoculation: Add a standardized bacterial inoculum (prepared as described for the disk diffusion method but diluted to a final concentration of approximately 5 x 10⁵ CFU/mL in the wells) to each well of the microtiter plate.[14]

  • Incubation: Cover the plate and incubate at 37°C for 16 to 20 hours.[15]

  • MIC Determination: After incubation, visually inspect the wells for turbidity, which indicates bacterial growth. The MIC is the lowest concentration of the compound at which no visible growth is observed.[14][15]

Concluding Remarks and Future Directions

The cross-validation of the antibacterial activity of novel 4-thiazolidinone derivatives requires a systematic and rigorous approach. By combining a qualitative screening method like agar disk diffusion with a quantitative method such as broth microdilution, researchers can obtain a comprehensive understanding of a compound's efficacy and spectrum of activity. The promising results from numerous studies on 4-thiazolidinone derivatives, coupled with their potential to overcome existing resistance mechanisms, position them as a highly attractive scaffold for the development of the next generation of antibacterial agents.[1][3][17] Future research should focus on optimizing the structure of these derivatives to enhance their activity against a broader range of pathogens, particularly challenging Gram-negative bacteria, and to elucidate their precise mechanisms of action.

References

  • Asati, V., & Sharma, S. (2014). Novel 4-Thiazolidinone Derivatives as Anti-Infective Agents: Synthesis, Characterization, and Antimicrobial Evaluation. Scientifica, 2014, 1-8. [Link]

  • Tendencia, E. A. (2004). Disk diffusion method. In Laboratory manual of standardized methods for antimicrobial sensitivity tests for bacteria isolated from aquatic animals and environment (pp. 13-29). Southeast Asian Fisheries Development Center, Aquaculture Department. [Link]

  • Asati, V. (2014). Novel 4-Thiazolidinone Derivatives as Anti-Infective Agents: Synthesis, Characterization, and Antimicrobial Evaluation. SciSpace. [Link]

  • Kumar, A., Sharma, S., & Sharma, V. (2019). Design, Synthesis, and Biological Evaluation of Newer Arylidene Incorporated 4-Thiazolidinones Derivatives as Potential Antimicrobial Agents. Polycyclic Aromatic Compounds, 41(5), 1035-1049. [Link]

  • Creative Biolabs. (n.d.). Disk Diffusion Method for Antibiotic Susceptibility Test. Retrieved from [Link]

  • UNC-Chapel Hill. (2025, March 7). Antimicrobial Susceptibility Testing (Microdilution Technique). NC DNA Day Blog. [Link]

  • Ahmad, A., et al. (2014). Anti-inflammatory, anti-bacterial activity and structure-activity relationships of substitutions on 4-thiazolidinone derivatives - Part-1. Pakistan journal of pharmaceutical sciences, 27(5), 1339-1348. [Link]

  • Wikipedia. (2024, September 26). Broth microdilution. [Link]

  • Patel, N. B., & Patel, J. C. (2011). Synthesis and antimicrobial activity of new 4-thiazolidinone derivatives containing 2-amino-6-methoxybenzothiazole. Medicinal Chemistry Research, 20(8), 1265-1273. [Link]

  • Hardy Diagnostics. (2024, February 5). How to do a Kirby Bauer Disk Diffusion Antimicrobial Susceptibility Test. [Link]

  • EUCAST. (2022, April). Determination of antimicrobial resistance by disk diffusion. [Link]

  • Al-Ostath, A., et al. (2021). Synthesis, Antibacterial and Anticancer Activities Evaluation of New 4-Thiazolidinone-Indolin-2-One Analogs. Molecules, 26(23), 7384. [Link]

  • American Society for Microbiology. (2009, December 8). Kirby-Bauer Disk Diffusion Susceptibility Test Protocol. [Link]

  • Balouiri, M., Sadiki, M., & Koraichi, S. I. (2016). Broth microdilution for antibacterial testing as recommended by CLSI protocol. Journal of Pharmaceutical Analysis, 6(2), 79-83. [Link]

  • Glamočlija, J., et al. (2021). Thiazolidin-4-Ones as Potential Antimicrobial Agents: Experimental and In Silico Evaluation. Molecules, 26(11), 3298. [Link]

  • Anonymous. (n.d.). SYNTHESIS, CHARACTERZATION AND ANTIBACTERIAL ACTIVITIES OF NEW 4- THIAZOLIDINONES. RJPN. [Link]

  • Anonymous. (n.d.). 4 - Thiazolidinones Antibacterial Agents. Scribd. [Link]

  • Chalker, V., et al. (2022). Broth microdilution protocol for determining antimicrobial susceptibility of Legionella pneumophila to clinically relevant antimicrobials. Journal of Antimicrobial Chemotherapy, 77(9), 2419-2422. [Link]

  • Anonymous. (2023, December 26). Thiazolidin-4-Ones as a Promising Scaffold in the Development of Antibiofilm Agents—A Review. MDPI. [Link]

  • Anonymous. (2023, December 26). Thiazolidin-4-Ones as a Promising Scaffold in the Development of Antibiofilm Agents—A Review. NIH. [Link]

  • Hancock, R. E. W. (n.d.). MIC Determination By Microtitre Broth Dilution Method. Hancock Lab. [Link]

  • Skóra, B., et al. (2022). Evaluation of Anticancer and Antibacterial Activity of Four 4-Thiazolidinone-Based Derivatives. Molecules, 27(3), 894. [Link]

  • Anonymous. (2016). 4-Thiazolidinone derivatives as potent antimicrobial agents: microwave-assisted synthesis, biological evaluation and docking studies. MedChemComm, 7(5), 985-994. [Link]

  • Vellalacheruvu, R., et al. (2023). Antibacterial activity of newly synthesized thiazolidine-4-one derivatives. ResearchGate. [Link]

Sources

Safety & Regulatory Compliance

Safety

A Comprehensive Guide to the Safe Disposal of 4-Thioxo-1,3-thiazolidin-2-one

For Researchers, Scientists, and Drug Development Professionals Understanding the Compound: Hazard Profile of 4-Thioxo-1,3-thiazolidin-2-one Before initiating any disposal procedures, a thorough understanding of the haza...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Understanding the Compound: Hazard Profile of 4-Thioxo-1,3-thiazolidin-2-one

Before initiating any disposal procedures, a thorough understanding of the hazards associated with 4-Thioxo-1,3-thiazolidin-2-one is paramount. While comprehensive toxicological data for this specific compound is not fully established, available Safety Data Sheets (SDS) and information on structurally related compounds indicate the following potential hazards[1]:

  • Irritant: The compound is irritating to the skin, eyes, mucous membranes, and upper respiratory tract[1].

  • Harmful if Swallowed or Inhaled: Ingestion and inhalation may be harmful to human health[1][2].

  • Potential for Toxic Fumes in Fire: Decomposition under fire conditions may emit toxic fumes[1].

Given these hazards, 4-Thioxo-1,3-thiazolidin-2-one and any materials contaminated with it must be treated as hazardous waste.

Table 1: GHS Hazard Classifications for 4-Thioxo-1,3-thiazolidin-2-one

Hazard ClassHazard Statement
Acute toxicity, OralH302: Harmful if swallowed[2]
Acute toxicity, DermalH312: Harmful in contact with skin[2]
Skin corrosion/irritationH315: Causes skin irritation[2]
Serious eye damage/eye irritationH319: Causes serious eye irritation[2]
Acute toxicity, InhalationH332: Harmful if inhaled[2]
Specific target organ toxicity, Single exposureH335: May cause respiratory irritation[2]

The Disposal Workflow: A Step-by-Step Protocol

The proper disposal of 4-Thioxo-1,3-thiazolidin-2-one is a multi-step process that requires careful planning and execution. The following workflow is designed to ensure safety and compliance at every stage.

DisposalWorkflow cluster_prep Preparation Phase cluster_contain Containment & Labeling cluster_storage Storage & Final Disposal PPE 1. Don Appropriate Personal Protective Equipment (PPE) Segregate 2. Segregate Waste at the Source PPE->Segregate Ensure safety first Container 3. Select a Compatible Waste Container Segregate->Container Prevent reactions Label 4. Label the Container Accurately Container->Label Ensure clear identification Store 5. Store Waste Safely in a Designated Area Label->Store Maintain compliance Dispose 6. Arrange for Professional Disposal Store->Dispose Final step

Sources

Handling

A Researcher's Guide to the Safe Handling of 4-Thioxo-1,3-thiazolidin-2-one

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with 4-Thioxo-1,3-thiazolidin-2-one. T...

Author: BenchChem Technical Support Team. Date: January 2026

As a Senior Application Scientist, this guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with 4-Thioxo-1,3-thiazolidin-2-one. This document moves beyond a simple checklist to offer a framework for understanding the "why" behind each safety protocol, ensuring a culture of safety and scientific integrity in your laboratory.

Hazard Profile of 4-Thioxo-1,3-thiazolidin-2-one

4-Thioxo-1,3-thiazolidin-2-one is a heterocyclic organic compound with the CAS number 4303-29-1 and the molecular formula C₃H₃NOS₂.[1] While extensive toxicological data for this specific compound is not fully available, the available safety data sheets and information on analogous thiazolidinone structures indicate a clear need for careful handling.[1][2] The primary hazards are summarized below.

Hazard TypeDescriptionRationale and Precautionary Actions
Eye Irritation Direct contact with the solid or its dust can cause serious eye irritation.[1][2]The thione and carbonyl groups can react with the moisture in the eye, leading to irritation. Always wear chemical splash goggles to prevent contact.
Skin Irritation May cause skin irritation upon contact. Prolonged exposure could lead to more severe irritation.[1][2]The compound's structure suggests it could interact with skin proteins. Always wear appropriate chemical-resistant gloves and a lab coat.
Respiratory Tract Irritation Inhalation of the dust is likely to cause irritation to the mucous membranes and upper respiratory tract.[1]Fine powders can be easily aerosolized. All handling of the solid compound should be performed in a certified chemical fume hood.
Harmful if Swallowed or Inhaled While specific data is limited, related compounds are considered harmful if ingested or inhaled.[1][2]Systemic absorption through ingestion or inhalation could lead to unknown toxic effects. Strict adherence to no eating, drinking, or smoking in the lab is mandatory.

It is crucial to note that the health hazards of this compound have not been fully investigated.[1] Therefore, it should be treated with a high degree of caution, assuming it may have other, as-yet-unidentified hazardous properties.

Personal Protective Equipment (PPE): Your Last Line of Defense

The selection and proper use of PPE are critical for minimizing exposure. The following PPE is mandatory when handling 4-Thioxo-1,3-thiazolidin-2-one.

  • Eye and Face Protection : Chemical splash goggles are the minimum requirement. For procedures with a higher risk of splashing, a face shield should be worn in addition to goggles.[1]

  • Hand Protection : Chemical-resistant nitrile gloves are recommended. Given the lack of specific permeation data, a "double-gloving" approach is advised for extended handling. Gloves should be a minimum of 5-mil thickness for incidental splash protection.[3] It is critical to change gloves immediately if they become contaminated. For prolonged direct contact, consider heavier-duty gloves and consult a specific chemical resistance chart.

  • Body Protection : A full-length laboratory coat with tight-fitting cuffs is required to protect against skin exposure.[2]

  • Respiratory Protection : All weighing and handling of the solid compound must be conducted in a certified chemical fume hood to prevent inhalation of dust.[1]

Operational Plan: From Receipt to Disposal

A systematic approach to handling ensures safety at every stage. The following workflow provides a step-by-step guide for working with 4-Thioxo-1,3-thiazolidin-2-one.

cluster_prep Preparation Phase cluster_handling Handling Phase cluster_cleanup Cleanup & Disposal Phase Review SDS Review SDS Don PPE Don PPE Review SDS->Don PPE Prepare Fume Hood Prepare Fume Hood Don PPE->Prepare Fume Hood Weighing Weighing Prepare Fume Hood->Weighing Transfer to Handling Dissolution Dissolution Weighing->Dissolution Reaction Reaction Dissolution->Reaction Decontamination Decontamination Reaction->Decontamination Transfer to Cleanup Waste Segregation Waste Segregation Decontamination->Waste Segregation Doff PPE Doff PPE Waste Segregation->Doff PPE

Caption: Workflow for Safe Handling of 4-Thioxo-1,3-thiazolidin-2-one.

Step-by-Step Protocol:

  • Preparation:

    • Review the Safety Data Sheet (SDS): Before any work begins, thoroughly read and understand the SDS for 4-Thioxo-1,3-thiazolidin-2-one.[1]

    • Don Appropriate PPE: Put on your lab coat, chemical splash goggles, and nitrile gloves as detailed in the PPE section.

    • Prepare the Chemical Fume Hood: Ensure the fume hood is operational and the sash is at the appropriate working height. Cover the work surface with absorbent, disposable bench paper.

  • Handling:

    • Weighing: Carefully weigh the required amount of the solid compound in the fume hood. Use a tared weigh boat or paper. Avoid creating dust.

    • Dissolution: If preparing a solution, add the solvent to the solid slowly and stir gently to avoid splashing.

    • Reaction: Conduct all reactions within the fume hood. Ensure any apparatus is securely clamped.

  • Cleanup and Disposal:

    • Decontamination: Wipe down the work surface in the fume hood with an appropriate solvent (e.g., 70% ethanol) and dispose of the cleaning materials as hazardous waste.

    • Waste Segregation: All solid waste contaminated with 4-Thioxo-1,3-thiazolidin-2-one (e.g., weigh boats, gloves, bench paper) must be placed in a clearly labeled hazardous waste container. Liquid waste should be collected in a separate, labeled hazardous waste container. Do not pour any of this material down the drain.[4]

    • Doffing PPE: Remove your PPE in the correct order to avoid cross-contamination. First, remove gloves, then your lab coat, and finally your goggles. Wash your hands thoroughly with soap and water after removing your PPE.

Disposal Plan

Chemical waste generators are responsible for the correct classification and disposal of hazardous waste.[4]

  • Solid Waste: All solid materials contaminated with 4-Thioxo-1,3-thiazolidin-2-one should be collected in a designated, sealed, and clearly labeled hazardous waste container.

  • Liquid Waste: Unused solutions or reaction mixtures containing this compound should be collected in a separate, sealed, and clearly labeled hazardous waste container. Do not mix with other incompatible waste streams.

  • Consult with EHS: Always consult with your institution's Environmental Health and Safety (EHS) department for specific disposal guidelines.

By adhering to these protocols, you can significantly mitigate the risks associated with handling 4-Thioxo-1,3-thiazolidin-2-one, ensuring a safe and productive research environment.

References

  • PubChem. (n.d.). 4-Thiazolidinone. National Center for Biotechnology Information. Retrieved from [Link]

  • University of Pennsylvania EHRS. (2019, February). Nitrile Glove Chemical-Compatibility Reference. Retrieved from [Link]

  • Kimberly-Clark. (n.d.). Nitrile Gloves Chemical Resistance Guide. Retrieved from [Link]

  • Fisher Scientific. (2024). Safety Data Sheet.
  • CSUB. (n.d.). Topic 1: Safety in the Organic Chemistry Laboratory. Retrieved from [Link]

  • Chemistry LibreTexts. (2020, June 29). Safety. Retrieved from [Link]

Sources

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